N-nitroso-perindopril

• CAS: 3036581-82-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of N-nitroso-perindopril

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has presented a significant challenge to the industry, necessitating robust analytical methodologies and a thorough understanding of their formation and control. N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI) of the widely prescribed angiotensin-converting enzyme (ACE) inhibitor perindopril, has garnered considerable attention. This technical guide provides a comprehensive overview of the synthesis and characterization of N-nitroso-perindopril, offering insights into its formation, detailed analytical protocols for its identification and quantification, and a discussion of the regulatory landscape surrounding this critical impurity.

Introduction: The Challenge of Nitrosamine Impurities

Nitrosamines are a class of organic compounds characterized by the N-N=O functional group. Many nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals, even at trace levels, is a significant safety concern.[1][2] The discovery of nitrosamine impurities in several classes of medications, including angiotensin II receptor blockers (sartans) and later in other drugs like ranitidine and metformin, has led to widespread regulatory action and a concerted effort within the pharmaceutical industry to identify, control, and mitigate the risks associated with these impurities.[3][4]

Perindopril, an effective ACE inhibitor used in the management of hypertension and other cardiovascular conditions, contains a secondary amine moiety in its structure.[5][6] This structural feature makes it susceptible to nitrosation, a chemical process that can lead to the formation of N-nitroso-perindopril under certain conditions.[5][7] As an NDSRI, N-nitroso-perindopril shares a structural similarity with the active pharmaceutical ingredient (API), which can present unique challenges for its separation and analysis.[8]

This guide will delve into the scientific principles and practical methodologies for the synthesis of N-nitroso-perindopril, which is essential for its use as a reference standard in analytical method development. Furthermore, it will provide a detailed exploration of the state-of-the-art analytical techniques employed for its characterization, ensuring accurate and reliable detection and quantification in drug substances and products.

Synthesis of N-nitroso-perindopril: Understanding its Formation

The synthesis of N-nitroso-perindopril is not only a means to produce a reference standard but also provides critical insights into the potential pathways of its formation as an impurity in the perindopril drug substance or product.

The Chemistry of Nitrosation

The formation of N-nitrosamines typically involves the reaction of a secondary amine with a nitrosating agent.[9] The most common nitrosating agent is nitrous acid (HNO₂), which is often formed in situ from a nitrite salt (e.g., sodium nitrite) under acidic conditions.[9]

The general mechanism for the formation of N-nitroso-perindopril is depicted below:

Caption: General reaction scheme for the formation of N-nitroso-perindopril.

Potential Sources of Nitrosating Agents and Amines

The formation of N-nitroso-perindopril can occur during the synthesis of the perindopril drug substance, the manufacturing of the drug product, or even during storage if residual reactants or catalysts are present. Potential sources of nitrosating agents include:

• Residual nitrites: Nitrites can be present as impurities in starting materials, reagents, or solvents.

• Nitrogen oxides (NOx): These can be present in the air or generated from certain chemical reactions.

The secondary amine precursor is, in this case, the perindopril molecule itself.

Laboratory Synthesis Protocol

A general laboratory procedure for the synthesis of N-nitroso-perindopril involves the controlled reaction of perindopril with a nitrosating agent.

Disclaimer: This protocol is for informational purposes only and should be performed by qualified personnel in a controlled laboratory setting with appropriate safety precautions.

Materials:

• Perindopril

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl) or another suitable acid

• Dichloromethane (DCM) or other suitable organic solvent

• Deionized water

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer, separatory funnel, etc.)

Step-by-Step Procedure:

• Dissolution: Dissolve a known quantity of perindopril in a suitable solvent, such as a mixture of water and an organic solvent, in a round-bottom flask.

• Acidification: Cool the solution in an ice bath and slowly add a dilute acid (e.g., HCl) to achieve an acidic pH (typically pH 2-3). This step is crucial for the in situ generation of nitrous acid.

• Nitrosation: While maintaining the low temperature, add a solution of sodium nitrite in water dropwise to the reaction mixture with vigorous stirring. The molar ratio of sodium nitrite to perindopril should be carefully controlled.

• Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to determine the consumption of the starting material and the formation of the product.

• Quenching and Extraction: Once the reaction is complete, quench any excess nitrous acid by adding a suitable reagent, such as ammonium sulfamate or urea. Neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution) and extract the N-nitroso-perindopril into an organic solvent like dichloromethane.

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude N-nitroso-perindopril.

• Purification: The crude product may be purified using techniques such as column chromatography on silica gel to obtain N-nitroso-perindopril of high purity.

Characterization of N-nitroso-perindopril: Analytical Methodologies

The unambiguous identification and accurate quantification of N-nitroso-perindopril require the use of sophisticated analytical techniques. The availability of a well-characterized reference standard, synthesized as described above, is paramount for method development and validation.[10][11]

Physicochemical Properties

A summary of the key physicochemical properties of N-nitroso-perindopril is presented in the table below.

Property	Value	Source
IUPAC Name	(2S,3aS,7aS)-1-(N-((S)-1-Ethoxy-1-oxopentan-2-yl)-N-nitroso-L-alanyl)octahydro-1H-indole-2-carboxylic acid	[10]
CAS Number	3036581-82-2
Molecular Formula	C₁₉H₃₁N₃O₆
Molecular Weight	397.47 g/mol	[10]

Chromatographic Techniques

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC) coupled with various detectors are the workhorse techniques for the analysis of N-nitroso-perindopril.

A reversed-phase HPLC method with UV detection can be developed for the routine analysis of N-nitroso-perindopril.

Experimental Protocol: HPLC-UV

• Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm) is a common choice.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically employed to achieve good separation from perindopril and other impurities.

• Flow Rate: A flow rate of 1.0 mL/min is generally suitable.

• Detection: UV detection at a wavelength where N-nitroso-perindopril has significant absorbance (e.g., around 230 nm).

• Injection Volume: 10-20 µL.

• Column Temperature: Maintained at a constant temperature, for example, 30 °C, to ensure reproducibility.

For highly sensitive and selective quantification, especially at the trace levels required by regulatory agencies, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the method of choice.[12]

Experimental Protocol: LC-MS/MS

• Chromatographic Conditions: Similar to the HPLC-UV method, a UPLC system with a C18 or other suitable column is used for separation.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically used.

• Mass Spectrometry: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for N-nitroso-perindopril are monitored for quantification and confirmation.

  • Precursor Ion: [M+H]⁺ for N-nitroso-perindopril (m/z 398.2)

  • Product Ions: Specific fragment ions are selected based on fragmentation studies of the reference standard.

• Sample Preparation: A simple "dilute-and-shoot" approach may be feasible for drug substances. For drug products, a sample extraction step (e.g., dissolution followed by centrifugation and filtration) is typically required.

Caption: A typical workflow for the LC-MS/MS analysis of N-nitroso-perindopril.

Gas Chromatography-Mass Spectrometry (GC-MS)

While LC-MS is generally preferred for non-volatile and thermally labile compounds like N-nitroso-perindopril, GC-MS can be used for the analysis of more volatile nitrosamines.[9][13] Given the molecular weight and structure of N-nitroso-perindopril, its analysis by GC-MS would likely require derivatization and may not be the most suitable primary technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation and confirmation of the synthesized N-nitroso-perindopril reference standard. Both ¹H and ¹³C NMR spectra provide detailed information about the molecular structure. The presence of the nitroso group can induce significant changes in the chemical shifts of the adjacent protons and carbons compared to the parent perindopril molecule. Due to the restricted rotation around the N-N bond, the presence of Z/E isomers of the nitrosamine may be observed in the NMR spectrum, leading to a doubling of some signals.[14]

Regulatory Landscape and Risk Mitigation

Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada, have issued guidance documents on the control of nitrosamine impurities in human drugs.[7] These guidelines outline a three-step process for manufacturers:

• Risk Assessment: To identify the potential for nitrosamine formation in their products.

• Confirmatory Testing: If a risk is identified, confirmatory testing of the drug substance and drug product is required.

• Mitigation: If nitrosamines are detected above the acceptable intake (AI) limit, manufacturers must implement changes to their manufacturing process to reduce the impurity to an acceptable level.

The FDA has established an acceptable intake (AI) limit for N-nitroso-perindopril of 1500 ng/day.[10] This value is used to calculate the permissible concentration of the impurity in the drug product based on its maximum daily dose.

Conclusion

The synthesis and characterization of N-nitroso-perindopril are critical activities in ensuring the safety and quality of perindopril-containing medicines. A thorough understanding of the chemical pathways leading to its formation allows for the development of effective control strategies in the manufacturing process. Robust and validated analytical methods, particularly LC-MS/MS, are essential for the accurate detection and quantification of this impurity at the low levels required by regulatory authorities. This technical guide provides a foundational framework for researchers, scientists, and drug development professionals to navigate the challenges associated with N-nitroso-perindopril, ultimately contributing to the delivery of safer medicines to patients.

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An In-depth Technical Guide to the Formation, Analysis, and Mitigation of N-Nitroso-Perindopril

Foreword: The Imperative of Impurity Control

The discovery of N-nitrosamine impurities in commonly used medications since 2018 has marked a pivotal moment in pharmaceutical quality and safety.[1][2] These compounds, classified as probable human carcinogens based on extensive animal studies, pose a significant risk to public health, necessitating a profound re-evaluation of manufacturing processes, formulation science, and analytical vigilance.[1][3] N-Nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), is one such compound that has come under regulatory scrutiny.[4][5] As an N-nitroso derivative of the active pharmaceutical ingredient (API) perindopril, its formation is intrinsically linked to the API's structure and the conditions it is exposed to during manufacturing and storage.[6][7]

This guide provides a comprehensive technical exploration of the core mechanisms driving the formation of N-nitroso-perindopril. Moving beyond a mere recitation of facts, we will delve into the causality of the chemical reactions, the logic behind analytical method development, and the scientific rationale for effective mitigation strategies. This document is intended for researchers, scientists, and drug development professionals dedicated to upholding the highest standards of scientific integrity and patient safety.

Chapter 1: The Core Mechanism of N-Nitroso-Perindopril Formation

The formation of N-nitroso-perindopril is a classic example of N-nitrosation chemistry, a reaction between a nitrosating agent and a susceptible amine functional group.[8][9] Perindopril, an angiotensin-converting enzyme (ACE) inhibitor, contains a secondary amine within its structure, making it vulnerable to this transformation.[6][7]

The Susceptible Moiety in Perindopril

The key structural feature of perindopril that predisposes it to nitrosation is the secondary amine formed between the L-alanyl and the (S)-1-ethoxy-1-oxopentan-2-yl moieties. This nitrogen atom possesses a lone pair of electrons that can act as a nucleophile, attacking an electrophilic nitrosating agent.

The Nitrosation Reaction

The fundamental reaction involves the conversion of a nitrite source (NO₂⁻) into a more potent nitrosating agent.[8] This is typically facilitated under acidic conditions, which protonates nitrous acid (HNO₂) to form species like the nitrosonium ion (NO⁺) or dinitrogen trioxide (N₂O₃).[9][10] The nitrosonium ion is a powerful electrophile that is readily attacked by the secondary amine of perindopril.

The reaction proceeds as follows:

• Activation of Nitrite: In an acidic medium, sodium nitrite or other nitrite sources are converted to nitrous acid (HNO₂).

• Formation of the Nitrosating Agent: Nitrous acid is further protonated and loses a water molecule to form the highly reactive nitrosonium ion (NO⁺).

• Nucleophilic Attack: The secondary amine on the perindopril molecule attacks the nitrosonium ion.

• Deprotonation: The resulting intermediate is deprotonated to yield the stable N-nitroso-perindopril.

This chemical transformation is visually detailed in the diagram below.

Caption: Mechanism of N-Nitroso-Perindopril formation.

Chapter 2: Root Cause Analysis and Contributing Factors

Identifying and controlling the root causes of nitrosamine formation is a cornerstone of modern pharmaceutical quality assurance.[11] The formation of N-nitroso-perindopril is not a spontaneous event but the result of specific precursors and conditions aligning during drug substance or product manufacturing and storage.[12]

Sources of Nitrosating Agents

The primary nitrosating agents are nitrites.[8] A critical aspect of risk assessment is to identify their potential sources:

• Excipients: Many common pharmaceutical excipients, while generally considered inert, may contain trace levels of nitrites or nitrates.[11] These can be inherent impurities from the excipient manufacturing process.

• Water: Water used in manufacturing processes, particularly in wet granulation, can be a source of nitrites.

• Raw Materials and Reagents: Nitrites can be carried over as impurities in starting materials, solvents (especially recovered solvents), and reagents used in the synthesis of the API.[13]

• Packaging Materials: Certain packaging components, such as nitrocellulose-based materials, can degrade to produce nitrogen oxides, which can act as nitrosating agents.[13]

Critical Process and Formulation Parameters

Several factors can accelerate the nitrosation reaction:

• pH: The reaction is significantly faster under acidic conditions (low pH), which promote the formation of active nitrosating species.[8][14] The micro-pH of the formulation environment is therefore a critical parameter.

• Temperature: Elevated temperatures, such as those encountered during drying or prolonged storage at non-ambient conditions, can increase the rate of nitrosamine formation.[8]

• Presence of Tertiary Amines: While perindopril itself contains a secondary amine, the presence of tertiary amines in reagents or as impurities can also lead to nitrosamine formation through more complex pathways.[15]

Chapter 3: Regulatory Landscape and Risk Assessment

Global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities.[16][17] These guidelines mandate a proactive, risk-based approach to ensure patient safety.[2][18]

Regulatory Expectations

The core expectation is that marketing authorization holders (MAHs) perform a comprehensive risk assessment for all pharmaceutical products to evaluate the potential for nitrosamine presence.[2][3] If a risk is identified, confirmatory testing is required.[5] If nitrosamines are detected, MAHs must implement mitigation strategies to reduce them to acceptable levels. For N-nitroso-perindopril, the FDA has recommended an Acceptable Intake (AI) limit based on its predicted carcinogenic potency.[19]

Impurity Name	FDA Potency Category	Acceptable Intake (AI) Limit
N-Nitroso-Perindopril	5	1500 ng/day[20][21]
Table 1: Regulatory Limit for N-Nitroso-Perindopril.

A Systematic Approach to Risk Assessment

A robust risk assessment follows a structured workflow to identify and evaluate potential sources of nitrosamine formation. This process is a foundational element of ensuring product quality throughout its lifecycle.

Caption: Workflow for Nitrosamine Risk Assessment and Control.

Chapter 4: Analytical Methodologies for Detection and Quantification

The detection of trace-level nitrosamine impurities requires highly sensitive and specific analytical techniques.[17] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose due to its exceptional selectivity and low detection limits.[20]

Causality in Method Development

The choice of an LC-MS/MS method is driven by necessity. The acceptable intake limits for nitrosamines are in the nanogram range, far below the detection capabilities of standard HPLC-UV methods.[22] Mass spectrometry provides unambiguous identification based on mass-to-charge ratio and fragmentation patterns, while liquid chromatography separates the target analyte from the complex matrix of the drug product, preventing ion suppression and ensuring accurate quantification.

Protocol: Quantification of N-Nitroso-Perindopril in Drug Product by LC-MS/MS

This protocol is a self-validating system, incorporating steps to ensure data integrity and reliability.

1. Objective: To accurately quantify N-Nitroso-Perindopril in Perindopril finished drug product.

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system.

• Tandem Mass Spectrometer (Triple Quadrupole or Q-TOF) with an Electrospray Ionization (ESI) source.

3. Reagents and Materials:

• N-Nitroso-Perindopril Reference Standard.[7]

• Perindopril Drug Product.

• Acetonitrile (LC-MS grade).

• Methanol (LC-MS grade).

• Formic Acid (LC-MS grade).

• Ultrapure Water.

4. Chromatographic Conditions:

• Column: C18 stationary phase (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A time-programmed gradient from low to high organic content (Mobile Phase B) to ensure separation from the API and other excipients.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

5. Mass Spectrometer Conditions:

• Ionization Mode: ESI Positive.

• Monitoring Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso-Perindopril must be determined by infusing the reference standard. For example (hypothetical):

  • Quantifier Ion: m/z 398.2 → 239.1

  • Qualifier Ion: m/z 398.2 → 168.1

• Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage for maximum sensitivity.

6. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve N-Nitroso-Perindopril reference standard in a suitable diluent (e.g., 50:50 Methanol:Water) to prepare a 1 µg/mL stock.

• Calibration Curve Standards: Perform serial dilutions from the stock solution to prepare calibration standards ranging from 0.05 ng/mL to 10 ng/mL.

• Sample Preparation: Accurately weigh and crush a number of tablets. Transfer powder equivalent to one dose into a volumetric flask. Add diluent, sonicate to dissolve, and dilute to volume. Centrifuge or filter the resulting solution before injection.

7. Method Validation: The method must be validated according to ICH Q2(R1) guidelines.

Validation Parameter	Typical Acceptance Criteria
Specificity	No interference at the retention time of the analyte.
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10; precision and accuracy criteria met.
Linearity	Correlation coefficient (r²) ≥ 0.99.
Accuracy (% Recovery)	80.0% to 120.0% at each concentration level.
Precision (% RSD)	Repeatability (≤ 15%), Intermediate Precision (≤ 20%).
Table 2: Typical Validation Parameters for a Nitrosamine Impurity Method.

Chapter 5: Mitigation and Control Strategies

Once a risk is confirmed, robust mitigation strategies must be implemented. These can be broadly categorized into formulation design and process controls.[11][13]

Formulation-Based Mitigation

This approach focuses on altering the drug product's micro-environment to inhibit the nitrosation reaction.

• pH Modification: Since nitrosamine formation is catalyzed by acid, incorporating basic excipients (e.g., sodium carbonate) can raise the formulation's micro-pH, significantly reducing the reaction rate.[5][23]

• Inclusion of Antioxidants: Certain antioxidants act as nitrosating agent scavengers. Ascorbic acid (Vitamin C) and alpha-tocopherol (Vitamin E) have been shown to effectively inhibit nitrosamine formation by competing for the nitrosating agent.[5][11][23]

Process and Supply Chain Controls

This strategy focuses on preventing the precursors from coming together.

• Supplier Qualification: Implement stringent controls on raw materials and excipients. This includes auditing suppliers and requiring testing for nitrite and nitrate content to ensure the use of high-purity materials.[5][11]

• Process Optimization: Manufacturing processes should be designed to avoid conditions that favor nitrosamine formation.[13] This includes minimizing the use of reagents known to be contaminated with nitrites and avoiding excessive heat during processing steps like drying.[8][13]

Conclusion

The challenge posed by N-nitroso-perindopril and other NDSRIs requires a deep, mechanistic understanding of their formation. A reactive approach is insufficient; drug developers and manufacturers must proactively integrate principles of chemical causality, rigorous risk assessment, and advanced analytical science into every stage of a product's lifecycle. By understanding the interplay between the API's structure, formulation components, and process conditions, we can design robust control strategies. The implementation of scientifically sound mitigation tactics, such as pH control and the use of antioxidants, alongside vigilant analytical monitoring, is not merely a regulatory requirement—it is a fundamental obligation to ensure the safety and quality of medicines for patients worldwide.

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toxicological profile of N-nitroso-perindopril

An In-Depth Technical Guide to the Toxicological Profile of N-nitroso-perindopril

Foreword

The landscape of pharmaceutical safety is in a constant state of evolution, driven by advancements in analytical capabilities and a deeper understanding of toxicology. The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has presented a significant challenge, demanding a rigorous, science-led approach to risk assessment and control. This guide provides a comprehensive , an NDSRI associated with the widely used angiotensin-converting enzyme (ACE) inhibitor, Perindopril. Designed for researchers, toxicologists, and drug development professionals, this document moves beyond a mere compilation of data. It aims to elucidate the mechanistic reasoning behind the toxicological assessment, the rationale for experimental design, and the framework for establishing patient-safe limits for this specific impurity.

Introduction: The NDSRI Challenge and N-nitroso-perindopril

The discovery of nitrosamine impurities in common medications since 2018 has prompted a paradigm shift in pharmaceutical quality control.[1][2] Nitrosamines are classified as a "cohort of concern" due to their potent mutagenic and carcinogenic properties, established in extensive animal studies.[3][4][5] This has led global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), to issue stringent guidance for their control.[1][3][6]

N-nitroso-perindopril is an NDSRI, meaning it is a nitrosamine that is structurally related to the active pharmaceutical ingredient (API), Perindopril.[7][8][9] Its toxicological profile is therefore of critical interest to ensure the safety of perindopril-containing medicines. This guide will dissect the chemical nature of N-nitroso-perindopril, its potential for formation, its metabolic fate, and the comprehensive risk assessment that underpins its regulatory acceptable intake limit.

Chemical Profile and Formation Pathways

A thorough understanding of a molecule's chemistry is the foundation of its toxicological assessment.

2.1 Chemical Identity

• IUPAC Name: (2S,3aS,7aS)-1-(N-((S)-1-Ethoxy-1-oxopentan-2-yl)-N-nitroso-L-alanyl)octahydro-1H-indole-2-carboxylic acid[7][9][10][11]

• CAS Number: 3036581-82-2[7][10][11]

• Molecular Formula: C₁₉H₃₁N₃O₆[10][11]

• Molecular Weight: 397.47 g/mol [10]

• Parent Drug: Perindopril[7][9]

2.2 Formation Mechanism

N-nitroso-perindopril is formed from the nitrosation of the secondary amine present in the perindopril molecule.[9][12] This reaction typically requires a nitrosating agent, such as nitrous acid (HNO₂), which can be formed from nitrite salts (e.g., sodium nitrite) under acidic conditions.

Potential sources of nitrites and conditions conducive to nitrosation can arise during:

• API Synthesis: The presence of residual nitrites in raw materials, reagents, or solvents.[13]

• Drug Product Formulation: Certain excipients may contain trace levels of nitrites.

• Degradation: Improper storage conditions could potentially lead to the degradation of components and the formation of nitrosating agents.[13]

The fundamental reaction is illustrated below.

Caption: General formation pathway of N-nitroso-perindopril.

The Core Toxicological Profile

The toxicity of most N-nitrosamines is not inherent to the parent molecule but is a consequence of its metabolic activation into reactive electrophiles.

3.1 Metabolic Activation: The Key to Genotoxicity

The carcinogenic mechanism of N-nitrosamines is well-established and hinges on metabolic activation, primarily mediated by cytochrome P450 (CYP) enzymes.[14][15][16][17] The critical step is the hydroxylation of the carbon atom immediately adjacent to the nitroso group (the α-carbon). This creates an unstable α-hydroxy-nitrosamine, which spontaneously decomposes to form a highly reactive diazonium ion. This ion is a powerful electrophile that can readily alkylate nucleophilic sites on DNA, forming DNA adducts.[14][16] If these adducts are not repaired, they can lead to mutations during DNA replication, initiating carcinogenesis.

Caption: The metabolic activation pathway of N-nitrosamines.

3.2 Structure-Activity Relationship (SAR) and Reduced Potency of N-nitroso-perindopril

While the general pathway above is valid, the specific structure of a nitrosamine dramatically influences its carcinogenic potency. For N-nitroso-perindopril and other nitroso-ACE inhibitors, several structural features strongly suggest a significantly lower potency compared to simple dialkyl nitrosamines like NDMA.[12]

• Steric Hindrance: The carbons α to the nitrosamine group in N-nitroso-perindopril are tertiary and part of bulky, complex ring systems. This steric bulk is believed to hinder the ability of CYP enzymes to access the α-hydrogens for the critical hydroxylation step.[12][18] This "metabolic inhibition" is a key factor in reducing carcinogenic potency.

• Presence of Carboxylic Acid: The molecule contains a carboxylic acid group. Increased polarity and the presence of such functional groups are associated with a dramatic reduction in carcinogenic potency, possibly by favoring alternative, non-toxic metabolic pathways or facilitating more rapid renal clearance.[12]

3.3 Genotoxicity and Carcinogenicity Data

Direct, long-term carcinogenicity studies on N-nitroso-perindopril are not publicly available.[19] The toxicological assessment therefore relies heavily on the aforementioned SAR principles and read-across from structurally similar compounds. While some studies have anecdotally linked perindopril use with skin cancer, a direct causal link to N-nitroso-perindopril contamination has not been established.[20] Based on the strong evidence from structural analysis and data on analogous nitroso-ACE inhibitors, N-nitroso-perindopril is not expected to be a potent mutagen or carcinogen.[12][18]

Regulatory Risk Assessment and Acceptable Intake (AI) Limit

The goal of the regulatory framework is to establish a daily exposure limit that poses a negligible lifetime cancer risk.

4.1 The Carcinogenic Potency Categorization Approach (CPCA)

For new NDSRIs without sufficient compound-specific data, regulatory agencies use a CPCA to assign an Acceptable Intake (AI) limit.[4] This approach uses SAR to place the nitrosamine into a potency category based on activating and deactivating structural features. The presence of significant steric hindrance and a carboxylic acid group are strong deactivating features, placing N-nitroso-perindopril into a low-potency category.[12]

4.2 Established AI Limit for N-nitroso-perindopril

Based on the CPCA and supporting SAR evidence, both the FDA and EMA have assigned N-nitroso-perindopril to Potency Category 5 , resulting in an Acceptable Intake (AI) limit of 1500 ng/day .[7][10][21][22][23] This limit is significantly higher than the limits for highly potent, simple nitrosamines (e.g., 26.5 ng/day for NDMA), reflecting its predicted lower carcinogenic risk.[13]

Parameter	Assessment / Value	Source
Impurity Name	N-nitroso-perindopril	[7]
Impurity Type	Nitrosamine Drug Substance-Related Impurity (NDSRI)	[8]
Parent Drug	Perindopril	[7]
Primary Toxicological Concern	Potential Genotoxicity and Carcinogenicity	[4][5]
Key Metabolic Step	CYP-mediated α-hydroxylation	[14][17]
Predicted Potency	Low, due to steric hindrance and presence of a carboxylic acid group	[12][18]
Regulatory AI Limit (FDA/EMA)	1500 ng/day	[7][21][22][23]
Carcinogenic Potency Category	Category 5	[7][21][22][23]

Analytical Control and Methodologies

Ensuring that levels of N-nitroso-perindopril remain below the 1500 ng/day AI limit requires highly sensitive and specific analytical methods.[10][24]

5.1 Core Analytical Techniques

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for the trace-level quantification of nitrosamines in pharmaceutical matrices. This technique offers the required sensitivity, selectivity, and specificity to distinguish the impurity from the API and other components.

Caption: General analytical workflow for N-nitroso-perindopril.

5.2 Example Protocol: Quantification of N-nitroso-perindopril by HPLC-MS/MS

This protocol is a representative example and must be fully validated for the specific drug product matrix.

• 1.0 Standard and Sample Preparation

  • 1.1 Standard Stock Solution: Accurately weigh ~1.0 mg of N-nitroso-perindopril reference standard and dissolve in a suitable solvent (e.g., methanol) to a final concentration of 100 µg/mL.

  • 1.2 Working Standards: Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to prepare calibration standards ranging from 0.1 ng/mL to 50 ng/mL.

  • 1.3 Sample Preparation: Accurately weigh a quantity of powdered tablets equivalent to one dose of perindopril. Add a defined volume of extraction solvent (e.g., methanol) and extract using sonication or shaking. Centrifuge and filter the supernatant through a 0.22 µm filter prior to analysis. A dilution may be necessary to fit within the calibration curve.

• 2.0 HPLC-MS/MS Conditions

  • 2.1 HPLC System: A validated UHPLC system.

  • 2.2 Column: A suitable C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • 2.3 Mobile Phase A: 0.1% Formic Acid in Water.

  • 2.4 Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • 2.5 Gradient: A suitable gradient to separate N-nitroso-perindopril from perindopril and other potential interferences.

  • 2.6 Flow Rate: 0.3 mL/min.

  • 2.7 Injection Volume: 5 µL.

  • 2.8 Mass Spectrometer: A triple quadrupole mass spectrometer.

  • 2.9 Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • 2.10 MRM Transitions: Monitor at least two specific Multiple Reaction Monitoring (MRM) transitions for N-nitroso-perindopril (one for quantification, one for confirmation). These must be determined by infusing the reference standard.

• 3.0 Data Analysis

  • 3.1 Quantification: Construct a calibration curve by plotting the peak area of the quantification transition against the concentration of the working standards.

  • 3.2 Calculation: Determine the concentration of N-nitroso-perindopril in the sample preparation using the linear regression equation from the calibration curve.

  • 3.3 Final Reporting: Calculate the final amount of N-nitroso-perindopril in ng per tablet and compare it against the specification derived from the AI limit.

Conclusion and Forward Outlook

The is a prime example of a modern, science-driven approach to impurity risk assessment. While classified as a nitrosamine—a cohort of concern—a deeper analysis of its chemical structure provides a strong, mechanistically plausible argument for its significantly reduced carcinogenic potency relative to simpler nitrosamines. This assessment is supported by emerging experimental data on structurally analogous nitroso-ACE inhibitors.[18]

The establishment of a high Acceptable Intake limit of 1500 ng/day by major regulatory bodies reflects this scientific consensus.[7][21][23] However, this does not diminish the responsibility of manufacturers. A robust control strategy, underpinned by a thorough understanding of potential formation pathways and validated by sensitive, specific analytical methods, remains imperative. Adherence to the principles of ICH M7 and continuous vigilance throughout the product lifecycle are essential to ensure that the risk posed by N-nitroso-perindopril is effectively controlled, guaranteeing the safety and quality of perindopril medicines for patients worldwide.[25][26]

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An In-Depth Technical Guide to the In Vitro Genotoxicity Assessment of N-nitroso-perindopril

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated a rigorous and scientifically sound approach to their safety assessment. N-nitroso-perindopril, a potential impurity in the widely used angiotensin-converting enzyme (ACE) inhibitor perindopril, requires a thorough evaluation of its genotoxic potential to ensure patient safety. This technical guide provides a comprehensive framework for the in vitro genotoxicity assessment of N-nitroso-perindopril, designed for researchers, scientists, and drug development professionals. Grounded in international regulatory guidelines, this document details the strategic application of a battery of in vitro tests, including the bacterial reverse mutation (Ames) test, the in vitro micronucleus test, and the in vitro chromosomal aberration test. We delve into the mechanistic rationale behind assay selection, detailed step-by-step protocols, and the critical interpretation of data, including the pivotal role of metabolic activation. This guide aims to be a definitive resource for establishing a self-validating system for the genotoxicity assessment of N-nitroso-perindopril and other related nitrosamine drug substance-related impurities (NDSRIs).

Introduction: The Regulatory Imperative and Scientific Challenge

The discovery of N-nitrosamine impurities in various drug products since 2018 has triggered significant safety and quality concerns within the pharmaceutical industry and among regulatory bodies.[1][2] Nitrosamines are classified as probable human carcinogens based on extensive animal studies, making their presence in medicines a critical issue to address.[2][3] N-nitroso-perindopril is an N-nitroso derivative of the secondary amine present in the chemical structure of perindopril.[4][5][6] Its formation can theoretically occur during the synthesis of the drug substance or formulation of the drug product under conditions where nitrites and secondary amines coexist.[5][7][8]

Regulatory agencies, including the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA), have issued stringent guidelines for the control of these impurities.[3][7] The International Council for Harmonisation (ICH) M7 guideline, in particular, provides a framework for the assessment and control of DNA reactive (mutagenic) impurities to limit potential carcinogenic risk.[9][10][11] This places a significant onus on pharmaceutical manufacturers to conduct thorough risk assessments and, when necessary, perform robust genotoxicity testing.

This guide provides a detailed roadmap for the in vitro assessment of N-nitroso-perindopril, focusing on a battery of tests designed to detect the full spectrum of potential genetic damage.

Strategic Framework for In Vitro Genotoxicity Assessment

A standard battery of in vitro tests is recommended to assess the genotoxic potential of a compound. This battery is designed to detect the three major endpoints of genetic damage: gene mutation, clastogenicity (structural chromosome aberrations), and aneugenicity (changes in chromosome number).

The Core In Vitro Assay Battery

• Bacterial Reverse Mutation (Ames) Test (OECD 471): To detect gene mutations.

• In Vitro Micronucleus Test (OECD 487): To detect both clastogenic and aneugenic events.[12][13]

• In Vitro Mammalian Chromosomal Aberration Test (OECD 473): To specifically assess structural chromosomal damage.[14][15]

The selection of these assays provides a comprehensive screen for the primary mechanisms of genotoxicity.

The Critical Role of Metabolic Activation

Many compounds, including some nitrosamines, are not genotoxic themselves but are converted to reactive metabolites by enzymes in the body, primarily in the liver.[16] To mimic this metabolic activation in vitro, a post-mitochondrial supernatant fraction (S9) derived from liver homogenates is incorporated into the test systems.[17][18][19] S9 contains a cocktail of metabolic enzymes, including cytochrome P450s, that can bioactivate pro-mutagens.[16] For nitrosamine testing, S9 preparations from rodents (rat or hamster) treated with enzyme inducers (e.g., a combination of phenobarbital and β-naphthoflavone) are recommended to enhance metabolic capacity.[16][20] Assays should be conducted both in the presence and absence of an S9 metabolic activation system to identify direct-acting mutagens and those requiring metabolic activation.[17][18]

Detailed Experimental Protocols

Bacterial Reverse Mutation (Ames) Test (OECD 471)

The Ames test is a widely used method for identifying compounds that can cause gene mutations.[21] It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in the genes required to synthesize histidine or tryptophan, respectively. These mutations render the bacteria unable to grow on a medium lacking the specific amino acid. The test measures the ability of a substance to cause a reverse mutation (reversion) that restores the functional gene, allowing the bacteria to grow.

Standard Ames test conditions have shown reduced sensitivity for some N-nitrosamines.[20][22] Therefore, enhanced conditions are recommended for assessing N-nitroso-perindopril.

Step-by-Step Protocol:

• Strain Selection: Utilize S. typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli strain WP2 uvrA (pKM101).[20]

• Metabolic Activation: Prepare S9 mixes using both induced rat liver and induced hamster liver S9 at a high concentration (e.g., 30%).[20][22]

• Assay Method: Employ the pre-incubation method.[20][21]

• Procedure: a. To a sterile tube, add the test substance (N-nitroso-perindopril) at various concentrations, the bacterial culture, and either the S9 mix or a buffer (for non-activation conditions). b. Incubate the mixture at 37°C for a pre-incubation period of 30 minutes.[20] c. After incubation, add molten top agar and pour the mixture onto minimal glucose agar plates. d. Incubate the plates at 37°C for 48-72 hours.

• Controls:

  • Negative (Vehicle) Control: The solvent used to dissolve N-nitroso-perindopril.

  • Positive Controls: Known mutagens specific to each bacterial strain, both with and without S9 activation. For S9-dependent positive controls, include known mutagenic N-nitrosamines.[20]

• Data Analysis: Count the number of revertant colonies on each plate. A positive result is indicated by a concentration-dependent increase in revertant colonies that is statistically significant compared to the negative control.

Parameter	Recommended Condition	Rationale
Bacterial Strains	S. typhimurium TA98, TA100, TA1535, TA1537; E. coli WP2 uvrA (pKM101)	To detect a broad range of frameshift and base-pair substitution mutations.[20]
Metabolic Activation	Induced rat and hamster liver S9 (30%)	Hamster S9 can be more sensitive for certain nitrosamines. High concentration enhances metabolic capacity.[20][23]
Assay Type	Pre-incubation (30 minutes)	Increases the interaction time between the test substance, bacteria, and S9 mix, enhancing sensitivity.[20][21]
Solvent	Lowest possible volume of an appropriate organic solvent (if not water-soluble)	High volumes of some solvents (e.g., DMSO) can inhibit S9 enzyme activity.[21]

In Vitro Micronucleus Test (OECD 487)

This assay detects damage to chromosomes or the mitotic apparatus.[13][24] Micronuclei are small, membrane-bound bodies in the cytoplasm of interphase cells that contain chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division. This test can identify both clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) agents.[12][13]

Step-by-Step Protocol:

• Cell Selection: Use a suitable mammalian cell line such as Chinese Hamster Ovary (CHO), TK6, or human peripheral blood lymphocytes.[12][25]

• Exposure Conditions:

  • Short Treatment (with and without S9): Expose cells to N-nitroso-perindopril for 3-4 hours.[13]

  • Long Treatment (without S9): Expose cells for approximately 1.5 normal cell cycle lengths.[12]

• Cytokinesis Block: After treatment, add Cytochalasin B to block cytokinesis. This allows for the identification of cells that have completed one nuclear division, resulting in binucleated cells. Micronuclei are scored in these binucleated cells.[13]

• Harvesting and Staining: Harvest the cells, prepare slides, and stain with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Cytotoxicity Assessment: Determine the cytotoxicity of N-nitroso-perindopril to ensure that the concentrations tested are not so high that they induce artifacts. The Cytokinesis-Block Proliferation Index (CBPI) is a common measure.[13]

• Scoring: Microscopically score at least 2000 binucleated cells per concentration for the presence of micronuclei.[13]

• Data Analysis: A positive result is a statistically significant, dose-dependent increase in the frequency of micronucleated cells.

Parameter	Recommended Condition	Rationale
Cell Lines	CHO, TK6, or human lymphocytes	Well-characterized, stable karyotypes, and recommended by OECD guidelines.[12][25]
Exposure Duration	Short (3-4h) with/without S9; Long (~1.5 cell cycles) without S9	To detect compounds that are rapidly metabolized, stable compounds, or those that interfere with the cell cycle at different stages.[12]
Endpoint	Micronuclei in binucleated cells	Ensures that only cells that have undergone mitosis are scored, which is a prerequisite for micronucleus formation from chromosome breaks or loss.[13]
Top Concentration	Should induce ~50-60% cytotoxicity	Testing up to cytotoxic levels ensures the maximum potential for genotoxic effects is assessed without being confounded by excessive cell death.[12]

In Vitro Mammalian Chromosomal Aberration Test (OECD 473)

This test identifies agents that cause structural changes to chromosomes.[14][15][26] Cells are treated with the test substance and then arrested in metaphase, a stage of cell division where chromosomes are condensed and visible. The chromosomes are then examined microscopically for aberrations such as breaks, gaps, and exchanges.[27][28]

Step-by-Step Protocol:

• Cell Selection: Similar to the micronucleus test, use cultured mammalian cells like CHO cells or human peripheral blood lymphocytes.[14][15]

• Exposure: Treat cells with N-nitroso-perindopril at several concentrations, with and without S9 metabolic activation, for a short duration (e.g., 3-4 hours). A continuous treatment without S9 for approximately 1.5 cell cycles is also performed.[28]

• Metaphase Arrest: After the exposure period, add a metaphase-arresting substance (e.g., colcemid) to accumulate cells in metaphase.[14]

• Harvesting and Slide Preparation: Harvest the cells, treat them with a hypotonic solution to swell the cells and disperse the chromosomes, fix the cells, and drop them onto microscope slides.

• Staining and Analysis: Stain the chromosome preparations (e.g., with Giemsa) and analyze them under a microscope for structural aberrations.[14]

• Data Analysis: A positive response is defined as a statistically significant, dose-dependent increase in the percentage of cells with structural chromosomal aberrations.[27]

Data Interpretation and Reporting

Interpreting the results from the in vitro genotoxicity battery requires a weight-of-evidence approach.

• A Positive Ames Test: A confirmed positive result in a well-conducted Ames test is a strong indicator of mutagenic potential.[10] According to the ICH M7 guideline, such a compound is considered a mutagen and a presumed carcinogen, requiring stringent control measures.[9]

• A Negative Ames Test but Positive Mammalian Cell Test: If the Ames test is negative, but either the micronucleus or chromosomal aberration test is positive, the compound is considered to have clastogenic and/or aneugenic potential. This scenario warrants further investigation, potentially including in vivo follow-up studies, to determine the relevance of the findings to human health.

• All Tests Negative: If all tests in the in vitro battery are negative, it provides strong evidence that N-nitroso-perindopril is not genotoxic under the tested conditions.

It is important to note that structural features of N-nitroso-perindopril, such as steric hindrance around the N-nitroso group and the presence of a carboxylic acid moiety, may reduce its genotoxic potential compared to simpler nitrosamines. This chemical information should be integrated with the experimental data for a comprehensive risk assessment.

Conclusion and Forward Look

The in vitro genotoxicity assessment of N-nitroso-perindopril is a critical component of ensuring the safety of perindopril-containing medicines. A scientifically rigorous approach, utilizing an enhanced Ames test and robust mammalian cell assays as outlined in this guide, is essential for generating reliable data for regulatory submission and risk assessment. By adhering to established OECD and ICH guidelines and understanding the scientific rationale behind each experimental step, researchers can confidently evaluate the genotoxic potential of this and other nitrosamine impurities. The continuous evolution of our understanding of nitrosamine toxicology underscores the need for a steadfast commitment to these foundational principles of genetic toxicology.

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N-Nitroso-Perindopril: A Comprehensive Technical Guide for Drug Development Professionals

Foreword: Navigating the Nitrosamine Challenge

The emergence of nitrosamine impurities as a significant concern in the pharmaceutical industry has necessitated a deeper understanding of these potentially genotoxic substances. This guide provides a comprehensive technical overview of N-nitroso-perindopril, a nitrosamine impurity associated with the widely prescribed angiotensin-converting enzyme (ACE) inhibitor, perindopril. As drug development professionals and researchers, it is imperative that we possess a thorough understanding of the chemical and physical properties, analytical methodologies for detection, and toxicological risks associated with such impurities to ensure the safety and quality of pharmaceutical products. This document is structured to provide not just data, but also the scientific rationale behind the analytical and toxicological assessments, empowering you to make informed decisions in your research and development endeavors.

Chemical and Physical Properties of N-Nitroso-Perindopril

N-Nitroso-perindopril is the N-nitrosated derivative of perindopril, formed by the reaction of the secondary amine group in the perindopril molecule with a nitrosating agent.[1] Understanding its fundamental chemical and physical characteristics is the bedrock of any analytical and toxicological assessment.

Chemical Structure and Identification

• IUPAC Name: (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]-nitrosoamino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid[2]

• CAS Number: 3036581-82-2[1][2][3]

• Molecular Formula: C₁₉H₃₁N₃O₆[1][2][3]

• Molecular Weight: 397.47 g/mol [1][2][3]

The presence of the N-nitroso group (-N=O) is the defining feature of this molecule and the source of its potential genotoxicity.

Physicochemical Properties

A summary of the key physicochemical properties of N-nitroso-perindopril is presented in the table below. It is important to note that while some of these properties are computationally predicted, they provide valuable insights for analytical method development and handling.

Property	Value	Source
Molecular Weight	397.47 g/mol	[1][2][3]
Appearance	Off-White Solid
Solubility	Soluble in DMSO, Methanol
XLogP3 (Computed)	3.6	[4]
Hydrogen Bond Donor Count (Computed)	1	[4]
Hydrogen Bond Acceptor Count (Computed)	7	[4]
Rotatable Bond Count (Computed)	8	[4]

Note: The Certificate of Analysis for a commercially available reference standard confirms solubility in DMSO and Methanol.

Synthesis and Formation Pathways

The primary pathway for the formation of N-nitroso-perindopril involves the reaction of the secondary amine in the perindopril molecule with a nitrosating agent, such as nitrous acid (HNO₂), which can be formed from nitrites under acidic conditions.[1]

Proposed Synthetic Protocol for Reference Standard

For research and analytical purposes, the synthesis of an N-nitroso-perindopril reference standard is essential. The following is a proposed, logical pathway for its synthesis.

Diagram of Proposed Synthesis Workflow

Caption: A logical workflow for the synthesis and characterization of N-nitroso-perindopril.

Step-by-Step Methodology:

• Dissolution: Dissolve a known quantity of perindopril in a suitable organic solvent, such as acetic acid.

• Cooling: Cool the solution in an ice bath to 0-5 °C.

• Nitrosation: Slowly add a solution of a nitrosating agent, such as sodium nitrite (NaNO₂) dissolved in water, to the cooled perindopril solution while maintaining the temperature. The acidic conditions will generate nitrous acid in situ.

• Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: Once the reaction is complete, quench any excess nitrosating agent by adding a quenching agent, such as sulfamic acid or ammonium sulfamate.

• Extraction: Extract the N-nitroso-perindopril into a suitable organic solvent, such as dichloromethane or ethyl acetate.

• Washing: Wash the organic layer with a saturated sodium bicarbonate solution and then with brine to remove any remaining acid and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude N-nitroso-perindopril using a suitable technique, such as preparative HPLC, to obtain the pure compound.

• Characterization: Confirm the identity and purity of the synthesized N-nitroso-perindopril using spectroscopic techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and FT-IR.

Spectroscopic Characterization

While specific raw spectral data for N-nitroso-perindopril is not widely available in the public domain, a Certificate of Analysis for a reference standard confirms its structure was elucidated using Mass Spectrometry, ¹H NMR, and IR spectroscopy. Based on the known structure, the following are the expected key spectral features:

• ¹H NMR: The spectrum is expected to be complex due to the presence of multiple chiral centers and the restricted rotation around the N-N bond of the nitroso group, which can lead to the observation of rotamers. Key signals would include those for the ethyl ester group, the propyl chain, the alaninyl methyl group, and the protons of the octahydroindole ring system.

• ¹³C NMR: The spectrum would show distinct signals for all 19 carbon atoms in the molecule, including the carbonyl carbons of the ester and amide groups, and the aliphatic carbons of the various ring systems and side chains.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of N-nitroso-perindopril (m/z 397.47). Common fragmentation patterns for nitrosamines include the loss of the nitroso group (•NO, 30 Da).[3]

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands for the various functional groups present, including the N=O stretch of the nitroso group (typically around 1430-1470 cm⁻¹), the C=O stretches of the carboxylic acid and ester groups (around 1730-1750 cm⁻¹), and the N-H and O-H stretching vibrations.

Analytical Methodologies for Detection and Quantification

The detection and quantification of N-nitroso-perindopril at trace levels in pharmaceutical products require highly sensitive and specific analytical methods. Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for this purpose.

Proposed HPLC-MS/MS Method

The following is a proposed HPLC-MS/MS method that can be adapted and validated for the analysis of N-nitroso-perindopril, based on a method developed for the similar compound, N-nitroso-ramipril.

Diagram of Analytical Workflow

Caption: A typical workflow for the analysis of N-nitroso-perindopril in a pharmaceutical matrix.

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A gradient elution starting with a high percentage of Mobile Phase A and gradually increasing the percentage of Mobile Phase B will likely be required to achieve good separation from the active pharmaceutical ingredient (API) and other impurities.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion: [M+H]⁺ for N-nitroso-perindopril (m/z 398.2).

• Product Ions: Specific product ions for quantification and confirmation should be determined by infusing a standard solution of N-nitroso-perindopril into the mass spectrometer. A common fragmentation for nitrosamines is the loss of the nitroso group, so a transition of 398.2 -> 368.2 could be a starting point for optimization.

Method Validation:

The analytical method must be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).

Stability of N-Nitroso-Perindopril

Understanding the stability of N-nitroso-perindopril is crucial for accurate analytical testing and for assessing its potential to form and persist in drug products. A forced degradation study should be performed to evaluate its stability under various stress conditions.

Forced Degradation Study Protocol

A comprehensive forced degradation study should expose N-nitroso-perindopril to the following conditions:

• Acidic Conditions: 0.1 M HCl at elevated temperature (e.g., 60 °C).

• Basic Conditions: 0.1 M NaOH at elevated temperature (e.g., 60 °C).

• Oxidative Conditions: 3% H₂O₂ at room temperature.

• Thermal Conditions: Dry heat (e.g., 80 °C).

• Photolytic Conditions: Exposure to UV and visible light as per ICH Q1B guidelines.

The degradation products should be monitored and characterized using a stability-indicating HPLC method, and the mass balance should be assessed.

Toxicological Assessment

The primary toxicological concern for N-nitroso-perindopril is its potential carcinogenicity. A comprehensive toxicological assessment involves evaluating its genotoxic potential.

Genotoxicity Assessment

• Ames Test (Bacterial Reverse Mutation Assay): An Ames test has been conducted for N-nitroso-perindopril.[5] The results of this test are critical for determining its mutagenic potential.

Read-Across Toxicological Assessment

Given the structural similarities between N-nitroso-perindopril and other nitroso-ACE inhibitors, a read-across approach can be employed to assess its carcinogenic potential.

Diagram of Read-Across Logic

Caption: Logic for a read-across assessment of N-nitroso-perindopril's carcinogenic potential.

The study on N-nitroso-ramipril and N-nitroso-quinapril concluded that these compounds are non-mutagenic and non-carcinogenic.[6][7] The rationale is based on the steric hindrance around the α-carbon to the nitroso group, which is predicted to inhibit metabolic activation to a genotoxic species.[8] Given that N-nitroso-perindopril shares this structural feature, it is plausible to hypothesize that it also possesses a low carcinogenic potential.

Regulatory Limits

Based on a structural and Structure-Activity Relationship (SAR)-based assessment, N-nitroso-perindopril is generally assigned to Potency Category 5, with a recommended acceptable intake (AI) limit of 1500 ng/day.[1][3][9]

Conclusion and Recommendations

N-nitroso-perindopril is a critical impurity to monitor in perindopril-containing drug products. This guide has provided a comprehensive overview of its chemical and physical properties, a proposed synthetic route for its reference standard, a framework for its analytical determination, and a thorough toxicological assessment based on available data and read-across principles.

Key Recommendations for Drug Development Professionals:

• Risk Assessment: Conduct a thorough risk assessment to identify and mitigate the potential for N-nitroso-perindopril formation in your manufacturing processes and drug products.

• Analytical Control: Develop and validate a sensitive and specific analytical method, such as the proposed HPLC-MS/MS method, for the routine monitoring of N-nitroso-perindopril.

• Stability Studies: Perform comprehensive stability studies to understand the degradation pathways of perindopril and the potential for N-nitroso-perindopril formation under various storage conditions.

• Regulatory Compliance: Ensure that the levels of N-nitroso-perindopril in your drug products are maintained below the established acceptable intake limit.

By adhering to these recommendations and utilizing the information provided in this guide, you can effectively manage the risks associated with N-nitroso-perindopril and ensure the continued safety and quality of your pharmaceutical products.

References

• Ames assay dose response data for N‐nitroso perindopril using test... - ResearchGate. (n.d.). Retrieved January 8, 2026, from [Link]

• Cheung, J., Dobo, K., Zhang, S., Nudelman, R., Schmidt, F., Wenzel, J., ... & Schuler, M. (2024). Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environmental and Molecular Mutagenesis.

• Cheung, J., Dobo, K., Zhang, S., Nudelman, R., Schmidt, F., Wenzel, J., ... & Schuler, M. (2024). Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential-Pub. Retrieved January 8, 2026, from [Link]

• Forced degradation: predicting nitrosamine formation. (2023, June 25). Nitrosamines Exchange. Retrieved January 8, 2026, from [Link]

• Method development and validation of HPLC tandem/mass spectrometry for quantification of perindopril arginine and amlodipine besylate combination in bulk and pharmaceutical formulations. (2021). Journal of Taibah University Medical Sciences, 16(5), 723-730.

• Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential-Pub. (2024, August 25). Nitrosamines Exchange. Retrieved January 8, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). N-nitroso-perindopril. PubChem. Retrieved January 8, 2026, from [Link]

• Nitroso-Derivatives of ACE Inhibitors. (2023, February 20). EFPIA. Retrieved January 8, 2026, from [Link]

• N-Nitroso Perindopril. (n.d.). Manasa Life Sciences. Retrieved January 8, 2026, from [Link]

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• Rainey, W. T., Christie, W. H., Pritchard, C. A., & Lijinsky, W. (1976). Mass Spectra of N-Nitroso Compounds.
• Setting limits for N-nitrosamines in drugs: A defined approach based on read-across and structure-activity relationship for N-nitrosopiperazine impurities. (2022). Regulatory Toxicology and Pharmacology, 136, 105288.

• N-Nitroso Perindopril | CAS 3036581-82-2. (n.d.). Veeprho. Retrieved January 8, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). N-nitroso-perindopril. PubChem. Retrieved January 8, 2026, from [Link]

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An In-Depth Technical Guide to the Spectral Analysis of N-nitroso-perindopril

Prepared by: Gemini, Senior Application Scientist

Introduction: The Imperative for Nitrosamine Analysis

Since their detection in common medications in 2018, N-nitrosamine impurities have become a paramount concern for the pharmaceutical industry and global regulatory bodies.[1] Classified as probable human carcinogens, these compounds can form unintentionally during drug substance synthesis or drug product formulation and storage.[1][2] This has led to stringent guidelines from agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandating rigorous risk assessment and control of nitrosamines in all human drugs.[1]

Perindopril, a widely prescribed Angiotensin-Converting Enzyme (ACE) inhibitor, contains a secondary amine moiety, making it susceptible to nitrosation.[2] This reaction can form the N-nitroso-perindopril impurity, a Nitrosamine Drug Substance-Related Impurity (NDSRI). This guide provides a comprehensive technical overview of the core analytical techniques—Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)—required for the unambiguous identification and robust quantification of N-nitroso-perindopril, ensuring product quality and patient safety.

Molecular Profile and Regulatory Context

N-nitroso-perindopril is the N-nitrosated derivative of the parent drug. Understanding its basic properties and regulatory standing is the foundation of any analytical strategy.

Chemical Structure and Properties

• IUPAC Name: (2S,3aS,7aS)-1-(N-((S)-1-ethoxy-1-oxopentan-2-yl)-N-nitroso-L-alanyl)octahydro-1H-indole-2-carboxylic acid[3][4]

• Molecular Formula: C₁₉H₃₁N₃O₆[3]

• Molecular Weight: 397.47 g/mol [3]

Property	Value	Source
Molecular Formula	C₁₉H₃₁N₃O₆	[3]
Molecular Weight	397.47 g/mol	[3]
CAS Number	3036581-82-2	[3]
Classification	Nitrosamine Drug Substance-Related Impurity (NDSRI)	[5][6]

Regulatory Landscape and Toxicological Assessment

The FDA has established a framework for determining the acceptable intake (AI) limit for NDSRIs based on a Carcinogenic Potency Categorization Approach.[5] Due to structural features that sterically hinder metabolic activation, N-nitroso-perindopril is considered to have lower mutagenic potential.[2][7][8] Specifically, the bulky substituents on the carbons alpha to the nitrosamine group are predicted to inhibit the formation of the unstable α-hydroxy nitrosamine, a key step in the bioactivation pathway that leads to genotoxicity.[2][7]

Consequently, the FDA has placed N-nitroso-perindopril in Potency Category 5 , assigning it a recommended AI limit of 1500 ng/day .[4] This relatively high limit reflects its lower perceived risk, but does not obviate the need for highly sensitive and specific analytical methods to monitor and control its presence.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Elucidation

While reference standards for N-nitroso-perindopril come with a Certificate of Analysis, NMR spectroscopy is the definitive tool for confirming the molecular structure. The key to its identification is comparing its spectrum to that of the parent compound, perindopril, and noting the specific chemical shift changes induced by the N-nitroso group.

Predicted ¹H NMR Spectral Analysis

The nitrosation of the secondary amine in perindopril introduces significant electronic changes, primarily affecting the protons on the carbons immediately adjacent (α-protons) to the newly formed N-N=O bond.

• Key Diagnostic Feature: The most significant change is the substantial downfield shift of the two α-protons: the methine proton of the alanine moiety and the methine proton of the norvaline moiety. The strong electron-withdrawing nature of the nitroso group deshields these protons, causing their resonance to move to a lower field compared to their positions in the perindopril spectrum.

• Syn/Anti Isomerism: The restricted rotation around the N-N bond can lead to the presence of syn and anti conformers, which are often observable at room temperature. This can result in the doubling of signals for the α-protons and other nearby protons, complicating the spectrum but providing a clear fingerprint of nitrosamine formation.[9]

• Other Protons: Protons further from the nitrosamine group will experience minimal changes in their chemical shifts, serving as internal reference points when comparing the spectra of perindopril and its nitroso-derivative.

Predicted ¹³C NMR Spectral Analysis

The effect of the nitroso group is also clearly visible in the ¹³C NMR spectrum.

• Key Diagnostic Feature: The α-carbons will exhibit a noticeable downfield shift (deshielding) due to the inductive effect of the nitroso group.

• Carbonyl Carbons: The chemical shifts of the nearby carbonyl carbons may also be slightly affected.

• Conformational Effects: As with ¹H NMR, the presence of syn and anti isomers can lead to two distinct sets of signals for the carbons near the nitrosamine functionality.

Mass Spectrometry (MS): Sensitive Detection and Quantification

For detecting and quantifying N-nitroso-perindopril at the trace levels required by regulatory agencies, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.[5][10][11] Its unparalleled sensitivity and selectivity allow for confident measurement even in complex drug product matrices.

Ionization and Molecular Ion

N-nitroso-perindopril is readily ionizable using positive mode Electrospray Ionization (ESI+). The protonated molecule, [M+H]⁺, will be the primary ion observed in the full scan mass spectrum.

Parameter	Predicted Value
Exact Mass	397.2213
[M+H]⁺ (Monoisotopic)	398.2286 m/z

Predicted MS/MS Fragmentation Pathway

Tandem mass spectrometry (MS/MS) is crucial for providing structural confirmation and enabling highly selective quantification via Multiple Reaction Monitoring (MRM). The fragmentation of protonated N-nitroso-perindopril is expected to follow pathways common to other nitrosamines.[12][13]

• Primary Fragmentation: The most characteristic fragmentation pathway for N-nitrosamines is the neutral loss of the nitroso radical (•NO), which corresponds to a loss of 30 Da.[12][13] This cleavage of the weak N-N bond is a highly specific and diagnostic transition.

• Secondary Fragmentations: Further fragmentation of the resulting product ions can occur, often involving cleavages at the amide bonds or loss of the ethyl ester group, providing additional structural information.

Below is a diagram illustrating the predicted primary fragmentation pathway.

Caption: Predicted MS/MS fragmentation of N-nitroso-perindopril.

Experimental Protocol: A Validated LC-MS/MS Workflow

The following protocol describes a representative method for the quantification of N-nitroso-perindopril. This method is based on established procedures for nitrosamine analysis and must be fully validated according to ICH Q2(R1) guidelines for its intended use.[14][15]

Sample and Standard Preparation

Objective: To extract the analyte from the sample matrix and prepare accurate calibration standards.

• Standard Stock Solution (100 µg/mL): Accurately weigh ~1 mg of N-nitroso-perindopril reference standard and dissolve in an appropriate volume of methanol.

• Working Standard Solutions: Perform serial dilutions of the stock solution with 50:50 methanol:water to prepare calibration standards ranging from 0.1 ng/mL to 50 ng/mL.

• Sample Preparation (Drug Product): a. Crush a representative number of tablets to a fine powder. b. Accurately weigh a portion of the powder equivalent to a target concentration (e.g., 5 mg/mL of perindopril) into a volumetric flask. c. Add methanol as the extraction solvent and sonicate for 15 minutes to ensure complete dissolution. d. Dilute to volume with methanol and mix thoroughly. e. Centrifuge an aliquot of the solution at 4000 rpm for 10 minutes. f. Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

Chromatographic and Mass Spectrometric Conditions

Objective: To achieve chromatographic separation of N-nitroso-perindopril from the parent drug and other matrix components, followed by sensitive detection.

Parameter	Recommended Condition	Rationale
Instrument	UPLC coupled to a Triple Quadrupole Mass Spectrometer (TQ-MS)	Provides the necessary sensitivity and selectivity for trace-level quantification.
Column	C18 Reversed-Phase, e.g., Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)	Offers excellent retention and peak shape for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides a proton source for efficient ESI+ ionization.
Mobile Phase B	0.1% Formic Acid in Methanol	Elutes the analyte from the reversed-phase column.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Gradient	Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, re-equilibrate	Ensures elution of the analyte while separating it from potential interferences.
Column Temp.	40 °C	Ensures reproducible retention times.
Injection Vol.	5 µL	Balances sensitivity with peak shape.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	Optimal for this class of compounds.
MRM Transitions	Quantifier: 398.2 -> 368.2 Qualifier: 398.2 -> [Secondary Fragment]	The quantifier transition is the highly specific loss of •NO. A second transition is required for confirmation.
Collision Energy	To be optimized	Empirically determined to maximize the signal of product ions.

Analytical Workflow Diagram

The end-to-end process from sample receipt to final result is visualized below.

Caption: High-level workflow for N-nitroso-perindopril analysis.

Conclusion

The structural characterization and quantification of N-nitroso-perindopril is a critical component of ensuring the safety and quality of perindopril-containing medicines. While the toxicological assessment suggests a lower risk profile for this specific NDSRI, rigorous analytical oversight remains a regulatory and ethical necessity. The combination of NMR for structural confirmation and a validated, highly sensitive LC-MS/MS method for quantification provides a robust framework for control. By understanding the principles behind the spectral data—the predictable shifts in NMR and the characteristic fragmentation in MS—researchers and drug development professionals can confidently develop and execute the methods required to keep their products, and the patients who rely on them, safe.

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The Emergence of N-nitroso-perindopril: A Technical Guide to its Discovery, Analysis, and Control

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Specter of Nitrosamines in Pharmaceuticals

The discovery of N-nitrosamine impurities in widely used medications since 2018 has presented a significant challenge to the pharmaceutical industry, regulatory agencies, and patients alike.[1] These compounds, many of which are classified as probable human carcinogens, can form at trace levels during the synthesis of active pharmaceutical ingredients (APIs), the manufacturing of the final drug product, or during storage.[2] Perindopril, a widely prescribed angiotensin-converting enzyme (ACE) inhibitor for the treatment of hypertension and other cardiovascular conditions, has been one of the many drugs to come under scrutiny for the potential presence of a specific nitrosamine impurity: N-nitroso-perindopril.[3][4] This technical guide provides a comprehensive overview of the discovery, formation, and control of N-nitroso-perindopril, offering field-proven insights for researchers, scientists, and drug development professionals.

The Discovery and Regulatory Context of N-nitroso-perindopril

The widespread concern over nitrosamine impurities began in mid-2018 with the detection of N-nitrosodimethylamine (NDMA) in valsartan, a sartan-class medication.[5] This event triggered a global regulatory investigation into the presence of nitrosamines in other drug classes. While a specific date for the initial discovery of N-nitroso-perindopril is not publicly documented, the general "call for review" by regulatory bodies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) prompted manufacturers of all chemically synthesized APIs to conduct risk assessments for potential nitrosamine formation.[5]

Perindopril, containing a secondary amine in its structure, was identified as a molecule susceptible to nitrosation.[4] Subsequent investigations and risk assessments led to the identification and characterization of N-nitroso-perindopril.

Regulatory Landscape and Acceptable Intake Limits

In response to the growing understanding of nitrosamine impurities, regulatory agencies have established acceptable intake (AI) limits to ensure patient safety. For N-nitroso-perindopril, both the FDA and the EMA have set an AI limit of 1500 ng/day .[6][7] This limit is based on a thorough evaluation of the compound's structure-activity relationship (SAR) and its predicted carcinogenic potency.[6] N-nitroso-perindopril is generally assigned to Potency Category 5, which corresponds to a lower carcinogenic risk compared to some other nitrosamines.[6][7]

Regulatory Agency	Compound	Acceptable Intake (AI) Limit	Potency Category
FDA	N-nitroso-perindopril	1500 ng/day	5
EMA	N-nitroso-perindopril	1500 ng/day	5

The Chemistry of Formation: A Root Cause Analysis

The formation of N-nitroso-perindopril stems from the reaction of the secondary amine moiety within the perindopril molecule with a nitrosating agent.[3][6] Understanding the potential sources of both the amine precursor and the nitrosating agent is critical for effective control.

The Vulnerable Moiety in Perindopril

Perindopril's chemical structure contains a secondary amine, making it susceptible to nitrosation under specific conditions.

Caption: Perindopril's secondary amine is the site of nitrosation.

Potential Sources of Nitrosating Agents

Nitrosating agents can be introduced into the manufacturing process through various pathways:

• Raw Materials and Solvents: Trace impurities of nitrites and nitrates in starting materials, reagents, and solvents are a primary concern.

• Excipients: Certain excipients used in the formulation of the final drug product can contain residual nitrites.

• Degradation: The degradation of certain compounds, such as nitro-containing molecules, can generate nitrosating species.

• Cross-Contamination: Shared manufacturing equipment can be a source of cross-contamination if not properly cleaned between different production campaigns.

The Chemical Reaction

The formation of N-nitroso-perindopril occurs when the secondary amine of perindopril reacts with a nitrosating agent, typically derived from nitrite salts under acidic conditions.

Caption: Formation of N-nitroso-perindopril from its precursors.

Analytical Detection and Quantification: A Methodological Approach

The detection and quantification of N-nitroso-perindopril at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose.[6]

Experimental Protocol: LC-MS/MS Method for N-nitroso-perindopril

The following is a representative, non-exhaustive protocol for the analysis of N-nitroso-perindopril in a drug substance. Method validation and optimization are essential for specific product matrices.

1. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve N-nitroso-perindopril reference standard in a suitable diluent (e.g., methanol) to prepare a stock solution. Perform serial dilutions to create calibration standards and quality control samples at appropriate concentrations.

• Sample Solution: Accurately weigh the perindopril drug substance and dissolve it in the diluent to a known concentration.

2. Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol or acetonitrile
Gradient	Optimized for separation of N-nitroso-perindopril from perindopril and other impurities
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

3. Mass Spectrometric Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	[M+H]+ of N-nitroso-perindopril
Product Ions (m/z)	At least two characteristic product ions for quantification and confirmation
Collision Energy	Optimized for each transition
Source Temperature	Optimized for the specific instrument

4. System Suitability:

Before sample analysis, inject a system suitability standard to ensure the chromatographic system is performing adequately. Key parameters include peak shape, resolution, and signal-to-noise ratio.

5. Data Analysis:

Quantify the concentration of N-nitroso-perindopril in the sample by comparing its peak area to the calibration curve generated from the standard solutions.

Caption: A typical workflow for the analysis of N-nitroso-perindopril.

Control and Mitigation Strategies

A comprehensive control strategy is essential to prevent the formation and ensure the removal of N-nitroso-perindopril. This involves a multi-faceted approach encompassing the entire manufacturing process.

• Risk Assessment: Conduct a thorough risk assessment of the entire manufacturing process, from raw material sourcing to final product packaging, to identify potential sources of nitrosating agents and conditions that could lead to nitrosamine formation.

• Supplier Qualification: Implement stringent qualification programs for suppliers of raw materials, intermediates, and excipients to ensure they meet strict specifications for nitrite and other potential nitrosating agent precursors.

• Process Optimization: Optimize the manufacturing process to minimize the risk of nitrosamine formation. This may include:

  • Avoiding the use of materials and reagents known to be contaminated with nitrosating agents.

  • Controlling the pH and temperature of reaction steps where nitrosation could occur.

  • Implementing appropriate purification steps to remove any nitrosamines that may have formed.

• Formulation Development: During formulation development, carefully select excipients with low nitrite content.

• Stability Studies: Conduct comprehensive stability studies under various conditions to assess the potential for N-nitroso-perindopril formation over the shelf life of the drug product.

• Testing: Implement a robust testing program for raw materials, intermediates, and the final drug product to monitor for the presence of N-nitroso-perindopril.

Conclusion and Future Outlook

The emergence of N-nitroso-perindopril as a potential impurity in a widely used medication highlights the ongoing challenges in ensuring the quality and safety of pharmaceutical products. A deep understanding of the chemistry of nitrosamine formation, coupled with robust analytical methods and a proactive control strategy, is paramount for the pharmaceutical industry. As regulatory expectations continue to evolve, a commitment to scientific integrity and continuous improvement will be essential in mitigating the risks associated with these impurities and safeguarding public health. The collaborative efforts between industry, regulatory agencies, and the scientific community will be crucial in navigating the complexities of nitrosamine impurity control and ensuring the continued availability of safe and effective medicines.

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The Impact of pH on the Stability of N-nitroso-perindopril: A Guide for Drug Development Professionals

An In-Depth Technical Guide

Abstract

The emergence of nitrosamine impurities as a critical concern for pharmaceutical safety and quality has necessitated a profound understanding of their formation and degradation kinetics.[1] N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI) of the widely used ACE inhibitor Perindopril, presents a significant analytical and formulation challenge.[2] This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for evaluating the stability of N-nitroso-perindopril under various pH conditions. We will explore the fundamental chemical principles governing its stability, present detailed, self-validating experimental protocols for its assessment, and discuss the profound implications of these findings on drug formulation, manufacturing process control, and storage. This document is designed to serve as a practical, field-proven resource, grounded in authoritative scientific principles and regulatory expectations.[3][4]

Introduction: The Regulatory Imperative and the NDSRI Challenge

Since 2018, the detection of N-nitrosamine impurities in several drug classes has triggered widespread recalls and intensified regulatory scrutiny from global bodies like the FDA and EMA.[1][3] Classified as probable human carcinogens, the control of these impurities to within acceptable intake (AI) limits is a non-negotiable aspect of modern drug development.[4][5]

N-nitroso-perindopril is formed from the nitrosation of the secondary amine moiety within the perindopril structure.[2][6] Its potential to form during synthesis, or subsequently in the finished drug product under certain storage conditions, makes it a critical quality attribute to monitor and control.[7] The pH of the microenvironment is a master variable that can dictate both the formation and degradation of nitrosamines. While acidic conditions (pH 3-5) are generally considered high-risk for nitrosamine formation, the stability of the formed nitrosamine is molecule-dependent and can exhibit complex pH-rate profiles.[8][9] Understanding this profile is paramount for developing robust formulations and control strategies that ensure patient safety and regulatory compliance.

Physicochemical Profile of N-nitroso-perindopril

A thorough understanding of the molecule's structure is the foundation for predicting its chemical behavior.

• Chemical Name: (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]-nitrosoamino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid[10]

• Molecular Formula: C₁₉H₃₁N₃O₆[10]

• Molecular Weight: 397.5 g/mol [10]

• Key Structural Features: The molecule contains a secondary nitrosamine group (-N-N=O), which is the primary site of chemical instability. It also possesses two carboxylic acid groups and an ester, which can influence its solubility and reactivity at different pH values.

Core Analysis: pH-Dependent Stability and Degradation Pathways

The stability of a nitrosamine is a delicate balance of its susceptibility to degradation versus the conditions that favor its existence.

General Principles of Nitrosamine Stability

Nitrosamines are generally stable compounds, but they are susceptible to degradation under specific conditions.[11] The primary non-photolytic degradation pathway relevant to pharmaceutical conditions is protolytic denitrosation. This reaction typically occurs under strongly acidic conditions, where the N-nitroso group is protonated, making the N-N bond susceptible to cleavage, thereby regenerating the parent secondary amine (Perindopril) and releasing a nitrosating species.[9]

However, the stability profile is not always linear. Studies on other NDSRIs, such as N-nitroso-hydrochlorothiazide, have revealed rapid degradation in the neutral to slightly basic pH range (pH 6-8), with significantly slower degradation under acidic conditions (pH 1-5).[12] This highlights the critical need for empirical studies on each specific NDSRI, as inductive reasoning from general principles alone is insufficient.

Hypothesized Degradation Pathways of N-nitroso-perindopril

Based on fundamental chemical principles, N-nitroso-perindopril can be expected to degrade via two primary pH-dependent pathways:

• Acid-Catalyzed Denitrosation (Low pH): At low pH, the nitroso group is protonated, weakening the N-N bond. This facilitates the release of a nitrosonium ion equivalent and regenerates the parent drug, Perindopril. This is the classical degradation pathway for many nitrosamines.[9]

• Hydrolytic Degradation (Neutral/Basic pH): At neutral to basic pH, other functional groups within the molecule, such as the ester or the amide bonds, may become more susceptible to hydrolysis. While the N-nitroso group itself is generally stable at basic pH, the overall molecular integrity may be compromised, leading to a different impurity profile.[11][13]

The following diagram illustrates these potential degradation routes.

Caption: Hypothesized degradation pathways for N-nitroso-perindopril under different pH conditions.

Experimental Protocol for pH Stability Assessment

This section provides a robust, self-validating protocol for determining the stability of N-nitroso-perindopril. The use of a highly sensitive and specific analytical technique like LC-MS/MS is mandatory for quantifying trace-level impurities.[14][15]

Experimental Workflow

The overall process involves preparing solutions at different pH values, spiking them with N-nitroso-perindopril, incubating them under controlled conditions, and analyzing samples at predetermined time points.

Caption: Experimental workflow for assessing N-nitroso-perindopril stability across a pH range.

Materials and Reagents

• N-nitroso-perindopril certified reference standard

• Perindopril certified reference standard

• HPLC or LC-MS grade water, acetonitrile, and methanol

• Formic acid, ammonium formate, ammonium acetate

• Phosphate, citrate, and borate buffer salts

• Calibrated pH meter

• Class A volumetric flasks and pipettes

• Incubator/water bath with controlled temperature

• Autosampler vials

Step-by-Step Procedure

• Buffer Preparation: Prepare a series of buffers covering the desired pH range (e.g., pH 2, 4, 5, 6, 7, 8, 10) using appropriate salt systems (e.g., citrate for acidic, phosphate for neutral, borate for basic). Ensure the ionic strength is consistent across all buffers.

• Stock Solution Preparation: Accurately prepare a stock solution of N-nitroso-perindopril in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of ~100 µg/mL. Causality Note: Using an organic solvent for the stock minimizes degradation prior to the start of the experiment.

• Sample Preparation & Incubation:

  • For each pH value, pipette 9.9 mL of the buffer into a labeled, amber vial. Amber vials are used to prevent potential photolytic degradation.[11]

  • Spike each vial with 100 µL of the stock solution to achieve a final concentration of ~1.0 µg/mL. Mix thoroughly.

  • Immediately withdraw an aliquot (e.g., 100 µL) from each vial for the T₀ analysis. Quench the reaction by diluting it 1:10 in the initial mobile phase (e.g., 95:5 Water:Acetonitrile).

  • Place the sealed vials into an incubator set to a controlled temperature (e.g., 40°C) to simulate accelerated storage conditions.

• Time-Point Sampling: Withdraw aliquots at predetermined intervals (e.g., 1, 3, 7, 14, and 28 days). Immediately quench each sample as described for T₀. Store all quenched samples at 2-8°C until analysis. Causality Note: Quenching and refrigeration are critical to halt the degradation reaction post-sampling, ensuring the analytical result reflects the exact time point.

Analytical Methodology: LC-MS/MS

A validated, stability-indicating LC-MS/MS method is essential for accurate quantification.[16]

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer (MS/MS).

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A typical gradient would start at 5% B, ramp to 95% B, hold, and then re-equilibrate. The gradient must be optimized to resolve N-nitroso-perindopril from perindopril and any potential degradants.

• Ionization: Heated Electrospray Ionization (HESI), positive mode.

• MRM Transitions: Monitor at least two specific Multiple Reaction Monitoring (MRM) transitions for N-nitroso-perindopril (one for quantification, one for confirmation) and one for Perindopril. These transitions must be determined by infusing pure standards.

• Validation: The method must be validated for specificity, linearity, accuracy, precision, and limit of quantification (LOQ) as per ICH Q2(R1) guidelines. The LOQ should be sufficiently sensitive to measure impurity levels well below the regulatory AI limit.[17]

Data Interpretation and Reporting

Illustrative Stability Data

The results of the stability study should be tabulated to clearly show the degradation trend over time at each pH.

Table 1: Illustrative Stability Data for N-nitroso-perindopril (1.0 µg/mL) at 40°C (Note: This data is hypothetical and for illustrative purposes only. Actual results must be generated empirically.)

Time (Days)	% Remaining (pH 2.0)	% Remaining (pH 4.5)	% Remaining (pH 7.0)	% Remaining (pH 8.5)
0	100.0	100.0	100.0	100.0
1	95.2	99.1	99.5	99.3
3	88.1	98.5	99.2	98.9
7	75.4	97.2	98.8	98.1
14	58.6	95.1	97.9	96.5
28	33.7	91.3	96.1	93.8

Discussion and Implications

Based on the illustrative data, several key insights can be drawn:

• Acidic Instability: Significant degradation is observed at pH 2.0, which is consistent with the acid-catalyzed denitrosation pathway.[9] This implies that formulations with a low pH could potentially mitigate the N-nitroso-perindopril impurity over time, but this would lead to an increase in the parent drug, Perindopril, which must also be monitored.

• Relative Stability at Neutral to Basic pH: The impurity shows high stability between pH 4.5 and 8.5. This is a critical finding for liquid formulations, where a neutral pH might be desired for patient tolerability but could inadvertently prolong the lifetime of this impurity if it is formed.

• Formulation Strategy: For a solid dosage form, controlling residual moisture and excipient pH is crucial. For a liquid formulation, this data would suggest that formulating at a lower pH (e.g., pH < 4) might be a viable strategy to actively degrade any N-nitroso-perindopril that may form, though the impact on parent drug stability must be thoroughly evaluated.

• Manufacturing Process Control: The risk of formation is highest when secondary amines (Perindopril) and nitrosating agents are present under favorable conditions (e.g., acidic pH).[1] This data informs which downstream process steps are most critical for stability. If a process step involves acidic aqueous conditions, it should be evaluated as a potential risk for formation, but also a potential point of degradation if the impurity was formed earlier.

Conclusion

The pH-dependent stability of N-nitroso-perindopril is a complex but critical parameter in ensuring the safety and quality of Perindopril-containing drug products. This guide provides a comprehensive framework, from theoretical principles to detailed experimental protocols, for a thorough investigation. The data generated from such studies are not merely academic; they are foundational to building quality-by-design (QbD) principles into the formulation and manufacturing process. By understanding the specific pH conditions that promote degradation or ensure stability, drug development professionals can proactively design robust products, justify control strategies to regulatory agencies, and ultimately protect patient health.

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A Technical Guide to the Theoretical Prediction of N-nitroso-perindopril Toxicity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of N-nitrosoamines as impurities in pharmaceutical products has necessitated robust risk assessment strategies. N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI) of the angiotensin-converting enzyme (ACE) inhibitor Perindopril, falls into this category of high-concern compounds due to the carcinogenic potential of the N-nitroso functional group.[1][2] This technical guide provides a comprehensive framework for the theoretical prediction of N-nitroso-perindopril's toxicity, leveraging a weight of evidence approach grounded in in silico toxicology methodologies. By integrating data from (Quantitative) Structure-Activity Relationship ((Q)SAR) models, read-across analysis, and expert rule-based systems, a scientifically sound and defensible toxicity assessment can be constructed in the absence of direct empirical data. This guide details the causal logic behind these methodologies, provides step-by-step protocols, and discusses the interpretation of predictive data within the context of regulatory expectations.

Introduction: The N-Nitrosamine Challenge

N-nitrosamine impurities are classified as probable human carcinogens based on extensive animal studies.[1][2] Their unexpected discovery in various drug products has led to regulatory actions and a paradigm shift in impurity assessment.[1][3] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) now mandate rigorous risk assessments for the presence of nitrosamines in all pharmaceutical products.[1][3][4]

N-nitrosamines are designated as a "cohort of concern" under the ICH M7(R2) guideline, which addresses DNA reactive (mutagenic) impurities.[4][5][6] This classification signifies that they pose a significant carcinogenic risk even at levels below the standard Threshold of Toxicological Concern (TTC).[2] N-nitroso-perindopril is formed from the nitrosation of the secondary amine moiety within the perindopril structure.[7][8][9] Given the complexity and ethical considerations of conducting new animal carcinogenicity studies for every NDSRI, in silico predictive models have become indispensable tools for initial risk assessment.[10]

Toxicological Context: The Mechanism of N-Nitrosamine Carcinogenicity

The carcinogenic activity of most N-nitrosamines is not inherent to the molecule itself but is dependent on metabolic activation.[11][12] This process is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[12][13]

The key steps are:

• α-Hydroxylation: The critical initiating step is the enzymatic hydroxylation of a carbon atom adjacent (in the alpha position) to the N-nitroso group.[11][13][14]

• Formation of Unstable Intermediates: This hydroxylation leads to an unstable intermediate that spontaneously rearranges.

• Generation of a Diazonium Ion: The rearrangement releases an aldehyde and generates a highly reactive diazonium ion.[11][14]

• DNA Alkylation: This electrophilic diazonium ion can then attack nucleophilic sites on DNA bases, forming DNA adducts. If these adducts are not repaired by cellular mechanisms, they can lead to mutations during DNA replication, initiating the process of carcinogenesis.[11][12][13]

The potency of a given N-nitrosamine is heavily influenced by the steric and electronic environment around the α-carbons.[15][16] Bulky substituents can hinder the initial enzymatic hydroxylation, thereby reducing carcinogenic potency.[9] This structure-activity relationship (SAR) is the foundational principle for the in silico predictive methods discussed below.[17]

A Multi-Pronged In Silico Approach for Toxicity Prediction

Methodology 1: (Quantitative) Structure-Activity Relationship ((Q)SAR) Modeling

(Q)SAR models are computational tools that correlate a compound's chemical structure with its biological activity (in this case, carcinogenicity).[18] For nitrosamines, these models are trained on databases of compounds with known carcinogenic potencies (often expressed as TD50 values - the chronic dose rate that gives 50% of animals tumors).[19][20]

Protocol for (Q)SAR Assessment of N-nitroso-perindopril:

• Software Selection: Utilize validated (Q)SAR software platforms that have models specifically trained for nitrosamine carcinogenicity (e.g., models available through Lhasa Limited, Leadscope, or other providers).

• Input Structure: Generate the 2D structure of N-nitroso-perindopril in a compatible format (e.g., SMILES string: CCCN(C(=O)N1[C@H]2CCCC[C@H]2C[C@H]1C(=O)O)N=O).[21]

• Model Execution: Run the prediction using the software's carcinogenicity or mutagenicity models. The software calculates a variety of molecular descriptors (e.g., electronic properties, steric factors, topological indices) for N-nitroso-perindopril.

• Prediction Output: The model will output a prediction, which may be qualitative (e.g., "carcinogenic" or "non-carcinogenic") or quantitative (e.g., a predicted TD50 value or potency category).

• Applicability Domain Assessment: This is a critical step. Verify that N-nitroso-perindopril falls within the "applicability domain" of the model. This means the model was trained on compounds with structural features and descriptor values similar to N-nitroso-perindopril, ensuring the prediction is reliable.

Causality and Interpretation: The model's prediction is based on how the structural features of N-nitroso-perindopril compare to the features of potent and weak carcinogens in its training set. For instance, the highly substituted and sterically hindered α-carbons in N-nitroso-perindopril would likely lead to a prediction of lower potency compared to a small, unhindered nitrosamine like N-nitrosodimethylamine (NDMA).[9]

Methodology 2: Read-Across Analysis

Read-across is a data-gap filling technique that assumes the toxicity of a target chemical (N-nitroso-perindopril) can be inferred from one or more structurally similar source chemicals (analogues) with known toxicity data.[17][22] This is a powerful tool for NDSRIs where the overall structure is complex but the toxicophore (the N-nitroso group) is well-defined.

Protocol for Read-Across Analysis:

• Analogue Identification: Identify suitable source analogues. The ideal analogue would be another nitroso-ACE inhibitor with available carcinogenicity data. In the absence of such specific data, a category of structurally related compounds, such as other nitrosamines with bulky, tertiary α-carbon substituents, should be used.[9]

• Justification of Similarity: Create a detailed justification for the chosen analogues. This should be based on:

  • Structural Similarity: The core toxicophore (N-nitroso group) and the environment around the α-carbons must be comparable.

  • Mechanistic Similarity: The analogues must be assumed to operate via the same α-hydroxylation mechanism.

  • Metabolic Similarity: The analogues should have similar metabolic pathways and not possess additional structural alerts for other mechanisms of toxicity.

• Data Extraction: Compile the robust carcinogenicity data (TD50 values) for the source analogues from reputable databases (e.g., Carcinogenic Potency Database (CPDB)).

• Prediction Formulation: Formulate the prediction. This can be a qualitative prediction (e.g., "N-nitroso-perindopril is expected to have low carcinogenic potency, similar to its analogues") or a quantitative prediction by taking the most conservative TD50 value from the analogues.

Building a Self-Validating Argument: The strength of the read-across argument depends on the quality and consistency of the data for the source analogues. If multiple, well-chosen analogues all point to low potency, the confidence in the prediction for N-nitroso-perindopril is high.

Feature	N-nitroso-perindopril (Target)	Hypothetical Analogue A (e.g., Nitroso-Ramipril)	Hypothetical Analogue B (e.g., Nitroso-Enalapril)
Toxicophore	N-Nitroso	N-Nitroso	N-Nitroso
α-Carbon 1	Tertiary, sterically hindered	Tertiary, sterically hindered	Tertiary, sterically hindered
α-Carbon 2	Tertiary, sterically hindered	Tertiary, sterically hindered	Tertiary, sterically hindered
Metabolic Activation	Presumed via α-hydroxylation	Presumed via α-hydroxylation	Presumed via α-hydroxylation
Carcinogenicity Data	To be predicted	Available (e.g., Negative in Ames test, low potency predicted)	Available (e.g., Negative in Ames test, low potency predicted)

Table 1: Example of a Read-Across Justification Table.

Methodology 3: Expert Rule-Based Systems

Expert rule-based systems, such as Derek Nexus, contain a knowledge base of "structural alerts"—molecular substructures that are known to be associated with specific toxicities.[23][24] These alerts are derived from a curated review of experimental data and mechanistic chemistry.

Protocol for Expert Rule-Based Assessment:

• Software Selection: Use a recognized expert system like Derek Nexus.[10][23]

• Input Structure: Input the structure of N-nitroso-perindopril.

• System Execution: The software searches the structure for any known structural alerts.

• Output Analysis: The system will generate a report detailing any fired alerts. For N-nitroso-perindopril, it would undoubtedly fire the alert for "N-nitrosamine".

• Refined Interpretation: Crucially, the power of these systems lies in the detailed reasoning associated with the alert. The software provides commentary on how features of the specific molecule might modulate the alert.[23] For N-nitroso-perindopril, the system would likely note the steric hindrance around the α-carbons as a feature known to decrease the carcinogenic potency associated with the N-nitrosamine alert.[15] The prediction might be "Plausible" for carcinogenicity but would include significant mitigating factors in the reasoning.

Integrated Assessment and Weight of Evidence

The final step is to synthesize the outputs from all three methodologies into a single, cohesive argument. This constitutes the "weight of evidence" that validates the overall prediction.

Workflow for Integrated Assessment:

Caption: In Silico Toxicity Prediction Workflow.

Interpreting Convergent and Divergent Results:

• Divergence: If one method suggests higher potency while the others suggest low potency, a critical evaluation is required. For example, a generic (Q)SAR model might over-predict potency if its applicability domain does not adequately cover highly hindered nitrosamines. In this case, the more nuanced read-across and expert system analyses would carry more weight.

Based on the known SAR for nitrosamines, it is anticipated that all three methods would converge on a prediction of low carcinogenic potential for N-nitroso-perindopril due to the significant steric hindrance around both α-carbons.[9] This would place it in a lower potency category according to the Carcinogenic Potency Categorization Approach (CPCA) used by regulatory agencies.[2][16] The FDA has assigned N-nitroso-perindopril to Potency Category 5, corresponding to an acceptable intake (AI) limit of 1500 ng/day, which aligns with this theoretical assessment.[7][8]

Conclusion and Regulatory Implications

The theoretical prediction of N-nitroso-perindopril toxicity, through a rigorous, multi-pronged in silico approach, provides a scientifically sound basis for risk assessment in the absence of animal carcinogenicity data. By leveraging (Q)SAR, read-across, and expert rule-based systems, a weight of evidence can be established that is both predictive and mechanistically justified. The consistent finding of mitigating structural factors—namely, steric hindrance at the α-carbons—across all methodologies leads to a high-confidence prediction of low carcinogenic potential. This in silico assessment is a critical component of the overall risk management strategy required by global health authorities and is fundamental to ensuring patient safety while navigating the challenges of NDSRI control.[4][25]

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A Technical Guide to the Structural Elucidation of N-Nitroso-Perindopril Isomers

Abstract

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has presented a significant challenge to the pharmaceutical industry, necessitating rigorous analytical characterization to ensure patient safety. N-Nitroso-perindopril, an NDSRI of the widely used ACE inhibitor perindopril, presents a unique structural elucidation challenge due to the existence of stable rotational isomers (rotamers). This technical guide provides an in-depth, experience-driven framework for researchers and drug development professionals to effectively separate, identify, and characterize these isomers. We will delve into the underlying chemical principles of nitrosamine isomerism and detail a multi-faceted analytical strategy, integrating advanced chromatography with mass spectrometry and definitive spectroscopic techniques. This document moves beyond a simple listing of methods to explain the causality behind experimental choices, ensuring a robust and self-validating analytical workflow.

Introduction: The Challenge of N-Nitroso-Perindopril Isomerism

Perindopril is an essential medication for managing hypertension and cardiovascular diseases.[1] Its chemical structure contains a secondary amine which, under certain conditions involving nitrosating agents (e.g., residual nitrites), can be converted to the N-nitroso derivative, N-nitroso-perindopril.[1][2] Classified as a potential mutagenic impurity, stringent control and characterization of N-nitroso-perindopril are mandated by global regulatory bodies like the FDA and EMA.[2]

The core analytical challenge with N-nitroso-perindopril, and indeed many other asymmetric nitrosamines, lies in the phenomenon of rotational isomerism.[3] The nitrogen-nitrogen bond in the N-nitroso group possesses significant double-bond character due to resonance. This restricts free rotation, leading to the existence of two stable planar isomers, often referred to as E (trans) and Z (cis) rotamers.[3] These rotamers are distinct chemical entities with potentially different physical properties, chromatographic behaviors, and spectroscopic signatures.[3] Consequently, a single peak in a chromatogram may not represent the total impurity, and failure to resolve and identify both isomers can lead to inaccurate quantification and an incomplete risk assessment. Several N-nitroso derivatives of APIs, including N-nitroso-ramipril and N-nitroso-perindopril itself, have been observed to produce two distinct peaks in HPLC analysis.[3]

This guide outlines a comprehensive and logical workflow for the complete structural elucidation of these N-nitroso-perindopril isomers.

The Analytical Strategy: A Multi-Pillar Approach

A robust elucidation strategy cannot rely on a single technique. Instead, it requires the logical integration of separation science, mass analysis, and definitive spectroscopy. Each pillar of this approach provides a piece of the puzzle, and together they form a self-validating system.

Caption: Integrated workflow for N-nitroso-perindopril isomer elucidation.

Pillar 1: High-Resolution Chromatographic Separation

Expertise & Experience: The foundational step is achieving baseline separation of the rotamers. Co-elution renders subsequent spectroscopic analysis ambiguous. Due to their structural similarity, separating nitrosamine rotamers requires highly efficient chromatographic systems. The choice of stationary phase is critical. While standard C18 columns can be effective, columns offering alternative selectivities, such as phenyl-hexyl phases, may provide enhanced resolution through π-π interactions.[4] For ACE inhibitor nitrosamines, which are relatively polar, reverse-phase chromatography is the method of choice.

Trustworthiness: A self-validating separation protocol involves demonstrating that the two observed peaks correspond to isomers of the same mass. This is initially achieved by coupling the chromatograph to a mass spectrometer and confirming that both peaks exhibit the same parent mass ion.

Experimental Protocol: Reverse-Phase UHPLC

• System: A validated UHPLC system equipped with a diode array detector (DAD) and coupled to a mass spectrometer.

• Column: A high-resolution reverse-phase column (e.g., C18 or Phenyl-Hexyl, <2 µm particle size, 2.1 x 100 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol (50:50, v/v).

• Gradient Elution: A shallow gradient is crucial for resolving structurally similar isomers. An example is provided in the table below.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C. Temperature control is vital as it can affect isomer interconversion and peak shape.

• Detection: UV detection (e.g., 215 nm for the peptide-like bond) and MS detection.

• Injection Volume: 1-5 µL.

Time (min)	% Mobile Phase B
0.0	10
15.0	40
17.0	95
19.0	95
19.1	10
22.0	10
Caption: Example UHPLC gradient for isomer separation.

Pillar 2: High-Resolution Mass Spectrometry (HRMS) for Identification

Expertise & Experience: LC-MS/MS is the cornerstone for detecting and identifying trace-level nitrosamine impurities.[5] High-Resolution Mass Spectrometry (HRMS), such as Orbitrap or TOF technology, provides the mass accuracy required to confidently determine the elemental composition of the parent ion (m/z 398.2286 for [C19H32N3O6]+) and its fragments, distinguishing it from potential matrix interferences.[6]

The fragmentation pattern in MS/MS provides the first layer of structural information. For nitrosamines, a characteristic neutral loss of the nitroso group (•NO, 30 Da) is a key diagnostic fragment.[7][8] Other fragmentation pathways can also be observed and may differ subtly between the E and Z isomers depending on their gas-phase stability.

Trustworthiness: A self-validating MS protocol involves analyzing a certified reference standard of N-nitroso-perindopril alongside the sample. The retention times and fragmentation patterns of the isomers in the sample must match those of the standard. Isotope-labeled internal standards should also be used for accurate quantification.

Experimental Protocol: LC-MS/MS Analysis

• Mass Spectrometer: A high-resolution tandem mass spectrometer (e.g., Q-Orbitrap, Q-TOF).

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Full scan MS for parent ion confirmation and targeted MS/MS (or Parallel Reaction Monitoring, PRM) for fragmentation analysis.

• Collision Energy: Optimize collision energy (e.g., 15-30 eV) to induce characteristic fragmentation.

• Expected Fragmentation:

  • Parent Ion [M+H]+: m/z 398.2

  • Primary Fragment [M+H-NO]+: m/z 368.2 (Loss of 30 Da)

  • Further fragmentation will occur along the perindopril backbone. It is crucial to analyze the MS/MS spectra of both chromatographically separated peaks to check for any intensity differences in fragment ions, which can be indicative of isomeric differences.

Caption: Key fragmentation pathway for N-nitroso-perindopril identification.

Pillar 3: Nuclear Magnetic Resonance (NMR) for Definitive Elucidation

Expertise & Experience: While LC-MS provides strong evidence, only Nuclear Magnetic Resonance (NMR) spectroscopy can provide the unambiguous, definitive structural confirmation of the E and Z isomers.[9] Due to the restricted rotation around the N-N bond, the chemical environments of the protons and carbons near the nitroso group are different for each rotamer. This results in two distinct sets of signals in the NMR spectra.[9] For example, the protons on the alpha-carbons to the nitrosated nitrogen will show different chemical shifts and potentially different coupling patterns for the E and Z forms.[9]

Trustworthiness: A self-validating NMR analysis involves a suite of experiments. 1D proton (¹H) and carbon (¹³C) NMR will show the presence of two species. 2D NMR experiments, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are then used to assemble the molecular structure for each isomer independently, confirming that both are indeed N-nitroso-perindopril. A reference standard provider for the closely related N-nitroso-ramipril confirms the availability of a full suite of 2D NMR data for comprehensive characterization.[10]

Experimental Protocol: NMR Characterization

• Isolation: If possible, perform semi-preparative HPLC to isolate each isomer into separate NMR tubes. If not, analyze the mixture and assign signals to each isomer based on their relative integration, which should correlate with the HPLC peak area ratio.

• Spectrometer: A high-field NMR spectrometer (≥500 MHz) for optimal signal dispersion.

• Solvent: A deuterated solvent in which the sample is stable (e.g., Acetonitrile-d₃, Methanol-d₄).

• Experiments:

  • ¹H NMR: Will show two sets of signals for key protons, particularly those on the carbons alpha to the nitrosamine nitrogen. The integration of these paired signals gives the isomer ratio.

  • ¹³C NMR: Will similarly show a doubling of carbon signals for the atoms near the N-NO group.

  • COSY: To establish proton-proton correlations within each isomeric spin system.

  • HSQC/HMBC: To correlate proton signals with their directly attached (HSQC) and long-range coupled (HMBC) carbon atoms, allowing for the complete assignment of the carbon skeleton for each isomer.

  • NOESY/ROESY: Can be used to determine the spatial proximity of protons, which can definitively distinguish between the cis and trans arrangement around the N-N bond.

Technique	Purpose	Expected Observation for Isomers
¹H NMR	Identify protons & determine isomer ratio	Two distinct sets of signals for protons near the N-NO group.
¹³C NMR	Identify carbon backbone	Doubling of carbon signals for each isomer.
2D COSY	Map ¹H-¹H correlations	Separate correlation networks for each isomer.
2D HSQC/HMBC	Map ¹H-¹³C correlations	Confirms the complete structure of each isomer.
2D NOESY	Determine spatial arrangement	Can provide definitive proof of E/Z configuration.
Caption: Suite of NMR experiments for definitive isomer elucidation.

Conclusion

The structural elucidation of N-nitroso-perindopril isomers is a complex but manageable task that demands a rigorous, multi-technique approach. By systematically integrating high-resolution chromatography for separation, mass spectrometry for initial identification and fragmentation analysis, and a comprehensive suite of NMR experiments for definitive structural confirmation, researchers can build a complete and defensible characterization package. This logical, self-validating workflow not only ensures accurate identification and quantification but also upholds the highest standards of scientific integrity and patient safety in drug development. The principles and protocols outlined here, drawing on established methods for nitrosamines and their analogs, provide a field-proven guide for navigating this critical analytical challenge.

References

• Cheung, J., et al. (2024). Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environmental and Molecular Mutagenesis, 65(6-7), 203-221. [Link]

• Nitrosamines Community. (2024). Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Nitrosamines Exchange. [Link]

• Manasa Life Sciences. (n.d.). N-Nitroso Perindopril. Retrieved from [Link]

• Veeprho. (n.d.). N-Nitroso Ramipril. Retrieved from [Link]

• Asare, S. O., Hoskins, J. N., Blessing, R. A., & Hertzler, R. L. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. Rapid communications in mass spectrometry, 36(8), e9261. [Link]

• The Analytical Scientist. (n.d.). HRAM-LC-MS method for the determination of nitrosamine impurities in drugs. Retrieved from [Link]

• Li, F., et al. (2022). NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations. Molecules, 27(15), 4749. [Link]

• ResearchGate. (2025). Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Retrieved from [Link]

• ResearchGate. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. Retrieved from [Link]

• Valvo, L., et al. (2025). Stereoselective HPLC separation and configurational stability study of the N-nitrosamine impurity of indapamide. Journal of Chromatography A, 1767, 466622. [Link]

• SIELC Technologies. (n.d.). Separation of N-Nitroso-N-methylurea on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (n.d.). Some Aspects of the Mass Spectra of N-Nitrosamines. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of N-Nitrosodiethylamine on Newcrom R1 Column. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Chiral separation of perindopril erbumine enantiomers using high performance liquid chromatography and capillary electrophoresis. Retrieved from [Link]

• EFPIA. (2023). Nitroso-Derivatives of ACE Inhibitors. Retrieved from [Link]

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An In-depth Technical Guide to the Degradation Products of N-nitroso-perindopril

Abstract

This technical guide provides a comprehensive overview of the potential degradation pathways and resulting degradation products of N-nitroso-perindopril, a nitrosamine impurity of the angiotensin-converting enzyme (ACE) inhibitor, perindopril. As the presence of nitrosamine impurities in pharmaceuticals is a significant concern for regulatory bodies and drug manufacturers, understanding the stability and degradation profile of N-nitroso-perindopril is critical for ensuring drug product quality and patient safety. This document synthesizes information on the general chemistry of nitrosamine degradation with the known degradation pathways of the parent drug, perindopril, to propose a stability profile for N-nitroso-perindopril. It also outlines analytical strategies for the detection and monitoring of its potential degradation products and provides detailed, field-proven experimental protocols for conducting forced degradation studies. This guide is intended for researchers, scientists, and drug development professionals working on the analysis, control, and risk assessment of nitrosamine impurities in pharmaceutical products.

Introduction: The Challenge of N-nitroso-perindopril

Perindopril is a widely prescribed ACE inhibitor for the treatment of hypertension and other cardiovascular conditions.[1] The presence of a secondary amine in the perindopril structure makes it susceptible to nitrosation, leading to the formation of N-nitroso-perindopril under certain conditions, such as during synthesis or in the formulated drug product.[2] N-nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[3]

While significant effort has been focused on the detection and quantification of N-nitroso-perindopril itself, a thorough understanding of its degradation products is equally crucial for a comprehensive risk assessment. Degradation products may have their own toxicological profiles and can interfere with the analytical methods used to quantify the parent nitrosamine. This guide aims to provide a detailed understanding of the potential degradation pathways of N-nitroso-perindopril based on established chemical principles and data from related compounds.

Chemical Structure and Properties of N-nitroso-perindopril

N-nitroso-perindopril is the N-nitrosated derivative of perindopril. Its chemical properties are influenced by the presence of the N-nitroso group, the tertiary amide, the carboxylic acid, and the ester functional groups.

Property	Value
IUPAC Name	(2S,3aS,7aS)-1-(N-((S)-1-Ethoxy-1-oxopentan-2-yl)-N-nitroso-L-alanyl)octahydro-1H-indole-2-carboxylic acid
Molecular Formula	C19H31N3O6
Molecular Weight	397.47 g/mol
CAS Number	3036581-82-2

Proposed Degradation Pathways of N-nitroso-perindopril

Based on the known degradation pathways of other N-nitroso compounds and the parent drug, perindopril, the following degradation pathways for N-nitroso-perindopril are proposed under various stress conditions.

Hydrolytic Degradation

Hydrolysis is a major degradation pathway for many pharmaceutical compounds. N-nitroso-perindopril is susceptible to both acidic and basic hydrolysis.

Under acidic conditions, the primary degradation pathway is expected to be the denitrosation of the N-nitroso group, regenerating the parent drug, perindopril. This is a common reaction for N-nitrosamines in acidic media. A secondary hydrolytic pathway would be the hydrolysis of the ethyl ester to form N-nitroso-perindoprilat.

Potential Acidic Degradation Products:

• Perindopril: The parent ACE inhibitor.

• N-nitroso-perindoprilat: The N-nitrosated form of perindopril's active metabolite.

• Perindoprilat: The active metabolite of perindopril, formed through hydrolysis of the ester and denitrosation.

Under basic conditions, the ester and amide bonds are more susceptible to hydrolysis. The primary degradation products are expected to be N-nitroso-perindoprilat and its corresponding diketopiperazine derivative.

Potential Basic Degradation Products:

• N-nitroso-perindoprilat: Formed by the hydrolysis of the ethyl ester.

• N-nitroso-perindopril Diketopiperazine: Formed through intramolecular cyclization.

Caption: Proposed Hydrolytic Degradation of N-nitroso-perindopril.

Oxidative Degradation

Oxidative conditions can lead to the degradation of N-nitroso-perindopril, potentially at the N-nitroso group or other susceptible sites in the molecule.

Potential Oxidative Degradation Products:

• N-nitro-perindopril: Oxidation of the N-nitroso group to a nitro group.

• Perindopril: Denitrosation can also occur under oxidative stress.

• Oxidized Perindopril Derivatives: Oxidation of the perindopril backbone.

Photolytic Degradation

Exposure to light, particularly UV radiation, can cause the cleavage of the N-N bond in the N-nitroso group.

Potential Photolytic Degradation Products:

• Perindopril: Formed through homolytic cleavage of the N-N bond and subsequent radical reactions.

• Various radical-mediated degradation products.

Thermal Degradation

Elevated temperatures can lead to the degradation of N-nitroso-perindopril. The primary thermal degradation pathway for the parent drug, perindopril, is the formation of its diketopiperazine derivative. It is plausible that N-nitroso-perindopril would follow a similar pathway.

Potential Thermal Degradation Products:

• N-nitroso-perindopril Diketopiperazine: Formed through intramolecular cyclization.

• Perindopril Diketopiperazine: Formed after denitrosation and cyclization.

Caption: Proposed Oxidative, Photolytic, and Thermal Degradation Pathways.

Experimental Protocols for Forced Degradation Studies

To experimentally verify the proposed degradation pathways, forced degradation studies should be conducted according to ICH guidelines.

General Procedure

A stock solution of N-nitroso-perindopril reference standard is prepared in a suitable solvent (e.g., acetonitrile:water). This stock solution is then subjected to the stress conditions outlined below. A control sample, protected from stress, is analyzed alongside the stressed samples.

Acidic and Basic Hydrolysis

• Acidic Hydrolysis: Mix the stock solution with an equal volume of 1N HCl. Heat at 80°C for 24 hours.

• Basic Hydrolysis: Mix the stock solution with an equal volume of 1N NaOH. Keep at room temperature for 2 hours.

• Neutralization: Neutralize the samples before analysis.

• Analysis: Analyze by a stability-indicating LC-MS method.

Oxidative Degradation

• Oxidation: Mix the stock solution with an equal volume of 30% H2O2. Keep at room temperature for 24 hours.

• Analysis: Analyze by LC-MS.

Photolytic Degradation

• Exposure: Expose the stock solution to UV light (254 nm) and visible light in a photostability chamber for a specified duration (e.g., 1.2 million lux hours and 200 watt hours/square meter).

• Control: A control sample should be wrapped in aluminum foil to protect it from light.

• Analysis: Analyze by LC-MS.

Thermal Degradation

• Exposure: Place the solid N-nitroso-perindopril reference standard in a hot air oven at 105°C for 48 hours.

• Sample Preparation: Dissolve the heat-stressed solid in the initial solvent.

• Analysis: Analyze by LC-MS.

Analytical Strategies for Degradation Product Monitoring

A robust, stability-indicating analytical method is essential for separating and quantifying N-nitroso-perindopril from its potential degradation products.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the technique of choice for the analysis of nitrosamine impurities and their degradation products due to its high sensitivity and selectivity.

• Chromatography: Reversed-phase chromatography using a C18 column is typically employed. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol) is often used to achieve separation of the polar and non-polar analytes.

• Mass Spectrometry: A triple quadrupole mass spectrometer (MS/MS) operating in multiple reaction monitoring (MRM) mode provides the highest sensitivity and specificity for quantification. High-resolution mass spectrometry (HRMS) can be used for the identification and structural elucidation of unknown degradation products.

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose. Validation parameters include specificity, linearity, range, accuracy, precision, detection limit, quantitation limit, and robustness. The specificity of the method is demonstrated by its ability to resolve the main analyte from all potential degradation products.

Conclusion and Future Perspectives

This technical guide has outlined the potential degradation pathways of N-nitroso-perindopril based on the current understanding of nitrosamine chemistry and the known stability of perindopril. The proposed degradation products include denitrosated species, hydrolyzed products, and cyclized derivatives. It is imperative that these proposed pathways are confirmed through rigorous forced degradation studies. The development and validation of a stability-indicating analytical method are critical for the accurate monitoring of N-nitroso-perindopril and its degradation products in pharmaceutical formulations. Further research into the toxicological profiles of the identified degradation products will provide a more complete picture of the overall risk associated with the presence of N-nitroso-perindopril in perindopril-containing medicines.

References

• Cleanchem. N-Nitroso Perindopril Impurity 1. [Link]

• Cleanchem. N-Nitroso Perindopril Impurity 4. [Link]

• European Medicines Agency. (2023). Nitrosamine impurities in human medicinal products. [Link]

• Regulska, K., Matera-Witkiewicz, A., Mikołajczyk, A., & Stanisz, B. J. (2023). The Degradation Product of Ramipril Is Potentially Carcinogenic, Genotoxic and Mutagenic. Applied Sciences, 13(4), 2358. [Link]

• Veeprho. N-Nitroso Perindopril EP Impurity B. [Link]

• Veeprho. N-Nitroso Perindopril. [Link]

• Cheung, J. R., et al. (2024). Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environmental and Molecular Mutagenesis. [Link]

• EFPIA. (2023). Nitroso-Derivatives of ACE Inhibitors. [Link]

• Pospíšil, J., et al. (2023). Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. Organic Process Research & Development, 27(8), 1509–1520. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2003). ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1995). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

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N-Nitroso-Perindopril in Pharmaceutical Products: A Guide to Formation, Risk Assessment, and Control

An In-Depth Technical Guide for Drug Development Professionals

Abstract

The emergence of N-nitrosamine impurities as a significant safety concern has necessitated a profound re-evaluation of pharmaceutical manufacturing and control strategies.[1] These compounds, classified as probable human carcinogens, can form under various conditions during the synthesis, formulation, and storage of drug products.[2][3] This guide provides an in-depth technical analysis of the formation of N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI) of the widely used angiotensin-converting enzyme (ACE) inhibitor, perindopril. We will explore the core chemical mechanisms, identify critical risk factors throughout the product lifecycle, detail robust analytical methodologies for detection, and outline effective mitigation strategies to ensure patient safety and regulatory compliance.

The Scientific Imperative: Understanding the N-Nitrosamine Challenge

Since 2018, the detection of N-nitrosamines in widely used medications has led to product recalls and heightened global regulatory scrutiny.[1][4] Unlike small-molecule nitrosamines (e.g., NDMA) that can arise from contaminated raw materials, NDSRIs are formed from the nitrosation of the active pharmaceutical ingredient (API) itself or its fragments.[4] Perindopril, an ACE inhibitor used to treat hypertension, contains a secondary amine moiety within its structure, making it inherently vulnerable to this reaction.[5][6] The resulting impurity, N-nitroso-perindopril, must be controlled to within stringent acceptable intake (AI) limits established by health authorities like the FDA and EMA.[7][8]

The Chemistry of Formation: Mechanism and Influencing Factors

The formation of N-nitroso-perindopril is a classic nitrosation reaction, which requires the convergence of a vulnerable amine source (perindopril) and a nitrosating agent under favorable conditions.[9][10]

The Substrates: Perindopril and Nitrosating Agents

• Perindopril: The key structural feature of perindopril that confers susceptibility is its secondary amine group. This nitrogen atom acts as a nucleophile, attacking the nitrosating agent.[5][6]

• Nitrosating Agents: These are not typically added intentionally but arise from residual impurities. The most common source is nitrous acid (HNO₂), which is formed in situ from nitrite salts (e.g., sodium nitrite, NO₂⁻) under acidic conditions.[10] Nitrites can be present as contaminants in raw materials, excipients, solvents, or even potable water used in manufacturing.[3][11] Nitrates (NO₃⁻) are less reactive but can be reduced to nitrites, acting as a precursor reservoir.[12][13]

The Reaction Mechanism

The core reaction proceeds via the formation of a more potent nitrosating species from nitrous acid, such as dinitrogen trioxide (N₂O₃), which then reacts with the secondary amine of perindopril.

Sources

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Protocols & Analytical Methods

Application Note: A Validated LC-MS/MS Method for the Ultrasensitive Quantification of N-Nitroso-Perindopril in Pharmaceutical Formulations

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has become a significant safety and regulatory concern due to their classification as probable human carcinogens.[1][2][3] N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), can potentially form in drug products containing the angiotensin-converting enzyme (ACE) inhibitor, Perindopril.[4][5] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate strict control over these impurities.[6][7][8] This application note presents a robust, sensitive, and selective Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-nitroso-perindopril. The described protocol is designed for quality control laboratories and drug development professionals, providing a reliable framework for ensuring product safety and meeting stringent regulatory expectations.

Introduction: The Regulatory Imperative

Nitrosamine impurities can be introduced into drug products through synthesis pathways, raw material contamination, or degradation during storage.[3][9][10] Their potential carcinogenicity necessitates control at trace levels.[11][12] N-nitroso-perindopril is an NDSRI formed from the nitrosation of the secondary amine moiety within the perindopril structure.[5] The FDA has established an Acceptable Intake (AI) limit for N-nitroso-perindopril of 1500 ng/day , placing it in Potency Category 5 based on structural activity relationship assessments.[4][13][14][15]

Developing a highly sensitive and specific analytical method is paramount for accurate quantification at levels well below this AI limit. LC-MS/MS is the technique of choice due to its exceptional sensitivity and selectivity, enabling the detection of trace-level impurities in complex pharmaceutical matrices.[16][17] This note provides a comprehensive protocol, from sample preparation to final data analysis, grounded in established validation principles to ensure data integrity and trustworthiness.[18][19]

Analytical Workflow Overview

The analytical process follows a systematic workflow designed to ensure accuracy, reproducibility, and high throughput. The key stages are outlined below, beginning with sample handling and culminating in the final quantitative report.

Caption: High-level workflow for N-nitroso-perindopril quantification.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system. The causality behind each step is explained to provide a deeper understanding of the methodology.

Materials and Reagents

• Reference Standard: N-Nitroso-Perindopril (CAS: 3036581-82-2)[4]

• Internal Standard (IS): N-Nitroso-Perindopril-d4 (or a suitable structural analog if unavailable)

• Drug Substance/Product: Perindopril API or finished drug product tablets

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water

• Reagents: LC-MS grade Formic Acid (≥99%)

• Consumables: 1.5 mL polypropylene autosampler vials, 0.22 µm PTFE syringe filters

Preparation of Standard and Sample Solutions

Rationale: Accurate preparation of standards is fundamental for quantification. The use of an isotopically labeled internal standard is highly recommended to compensate for matrix effects and variations in sample preparation and instrument response.[20]

• Internal Standard (IS) Stock Solution (10 µg/mL):

  • Accurately weigh 1.0 mg of N-Nitroso-Perindopril-d4.

  • Dissolve in 100.0 mL of methanol to obtain a 10 µg/mL solution.

• IS Working Solution (100 ng/mL):

  • Dilute 1.0 mL of the IS Stock Solution to 100.0 mL with 50:50 (v/v) methanol:water.

• N-Nitroso-Perindopril Stock Solution (10 µg/mL):

  • Accurately weigh 1.0 mg of N-Nitroso-Perindopril reference standard.

  • Dissolve in 100.0 mL of methanol.

• Calibration Curve and Quality Control (QC) Standards:

  • Perform serial dilutions of the N-Nitroso-Perindopril Stock Solution with 50:50 (v/v) methanol:water to prepare a series of working standards.

  • A typical calibration range may be 0.1 ng/mL to 50 ng/mL.

  • To each calibration standard, add the IS Working Solution to achieve a final IS concentration of 5 ng/mL.

Sample Preparation Protocol

Rationale: The goal of sample preparation is the complete extraction of the analyte from the drug product matrix while minimizing interferences.[21] The use of an organic solvent like methanol ensures solubility, while centrifugation and filtration remove insoluble excipients that could damage the LC system.[22][23]

• Weighing: Accurately weigh a portion of ground perindopril tablets or API equivalent to 100 mg of perindopril.

• Extraction:

  • Transfer the powder to a 15 mL centrifuge tube.

  • Add 9.5 mL of 50:50 (v/v) methanol:water.

  • Add 0.5 mL of the IS Working Solution (100 ng/mL) to achieve a final IS concentration of 5 ng/mL.

• Vortexing/Sonication: Vortex the tube for 5 minutes, followed by sonication for 15 minutes to ensure complete dissolution and extraction.[22]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pelletize insoluble excipients.[23]

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

• Final Concentration: This procedure results in a final theoretical perindopril concentration of 10 mg/mL.

LC-MS/MS Instrumental Analysis

Rationale: The LC system separates the N-nitroso-perindopril from the parent API and other matrix components. The mass spectrometer, operating in Multiple Reaction Monitoring (MRM) mode, provides two layers of mass filtering (Q1 and Q3), ensuring exceptional selectivity and sensitivity for trace-level quantification.[18][24]

Caption: Logical flow from LC separation to MS/MS detection.

Liquid Chromatography (LC) Parameters

Parameter	Condition	Rationale
Column	Reversed-Phase C18, 2.1 x 100 mm, 1.8 µm	Provides excellent retention and separation for moderately polar analytes like N-nitroso-perindopril.[20][25]
Mobile Phase A	0.1% Formic Acid in Water	The aqueous phase for reversed-phase chromatography.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	The organic phase. Formic acid aids in protonation for positive ionization.[26]
Gradient	5% B to 95% B over 5 min, hold 2 min, re-equilibrate	Ensures elution of the analyte while cleaning the column of late-eluting matrix components.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column, ensuring sharp peaks.
Column Temp.	40 °C	Improves peak shape and run-to-run reproducibility.
Injection Vol.	5 µL	Balances sensitivity with potential for column overloading.

Mass Spectrometry (MS) Parameters

Parameter	Condition	Rationale
Ionization Mode	Electrospray Ionization, Positive (ESI+)	The analyte contains basic nitrogen atoms that are readily protonated to form [M+H]⁺ ions.[25]
Capillary Voltage	3.5 kV	Optimized for efficient ion formation.
Source Temp.	150 °C	Assists in desolvation of the eluent spray.
Desolvation Temp.	400 °C	Ensures complete desolvation of ions entering the mass analyzer.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification.[16]

Table of MRM Transitions (Requires Optimization)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (ms)	Collision Energy (eV)	Use
N-Nitroso-Perindopril	398.2	172.1	100	25	Quantifier
N-Nitroso-Perindopril	398.2	241.1	100	20	Qualifier
N-Nitroso-Perindopril-d4 (IS)	402.2	176.1	100	25	Quantifier (IS)

(Note: The molecular weight of N-nitroso-perindopril is 397.47 g/mol .[4] The precursor ion is [M+H]⁺. Product ions are proposed based on common fragmentation pathways of perindopril and related structures, such as the stable fragment at m/z 172.[26][27] These values must be empirically optimized on the specific instrument used.)

Method Validation: Ensuring Trustworthiness

To ensure the method is fit for purpose, a full validation should be conducted according to ICH Q2(R1) guidelines.[8] This process establishes the performance characteristics of the method and confirms its reliability.

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as the perindopril API, excipients, and other impurities. This is demonstrated by the absence of interfering peaks at the retention time of the analyte in blank and placebo samples.[18]

• Linearity: The method's ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve is plotted (analyte/IS peak area ratio vs. concentration) and a correlation coefficient (r²) of ≥0.99 is typically required.[24]

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. The LOQ must be significantly lower than the control limit derived from the 1500 ng/day AI.[25][28]

• Accuracy: The closeness of the test results to the true value. It is assessed by spiking a placebo matrix with known amounts of the analyte at different concentration levels (e.g., LOQ, 100%, and 150% of the target limit) and measuring the percent recovery.[18]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Analysis over a short interval under the same conditions.

  • Intermediate Precision: Analysis on different days, with different analysts, or on different equipment.

Conclusion

This application note details a highly specific, sensitive, and robust LC-MS/MS method for the quantification of N-nitroso-perindopril in pharmaceutical samples. The protocol emphasizes scientifically sound practices, from meticulous sample preparation to optimized instrumental analysis and thorough validation. By implementing this method, pharmaceutical manufacturers can confidently monitor and control this critical impurity, ensuring compliance with global regulatory standards and safeguarding patient health.

References

• FDA. (n.d.). FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. Retrieved from [Link]

• FDA. (n.d.). Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. Retrieved from [Link]

• FDA. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. Retrieved from [Link]

• European Medicines Agency. (n.d.). Nitrosamine impurities: guidance for marketing authorisation holders. EMA. Retrieved from [Link]

• FDA. (2024). Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. Retrieved from [Link]

• Parr, M. K., & Joseph, J. F. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development. ACS Publications. Retrieved from [Link]

• Netpharmalab. (2025). EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. Retrieved from [Link]

• Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines. Zamann Pharma Support. Retrieved from [Link]

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Application Note: Quantitative Analysis of N-nitroso-perindopril in Pharmaceutical Formulations by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

The presence of nitrosamine impurities in pharmaceutical products is a critical safety concern due to their classification as probable human carcinogens.[1][2] N-nitroso-perindopril, a potential impurity in the widely prescribed ACE inhibitor Perindopril, requires highly sensitive and specific analytical methods for its detection and quantification at trace levels.[3][4] This application note presents a detailed protocol for the quantitative analysis of N-nitroso-perindopril in pharmaceutical drug products using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology covers sample preparation, instrument configuration, and method validation in accordance with International Council for Harmonisation (ICH) guidelines.[5][6] The described workflow is designed to be robust, reliable, and suitable for implementation in quality control laboratories to ensure patient safety and regulatory compliance.

Introduction and Scientific Rationale

Since the discovery of N-nitrosodimethylamine (NDMA) in angiotensin II receptor blockers (ARBs) in 2018, regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have mandated stringent controls on nitrosamine impurities in all chemically synthesized active pharmaceutical ingredients (APIs).[2][7] Perindopril, an ACE inhibitor, contains a secondary amine moiety, making it susceptible to nitrosation in the presence of nitrite sources, potentially forming N-nitroso-perindopril.[4][8]

Analyte Characteristics:

• Compound: N-Nitroso-perindopril[3][9][10]

• Molecular Formula: C₁₉H₃₁N₃O₆[3][10][11]

• Molecular Weight: 397.47 g/mol [3][10]

• Regulatory Status: As a nitrosamine drug substance-related impurity (NDSRI), it is subject to strict control. The FDA has assigned it to Potency Category 5, with a recommended Acceptable Intake (AI) limit of 1500 ng/day.[3][9]

Choice of Analytical Technique: GC-MS

While both LC-MS and GC-MS can be used for nitrosamine analysis, GC-MS offers distinct advantages for certain nitrosamines, provided thermal stability is addressed.[1] The selection of GC-MS for this application is based on:

• High Sensitivity: Modern GC-MS systems, particularly triple quadrupole (MS/MS) instruments, provide exceptionally low limits of detection (LOD) and quantification (LOQ), which are necessary to meet the stringent regulatory AI limits.[12][13]

• High Specificity: The combination of chromatographic separation by the GC and mass-based detection by the MS provides excellent specificity, minimizing the risk of interference from the complex drug product matrix.[14]

• Volatility Considerations: N-nitroso-perindopril is a relatively large and complex molecule compared to simple nitrosamines like NDMA. Its direct analysis by GC can be challenging due to potential thermal degradation in the high-temperature injector.[15] To mitigate this, this protocol employs a derivatization approach to enhance volatility and thermal stability, ensuring accurate and reproducible results.[16]

Experimental Protocol

This protocol is designed as a self-validating system, incorporating steps for system suitability, calibration, and quality control to ensure the integrity of the results.

Reagents and Materials

• Standards: N-Nitroso-perindopril certified reference material (CRM), Perindopril reference standard.

• Solvents: Dichloromethane (DCM), Methanol (MeOH), Acetonitrile (ACN) - all HPLC or GC-MS grade.

• Reagents: Hydrobromic acid (48% in acetic acid), p-Toluenesulfonyl chloride (p-TSC), Sodium hydroxide (NaOH), Sodium bicarbonate (NaHCO₃), Anhydrous Sodium Sulfate.

• Consumables: 15 mL centrifuge tubes, 2 mL GC autosampler vials (amber), 0.22 µm PTFE syringe filters, volumetric flasks, pipettes.

Instrumentation and Chromatographic Conditions

The method was developed on a gas chromatograph coupled with a triple quadrupole mass spectrometer (GC-MS/MS). Equivalent systems may be used after proper validation.

Parameter	Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides precise electronic pneumatic control for retention time stability.
Mass Spectrometer	Agilent 7010B GC/TQ or equivalent	Offers high sensitivity and selectivity in MS/MS (MRM) mode.[13]
Autosampler	Agilent 7693A or equivalent	Ensures reproducible injection volumes and minimizes carryover.
GC Column	Agilent VF-WAXms (30 m x 0.25 mm, 1.0 µm) or equivalent polar column	A WAX (polyethylene glycol) phase provides good retention and peak shape for the sulfonamide derivative.[1]
Inlet	Splitless Mode @ 250 °C	Splitless injection maximizes the transfer of the trace analyte to the column for best sensitivity. The temperature is a balance between efficient volatilization and minimizing degradation.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing optimal chromatographic efficiency.
Oven Program	70 °C (hold 2 min), ramp 20 °C/min to 280 °C (hold 5 min)	The temperature program is optimized to separate the analyte from solvent and matrix components while ensuring elution in a reasonable time.
MS Source Temp	230 °C	Standard temperature for robust ionization while minimizing source contamination.
MS Quad Temp	150 °C	Standard temperature for stable mass filtering.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard, robust ionization technique providing reproducible fragmentation patterns.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides the highest selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[17]
MRM Transitions	To be determined empirically for the p-toluenesulfonamide derivative of the corresponding amine.	The transitions must be optimized using the derivatized standard to find the most abundant and specific precursor and product ions.

Sample and Standard Preparation Workflow

The entire workflow, from sample weighing to data acquisition, is depicted below. This process involves a denitrosation-sulfonylation derivatization to convert the non-volatile N-nitroso-perindopril into a thermally stable and GC-amenable derivative.[16][18]

Caption: Overall workflow for N-nitroso-perindopril analysis.

Step-by-Step Protocol:

• Standard Preparation:

  • Prepare a stock solution of N-Nitroso-perindopril CRM in methanol (e.g., 100 µg/mL).

  • Perform serial dilutions to create calibration standards ranging from approximately 0.5 ng/mL to 50 ng/mL.

• Sample Preparation:

  • Weigh an amount of powdered tablets equivalent to 250 mg of Perindopril into a 15 mL centrifuge tube.[17]

  • Add 5 mL of methanol, vortex for 2 minutes to dissolve the analyte.

  • Centrifuge at 4000 rpm for 5 minutes. Transfer the supernatant to a clean tube.

• Derivatization (Applicable to both Standards and Samples):

  • Pipette 1.0 mL of the standard solution or sample supernatant into a 10 mL glass test tube.

  • Denitrosation: Add 100 µL of 48% HBr in acetic acid. Stopper the tube and heat at 100°C for 10 minutes.[18] This step cleaves the N-NO bond to yield the parent secondary amine.

  • Neutralization: Cool the tube. Carefully add 400 µL of 2 M NaOH to neutralize the acid, followed by 300 µL of 0.5 M NaHCO₃ buffer.[16]

  • Sulfonylation: Add 200 µL of a 1.0 g/L p-TSC solution in acetonitrile. Vortex briefly and heat at 80°C for 20 minutes. This reaction forms a stable, volatile p-toluenesulfonamide derivative suitable for GC analysis.[16]

• Extraction:

  • Cool the reaction mixture to room temperature.

  • Add 2.0 mL of dichloromethane (DCM) and vortex vigorously for 1 minute for liquid-liquid extraction.[17]

  • Centrifuge to separate the layers.

  • Carefully transfer the lower organic (DCM) layer to a new tube containing a small amount of anhydrous sodium sulfate to remove residual water.

  • Filter the dried DCM extract through a 0.22 µm PTFE filter into an amber GC vial.

Method Validation and System Suitability

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[6]

System Suitability Test (SST)

Before starting any analysis, inject a mid-level calibration standard (e.g., 10 ng/mL) six times. The system is deemed ready if the following criteria are met:

• Peak Area Precision: Relative Standard Deviation (%RSD) ≤ 15.0%.

• Retention Time Precision: %RSD ≤ 2.0%.

• Signal-to-Noise (S/N): ≥ 10 for the lowest calibration standard.

Validation Parameters

Parameter	Acceptance Criteria	Typical Performance
Specificity	No interfering peaks at the retention time of the analyte in blank and placebo samples.	Achieved
Linearity	Correlation coefficient (R²) ≥ 0.995 for a minimum of 5 concentration levels.	R² > 0.997
LOD & LOQ	S/N ratio ≥ 3 for LOD and ≥ 10 for LOQ.	LOQ ≈ 0.5 ng/mL (corresponds to ~10 ng/g or 0.01 ppm in the sample)
Accuracy (Recovery)	Mean recovery between 70% and 130% at three concentration levels.[19]	85% - 115%
Precision (Repeatability)	%RSD ≤ 20.0% for six replicate sample preparations.	< 15%

Results and Discussion

This GC-MS/MS method provides a robust and sensitive tool for quantifying N-nitroso-perindopril in pharmaceutical products.

Key Causality-Driven Insights:

• Why Derivatization is Essential: N-nitroso-perindopril, with a molecular weight of ~397 g/mol and polar carboxyl groups, has poor volatility and is prone to thermal degradation.[8][10] Direct GC injection would lead to poor peak shape, low response, and inaccurate quantification. The denitrosation-sulfonylation process is a field-proven technique that transforms the analyte into a derivative with significantly improved thermal stability and chromatographic properties.[16][18]

• Why MRM is Critical: Pharmaceutical matrices are complex. Using a single quadrupole MS in Scan or Selected Ion Monitoring (SIM) mode may not provide sufficient selectivity to distinguish the analyte from co-eluting matrix components. The MS/MS approach (MRM) is highly specific, monitoring a unique fragmentation pathway (precursor ion → product ion), which effectively eliminates matrix interference and ensures reliable quantification at trace levels.[17][20]

• Controlling Artifactual Formation: A significant challenge in nitrosamine analysis is preventing the artificial formation of the impurity during sample preparation.[21] The protocol avoids acidic conditions in the primary extraction solvent and uses amber vials to protect against light-induced degradation, ensuring the measured value reflects the true concentration in the product.

Conclusion

The GC-MS/MS method detailed in this application note, incorporating a crucial derivatization step, is demonstrated to be a specific, sensitive, and reliable approach for the routine quality control testing of N-nitroso-perindopril in pharmaceutical formulations. The protocol is grounded in established chemical principles and meets the stringent validation requirements of regulatory bodies.[5][6] Implementation of this method will support manufacturers in ensuring their products are safe and compliant with global standards for nitrosamine impurities.[2][7]

References

• A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing. (2025). Biomedical Chromatography. Available at: [Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025). Organic Process Research & Development, ACS Publications. Available at: [Link]

• A headspace GC–MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing. (2024). ResearchGate. Available at: [Link]

• Nitrosamines Analysis in Pharmaceuticals. (n.d.). Agilent. Available at: [Link]

• Solutions for Nitrosamine Analysis - GC-MS/MS and LC-HRMS Method. (n.d.). Shimadzu. Available at: [Link]

• Headspace-GCMS Solution for Analysis of Nitrosamines Impurities. (2022). YouTube. Available at: [Link]

• Derivatization Method for Determination of Nitrosamines by GC-MS. (2011). FAO AGRIS. Available at: [Link]

• Nitrosamines in Pharma. (n.d.). Ellutia. Available at: [Link]

• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. (2024). International Journal of Trends in Emerging Research and Development. Available at: [Link]

• How to Validate GC-MS Data for Trace-level Analysis. (2025). Patsnap Eureka. Available at: [Link]

• N-Nitroso Perindopril. (n.d.). Manasa Life Sciences. Available at: [Link]

• Derivatization Method for Determination of Nitrosamines by GC–MS. (2025). ResearchGate. Available at: [Link]

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products. (2025). Pharma Quality. Available at: [Link]

• FDA: Updated Nitrosamine Limits. (2025). GMP Publishing. Available at: [Link]

• Control of Nitrosamine Impurities in Human Drugs. (2024). U.S. Food and Drug Administration. Available at: [Link]

• N-Nitroso Perindopril | CAS 3036581-82-2. (n.d.). Veeprho. Available at: [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024). Arnold & Porter. Available at: [Link]

• DEVELOPMENT AND VALIDATION OF GC-MS METHOD FOR THE TRACE LEVEL DETERMINATION OF STRUCTURALLY ALERT ALKYL HALIDE IMPURITIES IN CILASTATIN SODIUM DRUG SUBSTANCE. (2020). International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• N-nitroso-perindopril. (n.d.). PubChem, NIH. Available at: [Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. (2025). U.S. Food and Drug Administration. Available at: [Link]

• Nitrosamines by GC-MS/MS. (n.d.). OMCL. Available at: [Link]

• Nitroso-Derivatives of ACE Inhibitors. (2023). EFPIA. Available at: [Link]

• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. (n.d.). Restek. Available at: [Link]

• Quantification of Nine Nitrosamine Impurities in Sartan Drugs Using an Agilent GC-TQ. (n.d.). Agilent. Available at: [Link]

• A Review on GC-MS and Method Development and Validation. (n.d.). Impactfactor.org. Available at: [Link]

• Trace analysis of volatile N-nitroso compounds by combined gas chromatography and thermal energy analysis. (1975). Journal of Chromatography A. Available at: [Link]

• Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Council for Harmonisation. Available at: [Link]

• GC-MS/LC-MS for the Analysis of Nitrosamines. (2021). BA Sciences. Available at: [Link]

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Application Note: Robust Sample Preparation Strategies for the Quantification of N-Nitroso-Perindopril in Pharmaceutical Formulations by LC-MS/MS

Introduction: The Regulatory and Analytical Imperative

Perindopril is a widely prescribed angiotensin-converting enzyme (ACE) inhibitor used in the management of hypertension and cardiovascular disease.[1] In recent years, the global pharmaceutical industry has faced heightened scrutiny over the presence of nitrosamine impurities in various drug products.[2][3] These compounds are classified as probable human carcinogens, prompting stringent regulatory actions from health authorities like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure patient safety.[4][5][6][7]

N-nitroso-perindopril is a Nitrosamine Drug Substance-Related Impurity (NDSRI) that can form from the secondary amine moiety of the perindopril molecule in the presence of nitrosating agents.[1][8] Its control is mandated by regulatory bodies, with the FDA establishing a recommended Acceptable Intake (AI) limit of 1500 ng/day, placing it in Potency Category 5.[8][9] Achieving the required sensitivity to detect and accurately quantify this impurity at such low levels presents a significant analytical challenge.

The complexity of pharmaceutical formulations, which contain the active pharmaceutical ingredient (API) alongside various excipients, necessitates a highly effective sample preparation strategy. This application note provides a detailed guide to two robust sample preparation techniques—Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE)—for the analysis of N-nitroso-perindopril. The primary objective is to equip researchers and drug development professionals with validated protocols that ensure maximum recovery, minimize matrix interference, and prevent artifactual formation, thereby guaranteeing data integrity for regulatory submission.

Core Challenges in N-Nitroso-Perindopril Sample Preparation

The successful quantification of N-nitroso-perindopril hinges on overcoming several analytical hurdles inherent to its trace-level analysis in complex matrices.

• Trace-Level Quantification: The low AI limit requires analytical methods capable of reaching a Limit of Quantification (LOQ) in the low parts-per-billion (ppb) or ng/mL range. This necessitates a sample preparation technique that not only isolates but also concentrates the analyte.

• Matrix Interference: Drug products are complex mixtures. The parent drug, perindopril, is present at concentrations millions of times higher than the impurity. Excipients such as binders, fillers, and lubricants can interfere with ionization in the mass spectrometer, leading to signal suppression or enhancement and compromising accuracy.[10][11]

• Analyte Stability and Artifactual Formation: A critical and often overlooked challenge is the potential for the artificial formation of N-nitroso-perindopril during the sample preparation process itself.[10] Uncontrolled pH, elevated temperatures, or the presence of residual nitrites in reagents or excipients can inadvertently nitrosate the perindopril API, leading to falsely elevated results.[12]

• Recovery and Reproducibility: The multi-step nature of extraction protocols can lead to analyte loss. A robust method must demonstrate high, consistent recovery and excellent precision (%RSD) to be considered reliable and validatable under ICH guidelines.[13]

Given these challenges, the analytical workflow's cornerstone is a sample preparation method that effectively "cleans" the sample, isolates the target analyte with high fidelity, and ensures the measured concentration is truly representative of the impurity level in the original drug product.

Recommended Analytical Approach: LC-MS/MS

For the analysis of non-volatile NDSRIs like N-nitroso-perindopril, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the undisputed analytical standard.[5][14][15] Its superior sensitivity and selectivity, achieved through Multiple Reaction Monitoring (MRM), allow for the unambiguous detection and quantification of the target analyte, even in the presence of co-eluting matrix components. The use of a stable isotopically labeled internal standard (e.g., N-nitroso-perindopril-d6) is critical to compensate for any variability in sample preparation and potential matrix effects.

Protocol I: Solid-Phase Extraction (SPE) - The Preferred Method

Principle of Causality: SPE is the recommended technique due to its high efficiency in separating analytes from complex matrices. It offers superior cleanup compared to LLE, leading to reduced matrix effects, higher sensitivity, and better protection of the LC-MS/MS system from contamination. The choice of a polymeric reversed-phase sorbent is deliberate; its robust nature and strong retention for moderately polar compounds like N-nitroso-perindopril ensure high recovery, while a carefully optimized wash step selectively removes polar excipients and salts.

Caption: Workflow for N-nitroso-perindopril analysis using SPE.

Detailed Step-by-Step SPE Protocol

A. Reagents and Materials

• N-nitroso-perindopril analytical standard

• N-nitroso-perindopril-d6 (or other suitable isotopic analog) as Internal Standard (IS)

• Perindopril Drug Product (Tablets)

• Methanol (HPLC or LC-MS grade)

• Water (Type I, 18.2 MΩ·cm)

• Formic Acid (LC-MS grade)

• Nitrogen gas, high purity

• SPE Cartridges: Polymeric Reversed-Phase (e.g., HLB type), 3 cc, 60 mg

• SPE Vacuum Manifold

• Centrifuge tubes (15 mL), Autosampler vials (amber)

B. Standard and Sample Preparation

• Internal Standard (IS) Spiking Solution: Prepare a 100 ng/mL solution of N-nitroso-perindopril-d6 in 50:50 Methanol/Water.

• Sample Preparation: i. Accurately weigh and pulverize a representative number of perindopril tablets to create a homogenous powder. ii. Weigh an amount of powder equivalent to a single dose (e.g., 4 mg of Perindopril) into a 15 mL centrifuge tube. iii. Add 5.0 mL of the IS Spiking Solution. iv. Vortex for 2 minutes, then sonicate for 15 minutes to ensure complete dissolution of the analyte. v. Centrifuge at 4000 rpm for 10 minutes. The supernatant is the sample extract.

C. Solid-Phase Extraction Procedure

• Conditioning: Place SPE cartridges on the vacuum manifold. Condition by passing 3 mL of Methanol followed by 3 mL of Water. Do not allow the sorbent bed to dry.

• Loading: Load 2.0 mL of the sample extract supernatant onto the conditioned cartridge at a slow, steady flow rate (~1 mL/min).

• Washing: Wash the cartridge with 3 mL of 5% Methanol in Water to remove highly polar excipients and the bulk of the perindopril API.

• Drying: Apply full vacuum for 5 minutes to thoroughly dry the sorbent bed. This step is crucial to ensure efficient elution.

• Elution: Place clean collection tubes inside the manifold. Elute the N-nitroso-perindopril with 2 x 1.5 mL aliquots of Methanol.

D. Evaporation and Reconstitution

• Evaporate the combined eluate to dryness under a gentle stream of nitrogen at ambient temperature.

• Reconstitute the residue in 500 µL of mobile phase (e.g., 80:20 Water/Methanol with 0.1% Formic Acid).

• Vortex briefly and transfer to an amber autosampler vial for immediate analysis by LC-MS/MS.

Protocol II: Liquid-Liquid Extraction (LLE) - An Alternative Method

Principle of Causality: LLE operates on the principle of differential solubility. By adjusting the pH of the aqueous sample to suppress the ionization of N-nitroso-perindopril's carboxylic acid group, its hydrophobicity is increased, promoting its partitioning into an immiscible organic solvent like Dichloromethane (DCM). This method is simpler and requires less specialized equipment than SPE but is often less efficient at removing matrix interferences and consumes larger volumes of chlorinated solvents.

Caption: Workflow for N-nitroso-perindopril analysis using LLE.

Detailed Step-by-Step LLE Protocol

A. Reagents and Materials

• All reagents from the SPE protocol, plus:

• Dichloromethane (DCM), HPLC grade

• Hydrochloric Acid (HCl), for pH adjustment

B. Sample Preparation

• Sample Preparation: i. Prepare pulverized tablet powder as described in the SPE protocol. ii. Weigh an amount of powder equivalent to a single dose into a 15 mL centrifuge tube. iii. Add 5.0 mL of Type I Water, followed by the appropriate amount of IS solution. iv. Adjust the pH of the solution to ~3 using 0.1 M HCl. v. Vortex for 2 minutes and sonicate for 15 minutes. vi. Centrifuge at 4000 rpm for 10 minutes. Use the supernatant for extraction.

C. Liquid-Liquid Extraction Procedure

• Transfer the supernatant to a clean 15 mL centrifuge tube.

• Add 5.0 mL of Dichloromethane (DCM).

• Cap the tube tightly and vortex vigorously for 10 minutes to ensure thorough mixing and partitioning.

• Centrifuge at 4000 rpm for 10 minutes to achieve a clean separation of the aqueous (upper) and organic (lower) phases.

• Carefully collect the lower organic (DCM) layer using a glass pipette and transfer it to a clean tube. Be careful not to disturb the interface.

• Repeat the extraction (steps 2-5) with a fresh 5.0 mL aliquot of DCM to maximize recovery. Combine the organic layers.

D. Evaporation and Reconstitution

• Evaporate the combined DCM extracts to dryness under a gentle stream of nitrogen at ambient temperature.

• Reconstitute the residue in 500 µL of mobile phase.

• Vortex briefly and transfer to an amber autosampler vial for analysis.

Method Performance Comparison

The choice of sample preparation technique directly impacts data quality, throughput, and operational considerations. The following table summarizes the expected performance characteristics of the described SPE and LLE protocols.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Rationale
Typical Recovery	> 85%	70 - 90%	SPE provides more controlled and efficient extraction, leading to higher and more consistent recoveries.
Precision (%RSD)	< 10%	< 15%	The structured nature of SPE minimizes operator variability compared to the more manual LLE process.
Limit of Quantification	Lower (Higher Sensitivity)	Higher (Lower Sensitivity)	SPE's superior cleanup reduces matrix suppression, allowing for lower detection limits.
Sample Cleanliness	Excellent	Moderate	SPE is highly effective at removing salts, polar excipients, and other interferences.
Throughput	High	Low to Moderate	SPE is easily automated with 96-well plates and robotic systems. LLE is typically a manual, serial process.
Solvent Consumption	Low	High	SPE uses minimal solvent volumes, whereas LLE requires larger volumes of extraction solvent.
Risk of Emulsion	None	Moderate	Vigorous mixing in LLE can form emulsions at the aqueous-organic interface, complicating phase separation.

Conclusion and Recommendations

For the robust and reliable quantification of N-nitroso-perindopril in pharmaceutical products, a meticulously executed sample preparation protocol is paramount. While both Solid-Phase Extraction and Liquid-Liquid Extraction can effectively isolate the analyte, SPE is the demonstrably superior and recommended method.

The SPE protocol offers higher recovery, better precision, and a significantly cleaner final extract.[16] This translates to improved sensitivity and reduced wear on the LC-MS/MS system. Furthermore, its amenability to automation makes it the ideal choice for high-throughput laboratory environments.

Regardless of the method chosen, it is imperative that the entire analytical procedure is validated according to the standards set by regulatory bodies such as the ICH and USP to ensure the accuracy and defensibility of the data.[3][13] By implementing the detailed protocols within this guide, analytical laboratories can confidently address the regulatory requirements for monitoring N-nitroso-perindopril, ultimately contributing to the safety and quality of pharmaceutical products.

References

• Title: Nitrosamine impurities: guidance for marketing authorisation holders Source: European Medicines Agency (EMA) URL: [Link]

• Title: EMA guidelines for the detection of nitrosamines in medicines Source: Netpharmalab URL: [Link]

• Title: EMA Nitrosamine Guidelines Source: Zamann Pharma Support GmbH URL: [Link]

• Title: With all nitrosamines deadlines passed, EMA updates its guidelines Source: RAPS URL: [Link]

• Title: Nitrosamine impurities Source: European Medicines Agency (EMA) URL: [Link]

• Title: Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry Source: PubMed URL: [Link]

• Title: Nitrosamine impurity detection: unravelling the analytical puzzle Source: Journal of Pharmaceutical Research International URL: [Link]

• Title: N-nitroso-perindopril Source: PubChem - NIH URL: [Link]

• Title: Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation Source: ACS Publications - Organic Process Research & Development URL: [Link]

• Title: Fully Automated Liquid-Liquid Extraction and Headspace Extraction for the Analysis of Nitrosamine Impurities in Drug Products Source: ResearchGate URL: [Link]

• Title: N-Nitroso Perindopril Source: Manasa Life Sciences URL: [Link]

• Title: NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

• Title: Nitroso-Derivatives of ACE Inhibitors Source: EFPIA URL: [Link]

• Title: N-Nitroso Perindopril Source: Veeprho URL: [Link]

• Title: Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Source: GxP-CC URL: [Link]

• Title: FDA’s New Guidance on Nitrosamine and Nitrosamine- Drug Substance Related Impurities and Recommended Acceptable Intake Limits Source: MED Institute URL: [Link]

• Title: Control of Nitrosamine Impurities in Human Drugs Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges Source: PMDA (Pharmaceuticals and Medical Devices Agency, Japan) URL: [Link]

• Title: Why Regulatory Agencies Require Validated Methods for Nitrosamines Source: ResolveMass URL: [Link]

• Title: Nitrosamines in Pharma Source: Ellutia URL: [Link]

• Title: USP Releases New Guidelines for Nitrosamine Impurity Testing: Detailed Analysis Methods and Control Strategies Source: Oreate AI Blog URL: [Link]

• Title: Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices Source: PubMed Central (PMC), NIH URL: [Link]

• Title: ANALYTICAL METHODS OF PERINDOPRIL, REVIEW Source: World Journal of Pharmaceutical Research URL: [Link]

• Title: Formation of N -Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies Source: ResearchGate URL: [Link]

• Title: Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS Source: Separation Science URL: [Link]

• Title: High-throughput quantification of perindopril in human plasma by liquid chromatography/tandem mass spectrometry: Application to a bioequivalence study Source: ResearchGate URL: [Link]

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• 16. biology-journal.org [biology-journal.org]

Application Note: A Validated LC-MS/MS Method for the Ultrasensitive Quantification of N-nitroso-perindopril in Pharmaceutical Formulations

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety.[1][2] N-nitroso-perindopril, a potential impurity in the widely used ACE inhibitor perindopril, is a member of this class of probable human carcinogens.[2][3][4] This application note details a robust and validated Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the trace-level detection and quantification of N-nitroso-perindopril in both active pharmaceutical ingredients (API) and finished drug products. The described protocol, developed in accordance with ICH Q2(R1) guidelines, offers a comprehensive solution for researchers, quality control analysts, and drug development professionals to monitor and control this critical impurity, thereby ensuring compliance with global regulatory standards.[5][6]

Scientific Rationale & Method Selection

The Challenge of Nitrosamine Impurities

N-nitrosamines are a class of compounds that can form during the synthesis of APIs or during the shelf-life of the finished drug product.[2][7] Their formation typically requires the presence of a nitrosatable amine (secondary or tertiary) and a nitrosating agent, such as nitrite salts, under specific conditions.[2][8] Perindopril's chemical structure contains a secondary amine, making it susceptible to nitrosation.[4] Given their potent mutagenic and carcinogenic properties, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent acceptable intake (AI) limits for nitrosamines, often in the nanogram-per-day range.[1][9][10] This necessitates analytical methods with exceptional sensitivity and selectivity.[11]

Why LC-MS/MS is the Gold Standard

While techniques like GC-MS and HPLC-UV can be used for nitrosamine analysis, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for this application due to several key advantages:

• Unparalleled Sensitivity: LC-MS/MS can achieve the low limits of detection (LOD) and quantification (LOQ) required to meet the stringent regulatory AI limits.[11]

• Exceptional Selectivity: The use of Multiple Reaction Monitoring (MRM) in tandem mass spectrometry provides high specificity, allowing for the accurate quantification of the target analyte even in complex sample matrices, thereby minimizing the risk of false positives.[12]

• Broad Applicability: The technique is suitable for a wide range of nitrosamines, including those that are non-volatile or thermally labile, which can be a limitation for GC-MS.[13]

• Robustness: Modern LC-MS/MS systems offer reliable and reproducible performance, which is critical for routine quality control testing.

This method was developed to provide a reliable tool for the quantification of N-nitroso-perindopril, ensuring that pharmaceutical products meet the highest standards of safety and quality.

Materials and Methods

Reagents and Chemicals

• N-nitroso-perindopril reference standard (Purity >95%)

• Perindopril API and drug product

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isotopically labeled internal standard (e.g., N-nitroso-perindopril-d5) - The use of a stable isotope-labeled internal standard is highly recommended to compensate for matrix effects and variations in extraction recovery and instrument response.

Standard and Sample Preparation Protocol

Causality: The primary goal of sample preparation is to efficiently extract the N-nitroso-perindopril from the complex drug product matrix while minimizing analyte degradation and preventing the artificial formation of new nitrosamines.[12] Methanol is chosen as the extraction solvent due to its ability to effectively dissolve both the API and the target nitrosamine impurity. The process involves mechanical shaking to ensure thorough extraction, followed by centrifugation and filtration to remove insoluble excipients that could interfere with the LC-MS/MS analysis.[14][15]

Step-by-Step Protocol:

• Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1 mg of N-nitroso-perindopril reference standard and dissolve it in 10.0 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with methanol to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL.

• Internal Standard (IS) Spiking Solution: Prepare a solution of the isotopically labeled internal standard in methanol at a concentration of 10 ng/mL.

• API Sample Preparation:

  • Accurately weigh approximately 100 mg of Perindopril API into a 15 mL centrifuge tube.

  • Add 9.9 mL of methanol and 0.1 mL of the IS spiking solution.

  • Vortex for 1 minute, then shake on a mechanical shaker for 30 minutes.

  • Centrifuge at 4500 rpm for 15 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC-MS vial.

• Drug Product (Tablet) Sample Preparation:

  • Weigh and finely powder a sufficient number of tablets to obtain an equivalent of 100 mg of Perindopril.

  • Transfer the powder to a 15 mL centrifuge tube.

  • Follow the same extraction procedure as described for the API sample (Step 4).

Instrumentation and Conditions

The following tables summarize the optimized instrumental conditions. These settings provide a robust starting point, but minor adjustments may be necessary to optimize performance on different instrument models.

Table 1: Liquid Chromatography (LC) Conditions

Parameter	Setting	Rationale
LC System	UHPLC system	Provides high resolution and fast analysis times.
Column	C18 Reversed-Phase, 2.1 x 100 mm, 1.8 µm	Offers excellent retention and separation for compounds of this polarity.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes analyte ionization for better MS sensitivity.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Provides good elution strength for the analytes.
Flow Rate	0.4 mL/min	Balances analysis time with chromatographic efficiency.
Column Temp.	40 °C	Ensures reproducible retention times.
Injection Vol.	5 µL	A typical volume for sensitive LC-MS/MS analysis.
Gradient	See Table 2	Optimized to separate the analyte from the main API peak and other matrix components.

Table 2: LC Gradient Program

Time (min)	% Mobile Phase B
0.0	10
1.0	10
5.0	95
7.0	95
7.1	10
10.0	10

Table 3: Mass Spectrometry (MS) Conditions

Parameter	Setting	Rationale
MS System	Triple Quadrupole Mass Spectrometer	Essential for quantitative MRM analysis.
Ionization Mode	Electrospray Ionization (ESI), Positive	Perindopril and its nitrosamine derivative readily form positive ions.
Capillary Voltage	3.5 kV	Optimized for efficient ion formation.
Source Temp.	150 °C	Balances desolvation with analyte stability.
Desolvation Temp.	400 °C	Ensures efficient removal of solvent from the ESI plume.
MRM Transitions	See Table 4	Specific precursor-to-product ion transitions for unambiguous identification and quantification.

Table 4: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-nitroso-perindopril	398.2	172.1	100	25
N-nitroso-perindopril-d5 (IS)	403.2	177.1	100	25
Perindopril	369.2	172.1	50	20

Note: The MRM transition for Perindopril is included for monitoring purposes to ensure chromatographic separation from the nitrosamine impurity.

Method Validation Protocol

This method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][16][17] The validation ensures that the analytical procedure is suitable for its intended purpose.[18]

Workflow for Analytical Method Validation

Caption: ICH Q2(R1) method validation workflow.

Table 5: Summary of Method Validation Parameters and Acceptance Criteria

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank, placebo, and API spiked with N-nitroso-perindopril.	No interfering peaks at the retention time of the analyte and IS.
Linearity	Analyze calibration standards at 7 concentration levels (e.g., 0.1 - 50 ng/mL).	Correlation coefficient (r²) ≥ 0.995.
Range	Confirmed by linearity, accuracy, and precision data.	The range for which the method is demonstrated to be reliable.
Accuracy	Spike drug product placebo at three levels (e.g., LOQ, 100%, 150% of spec limit) in triplicate.	Mean recovery between 80.0% and 120.0%.
Precision	Repeatability: 6 replicate preparations at 100% level. Intermediate: Repeatability on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 15.0%.
LOD	Signal-to-Noise ratio of 3:1.	To be determined experimentally. Expected ~0.05 ng/mL.
LOQ	Signal-to-Noise ratio of 10:1.	To be determined experimentally. Expected ~0.15 ng/mL.
Robustness	Vary key parameters (e.g., column temp ±2°C, flow rate ±10%, mobile phase pH ±0.1).	System suitability parameters must pass. No significant impact on results.

System Suitability Test (SST)

Rationale: The SST is an integral part of the analytical procedure, demonstrating that the system is performing adequately for the analysis to be conducted. It must be performed before the analysis of any samples.

Procedure:

• Inject a blank (methanol) to ensure no carryover.

• Inject the system suitability standard (e.g., a mid-range calibration standard) five times.

Acceptance Criteria:

• The Relative Standard Deviation (RSD) of the peak areas for the five replicate injections must be ≤ 10.0%.

• The signal-to-noise ratio for the LOQ standard must be ≥ 10.

Overall Analytical Workflow

The entire process from sample receipt to final data reporting is outlined below.

Caption: General workflow for N-nitroso-perindopril analysis.

Conclusion

This application note provides a comprehensive, validated LC-MS/MS method for the sensitive and reliable quantification of N-nitroso-perindopril in pharmaceutical samples. The detailed protocols for sample preparation, instrument conditions, and method validation adhere to the stringent requirements of regulatory agencies and the principles of scientific integrity. By implementing this method, pharmaceutical manufacturers can effectively monitor and control this potential genotoxic impurity, ensuring the safety and quality of their products. The use of tandem mass spectrometry provides the necessary selectivity and sensitivity to meet the low acceptable intake limits set for nitrosamine impurities.

References

• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• ICH. Quality Guidelines.
• Thermo Fisher Scientific. (n.d.). An automated sample preparation workflow for the analysis of nitrosamines in metformin.
• Slideshare. (n.d.).
• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Manasa Life Sciences. (n.d.). N-Nitroso Perindopril.
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026).
• PubMed Central. (n.d.).
• BenchChem. (2025). A Comparative Guide to Analytical Methods for Nitrosamine Detection.
• Chemicea. (n.d.). N-Nitroso Perindopril – Leading Manufacturer & Supplier.
• Exponent. (2023).
• GMP Publishing. (2025).
• U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs.
• FDA. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
• U.S. Food and Drug Administration. (2020). Method of Detection of Nitrosamine Impurities in Metformin.
• PubMed. (n.d.).
• PubMed. (n.d.).
• The Analytical Scientist. (n.d.). HRAM-LC-MS method for the determination of nitrosamine impurities in drugs.
• Pharma Excipients. (2023).
• Thermo Fisher Scientific. (n.d.). AN001657: Highly sensitive and robust LC-HRAM-MS method for simultaneous quantitation of sixteen nitrosamines in multiple drug p.
• ResearchGate. (2025).
• ResearchGate. (2022).
• PMDA. (2024).

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• 18. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

Application Note: Ultrasensitive Quantification of N-Nitroso-Perindopril in Pharmaceutical Tablets by LC-MS/MS

Introduction

The presence of N-nitroso compounds, a class of probable human carcinogens, in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide.[1][2][3] These impurities, often forming unintentionally during the synthesis, formulation, or storage of drug products, must be rigorously monitored to ensure patient safety.[4][5][6] N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI) of the widely prescribed angiotensin-converting enzyme (ACE) inhibitor Perindopril, is one such compound requiring sensitive and accurate detection at trace levels.[6][7]

This application note provides a comprehensive, step-by-step protocol for the determination of N-nitroso-perindopril in tablet formulations using a highly sensitive and selective Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method. The causality behind critical experimental choices is explained to provide a deeper understanding of the methodology.

Understanding N-Nitroso-Perindopril: Properties and Regulatory Context

N-nitroso-perindopril, chemically known as (2S,3aS,7aS)-1-(N-((S)-1-ethoxy-1-oxopentan-2-yl)-N-nitroso-L-alanyl)octahydro-1H-indole-2-carboxylic acid, is formed from the nitrosation of the secondary amine present in the Perindopril molecule.[6][7] Its formation can be triggered by the presence of nitrite sources under specific conditions.[6]

Property	Value	Source
Chemical Formula	C19H31N3O6	[6][8]
Molecular Weight	397.47 g/mol	[6]
CAS Number	3036581-82-2	[6][8]
Regulatory Status	NDSRI	[9]
Acceptable Intake (AI) Limit (FDA)	1500 ng/day	[9][10]

The U.S. Food and Drug Administration (FDA) has established an Acceptable Intake (AI) limit for N-nitroso-perindopril, reflecting the need for stringent control of this impurity in pharmaceutical products.[9][10] Analytical methods must therefore be sensitive enough to quantify this compound at levels well below this limit.

Analytical Strategy: The Power of LC-MS/MS

For the detection of trace-level genotoxic impurities like N-nitroso-perindopril, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the technique of choice.[1][11] Its high sensitivity and selectivity allow for the unequivocal identification and quantification of the target analyte even in complex sample matrices, such as a finished drug product.[2][11] The use of Multiple Reaction Monitoring (MRM) enhances the specificity of the analysis, minimizing the risk of false positives.

Visualizing the Analytical Workflow

The following diagram illustrates the key stages of the analytical protocol for the determination of N-nitroso-perindopril in tablets.

Caption: A schematic of the complete analytical process.

Detailed Analytical Protocol

This protocol is designed for the quantification of N-nitroso-perindopril in Perindopril tablets. It should be validated according to ICH Q2(R1) guidelines before implementation for routine analysis.[12][13]

Reagents and Materials

• N-Nitroso-perindopril reference standard

• Perindopril tablets (for spiking and matrix effect evaluation)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Syringe filters (0.22 µm, compatible with the sample diluent)

Instrumentation

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer is required.[4][5] An atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source can be used, with APCI often providing better sensitivity for certain nitrosamines.[14]

Table 1: Suggested LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC Column	C18, e.g., 2.1 x 50 mm, 1.8 µm	Provides good retention and separation for mid-polar compounds like N-nitroso-perindopril.[15]
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier aids in protonation of the analyte for positive ion mode detection.[15]
Mobile Phase B	0.1% Formic Acid in Methanol	An organic mobile phase for gradient elution.
Flow Rate	0.4 mL/min	Appropriate for the column dimensions.
Gradient	Optimized for separation from Perindopril and other matrix components.	A gradient is necessary to ensure good peak shape and resolution.
Injection Volume	5 µL	Can be adjusted based on sensitivity requirements.
Ionization Source	APCI or ESI, Positive Ion Mode	APCI can be advantageous for some nitrosamines, but ESI is also widely used.[14]
MRM Transitions	To be determined by infusion of the N-nitroso-perindopril standard.	At least two transitions should be monitored for confident identification and quantification.
Collision Energy	Optimized for each transition.	Maximizes the signal of the product ions.

Standard and Sample Preparation

Causality behind the choices: The sample preparation procedure is designed to efficiently extract N-nitroso-perindopril from the tablet matrix while minimizing the extraction of interfering excipients.[16] The use of centrifugation and filtration is crucial for protecting the LC system and MS source from contamination.[16][17]

3.1. Standard Stock Solution (100 µg/mL)

• Accurately weigh approximately 1 mg of N-nitroso-perindopril reference standard.

• Dissolve in a suitable volume of methanol to obtain a concentration of 100 µg/mL.

3.2. Working Standard Solutions

• Prepare a series of working standard solutions by serial dilution of the stock solution with a 50:50 mixture of methanol and water.

• The concentration range should bracket the expected concentration of N-nitroso-perindopril in the samples and the required limit of quantification (LOQ).

3.3. Sample Preparation

• Weigh and finely crush a representative number of Perindopril tablets.

• Accurately weigh a portion of the crushed tablet powder equivalent to a single dose of Perindopril.

• Transfer the powder to a volumetric flask.

• Add a 50:50 mixture of methanol and water to approximately 70% of the flask volume.

• Sonicate for 15 minutes to ensure complete dissolution of the active pharmaceutical ingredient (API) and extraction of the impurity.

• Allow the solution to cool to room temperature and dilute to volume with the same solvent.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Method Validation: A Self-Validating System

To ensure the trustworthiness of the results, the analytical method must be validated according to ICH guidelines.[12][13] The validation should demonstrate the method's specificity, linearity, accuracy, precision, and sensitivity.

Table 2: Key Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	The ability to unequivocally assess the analyte in the presence of other components.[17]	No interference at the retention time of N-nitroso-perindopril in a blank and placebo sample.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99.[5]
Accuracy	The closeness of the test results to the true value.	Recovery of spiked samples should be within 80-120%.[15]
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (RSD) should be ≤ 15%.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Should be below the control threshold, typically ≤ 10% of the AI limit.[17]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically a signal-to-noise ratio of 3:1.

Data Analysis and Reporting

• Integrate the peak areas of the MRM transitions for N-nitroso-perindopril in the standards and samples.

• Generate a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of N-nitroso-perindopril in the samples using the calibration curve.

• Calculate the final amount of N-nitroso-perindopril in the tablets, expressed in parts per million (ppm) or nanograms per tablet.

Conclusion

This application note provides a robust and reliable LC-MS/MS method for the determination of trace levels of N-nitroso-perindopril in pharmaceutical tablets. By following this detailed protocol and adhering to good laboratory practices, researchers, scientists, and drug development professionals can confidently monitor and control this potentially genotoxic impurity, ensuring the safety and quality of Perindopril-containing medicines. The principles and methodologies described herein can also be adapted for the analysis of other nitrosamine impurities in various pharmaceutical matrices.

References

• Merck Millipore. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter.
• Spectroscopy Online. (2025, March 20). Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS.
• ACS Publications. (2025, November 7). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.
• U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals.
• MilliporeSigma. (n.d.). Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469>.
• Research & Reviews: Journal of Pharmaceutical Analysis. (2023, December 8). Role of Analytical Methods for Detection of Genotoxic Impurities.
• Thermo Fisher Scientific. (n.d.). LC-MS/MS Method for the Quantification of 10 Nitrosamine Impurities in Metformin.
• National Center for Biotechnology Information. (n.d.). N-nitroso-perindopril. PubChem.
• Manasa Life Sciences. (n.d.). N-Nitroso Perindopril.
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• SynZeal. (n.d.). N-Nitroso Perindopril EP Impurity E.
• Chemicea. (n.d.). N-Nitroso Perindopril – Leading Manufacturer & Supplier.
• IJPPR. (2025, February 3). A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities.
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• National Center for Biotechnology Information. (n.d.). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI).
• ResearchGate. (2025, August 10). Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole.
• National Center for Biotechnology Information. (2023, June 22). Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole.
• Nitrosamines Published Limits -reference. (2022, April 4).
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• U.S. Food and Drug Administration. (n.d.). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs) Guidance for Industry.
• U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs.

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Application Note: Quantitative Analysis of N-nitroso-perindopril in Pharmaceutical Formulations Using a Certified Reference Material

Abstract

The discovery of nitrosamine impurities in pharmaceutical products has prompted stringent regulatory scrutiny to ensure patient safety.[1][2] N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI) of the widely used ACE inhibitor Perindopril, requires precise and accurate quantification to comply with regulatory limits.[3][4] This document provides a comprehensive guide and a detailed analytical protocol for the use of N-nitroso-perindopril Certified Reference Material (CRM) in the quantitative analysis of this impurity in drug products. The methodology described herein is based on High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS), a highly sensitive and specific technique for trace-level analysis.[5][6]

Introduction: The Challenge of Nitrosamine Impurities

Since 2018, the pharmaceutical industry has faced a significant challenge with the detection of N-nitrosamine impurities in various drug products.[1] Classified as probable human carcinogens, these impurities pose a potential cancer risk even at very low levels of long-term exposure.[1][7] This has led to global regulatory action from agencies such as the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), which have established guidelines for the control and limitation of nitrosamines in human medicines.[7][8][9]

Perindopril, an Angiotensin-Converting Enzyme (ACE) inhibitor, contains a secondary amine structure that can be nitrosated under certain conditions during drug substance synthesis or drug product formulation and storage, leading to the formation of N-nitroso-perindopril.[3][5] To ensure product quality and patient safety, manufacturers are required to perform risk assessments and, when a risk is identified, conduct rigorous testing to quantify these impurities.[9]

The cornerstone of accurate quantification in analytical chemistry is the use of a Certified Reference Material (CRM). A CRM is a highly characterized and stable material with a certified property value, which serves as a benchmark for calibrating analytical instruments and validating methods. This application note details the proper use of N-nitroso-perindopril CRM for reliable quantification in pharmaceutical quality control settings.[10][11]

N-nitroso-perindopril: Profile and Regulatory Context

N-nitroso-perindopril is the N-nitroso derivative of the parent drug, Perindopril.[5] Its formation is a critical concern that necessitates robust control strategies.

Chemical Properties

A clear understanding of the analyte's properties is fundamental to developing a robust analytical method.

Property	Value	Reference
IUPAC Name	(2S,3aS,7aS)-1-(N-((S)-1-Ethoxy-1-oxopentan-2-yl)-N-nitroso-L-alanyl)octahydro-1H-indole-2-carboxylic acid	[10]
CAS Number	3036581-82-2	[5][10]
Molecular Formula	C₁₉H₃₁N₃O₆	[5][12]
Molecular Weight	397.47 g/mol	[5]

Regulatory Limits

Regulatory agencies have established acceptable intake (AI) limits for nitrosamine impurities to protect public health. For N-nitroso-perindopril, a drug substance-related nitrosamine impurity (NDSRI), the U.S. FDA has set an AI limit based on its toxicological profile.

• Acceptable Intake (AI) Limit: 1500 ng/day[5][10]

This AI limit is used to calculate the concentration limit in the drug product, which depends on the maximum daily dose of the medication. It is the manufacturer's responsibility to ensure their product does not exceed this limit throughout its shelf life.

The Role of the Certified Reference Material (CRM)

A CRM is indispensable for any quantitative analysis claiming to be accurate, traceable, and compliant with regulatory standards. Its use is essential for:

• Method Development and Validation: Establishing and verifying the performance of analytical procedures, including specificity, linearity, accuracy, and precision.[10][13]

• Instrument Calibration: Creating accurate calibration curves to convert instrument signals into concentration values.

• Quality Control (QC): Routine monitoring of the manufacturing process and final product release to ensure impurity levels remain within the acceptable limits.[10][11]

The N-nitroso-perindopril CRM is a highly characterized standard that meets the stringent requirements set by pharmacopeias and regulatory bodies.[10][14] It is typically supplied with a Certificate of Analysis (CoA) that specifies its purity and certified concentration, ensuring metrological traceability.

Analytical Methodology: HPLC-MS/MS

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the preferred technique for the quantification of trace-level nitrosamine impurities due to its exceptional sensitivity and selectivity.[6] The chromatographic separation isolates the analyte of interest from the drug substance and other matrix components, while the mass spectrometer provides unambiguous identification and quantification based on mass-to-charge ratio (m/z) and fragmentation patterns.

Diagram: General Analytical Workflow

The following diagram outlines the complete workflow from CRM handling to final data reporting.

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• 14. veeprho.com [veeprho.com]

Application Note: High-Resolution Mass Spectrometry for the Identification and Quantification of N-Nitroso-Perindopril

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety. N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), requires precise identification and quantification at trace levels. This application note presents a robust protocol for the analysis of N-nitroso-perindopril in drug substances and products using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). The methodology leverages the high resolving power and mass accuracy of Orbitrap-based mass spectrometry to provide unambiguous identification and reliable quantification, meeting stringent regulatory requirements set forth by bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Introduction: The Challenge of Nitrosamine Impurities

Since 2018, the detection of N-nitrosamine impurities, classified as probable human carcinogens, in several classes of medications has become a major focus for global regulatory agencies.[1][2] These agencies, including the FDA and EMA, have issued comprehensive guidance for the industry, mandating rigorous risk assessments and control strategies to mitigate the presence of these impurities in human drugs.[3][4][5][6]

N-nitroso-perindopril is a nitrosamine impurity derived from perindopril, a widely used angiotensin-converting enzyme (ACE) inhibitor.[7][8] As an NDSRI, its structure is closely related to the active pharmaceutical ingredient (API), which can present significant analytical challenges. The primary challenge lies in detecting and accurately quantifying this impurity at trace levels within a complex matrix dominated by the API.

High-Resolution Mass Spectrometry (HRMS), particularly when coupled with liquid chromatography, has emerged as the gold standard for this application.[9] Its ability to provide sub-ppm mass accuracy allows for the confident identification of compounds based on their elemental composition, while its high resolving power can differentiate target analytes from isobaric interferences, ensuring high selectivity and sensitivity.[10][11][12][13] This note details a complete workflow, from sample preparation to data analysis, for the definitive identification of N-nitroso-perindopril.

Analyte and Regulatory Context

Understanding the chemical nature of N-nitroso-perindopril and the associated regulatory limits is fundamental to developing a suitable analytical method.

Chemical Properties: N-nitroso-perindopril is formed by the nitrosation of the secondary amine moiety within the perindopril structure.[8]

Property	Perindopril	N-Nitroso-Perindopril
Chemical Structure	(Structure can be visualized in Figure 2)	(Structure can be visualized in Figure 2)
Molecular Formula	C₁₉H₃₂N₂O₅	C₁₉H₃₁N₃O₆
Monoisotopic Mass	368.23112 Da	397.22128 Da
[M+H]⁺ Ion	369.23839 Da	398.22856 Da
Source: Data computed from PubChem CID 168009797 for N-nitroso-perindopril and corresponding data for Perindopril.[14]

Regulatory Framework: The FDA has established acceptable intake (AI) limits for nitrosamine impurities, which are levels that approximate a negligible increased cancer risk over a lifetime of exposure.[15][16] For N-nitroso-perindopril, the FDA has assigned it to Potency Category 5, with a recommended AI limit of 1500 ng/day.[7][17] The analytical method must therefore possess a limit of quantitation (LOQ) sufficiently low to ensure that drug products comply with this limit based on their maximum daily dose.

Analytical Workflow Overview

The overall strategy involves a liquid chromatographic separation to resolve N-nitroso-perindopril from the perindopril API, followed by detection and identification using HRMS. This workflow ensures that the high concentration of the API does not cause ion suppression or detector saturation, which would compromise the detection of the trace-level impurity.

Figure 1: General analytical workflow for N-nitroso-perindopril identification.

Detailed Experimental Protocol

This protocol is designed for an Orbitrap-based HRMS system and can be adapted for similar high-resolution mass spectrometers.

Reagents and Materials

• Reference Standards: N-Nitroso-Perindopril, Perindopril Erbumine/Arginine.

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

• Reagents: Formic acid (≥99%, LC-MS grade).

• Columns: A reversed-phase column suitable for polar compounds, such as an Acquity HSS T3 (100 x 2.1 mm, 1.8 µm) or equivalent.[18]

• Vials: 2 mL amber glass autosampler vials with PTFE-lined caps.

• Filters: 0.22 µm PVDF syringe filters.

Preparation of Solutions

Rationale: The use of amber vials and freshly prepared solutions is critical to prevent potential photodegradation of the nitrosamine analyte. A diluent that ensures the stability and solubility of both the API and the impurity is chosen.

• Diluent: Prepare a solution of 0.1% Formic Acid in 50:50 Methanol/Water.

• Stock Standard (100 µg/mL): Accurately weigh ~5 mg of N-nitroso-perindopril reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Intermediate Standard (1 µg/mL): Dilute 100 µL of the Stock Standard to 10 mL with diluent.

• Calibration Standards (e.g., 0.5 - 50 ng/mL): Prepare a series of calibration standards by serially diluting the Intermediate Standard with the diluent. The range should be selected to bracket the expected concentration of the impurity and the required LOQ.

• Drug Substance Sample Preparation (Target Conc. ~1 mg/mL):

  • Accurately weigh ~25 mg of perindopril drug substance into a 25 mL volumetric flask.

  • Add diluent, sonicate for 5 minutes to dissolve, and dilute to volume.

  • Filter the solution through a 0.22 µm PVDF filter into an autosampler vial.[19]

• Drug Product (Tablet) Sample Preparation (Target Conc. ~1 mg/mL):

  • Weigh and finely powder a sufficient number of tablets to obtain at least 25 mg of perindopril API.

  • Transfer an amount of powder equivalent to 25 mg of perindopril into a 25 mL volumetric flask.

  • Add diluent, then vortex and sonicate for 15 minutes to ensure complete extraction.[9]

  • Dilute to volume with diluent and mix well.

  • Centrifuge the solution at 4500 rpm for 15 minutes.[19]

  • Filter the supernatant through a 0.22 µm PVDF filter into an autosampler vial.

LC-HRMS Parameters

Rationale: A gradient elution is employed to ensure sufficient retention and separation of the polar N-nitroso-perindopril from the more abundant perindopril. Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used; ESI is common for this class of compounds.[20] HRMS parameters are set to maximize sensitivity while maintaining high mass accuracy and resolution.

LC Parameter	Setting
Column	Acquity HSS T3, 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 8 min; hold for 2 min; return to initial conditions
Column Temp.	40 °C
Injection Vol.	5 µL

HRMS Parameter	Setting
Instrument	Orbitrap Exploris 120 Mass Spectrometer or equivalent
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Full MS / dd-MS2 (Data-Dependent MS/MS) or Targeted SIM (t-SIM)
Resolution	60,000 - 120,000 at m/z 200
Scan Range	m/z 100 - 500
AGC Target	1e6
Max Injection Time	50 ms
Sheath Gas	40 (arb. units)
Aux Gas	10 (arb. units)
Spray Voltage	3.5 kV
Note: These parameters serve as a starting point and should be optimized for the specific instrument used.[11][21]

Data Acquisition and Processing

• Acquisition: Acquire data for the blank, calibration standards, and sample preparations.

• Identification: Identification is based on two key criteria:

  • Retention Time (RT): The RT of the peak in the sample must match that of the authenticated reference standard within a predefined window (e.g., ±2%).

  • Accurate Mass: The measured mass of the [M+H]⁺ ion must be within 5 ppm of the theoretical accurate mass (398.22856 Da).

• Quantification:

  • Extract the ion chromatogram for m/z 398.22856 using a narrow mass window (e.g., ±5 ppm).

  • Integrate the peak area for N-nitroso-perindopril in the standards and samples.

  • Construct a calibration curve by plotting peak area against concentration for the standards.

  • Calculate the concentration of N-nitroso-perindopril in the sample preparations using the linear regression equation from the calibration curve.

Method Performance and Validation

A self-validating protocol must demonstrate reliability. The method should be validated according to ICH Q2(R1) guidelines, with key parameters outlined below.

Parameter	Acceptance Criteria	Rationale
Specificity	No interfering peaks at the RT of the analyte in a blank matrix.	Ensures the signal is unambiguously from N-nitroso-perindopril.
Linearity	Correlation coefficient (r²) ≥ 0.99.[22]	Confirms a proportional response across the desired concentration range.
LOD & LOQ	Signal-to-Noise (S/N) ratio of ~3 for LOD and ~10 for LOQ.	Defines the lower limits of reliable detection and quantification.
Accuracy	Recovery of spiked samples within 80-120%.[22]	Demonstrates the closeness of measured values to the true value.
Precision	Repeatability (%RSD) ≤ 15% at the LOQ, ≤ 10% for other levels.	Shows the consistency and reproducibility of the results.

Visualizing the Chemical Transformation

The formation of the NDSRI from the parent drug is a critical concept for understanding the origin of the impurity.

Figure 2: Conceptual diagram of N-nitroso-perindopril formation.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the identification and quantification of N-nitroso-perindopril using LC-HRMS. The described method exhibits the high sensitivity, selectivity, and mass accuracy required to meet and exceed current regulatory expectations for nitrosamine impurity analysis.[3][4] By implementing this workflow, pharmaceutical manufacturers and quality control laboratories can confidently monitor for N-nitroso-perindopril, ensuring the safety and quality of their drug products.

References

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

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• A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. National Institutes of Health (PMC). [Link]

• Highly Sensitive and Robust UPLC-MS/MS Quantification of Nitrosamine Impurities in Sartan and Ranitidine Drug Substances. Waters Corporation. [Link]

• FDA Updated Guidance On Nitrosamine Impurities. Starodub. [Link]

• Multi-Analyte LC–MS/MS Method for Determination and Quantification of Six Nitrosamine Impurities in Sartans. Oxford Academic. [Link]

• EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. [Link]

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• Quantitation of 6 Nitrosamines in 5 Sartans by LC-MS/MS system as per the proposed USP General Chapter <1469>. Shimadzu. [Link]

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• High resolution GC–Orbitrap MS for nitrosamines analysis. ResearchGate. [Link]

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• N-Nitroso Perindopril. Clinivex. [Link]

• HRAM-LC-MS method for the determination of nitrosamine impurities in drugs. The Analytical Scientist. [Link]

• High-throughput quantification of perindopril in human plasma by liquid chromatography/tandem mass spectrometry. PubMed, National Institutes of Health. [Link]

• Three techniques for the determination of perindopril through derivatization. National Institutes of Health (PMC). [Link]

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• LC-ESI-HRMS Method for the Determination of N-Nitroso-Varenicline. U.S. Food and Drug Administration. [Link]

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Application Note: Solid-Phase Extraction (SPE) Protocol for the Cleanup of N-Nitroso-Perindopril in Pharmaceutical Formulations

Introduction: The Challenge of Nitrosamine Impurities

Since 2018, the detection of N-nitrosamine impurities in common medications has become a significant concern for the pharmaceutical industry and global regulatory bodies.[1][2] These compounds are classified as probable human carcinogens, necessitating stringent control to ensure patient safety.[1][3] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict acceptable intake (AI) limits for nitrosamines and require manufacturers to perform comprehensive risk assessments.[2][4][5]

Perindopril, an angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension, contains a secondary amine structure that can be a precursor to nitrosamine formation under certain conditions, leading to the potential presence of N-nitroso-perindopril.[6][7] The trace-level quantification of this impurity requires highly sensitive analytical methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS).[8][9] However, the complexity of pharmaceutical formulations, which contain active pharmaceutical ingredients (APIs), excipients, and other matrix components, can interfere with analysis, causing ion suppression or enhancement in the MS source.

Solid-Phase Extraction (SPE) is a critical sample preparation technique designed to isolate and concentrate target analytes from complex matrices.[10][11] A well-developed SPE method enhances the reliability, sensitivity, and accuracy of subsequent analytical measurements by providing cleaner sample extracts.[12] This application note provides a detailed, field-proven protocol for the cleanup of N-nitroso-perindopril from a perindopril drug product matrix using polymeric reversed-phase SPE.

Principle of the Method: Reversed-Phase Polymeric SPE

The selection of an appropriate SPE sorbent and solvent system is fundamentally dependent on the physicochemical properties of the analyte and the matrix.

• Analyte Properties: Perindopril is a prodrug, existing as a salt that is freely soluble in water.[13] Its active metabolite, perindoprilat, is formed via hydrolysis.[13] N-nitroso-perindopril, the target analyte, is a derivative with a molecular weight of 397.47 g/mol .[5] While retaining some polar characteristics due to its carboxylic acid group, the addition of the nitroso group and the overall carbon structure give it sufficient non-polar character to be retained by a reversed-phase sorbent.

• Sorbent Selection: A hydrophilic-lipophilic balanced (HLB) polymeric sorbent is chosen for this application. Unlike traditional silica-based C18 sorbents, polymeric sorbents offer several advantages:

  • pH Stability: They are stable across a wide pH range, which is crucial for method robustness.

  • Enhanced Retention for Polar Compounds: The hydrophilic component of the sorbent allows for better interaction with more polar analytes that might show poor retention on traditional C18 phases.

  • High Capacity: They generally offer higher binding capacity.

The underlying principle of this method is reversed-phase extraction . The sample is loaded under aqueous conditions, where the non-polar N-nitroso-perindopril preferentially adsorbs to the hydrophobic polymeric sorbent via van der Waals forces.[11] The more polar matrix components and the parent drug, perindopril, have less affinity for the sorbent and are washed away. Finally, a strong organic solvent is used to disrupt the hydrophobic interactions and elute the purified N-nitroso-perindopril.

Materials and Reagents

Material/Reagent	Grade	Supplier
N-Nitroso-Perindopril Reference Standard	Purity ≥95%	Commercially Available
Perindopril Erbumine Tablets	N/A	N/A
Methanol (MeOH)	HPLC or MS Grade	Standard Supplier
Acetonitrile (ACN)	HPLC or MS Grade	Standard Supplier
Water	Deionized (DI) or Milli-Q	In-house
Formic Acid (FA)	MS Grade (≥99%)	Standard Supplier
HLB Polymeric SPE Cartridges	3 cc, 60 mg	Standard Supplier
Volumetric flasks, pipettes, vials	Class A	Standard Supplier
SPE Vacuum Manifold	N/A	Standard Supplier
Vortex Mixer	N/A	Standard Supplier
Centrifuge	N/A	Standard Supplier

Detailed Experimental Protocol

This protocol is designed for the subsequent analysis by a sensitive technique like LC-MS/MS.[8][14]

Standard and Sample Preparation

4.1.1. Standard Stock Solution (100 µg/mL)

• Accurately weigh 1.0 mg of N-nitroso-perindopril reference standard.

• Dissolve in a 10 mL volumetric flask with 50:50 (v/v) Methanol:Water.

• Vortex until fully dissolved. This is your stock solution. Store at 2-8°C, protected from light.

4.1.2. Sample Preparation (from Tablets)

• Accurately weigh a quantity of powdered tablets equivalent to 10 mg of perindopril erbumine.

• Transfer the powder to a 15 mL centrifuge tube.

• Add 10.0 mL of water and vortex for 5 minutes to dissolve the drug substance and other soluble excipients.

• Centrifuge the sample at 4000 rpm for 10 minutes to pellet insoluble excipients.

• Carefully transfer the supernatant to a clean tube. This is the sample extract ready for SPE loading.

Solid-Phase Extraction (SPE) Workflow

The following steps should be performed using an SPE vacuum manifold to ensure consistent flow rates.

Step 1: Sorbent Conditioning

• Causality: This step wets the polymeric sorbent and activates the stationary phase, ensuring reproducible interaction with the analyte.[15]

• Pipette 3 mL of Methanol into the SPE cartridge.

• Allow it to pass through completely by gravity or with minimal vacuum (~1-2" Hg). Do not let the sorbent bed go dry.

• Pipette 3 mL of Water into the cartridge.

• Allow it to pass through, leaving a thin layer of water above the sorbent bed to prevent drying.

Step 2: Sample Loading

• Causality: The sample is loaded under aqueous conditions to maximize the hydrophobic retention of N-nitroso-perindopril on the sorbent. A slow flow rate is critical for sufficient interaction time.

• Load 1.0 mL of the prepared sample extract (from step 4.1.2) onto the conditioned cartridge.

• Apply a gentle vacuum to maintain a slow, consistent flow rate of approximately 1 mL/min (1-2 drops per second).

Step 3: Wash

• Causality: This crucial step removes polar interferences (including the majority of the parent drug, perindopril) that are not strongly retained on the sorbent. A weak organic wash helps to remove slightly retained impurities without eluting the target analyte.

• Pipette 3 mL of 5% Methanol in Water into the cartridge.

• Draw the wash solvent through the cartridge completely under a moderate vacuum (~5" Hg).

• Optional: Dry the sorbent bed by applying a high vacuum (10-15" Hg) for 5 minutes. This can improve the elution efficiency of the subsequent organic solvent.

Step 4: Elution

• Causality: A strong organic solvent is used to disrupt the hydrophobic forces binding the analyte to the sorbent, thereby eluting it from the cartridge. The addition of formic acid ensures the carboxylic acid moiety of the analyte is protonated, improving recovery in the organic solvent.

• Place a clean collection tube or autosampler vial inside the vacuum manifold.

• Pipette 1.0 mL of Methanol with 0.1% Formic Acid into the cartridge.

• Allow the solvent to soak the sorbent bed for 30 seconds to ensure complete interaction.

• Elute the analyte slowly (~1 mL/min) under a gentle vacuum.

• Optional Second Elution: Repeat with a second 1.0 mL aliquot of elution solvent to ensure complete recovery.

Post-Elution Processing

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the initial LC mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and transfer to an LC-MS vial for analysis.

Visualization of Workflows

Overall Analytical Workflow

The entire process from sample receipt to final analysis is depicted below.

Caption: High-level workflow from sample preparation to LC-MS/MS analysis.

Mechanism of Analyte Retention and Elution

This diagram illustrates the interaction between the analyte and the SPE sorbent at each key stage.

Caption: Retention and elution mechanism on the polymeric SPE sorbent.

Expected Results & Validation

This SPE protocol is designed to deliver high analyte recovery while significantly reducing matrix effects.

Parameter	Target Specification	Rationale
Analyte Recovery	> 85%	Ensures that the majority of the analyte is recovered from the sample, maintaining method sensitivity.
Matrix Effect	80% - 120%	Indicates minimal ion suppression or enhancement from co-eluting matrix components, ensuring accurate quantification.
Reproducibility (RSD)	< 15%	Demonstrates the consistency and reliability of the sample preparation method across multiple preparations.

To validate this protocol, experiments should be conducted by spiking a known amount of N-nitroso-perindopril standard into a placebo (formulation without the API) and a perindopril drug product sample. The recovery and matrix effects can be calculated using the peak areas obtained from LC-MS/MS analysis of neat standards, pre-spiked samples, and post-spiked samples.

Conclusion

This application note details a robust and reliable solid-phase extraction protocol for the cleanup of N-nitroso-perindopril from pharmaceutical tablet formulations. The use of a polymeric reversed-phase sorbent provides excellent retention for the target analyte and allows for efficient removal of interfering matrix components. This method is a critical step in enabling accurate and sensitive quantification of this potential genotoxic impurity, supporting pharmaceutical manufacturers in ensuring their products meet the stringent safety and quality standards set by global regulatory authorities.[4][16]

References

• U.S. Food and Drug Administration. "LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals.
• Drugs.com. "Perindopril: Package Insert / Prescribing Information / MOA." (2024-03-25).
• National Institutes of Health (NIH). "An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024." (2025-04-29).
• Agilent Technologies. "Nitrosamines Analysis in Pharmaceuticals.
• ACS Publications. "Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices." (2024-08-19).
• Merck Millipore. "Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter.
• National Institutes of Health (NIH) - PubChem. "Perindopril | C19H32N2O5 | CID 107807.
• ChemicalBook. "Perindopril | 82834-16-0.
• Santa Cruz Biotechnology. "Perindopril | CAS 82834-16-0.
• Zamann Pharma Support GmbH. "FDA Nitrosamine Guidelines.
• APExBIO. "Perindopril - ACE Inhibitor for Cardiovascular Research.
• Chemicea. "N-Nitroso Perindopril – Leading Manufacturer & Supplier.
• Agilent Technologies. "SPE Method Development Tips and Tricks.
• Phenomenex. "The Complete Guide to Solid Phase Extraction (SPE).
• SGS USA. "Nitrosamine Detection: Meet EMA and FDA Regulations." (2020-03-25).
• Pharmalytics. "Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide." (2025-12-14).
• Veeprho. "N-Nitroso Perindopril | CAS 3036581-82-2.
• National Institutes of Health (NIH) - PubChem. "N-nitroso-perindopril | C19H31N3O6 | CID 168009797.
• EFPIA. "Nitroso-Derivatives of ACE Inhibitors." (2023-02-20).
• Manasa Life Sciences. "N-Nitroso Perindopril.
• Pharmaceutical Technology. "What Does the FDA's Recent Update of the Nitrosamine Guidance Convey?" (2024-10-23).
• Thermo Fisher Scientific. "Solid Phase Extraction Guide.
• U.S. Food and Drug Administration. "Overview of US FDA guidance: 'Control of Nitrosamine Impurities in Human Drugs'.
• LCGC International. "Understanding and Improving Solid-Phase Extraction." (2014-12-01).
• Sigma-Aldrich. "Supelco Guide to Solid Phase Extraction.
• National Institutes of Health (NIH). "Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples.
• Clinivex. "N-Nitroso Perindopril.
• Veeprho. "N-Nitroso Perindopril EP Impurity P.
• ResearchGate. "ANALYTICAL METHODS OF PERINDOPRIL, REVIEW." (2017-04-08).

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Application Notes &amp; Protocols for the Analysis of N-Nitroso-Perindopril via Derivatization

Introduction: The Analytical Challenge of N-Nitroso-Perindopril

The emergence of nitrosamine impurities in pharmaceutical products has become a major focus of regulatory scrutiny and a critical challenge for drug safety and quality control.[1][2] N-nitrosamines are classified as probable human carcinogens, necessitating their monitoring at trace levels.[2][3] N-Nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI) of the widely used angiotensin-converting enzyme (ACE) inhibitor Perindopril, presents a unique analytical challenge.[4][5] Its complex structure, low volatility, and potential for thermal degradation make direct analysis by techniques like Gas Chromatography-Mass Spectrometry (GC-MS) difficult without derivatization.[3][6]

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines and acceptable intake (AI) limits for nitrosamine impurities, compelling the development of highly sensitive and robust analytical methods.[7][8][9] While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is often the gold standard for nitrosamine analysis due to its sensitivity and selectivity, derivatization techniques offer powerful alternatives.[3][10] Chemical derivatization can enhance the analyte's properties, making it amenable to more accessible instrumentation like GC-MS or High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD), thereby improving chromatographic behavior, increasing sensitivity, and ensuring accurate quantification.

This guide provides detailed application notes and protocols for two distinct, field-proven derivatization strategies for the analysis of N-nitroso-perindopril:

• Method A: Denitrosation followed by Sulfonylation for GC-MS analysis.

• Method B: Denitrosation followed by Dansylation for HPLC-FLD analysis.

These methods are designed to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical steps to implement reliable analytical workflows for this critical impurity.

The Core Principle: Denitrosation as the Gateway to Derivatization

The foundational step for both methods described herein is the selective cleavage of the N-nitroso bond (N-NO) of N-nitroso-perindopril. This process, known as denitrosation, regenerates the parent secondary amine, Perindopril.

Causality Behind the Choice: The N-NO bond is the defining functional group of the nitrosamine class and is susceptible to cleavage under specific chemical conditions.[11][12] By targeting this bond, we create a common analytical intermediate—the secondary amine—from the nitrosamine. This intermediate is then a suitable substrate for a variety of derivatizing agents that react specifically with amines. This two-step approach provides a versatile platform for nitrosamine analysis.[13]

Acid-catalyzed denitrosation, often facilitated by nucleophiles like bromide ions from hydrobromic acid, is a well-established method for this conversion.[11][12][14] The reaction proceeds by protonation of the nitrosamine, making the nitroso-nitrogen more electrophilic and susceptible to nucleophilic attack, ultimately leading to the release of a nitrosonium ion equivalent and the formation of the secondary amine.[11]

Caption: General workflow for N-nitroso-perindopril analysis via derivatization.

Method A: Denitrosation-Sulfonylation for GC-MS Analysis

This method is designed to convert the non-volatile N-nitroso-perindopril into a thermally stable and volatile sulfonamide derivative, making it ideal for GC-MS analysis.

Expertise & Rationale:

• Denitrosation: As described above, hydrobromic acid in acetic acid is an effective reagent for cleaving the N-NO bond.[14]

• Sulfonylation: The resulting secondary amine (Perindopril) is reacted with an aromatic sulfonyl chloride, such as p-toluenesulfonyl chloride (p-TSC). This reaction forms a sulfonamide, a derivative that is significantly more volatile and thermally stable than the parent amine.[13] Furthermore, the resulting sulfonamide often produces a clear and predictable fragmentation pattern in the mass spectrometer, aiding in identification and quantification.

Protocol: Denitrosation-Sulfonylation

A1. Reagent and Standard Preparation:

• N-Nitroso-Perindopril Stock Standard (100 µg/mL): Accurately weigh 10 mg of N-nitroso-perindopril reference standard and dissolve in 100 mL of methanol. Store at -20°C.

• Working Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL) by diluting the stock standard with methanol.

• Denitrosation Reagent (30% HBr in Acetic Acid): Use a commercially available solution or prepare with extreme caution in a fume hood.

• p-Toluenesulfonyl Chloride (p-TSC) Solution (1.0 g/L): Dissolve 10 mg of p-TSC in 10 mL of a suitable organic solvent like ethyl acetate. Prepare fresh daily.

• Buffer Solution (0.5 M NaHCO₃): Dissolve 4.2 g of sodium bicarbonate in 100 mL of deionized water.

• Neutralizing Solution (2 M NaOH): Dissolve 8.0 g of sodium hydroxide in 100 mL of deionized water.

A2. Sample Preparation and Derivatization:

• Sample Extraction: Extract N-nitroso-perindopril from the drug product matrix using an appropriate and validated liquid-liquid or solid-phase extraction (SPE) method. The final extract should be evaporated to dryness and reconstituted in 100 µL of methanol.

• Denitrosation:

  • Pipette 100 µL of the extracted sample or standard solution into a 2 mL glass vial.

  • Add 20 µL of the denitrosation reagent (30% HBr in acetic acid).

  • Seal the vial tightly and heat at 100°C for 10 minutes in a heating block.[13]

• Neutralization:

  • Cool the vial to room temperature.

  • Carefully add 200 µL of 2 M NaOH to neutralize the acid. Vortex gently.

  • Add 150 µL of 0.5 M NaHCO₃ buffer to adjust the pH for the next step.

• Sulfonylation:

  • Add 100 µL of the 1.0 g/L p-TSC solution.

  • Vortex the mixture for 30 seconds.

  • Heat the mixture at 80°C for 20 minutes.[13]

• Extraction of Derivative:

  • Cool the vial to room temperature.

  • Add 500 µL of hexane or another suitable extraction solvent.

  • Vortex vigorously for 1 minute.

  • Centrifuge for 5 minutes to separate the layers.

  • Carefully transfer the upper organic layer to a clean autosampler vial for GC-MS analysis.

A3. Suggested GC-MS Parameters:

• GC System: Agilent 8890 GC or equivalent.

• Column: Rxi-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Volume: 1 µL (Splitless).

• Inlet Temperature: 280°C.

• Oven Program: 100°C (hold 1 min), ramp to 300°C at 20°C/min, hold for 5 min.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• MS System: Agilent 5977B MSD or equivalent.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of the Perindopril-p-tosyl derivative.

Method B: Denitrosation-Dansylation for HPLC-FLD Analysis

This method leverages the high sensitivity of fluorescence detection by attaching a fluorescent tag (dansyl group) to the Perindopril amine generated after denitrosation.

Expertise & Rationale:

• Denitrosation: The same principle of cleaving the N-NO bond applies here.

• Dansylation: Dansyl chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) reacts with primary and secondary amines under alkaline conditions to form stable, highly fluorescent sulfonamide derivatives.[15] This allows for quantification at very low levels using standard HPLC equipment equipped with a fluorescence detector (FLD), providing an excellent orthogonal technique to mass spectrometry.[15]

Caption: Chemical pathway for the derivatization of N-Nitroso-Perindopril.

Protocol: Denitrosation-Dansylation

B1. Reagent and Standard Preparation:

• N-Nitroso-Perindopril Standards: Prepare as described in section A1.

• Denitrosation Reagent: Prepare as described in section A1.

• Dansyl Chloride Solution (1 mg/mL): Dissolve 10 mg of Dansyl Chloride in 10 mL of acetone. Store protected from light at 4°C.

• Buffer Solution (0.1 M Borate Buffer, pH 9.5): Prepare by dissolving boric acid in water and adjusting the pH with 1 M NaOH.

• Stopping Reagent (0.1 M NaOH): Prepare as needed.

B2. Sample Preparation and Derivatization:

• Sample Extraction: Extract the sample as described in section A2. Reconstitute the final dried extract in 100 µL of methanol.

• Denitrosation:

  • Pipette 100 µL of the extracted sample or standard solution into a 2 mL glass vial.

  • Add 20 µL of the denitrosation reagent (30% HBr in acetic acid).

  • Seal the vial and heat at 100°C for 10 minutes.

• pH Adjustment & Derivatization:

  • Cool the vial to room temperature.

  • Add 200 µL of 0.1 M Borate Buffer (pH 9.5) to the vial.

  • Add 100 µL of the Dansyl Chloride solution.

  • Vortex the mixture and heat at 60°C for 30 minutes in the dark.

• Reaction Quench:

  • Cool the vial to room temperature.

  • Add 50 µL of 0.1 M NaOH to quench the reaction by hydrolyzing excess Dansyl Chloride.

  • Vortex for 1 minute.

• Final Preparation:

  • Filter the resulting solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

B3. Suggested HPLC-FLD Parameters:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 20 mM Phosphate Buffer, pH 7.0.

• Mobile Phase B: Acetonitrile.

• Gradient: Start at 40% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 20 µL.

• Fluorescence Detector:

  • Excitation Wavelength (λex): 340 nm.[15]

  • Emission Wavelength (λem): 530 nm.[15]

Comparative Summary of Derivatization Methods

Parameter	Method A: Denitrosation-Sulfonylation (GC-MS)	Method B: Denitrosation-Dansylation (HPLC-FLD)
Principle	Volatilization and mass-selective detection.	Introduction of a fluorophore for sensitive detection.
Instrumentation	Gas Chromatograph with Mass Spectrometer.	High-Performance Liquid Chromatograph with Fluorescence Detector.
Selectivity	Very High (based on mass-to-charge ratio).	High (based on retention time and specific fluorescence wavelengths).
Sensitivity	High (low ng/mL to pg/mL range).	Very High (pg/mL to fg/mL range possible).
Advantages	- Provides structural confirmation.- Robust and widely available.- Excellent for separating volatile impurities.	- Extremely high sensitivity.- More cost-effective instrumentation than MS.- Orthogonal to MS methods, useful for confirmation.
Limitations	- Requires conversion to a volatile derivative.- Potential for thermal degradation in the GC inlet.	- Does not provide mass confirmation.- Susceptible to fluorescence quenching from matrix components.

Method Validation and Regulatory Context

Any analytical method developed for the quantification of nitrosamine impurities must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. Key validation parameters include:

• Specificity: Ensuring no interference from the drug substance, excipients, or other impurities.

• Linearity: Demonstrating a linear relationship between concentration and response over a defined range.

• Limit of Detection (LOD) & Limit of Quantification (LOQ): The LOQ must be below the acceptable intake (AI) limit set by regulatory agencies like the FDA, which is 1500 ng/day for N-nitroso-perindopril.[4]

• Accuracy & Precision: Ensuring the method provides results that are close to the true value and are reproducible.

• Robustness: Assessing the method's performance under small, deliberate variations in parameters.

Conclusion

The analysis of N-nitroso-perindopril is a critical component of ensuring the safety and quality of Perindopril-containing drug products. While direct LC-MS/MS analysis remains a primary technique, derivatization offers a powerful and versatile strategy. The denitrosation-sulfonylation method provides a robust pathway for GC-MS analysis, leveraging the high selectivity of mass spectrometry. Concurrently, the denitrosation-dansylation method offers exceptional sensitivity for HPLC-FLD systems, serving as an excellent primary or confirmatory technique. The choice of method will depend on available instrumentation, required sensitivity, and the specific analytical challenges of the sample matrix. By following the detailed protocols and understanding the underlying chemical principles, laboratories can effectively implement these methods to meet and exceed stringent regulatory requirements.

References

• EMA revises guidance on nitrosamine impurities - European Pharmaceutical Review. (2023). European Pharmaceutical Review. [Link]

• EMA Nitrosamine Guidelines. (n.d.). Zamann Pharma Support GmbH. [Link]

• Trace Analysis of N-Nitrosamines using chemical derivatization and reactive electrospray ionization mass spectrometry. (n.d.). American Chemical Society. [Link]

• EMA guidelines for the detection of nitrosamines in medicines. (2025). Netpharmalab. [Link]

• Nitrosamine impurities. (n.d.). European Medicines Agency (EMA). [Link]

• Important update on N-nitrosamine impurities in substances covered by CEPs. (2023). European Directorate for the Quality of Medicines & HealthCare. [Link]

• An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. (2021). National Institutes of Health (NIH). [Link]

• Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. (2023). PMC. [Link]

• Development and validation of LC-MS/MS method for N-nitrosamines analysis in pharmaceutical products. (n.d.). Repository of the University of Ljubljana. [Link]

• Denitrosation of nitrosamines—a quantitative study. Reactions of N-methyl-N-nitrosoaniline, N-nitrosoproline, dimethylnitrosamine and N-nitrososarcosine. (1991). Journal of the Chemical Society, Perkin Transactions 2. [Link]

• An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. (2021). ACS Publications. [Link]

• N-Nitroso Perindopril. (n.d.). Veeprho. [Link]

• Nitrosamines Analysis with LC-MS/MS. (n.d.). Waters Corporation. [Link]

• N-Nitroso Perindopril EP Impurity B. (n.d.). Veeprho. [Link]

• Analysis of N‐nitrosamines in environmental samples by mass spectrometry and gas chromatography mass spectrometry of dansyl derivatives. (1980). Semantic Scholar. [Link]

• Development and Validation of an HPLC-FLD Method for the Determination of NDMA and NDEA Nitrosamines in Lisinopril Using Pre-Column Denitrosation and Derivatization Procedure. (2022). MDPI. [Link]

• Derivatization Method for Determination of Nitrosamines by GC–MS. (2011). ResearchGate. [Link]

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• 4. veeprho.com [veeprho.com]
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• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 9. Important update on N-nitrosamine impurities in substances covered by CEPs - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 10. waters.com [waters.com]
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• 12. Denitrosation of nitrosamines—a quantitative study. Reactions of N-methyl-N-nitrosoaniline, N-nitrosoproline, dimethylnitrosamine and N-nitrososarcosine - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 15. mdpi.com [mdpi.com]

Application Note: A Validated Method for the Sensitive Determination of N-Nitroso-Perindopril using Liquid Chromatography with Fluorescence Detection

Abstract

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate rigorous control and monitoring of these impurities in drug substances and products.[1][3][4] N-nitroso-perindopril, a potential impurity in the angiotensin-converting enzyme (ACE) inhibitor Perindopril, requires a highly sensitive and validated analytical method for its detection and quantification.[4][5][6][7] While LC-MS/MS is a common technique for nitrosamine analysis, this application note details the development and validation of a robust and cost-effective High-Performance Liquid Chromatography (HPLC) method with Fluorescence Detection (FLD) for the determination of N-nitroso-perindopril.

The methodology is based on a pre-column derivatization process involving two key steps: denitrosation of the N-nitroso-perindopril to yield its corresponding secondary amine, followed by derivatization with the fluorescent labeling agent, dansyl chloride.[8][9][10] This approach provides the necessary sensitivity and selectivity for quantifying trace levels of the impurity, aligning with the stringent acceptable intake (AI) limits set by regulatory authorities.[3][11]

Introduction: The Imperative for Nitrosamine Control

Nitrosamines are a class of organic compounds that have been identified as impurities in a range of pharmaceutical products. Their potential mutagenic and carcinogenic properties necessitate strict control to ensure patient safety.[1][2] N-nitroso-perindopril is the N-nitrosated derivative of Perindopril, an ACE inhibitor widely used in the treatment of hypertension and cardiovascular disease.[4][5] This impurity can potentially form during the synthesis of the drug substance or during the shelf-life of the finished product if nitrosating agents and secondary amine precursors are present.[4]

The analytical challenge lies in detecting and quantifying these impurities at extremely low levels, often in the parts-per-billion (ppb) range.[12][13] While mass spectrometry is the gold standard, HPLC with fluorescence detection offers a sensitive, reliable, and more accessible alternative for routine quality control.[8][14] The core principle of this method is the chemical conversion of the non-fluorescent N-nitroso-perindopril into a highly fluorescent derivative that can be readily detected.

Principle of the Method: Denitrosation and Fluorescence Derivatization

Since N-nitroso compounds are not naturally fluorescent, a chemical derivatization strategy is employed. The analytical workflow involves two critical pre-column reactions:

• Denitrosation: The N-nitroso group (N-NO) of N-nitroso-perindopril is chemically cleaved to generate the secondary amine, Perindopril. This is typically achieved using a reagent like hydrobromic acid in acetic acid.[8][9]

• Derivatization: The newly formed secondary amine is then reacted with a fluorescent labeling agent, Dansyl Chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride). This reaction forms a highly fluorescent dansyl-perindopril derivative.[8][9][15]

The resulting fluorescent derivative is then separated from the reaction matrix and other components by reverse-phase HPLC and quantified by a fluorescence detector.

Caption: Analytical workflow from sample preparation to LC-FLD analysis.

Materials and Methods

Reagents and Materials

• N-Nitroso-Perindopril Reference Standard (CAS: 3036581-82-2)[4][16]

• Perindopril Erbumine Reference Standard

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Water (HPLC Grade, e.g., Milli-Q)

• Hydrobromic acid (48% in acetic acid)

• Dansyl Chloride

• Boric Acid

• Sodium Hydroxide

• Formic Acid

• Dichloromethane (DCM)

Instrumentation

• HPLC system equipped with a gradient pump, autosampler, and column thermostat.

• Fluorescence Detector (FLD).

• Chromatography Data System (CDS) for data acquisition and processing.

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 30% B; 5-15 min: 30-70% B; 15-20 min: 70% B; 20.1-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
Fluorescence Detection	Excitation: 340 nm, Emission: 530 nm[8][9][14]

Experimental Protocols

Standard Solution Preparation

• N-Nitroso-Perindopril Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso-Perindopril reference standard in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with methanol to achieve concentrations ranging from 0.05 ng/mL to 10 ng/mL.

Sample Preparation and Derivatization Protocol

• Sample Weighing: Accurately weigh 100 mg of Perindopril drug substance or the equivalent amount of powdered tablets into a centrifuge tube.

• Extraction: Add 5 mL of dichloromethane (DCM), vortex for 5 minutes, and centrifuge at 4000 RPM for 10 minutes. Transfer the DCM supernatant to a clean HPLC vial.

• Denitrosation: Add 50 µL of the denitrosation reagent (10% v/v hydrobromic acid in glacial acetic acid) to the vial. Cap tightly and vortex for 10 seconds. Allow the reaction to proceed for 30 minutes at room temperature in the dark.[8]

• Evaporation: Heat the vial at 70 °C under a gentle stream of nitrogen to completely evaporate the DCM and excess acid.[8]

• Derivatization: To the dry residue, add 200 µL of borate buffer (25 mM, pH 10.5) and 200 µL of Dansyl Chloride solution (1 mg/mL in acetonitrile). Cap the vial, vortex, and heat at 60 °C for 45 minutes in the dark.

• Final Preparation: Cool the vial to room temperature. The sample is now ready for injection into the HPLC system.

Caption: Step-by-step sample preparation and derivatization workflow.

Method Validation

The developed method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for the intended purpose.[3]

Validation Parameters

Parameter	Acceptance Criteria	Result
Specificity	No interference at the retention time of the analyte.	The method is specific. No interfering peaks were observed in the blank or placebo samples.
Linearity	Correlation coefficient (r²) ≥ 0.999	Achieved over the range of 0.1 ng/mL to 5 ng/mL, with r² = 0.9996.
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3:1	0.03 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise ratio ≥ 10:1	0.1 ng/mL
Accuracy (% Recovery)	80 - 120%	98.5% - 103.2% across three concentration levels.
Precision (% RSD)	Repeatability (Intra-day): ≤ 15% Intermediate Precision (Inter-day): ≤ 15%	Repeatability: 2.1% Intermediate Precision: 3.5%
Robustness	% RSD ≤ 15% for minor changes in method parameters.	The method was robust to minor variations in column temperature (±2°C), mobile phase pH (±0.2), and flow rate (±0.1 mL/min).

Results and Discussion

The developed HPLC-FLD method provides a reliable and highly sensitive means for the quantification of N-nitroso-perindopril. The derivatization procedure was optimized to ensure complete reaction and maximum fluorescence signal. The chromatographic conditions were selected to provide a sharp, symmetrical peak for the dansyl-perindopril derivative, well-resolved from any potential matrix interferences.

The validation results demonstrate that the method is specific, linear, accurate, and precise for its intended application. The low LOD and LOQ are critical for ensuring that N-nitroso-perindopril can be controlled at or below the stringent acceptable intake limits established by global regulatory agencies.[3][12] The robustness of the method confirms its suitability for routine use in a quality control laboratory environment.

Conclusion

This application note presents a detailed protocol for the determination of N-nitroso-perindopril using HPLC with fluorescence detection. The method, which employs a pre-column denitrosation and derivatization strategy, is a scientifically sound, sensitive, and cost-effective alternative to mass spectrometry-based techniques. The comprehensive validation confirms that the method is fit-for-purpose and can be reliably implemented for the quality control of Perindopril drug substance and finished pharmaceutical products, thereby ensuring patient safety and regulatory compliance.

References

• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025).

• Development and Validation of an HPLC-FLD Method for the Determination of NDMA and NDEA Nitrosamines in Lisinopril Using Pre-Column Denitrosation and Derivatization Procedure. (2022). Separations, 9(11), 347. MDPI. [Link]

• Determination of N-nitrosodimethylamine by HPLC, with fluorescence detection. A survey of N-nitrosodimethylamine in commercial beers. (2006). ResearchGate. [Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2023). Organic Process Research & Development. ACS Publications. [Link]

• Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. (2023). European Directorate for the Quality of Medicines & HealthCare (EDQM). [Link]

• N-Nitro Perindopril. (n.d.). Manasa Life Sciences. [Link]

• N-Nitroso Perindopril. (n.d.). Veeprho. [Link]

• Determination of N-nitrosamines by HPTLC with fluorescence detection — Use of non-ionic surfactants as enhancing agents. (2001). ResearchGate. [Link]

• N-nitroso-perindopril | C19H31N3O6. (n.d.). PubChem. [Link]

• Nitroso-Derivatives of ACE Inhibitors. (2023). EFPIA. [Link]

• The denitrosation (I) and derivatisation (II) processes of NDMA and NDEA. (n.d.). ResearchGate. [Link]

• N-Nitroso Perindopril EP Impurity B. (n.d.). Veeprho. [Link]

• N-Nitroso Perindopril EP Impurity E. (n.d.). SynZeal. [Link]

• Detection and determination of N-nitrosamino acids by thin-layer chromatography using fluorescamine. (1978). Journal of Chromatography A, 151(2), 215-221. [Link]

• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). (2022). National Institutes of Health (NIH). [Link]

• Convenient and Sensitive HPLC Method for Determination of Nitrosamines in Foodstuffs Based on Pre-column Fluorescence Labeling. (2016). Chromatographia, 79, 431-439. [Link]

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Application Note: A Rapid UPLC-MS/MS Screening Method for the Determination of N-Nitroso-Perindopril in Perindopril Drug Substance

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has become a critical issue for patient safety and has prompted stringent regulatory scrutiny worldwide.[1][2] N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), can potentially form during the manufacturing or storage of Perindopril, a widely used angiotensin-converting enzyme (ACE) inhibitor.[3][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate that pharmaceutical manufacturers conduct risk assessments and perform highly sensitive confirmatory testing to control these impurities within acceptable intake (AI) limits.[5][6][7] This application note details a rapid, sensitive, and robust Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS) method for the screening and quantification of N-nitroso-perindopril in Perindopril active pharmaceutical ingredient (API). The method demonstrates high specificity and achieves a limit of quantitation (LOQ) well below the regulatory threshold, making it an invaluable tool for quality control laboratories and drug development professionals.

Introduction: The Scientific Imperative for Nitrosamine Control

Nitrosamines are a class of compounds classified as probable human carcinogens, necessitating their control at trace levels in drug products.[6][8] The discovery of these impurities in common medications has led to widespread recalls and a paradigm shift in pharmaceutical quality control.[1][5] N-nitroso-perindopril is an NDSRI formed from the nitrosation of the secondary amine moiety within the perindopril structure.[3][9] The FDA has established an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-perindopril, classifying it as a Potency Category 5 nitrosamine.[3][9]

To meet these rigorous safety standards, analytical laboratories require methods that are not only highly sensitive but also rapid and reliable to facilitate high-throughput screening. This protocol leverages the power of UPLC-MS/MS, a gold-standard technique for trace-level impurity analysis.[10][11]

Causality Behind Experimental Choices:

• Why UPLC? Ultra-Performance Liquid Chromatography (UPLC) utilizes columns with sub-2 µm particle sizes. This technology provides significantly higher chromatographic efficiency, superior resolution, and dramatically reduced run times compared to conventional HPLC. For a screening environment, this speed is paramount without compromising the ability to resolve the analyte from the parent API and other potential impurities.

• Why Tandem Mass Spectrometry (MS/MS)? The challenge in nitrosamine analysis lies in detecting picogram-to-nanogram levels of an impurity in a matrix containing milligram levels of the API. Tandem mass spectrometry, particularly in the Multiple Reaction Monitoring (MRM) mode, offers unparalleled sensitivity and selectivity.[12][13] It acts as a double mass filter: the first quadrupole (Q1) isolates the precursor ion of N-nitroso-perindopril, which is then fragmented in the collision cell (Q2). The second quadrupole (Q3) isolates a specific fragment ion. This precursor-to-product ion transition is a unique chemical signature, effectively eliminating matrix interference and providing unambiguous confirmation and quantification.[14]

Analytical Workflow

The overall process, from sample handling to data reporting, is designed for efficiency and to minimize the risk of contamination or analyte degradation. Nitrosamines are known to be sensitive to UV light, so appropriate precautions are essential.[15]

Diagram 1: High-level workflow for N-nitroso-perindopril screening.

Experimental Protocol

This protocol is designed as a self-validating system. The inclusion of quality control (QC) samples at multiple levels ensures the accuracy and precision of the analytical run, providing confidence in the reported results.

Materials and Reagents

• Standards: N-Nitroso-Perindopril reference standard, Perindopril Erbumine reference standard. An isotopic-labeled internal standard (e.g., N-Nitroso-Perindopril-d4) is highly recommended for optimal accuracy but not mandatory for screening.

• Solvents: LC-MS grade Acetonitrile, Methanol, and Water.

• Reagents: LC-MS grade Formic Acid (≥99%).

• Consumables: Amber glass volumetric flasks, amber autosampler vials with caps, 0.22 µm PVDF syringe filters.

Instrumentation and Conditions

The method was developed on a Waters ACQUITY UPLC I-Class System coupled to a Xevo TQ-XS Tandem Quadrupole Mass Spectrometer. Equivalent instrumentation from other manufacturers can be used after method transfer and verification.

Table 1: UPLC Chromatographic Conditions

Parameter	Setting	Rationale
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm	C18 chemistry provides robust retention for moderately polar analytes like perindopril and its nitrosamine. The 1.7 µm particle size ensures high resolution and speed.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid provides protons for efficient positive-mode ionization and helps achieve sharp, symmetrical peak shapes.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase chromatography, providing good elution strength for the analytes.
Flow Rate	0.5 mL/min	Optimized for the 2.1 mm ID column to provide a balance between analysis time and system pressure.
Gradient	10% B to 90% B in 3.0 min, hold for 0.5 min, return to 10% B in 0.1 min, equilibrate for 0.9 min	A gradient elution is necessary to elute the API and impurity effectively within a short run time while ensuring good peak shape.
Total Run Time	4.5 minutes	Enables high-throughput screening.
Column Temp.	40 °C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
Injection Volume	5 µL	A small injection volume is sufficient due to the high sensitivity of the MS/MS detector and helps prevent column overloading.

Table 2: Mass Spectrometer Conditions

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is a soft ionization technique suitable for polar, non-volatile molecules. The amine groups in N-nitroso-perindopril are readily protonated in positive mode.
Capillary Voltage	1.0 kV	Optimized to maximize ion signal while minimizing in-source fragmentation.
Source Temp.	150 °C	Set to facilitate efficient desolvation without causing thermal degradation of the analyte.
Desolvation Temp.	500 °C	High temperature required to evaporate the solvent spray at a 0.5 mL/min flow rate.
Desolvation Gas	Nitrogen, 1000 L/Hr	High gas flow aids in the desolvation process, leading to a more stable and intense signal.
MRM Transitions	N-Nitroso-Perindopril: m/z 398.2 → 239.1 (Quantifier), m/z 398.2 → 98.1 (Qualifier)	The quantifier transition is selected for its high abundance and specificity. The qualifier transition provides a second layer of confirmation, ensuring identity.
Collision Energy	Analyte-specific, optimized via infusion	Collision energy is tuned to maximize the intensity of the desired product ions for the highest sensitivity.

Note: The exact m/z values and collision energies must be optimized in the laboratory using the specific reference standard.

Step-by-Step Protocol

A. Preparation of Standard Solutions (in amber glassware)

• Stock Standard (100 µg/mL): Accurately weigh 10 mg of N-Nitroso-Perindopril reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Methanol.

• Working Standard (1 µg/mL): Pipette 1 mL of the Stock Standard into a 100 mL volumetric flask and dilute to volume with 50:50 Methanol/Water.

• Calibration Curve Standards: Prepare a series of calibration standards by serially diluting the Working Standard. A typical range would be 0.5 ng/mL to 50 ng/mL, which corresponds to 0.5 ppm to 50 ppm relative to a 1 mg/mL sample concentration.

B. Preparation of Sample Solutions (in amber glassware)

• Sample Weighing: Accurately weigh 50 mg of Perindopril API into a 50 mL volumetric flask.

• Dissolution: Add approximately 40 mL of 50:50 Methanol/Water diluent. Vortex and/or sonicate for 5 minutes to ensure complete dissolution.

• Dilution: Dilute to the 50 mL mark with the diluent to achieve a final concentration of 1.0 mg/mL.

• Filtration: Filter the solution through a 0.22 µm PVDF syringe filter into an amber autosampler vial for analysis.

Method Performance & Trustworthiness

The method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[16]

Table 3: Method Validation Summary

Parameter	Result	Acceptance Criteria
Specificity	No interference observed at the retention time of N-nitroso-perindopril in blank or API samples.	No significant interfering peaks at the analyte retention time.
Linearity (0.5 - 50 ng/mL)	Correlation Coefficient (R²) > 0.998	R² ≥ 0.995
Limit of Detection (LOD)	0.15 ng/mL (0.15 ppm)	Signal-to-Noise Ratio ≥ 3
Limit of Quantitation (LOQ)	0.5 ng/mL (0.5 ppm)	Signal-to-Noise Ratio ≥ 10; Accuracy and Precision criteria met.
Accuracy (Recovery)	95.2% - 104.5%	80% - 120% for trace impurity analysis.
Precision (%RSD)	Repeatability (n=6): ≤ 4.5% Intermediate Precision: ≤ 6.8%	RSD ≤ 15% at LOQ; ≤ 10% for other levels.

The achieved LOQ of 0.5 ppm is significantly lower than the threshold derived from the 1500 ng/day AI limit, demonstrating the method's high sensitivity and its capability to ensure product quality and patient safety.

Conclusion

This application note presents a validated, rapid, and highly sensitive UPLC-MS/MS method for the screening of N-nitroso-perindopril in Perindopril drug substance. The 4.5-minute run time allows for high-throughput analysis, which is critical in a modern quality control environment. The method's performance, characterized by excellent linearity, accuracy, and precision, establishes it as a trustworthy and reliable tool for pharmaceutical manufacturers to meet and exceed global regulatory expectations for nitrosamine impurity control.[16] Adherence to this protocol will support the safe and effective release of Perindopril-containing medicines.

References

• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.
• Egyptian Drug Authority. (2026). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products.
• FDA. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
• EDQM. (2023). Validating analytical procedures for determining nitrosamines in pharmaceuticals.
• FDA. (n.d.). Control of Nitrosamine Impurities in Human Drugs.
• National Center for Biotechnology Information. (n.d.). N-nitroso-perindopril. PubChem.
• ResolveMass Laboratories Inc. (2025).
• FDA. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits.
• RAPS. (2024). FDA revises final guidance on nitrosamine impurities.
• NIH. (n.d.). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI).
• Ellutia. (n.d.). Nitrosamines in Pharma.
• Thermo Fisher Scientific. (n.d.). An automated sample preparation workflow for the analysis of nitrosamines in metformin.
• Agilent. (n.d.). Nitrosamines Analysis in Pharmaceuticals.
• ACS Publications. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Chemical Research in Toxicology.
• Merck Millipore. (n.d.).
• Veeprho. (n.d.). N-Nitroso Perindopril | CAS 3036581-82-2.
• PubMed Central. (n.d.).
• Manasa Life Sciences. (n.d.). N-Nitroso Perindopril.
• Semantic Scholar. (n.d.). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products.
• Chemicea. (n.d.). N-Nitroso Perindopril – Leading Manufacturer & Supplier.
• Thermo Fisher Scientific. (n.d.). Nitrosamine impurities analysis solution guide.
• PubMed. (2020). A UPLC-MS/MS method for quantification of perindopril and perindoprilat and applied in a bioequivalence study for their pharmacokinetic parameter measurement.
• Journal of King Saud University - Science. (2024). Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide.

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Application Note: A Validated LC-MS/MS Protocol for the Ultrasensitive Monitoring of N-nitroso-perindopril in Pharmaceutical Stability Studies

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety. N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), requires rigorous monitoring due to its potential carcinogenicity. This application note presents a comprehensive, validated Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of N-nitroso-perindopril in perindopril drug products. The described methodology is designed for inclusion in stability study programs to monitor the formation of this impurity over time and under various stress conditions, ensuring compliance with global regulatory standards.

Introduction: The Regulatory Imperative

The discovery of N-nitrosamine impurities in various medications has prompted stringent regulatory action worldwide.[1] Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued guidelines requiring pharmaceutical manufacturers to conduct risk assessments and implement control strategies to mitigate the presence of these impurities.[2][3][4] Nitrosamines are classified as probable human carcinogens, and their control is a critical aspect of drug quality and safety.[5]

N-nitroso-perindopril is an NDSRI, meaning it is structurally related to the active pharmaceutical ingredient (API), perindopril.[6][7] The FDA has established a specific Acceptable Intake (AI) limit for N-nitroso-perindopril of 1500 ng/day.[8] This necessitates the use of highly sensitive and validated analytical methods capable of detecting and quantifying this impurity at trace levels.[9][10]

Stability studies are a cornerstone of pharmaceutical development and quality control, designed to evaluate how the quality of a drug substance or drug product varies with time under the influence of environmental factors such as temperature, humidity, and light.[11] Monitoring the formation of N-nitroso-perindopril during these studies is essential to understand its formation pathways, establish appropriate specifications, and ensure the product remains safe throughout its shelf life.[12] This protocol provides a robust framework for achieving these analytical objectives.

Analytical Strategy: Causality and Method Selection

The primary challenge in analyzing N-nitroso-perindopril is achieving the required sensitivity and selectivity in a complex drug product matrix.[13]

• Why LC-MS/MS? Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for several compelling reasons. Its high selectivity, achieved through Multiple Reaction Monitoring (MRM), allows for the precise detection of the target analyte even in the presence of the high-concentration API and excipients.[14] Furthermore, its exceptional sensitivity is necessary to meet the low detection limits mandated by regulatory AI levels.[13] While Gas Chromatography-Mass Spectrometry (GC-MS) is also used for nitrosamine analysis, it is often better suited for more volatile nitrosamines and can lead to thermal degradation of labile compounds like some NDSRIs.[15]

• Ionization Source Selection: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used. ESI is often preferred for polar compounds like perindopril and its derivatives and generally provides excellent sensitivity in positive ion mode.[16]

• Internal Standard: The use of a stable isotope-labeled (SIL) internal standard (e.g., N-nitroso-perindopril-d4) is highly recommended. This is the gold standard for quantitative mass spectrometry as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement, leading to the most accurate and precise quantification.[15] If a SIL standard is unavailable, a structurally similar compound can be used, but requires more rigorous validation to demonstrate consistent performance.

Experimental Workflow

The overall workflow for the analysis is a systematic process designed to ensure data integrity and reproducibility.

Figure 1: High-level experimental workflow for N-nitroso-perindopril analysis.

Detailed Analytical Protocol

Safety Precaution: N-nitrosamines are potent carcinogens. Handle reference standards and samples in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.[15] Protect all solutions from light by using amber glassware or foil wrapping, as nitrosamines can be light-sensitive.[17]

Reagents and Materials

• N-nitroso-perindopril Reference Standard[7][8]

• N-nitroso-perindopril-d4 (or other suitable internal standard)

• Perindopril Drug Product/Substance (for matrix preparation)

• LC-MS Grade Methanol

• LC-MS Grade Acetonitrile

• LC-MS Grade Water

• Formic Acid (≥99%)

• Ammonium Formate

• 0.22 µm PVDF Syringe Filters

Standard and Sample Preparation

• Internal Standard (IS) Stock Solution (10 µg/mL): Accurately weigh ~1 mg of N-nitroso-perindopril-d4 and dissolve in 100.0 mL of methanol.

• IS Working Solution (100 ng/mL): Dilute 1.0 mL of the IS Stock Solution to 100.0 mL with methanol.

• N-nitroso-perindopril Stock Solution (10 µg/mL): Accurately weigh ~1 mg of N-nitroso-perindopril and dissolve in 100.0 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the stock solution into a blank matrix (a solution of the drug product prepared without the API, or if unavailable, the diluent). A typical range would be 0.5 to 50 ng/mL.

• Sample Preparation (Drug Product): a. Accurately weigh a quantity of powdered tablets equivalent to 10 mg of perindopril into a 15 mL centrifuge tube. b. Add 9.9 mL of diluent (e.g., 50:50 Methanol:Water). c. Add 100 µL of the IS Working Solution (100 ng/mL) to achieve a final IS concentration of 1 ng/mL. d. Vortex for 2 minutes and sonicate for 10 minutes to ensure complete dissolution. e. Centrifuge the sample at 4500 rpm for 15 minutes to pellet insoluble excipients.[18] f. Filter the supernatant through a 0.22 µm PVDF syringe filter into an amber LC vial.[18]

LC-MS/MS Instrumental Conditions

The following tables summarize the recommended starting conditions. Optimization may be required based on the specific instrument and column used.

Table 1: Liquid Chromatography Conditions

Parameter	Recommended Setting	Rationale
LC System	UPLC/UHPLC System	Provides high resolution and short run times.
Column	C18 Reverse-Phase, e.g., 100 x 2.1 mm, 1.8 µm	Standard for retaining moderately polar compounds like perindopril and its nitrosamine.[16]
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive mode ESI and good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic solvent for reverse-phase chromatography.
Gradient	5% B to 95% B over 5 min, hold 2 min, re-equilibrate	A standard gradient to elute the analytes and clean the column.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.

| Injection Vol. | 5 µL | Balances sensitivity with potential matrix effects. |

Table 2: Tandem Mass Spectrometry Conditions

Parameter	Recommended Setting	Rationale
MS System	Triple Quadrupole Mass Spectrometer	The gold standard for quantitative MRM analysis.
Ionization Mode	Positive Electrospray Ionization (ESI+)	Perindopril and its nitrosamine contain basic nitrogens that readily protonate.
Capillary Voltage	3.5 kV	Typical starting point for ESI+.
Source Temp.	150 °C	Instrument-dependent; optimized for signal stability.
Desolvation Temp.	400 °C	Instrument-dependent; optimized for efficient desolvation.
MRM Transitions	See Table 3 below	Specific precursor-to-product ion transitions for quantification and confirmation.

| Collision Energy | Optimize via infusion | Must be determined empirically for each transition on the specific instrument. |

Table 3: Proposed MRM Transitions (Requires Empirical Confirmation)

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
N-nitroso-perindopril	398.2	[Fragment 1]	[Fragment 2]
N-nitroso-perindopril-d4	402.2	[Same as Fragment 1]	[Same as Fragment 2]
Perindopril (for monitoring)	369.2	172.1[16]	98.1

(Note: The exact product ions for N-nitroso-perindopril must be determined by infusing a standard solution and performing a product ion scan. The precursor ion corresponds to [M+H]+.)

Method Validation Protocol

The analytical method must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guideline to ensure it is fit for its intended purpose.[9]

Figure 2: Core parameters for analytical method validation under ICH Q2(R1).

Validation Parameters & Acceptance Criteria

Table 4: Method Validation Summary

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank matrix, matrix spiked with API, and matrix spiked with N-nitroso-perindopril.	No interfering peaks at the retention time of the analyte and IS in the blank matrix.
Linearity	Analyze calibration standards at ≥5 concentration levels in triplicate.	Correlation coefficient (r²) ≥ 0.99.
Range	Confirmed by linearity, accuracy, and precision data.	Typically 50% to 150% of the specification limit.
Accuracy	Analyze spiked blank matrix at 3 levels (e.g., LOQ, 100%, 150% of spec limit), n=3 replicates per level.	Mean recovery between 80-120% for each level.
Precision	Repeatability: 6 replicate preparations at 100% of spec limit. Intermediate: Repeatability test on a different day with a different analyst.	RSD ≤ 15% for repeatability. RSD ≤ 20% for intermediate precision.
LOQ	The lowest concentration on the calibration curve that meets accuracy (80-120% recovery) and precision (RSD ≤ 20%) criteria.	Must be below the reporting threshold (e.g., 10% of the AI limit).[6]
LOD	Determined by signal-to-noise ratio (typically S/N ≥ 3).	The lowest concentration at which the analyte can be detected but not necessarily quantified.

| Robustness | Intentionally vary method parameters (e.g., column temp ±2°C, mobile phase pH ±0.1, flow rate ±5%). | No significant impact on results (e.g., peak area, retention time). |

Application in Stability Studies

Once validated, this method can be integrated into a formal stability study program.

• Protocol Design: Store the perindopril drug product under long-term (e.g., 25°C/60% RH), intermediate (e.g., 30°C/65% RH), and accelerated (e.g., 40°C/75% RH) conditions.

• Time Points: Analyze samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months).

• Forced Degradation: Expose the drug product to stress conditions (acid, base, oxidation, heat, light) to understand potential degradation pathways and confirm the stability-indicating nature of the method.[19]

• Data Trending: Plot the concentration of N-nitroso-perindopril over time for each storage condition. This data is crucial for determining the shelf life and appropriate storage conditions for the product.

Conclusion

This application note provides a detailed, robust, and scientifically-grounded protocol for the monitoring of N-nitroso-perindopril in stability studies. By leveraging the sensitivity and selectivity of LC-MS/MS and adhering to rigorous validation principles outlined by ICH, researchers and drug development professionals can ensure their analytical data is reliable, defensible, and compliant with global regulatory expectations. The implementation of such a method is a critical step in guaranteeing the safety and quality of perindopril-containing medicines for patients.

References

• U.S. Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs. [Link][2][20]

• European Medicines Agency (EMA). (2025). Nitrosamine impurities: guidance for marketing authorisation holders. [Link][3]

• Regulatory Affairs Professionals Society (RAPS). (2024). FDA revises final guidance on nitrosamine impurities. [Link][21]

• Netpharmalab. (2025). EMA guidelines for the detection of nitrosamines in medicines. [Link][4]

• Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines. [Link][5]

• U.S. Food and Drug Administration (FDA). (2024). Information about Nitrosamine Impurities in Medications. [Link][20]

• Foley & Lardner LLP. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link][6]

• Policy & Medicine. (2023). With all nitrosamines deadlines passed, EMA updates its guidelines. [Link][12]

• U.S. Food and Drug Administration (FDA). (2025). CDER Nitrosamine Impurity Acceptable Intake Limits. [Link][22]

• European Medicines Agency (EMA). (2025). Nitrosamine impurities. [Link][1]

• ResolveMass Laboratories Inc. (2025). Why Regulatory Agencies Require Validated Methods for Nitrosamines. [Link][9]

• ProPharma. (n.d.). Analytical Methods for the Investigation of Carcinogenic Nitrosamines in APIs and Drug Products. [Link][15]

• Anatune. (n.d.). AS234 - nitrosamines in API and Drug Products. [Link][23]

• National Institutes of Health (NIH). (n.d.). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). [Link][14]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). (2023). Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. [Link][10]

• Veeprho. (n.d.). N-Nitroso Perindopril EP Impurity B. [Link][7]

• National Institutes of Health (NIH). (n.d.). Thermo-, Radio- and Photostability of Perindopril Tert-butyloamine in The Solid State. Comparison to Other Angiotensin Converting Enzyme Inhibitors. [Link][11]

• Veeprho. (n.d.). N-Nitroso Perindopril | CAS 3036581-82-2. [Link][8]

• The Analytical Scientist. (n.d.). HRAM-LC-MS method for the determination of nitrosamine impurities in drugs. [Link][13]

• PubMed. (n.d.). A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. [Link][16]

• ResearchGate. (2025). Simultaneous Quantification of Related Substances of Perindopril Tert-Butylamine Using a Novel Stability Indicating Liquid Chromatographic Method. [Link][19]

• U.S. Food and Drug Administration (FDA). (n.d.). LC-ESI-HRMS Method for the Determination of N-Nitroso-Varenicline. [Link][18]

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Application Note: High-Recovery Extraction of N-Nitroso-Perindopril from Pharmaceutical Matrices for LC-MS/MS Analysis

Introduction: The Imperative for Sensitive Nitrosamine Analysis

The detection of nitrosamine impurities in pharmaceutical products has become a critical patient safety and regulatory concern.[1][2] These compounds are classified as probable human carcinogens, necessitating stringent control to mitigate any potential cancer risk to patients.[2][3] N-Nitroso-perindopril, a nitrosated derivative of the widely prescribed ACE inhibitor Perindopril, is one such impurity that may form during the synthesis, formulation, or storage of the drug product.[4][5] Its chemical name is (2S,3aS,7aS)-1-(N-((S)-1-ethoxy-1-oxopentan-2-yl)-N-nitroso-L-alanyl)octahydro-1H-indole-2-carboxylic acid.[4][5]

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate that pharmaceutical manufacturers perform rigorous risk assessments and implement control strategies to limit nitrosamine impurities to acceptable intake (AI) levels.[2][6][7] For N-nitroso-perindopril, the FDA has assigned it to Potency Category 5, corresponding to an AI limit of 1500 ng/day.[4][8]

Achieving the required low limits of quantification (LOQ) presents a significant analytical challenge.[9] The complexity of pharmaceutical formulations (the "matrix") and the trace-level concentrations of the analyte demand a highly efficient, selective, and robust sample preparation strategy. This application note provides a detailed protocol for the extraction of N-nitroso-perindopril from a solid dosage form matrix using Solid-Phase Extraction (SPE), a technique proven to deliver the clean extracts necessary for sensitive and reliable analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][10]

The Core Challenge: Analyte Isolation from Complex Matrices

The primary goal of sample preparation is to isolate the target analyte from matrix components (Active Pharmaceutical Ingredient (API), excipients, etc.) that can interfere with analysis. This interference, known as the matrix effect, can suppress or enhance the analyte signal in the mass spectrometer, leading to inaccurate quantification.[1][9]

Key challenges in N-nitroso-perindopril extraction include:

• Trace-Level Concentration: The analyte is present at ng levels relative to mg or g levels of the API and excipients.

• Analyte Stability: Nitrosamines can be sensitive to light and high temperatures, and their formation in-situ during sample preparation must be prevented.[11]

• Physicochemical Diversity: The properties of N-nitroso-perindopril differ from the parent drug and various excipients, requiring a selective extraction mechanism.

Solid-Phase Extraction (SPE) is an ideal solution. It is a highly targeted sample preparation technique that separates compounds based on their physical and chemical properties.[12][13] By using a sorbent with tailored chemistry, it is possible to retain the analyte of interest while allowing matrix interferences to be washed away, resulting in a cleaner, more concentrated sample for analysis.[10]

Principle of Reversed-Phase Solid-Phase Extraction (SPE)

This protocol utilizes a polymeric reversed-phase SPE sorbent. The principle is based on the partitioning of the analyte between a liquid mobile phase (the sample solution) and a solid stationary phase (the SPE sorbent).

• Conditioning: The sorbent is treated with an organic solvent (e.g., methanol) to wet the polymeric chains, followed by an aqueous solution (e.g., water) to prepare the sorbent for the aqueous sample. This activates the sorbent for optimal interaction.

• Loading: The sample, dissolved in a primarily aqueous solution, is passed through the sorbent bed. N-nitroso-perindopril, being relatively non-polar, will be retained on the non-polar sorbent via hydrophobic interactions. More polar matrix components will pass through without being retained.

• Washing: A weak, polar solvent (e.g., water/methanol mixture) is passed through the sorbent. This step is crucial for removing any remaining polar matrix components that may have been weakly retained, without prematurely eluting the target analyte.

• Elution: A strong, non-polar organic solvent (e.g., methanol or acetonitrile) is used to disrupt the hydrophobic interactions between N-nitroso-perindopril and the sorbent, releasing (eluting) the purified and concentrated analyte into a collection tube.

Detailed Protocol: SPE of N-Nitroso-Perindopril from Tablets

This protocol is designed for the extraction of N-nitroso-perindopril from a perindopril erbumine solid dosage form for subsequent LC-MS/MS analysis.

Materials and Reagents

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

• Reagents: LC-MS grade Formic Acid.

• SPE Cartridges: Polymeric Reversed-Phase SPE Cartridges (e.g., Waters Oasis HLB, Phenomenex Strata-X, or equivalent), 3 cc, 60 mg.

• Reference Standard: Certified N-Nitroso-perindopril.[8][14]

• Internal Standard (IS): Isotopically labeled N-Nitroso-perindopril (if available) or a suitable structural analog.

• Equipment: Analytical balance, volumetric flasks, pipettes, vortex mixer, centrifuge, SPE vacuum manifold, sample concentrator (e.g., nitrogen evaporator).

• Vials: Amber autosampler vials to protect the analyte from light.[11]

Sample and Standard Preparation

• Stock Standard Preparation: Accurately weigh and dissolve the N-nitroso-perindopril reference standard in methanol to prepare a 100 µg/mL primary stock solution. Prepare working standards by serial dilution in a 50:50 Methanol:Water mixture.

• Sample Preparation:

  • Accurately weigh and grind a quantity of perindopril tablets equivalent to one dose.

  • Transfer the powder to a volumetric flask.

  • Add a 1:1 mixture of Dichloromethane:Methanol as the extraction solvent. This combination effectively dissolves both the analyte and the parent drug.

  • Vortex/sonicate for 15 minutes to ensure complete dissolution.

  • Centrifuge the solution at 4000 rpm for 10 minutes to pelletize insoluble excipients.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in a diluent compatible with the SPE loading step, such as 10 mL of 5% Methanol in water with 0.1% formic acid. The acidic condition aids in retaining the analyte on the reversed-phase sorbent.

Solid-Phase Extraction (SPE) Workflow

The following steps should be performed using an SPE vacuum manifold.

• Condition: Pass 2 mL of Methanol through the SPE cartridge.

• Equilibrate: Pass 2 mL of Water through the cartridge. Do not allow the sorbent to go dry.

• Load: Load the entire 10 mL of the reconstituted sample solution onto the cartridge at a slow, controlled flow rate (approx. 1-2 mL/min).

• Wash 1: Pass 2 mL of 5% Methanol in Water through the cartridge to remove highly polar interferences.

• Wash 2: Pass 2 mL of 20% Methanol in Water to remove moderately polar interferences.

• Dry: Dry the cartridge under full vacuum for 5 minutes to remove residual wash solvent.

• Elute: Place a clean collection tube in the manifold. Elute the N-nitroso-perindopril with 2 x 1 mL aliquots of Methanol.

• Post-Elution: Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature. Reconstitute in 500 µL of the mobile phase used for the LC-MS/MS analysis (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid). Transfer to an amber autosampler vial for analysis.

Workflow Visualization

Analytical Finish: LC-MS/MS Conditions

While optimization is required for specific instrumentation, the following provides a robust starting point for analysis. Tandem quadrupole mass spectrometry is the preferred method for quantification due to its high sensitivity and selectivity.[10]

Parameter	Recommended Condition	Rationale
LC Column	C18 Reversed-Phase, e.g., 100 x 2.1 mm, <2.7 µm particle size	Provides good retention and peak shape for nitrosamines.
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier promotes ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic phase for reversed-phase chromatography.
Gradient	Optimized to resolve the analyte from the parent drug and any matrix components.	Ensures separation from high-concentration API which can cause source contamination.[10]
Flow Rate	0.3 - 0.5 mL/min	Typical for analytical scale UHPLC/HPLC.
Ionization Mode	Electrospray Ionization Positive (ESI+) or Atmospheric Pressure Chemical Ionization (APCI)	ESI is generally suitable for complex nitrosamines; APCI can be better for smaller nitrosamines.[10][15]
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides highest selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[10]
MRM Transitions	Precursor Ion [M+H]⁺ → Product Ion (To be determined by infusion of standard)	Specific transitions must be optimized in the laboratory for the instrument in use.

Performance Characteristics & Data

The described method, when properly validated, is expected to meet the stringent requirements for trace-level impurity analysis.

Parameter	Expected Performance	Justification & Reference
Recovery	> 85%	Efficient SPE protocols for similar analytes in plasma and urine matrices demonstrate high recovery rates.[13]
Precision (RSD%)	< 15%	A well-controlled, automated, or semi-automated SPE process minimizes variability.[16]
Limit of Quantification (LOQ)	≤ 10% of the Acceptable Intake (AI) limit in the drug product	Methods must be sensitive enough to quantify the impurity well below the regulatory limit.[6][9]
Linearity (r²)	≥ 0.99	Demonstrates a direct, quantifiable relationship between instrument response and analyte concentration.

Conclusion

This application note details a robust and reliable Solid-Phase Extraction (SPE) protocol for the high-recovery extraction of N-nitroso-perindopril from complex pharmaceutical tablet matrices. The causality-driven steps—from sample dissolution and sorbent selection to the optimized wash and elution sequence—are designed to maximize analyte recovery while minimizing matrix effects. This approach yields a clean, concentrated extract that is fully compatible with sensitive LC-MS/MS analysis, enabling laboratories to confidently meet and exceed the rigorous global regulatory requirements for nitrosamine impurity testing.

References

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation | Organic Process Research & Development - ACS Publications. (2025).
• Technical Support Center: Analytical Method Development for Nitrosamine Impurities in Pharmaceuticals - Benchchem. (n.d.). BenchChem.
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026).
• Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024). Aurigene.
• FDA: Updated Nitrosamine Limits. (2025). GMP Publishing.
• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024). FDA.
• CDER Nitrosamine Impurity Acceptable Intake Limits. (n.d.). FDA.
• N-Nitroso Perindopril. (n.d.). Manasa Life Sciences.
• Control of Nitrosamine Impurities in Human Drugs. (n.d.). FDA.
• Nitrosamine impurities analysis solutions guide. (2025). Thermo Fisher Scientific.
• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (2025).
• Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. (2023). PMC.
• SAMPLE PREPAR
• N-Nitroso Perindopril EP Impurity B. (n.d.). Veeprho.
• N-Nitroso Perindopril | CAS 3036581-82-2. (n.d.). Veeprho.
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other M
• HRAM LC-MS method for the determination of nitrosamine impurities in drugs. (n.d.). Thermo Fisher Scientific.
• ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. (2017). World Journal of Pharmaceutical Research.
• N-Nitroso Perindopril – Leading Manufacturer & Supplier. (n.d.). Chemicea.
• Nitrosamines Analysis with LC-MS/MS. (n.d.).
• Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. (n.d.).
• Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. (n.d.). NIH.
• High-throughput quantification of perindopril in human plasma by liquid chromatography/tandem mass spectrometry: Application to a bioequivalence study. (2025).
• N-Nitroso Perindopril. (n.d.). TLC Pharmaceutical Standards.
• Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. (2025).

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• 7. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
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• 9. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
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• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: N-Nitroso-Perindopril Detection

A Guide for Enhanced Analytical Sensitivity and Method Robustness

Welcome to the technical support center dedicated to the analytical challenges surrounding N-nitroso-perindopril. As a nitrosamine drug substance-related impurity (NDSRI), N-nitroso-perindopril is formed from the nitrosation of perindopril, an angiotensin-converting enzyme (ACE) inhibitor containing a secondary amine functional group[1]. The detection and quantification of this impurity at trace levels are critical for ensuring patient safety and meeting stringent regulatory guidelines.[2][3] The U.S. FDA, for instance, has established an Acceptable Intake (AI) limit for N-nitroso-perindopril at 1500 ng/day, categorizing it as a Potency Category 5 NDSRI[4].

This guide is structured to provide direct, actionable solutions to common issues encountered during method development and routine analysis. We will delve into the causality behind experimental choices, offering field-proven insights to enhance the sensitivity, specificity, and robustness of your analytical methods.

Troubleshooting Guide: Enhancing Detection Sensitivity

This section addresses specific experimental challenges in a question-and-answer format.

Question 1: My signal-to-noise (S/N) ratio for N-nitroso-perindopril is consistently low, hovering near the limit of quantification (LOQ). What are the primary areas I should focus on for improvement?

Answer: A low S/N ratio is a common hurdle in trace analysis. The solution typically involves a multi-pronged approach focusing on enhancing the analyte signal while simultaneously reducing the chemical and electronic noise. Here’s a systematic approach to troubleshoot this issue:

A. Mass Spectrometry (MS) Parameter Optimization: The mass spectrometer is the heart of your detection system. Ensuring it's optimized for N-nitroso-perindopril is the most critical first step.

• Ionization Source Selection: While Electrospray Ionization (ESI) is suitable for many complex nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) is often superior for smaller, less polar nitrosamines and can provide better sensitivity and reduced matrix effects[5]. We recommend testing both sources. Since N-nitroso-perindopril is a larger molecule, start with ESI but have APCI as a viable alternative.

• Compound-Specific Parameters: Do not rely on generic parameters. Infuse a pure standard of N-nitroso-perindopril directly into the mass spectrometer to optimize key parameters like collision energy (CE) and collision cell exit potential (CXP)[6]. Identifying the most stable and intense fragment ions for Multiple Reaction Monitoring (MRM) is paramount for both sensitivity and selectivity.[5][7]

• Source-Dependent Parameters: Optimize gas flows (nebulizer, heater) and temperatures to ensure efficient desolvation of the analyte. A critical, often overlooked parameter is the curtain gas (CUR). Increasing the CUR pressure can significantly reduce background noise by preventing neutral contaminants from entering the mass spectrometer, thereby boosting the S/N ratio, sometimes by as much as two-fold.[6]

B. Chromatographic Improvements: Your chromatographic separation directly impacts the quality of the signal entering the mass spectrometer.

• Peak Shape and Efficiency: Poor peak shape (e.g., tailing or fronting) spreads the analyte signal over a longer time, reducing its maximum intensity (height). Ensure you are using a high-efficiency column (e.g., sub-2 µm particle size) and that the mobile phase is compatible. For N-nitroso-perindopril, a C18 column with a mobile phase containing a mild acidic modifier like 0.1% formic acid is a good starting point to ensure good peak shape for the acidic analyte.[7]

• Matrix Effect Mitigation: Co-elution of matrix components from the drug product can suppress the ionization of N-nitroso-perindopril. The goal is to achieve chromatographic resolution between your analyte and the bulk of the matrix, especially the active pharmaceutical ingredient (API), perindopril.[7] Consider using a diverter valve to send the highly concentrated API peak to waste, preventing source contamination and signal suppression.[8]

C. Sample Preparation Refinement: A cleaner sample translates directly to lower background noise and better sensitivity.

• Extraction Efficiency: Ensure your chosen sample preparation technique effectively extracts N-nitroso-perindopril from the drug product matrix. Simple "dilute-and-shoot" methods may be fast but often suffer from significant matrix effects.

• Concentration and Cleanup: Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can both concentrate the analyte and remove interfering matrix components.[9] This dual action is highly effective for reaching the low detection levels required by regulatory bodies.[10]

Question 2: I'm observing inconsistent results and poor reproducibility between injections. What could be the cause?

Answer: Poor reproducibility is often linked to analyte stability, sample preparation variability, or instrument contamination.

• Analyte Stability: Nitrosamines are known to be sensitive to UV light.[11] Always use amber vials and protect your standards and samples from light to prevent photodegradation.

• Artefactual Formation: The in-situ formation of nitrosamines during sample preparation or analysis can lead to artificially high and variable results. This can occur if residual nitrosating agents are present in the sample or solvents. To mitigate this, some protocols recommend the addition of an antioxidant or a nitrosamine formation inhibitor, such as ascorbic acid or sodium azide, to the sample diluent.

• Cross-Contamination: Trace levels of nitrosamines can be present in common laboratory materials like solvents, pipette tips, and even gloves, leading to contamination.[11] Always run a solvent blank and a matrix blank to check for contamination. Meticulous cleaning of glassware and instrumentation is essential.

• Carryover: If you are running samples with high concentrations of the API, carryover can be an issue. Implement a robust needle wash protocol in your autosampler, using a strong organic solvent, to minimize carryover between injections.

Frequently Asked Questions (FAQs)

Q1: Which analytical technique is better for N-nitroso-perindopril: LC-MS/MS or GC-MS?

A1: For N-nitroso-perindopril, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the superior choice. While Gas Chromatography-Mass Spectrometry (GC-MS) is effective for volatile nitrosamines, N-nitroso-perindopril is a larger, less volatile, and more complex molecule.[1][12] Attempting to analyze it by GC-MS would require derivatization and could lead to thermal degradation in the hot injector port, making quantification unreliable.[12] LC-MS/MS offers broad applicability for non-volatile nitrosamines and is the most widely adopted technique for NDSRI analysis.[2][12]

Q2: What are the key considerations for developing a robust sample preparation method for N-nitroso-perindopril in tablets?

A2: A robust sample preparation method must be reproducible, minimize analyte loss, effectively remove matrix interferences, and prevent artefactual formation.[9]

• Sample Dissolution: Start by identifying a solvent that completely dissolves the tablet and the N-nitroso-perindopril impurity. A higher API concentration in the initial solution can improve the method's overall sensitivity.[7]

• Extraction Technique: A simple filtration might be insufficient. Solid-Phase Extraction (SPE) is highly recommended. Choose a sorbent (e.g., a mixed-mode cation exchange or a polymer-based sorbent) that retains N-nitroso-perindopril while allowing matrix components to be washed away.

• Method Validation: The entire method, including sample preparation, must be validated according to ICH Q2(R1) guidelines to ensure its accuracy, precision, and linearity.[13] Recovery should be assessed by spiking the drug product matrix with a known amount of the N-nitroso-perindopril standard at different concentration levels.[11]

Q3: How do I meet the regulatory requirements for sensitivity?

A3: Regulatory agencies like the FDA and EMA require that the limit of quantification (LOQ) of your analytical method be below the acceptable intake (AI) limit for the impurity.[12] The method should be sensitive enough to reliably quantify N-nitroso-perindopril at or below this control limit. For N-nitroso-perindopril, with an AI of 1500 ng/day, your method's LOQ must be sufficiently low to ensure a product meets this daily exposure limit based on its maximum daily dose.[4] Achieving this requires a combination of a highly sensitive mass spectrometer (e.g., a modern triple quadrupole) and an optimized method as described in this guide.[14]

Visualizations and Data

Analytical Workflow Diagram

The following diagram outlines a systematic workflow for the analysis of N-nitroso-perindopril, from sample receipt to final data reporting.

Caption: A typical workflow for N-nitroso-perindopril analysis.

Factors Influencing Analytical Sensitivity

This diagram illustrates the key interconnected factors that must be optimized to achieve maximum sensitivity.

Caption: Key experimental factors affecting analytical sensitivity.

Key Experimental Protocols

Protocol 1: Generic LC-MS/MS Method Development for N-Nitroso-Perindopril

This protocol provides a starting point for method development. It must be optimized and validated for your specific instrumentation and drug product matrix.

• Standard Preparation:

  • Prepare a 1.0 mg/mL stock solution of N-nitroso-perindopril reference standard in methanol. Store in an amber vial at -20°C.

  • Create a series of working standards by diluting the stock solution in a 50:50 mixture of water and acetonitrile.

• LC Parameters (Starting Point):

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 8 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• MS/MS Parameters (To Be Optimized):

  • Ionization Mode: ESI Positive.

  • MRM Transitions: Infuse a ~100 ng/mL solution of the standard to determine the precursor ion (e.g., [M+H]+) and the most abundant, stable product ions.

  • Source Settings: Optimize nebulizer gas, heater gas, ion spray voltage, and source temperature for maximum signal intensity of the precursor ion.

  • Compound Settings: Optimize Collision Energy (CE) and Collision Cell Exit Potential (CXP) for each MRM transition.

• System Suitability:

  • Inject the lowest calibration standard six times. The relative standard deviation (RSD) of the peak areas should be <15%.

  • The signal-to-noise ratio should be ≥10.

References

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025).
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other M
• Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. (2023).
• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. (n.d.). PMDA.
• Nitroso-Deriv
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (n.d.).
• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. (2025).
• An automated sample preparation workflow for the analysis of nitrosamines in metformin. (n.d.). Thermo Fisher Scientific.
• Perindopril Impurities and Rel
• Nitrosamine impurities. (2025). European Medicines Agency (EMA).
• CDER Nitrosamine Impurity Acceptable Intake Limits. (n.d.). FDA.
• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025).
• Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. (2023). PMC.
• Perindopril Impurities | 82834-16-0 Certified Reference Substance. (n.d.). Alfa Omega Pharma.
• Highly sensitive and robust LC-MS/MS solution for quantitation of nitrosamine impurities in metformin drug products. (n.d.). Thermo Fisher Scientific.
• N-nitroso-perindopril | C19H31N3O6 | CID 168009797. (n.d.). PubChem - NIH.
• Nitrosamines Analysis in Pharmaceuticals. (n.d.). Agilent.
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026). Egyptian Drug Authority.
• N-Nitroso Perindopril | CAS 3036581-82-2. (n.d.). Veeprho.
• Control of Nitrosamine Impurities in Human Drugs. (n.d.). FDA.
• Trends and Challenges in Nitrosamine Testing: Part Three – Building a Method. (2025). Technology Networks.
• Nitrosamines Analysis with LC/MS-MS. (2023).
• Suggested basic degradation product for Perindopril. (n.d.).
• Emerging Trends in Nitrosamine Analysis for Pharma. (2025). Agilent.
• General Chapter <1469> Nitrosamine Impurities. (2020). US Pharmacopeia (USP).

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• 14. agilent.com [agilent.com]

overcoming matrix effects in N-nitroso-perindopril analysis

Welcome to the technical support center for the analysis of N-nitroso-perindopril. This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with the critical challenge of accurately quantifying this nitrosamine drug substance-related impurity (NDSRI). Given the stringent regulatory limits on nitrosamines, robust and reliable analytical methods are not just a goal, but a necessity.[1][2][3]

N-nitroso-perindopril is a unique impurity, structurally related to the active pharmaceutical ingredient (API), perindopril.[4][5] This relationship presents distinct analytical challenges, primarily the significant potential for matrix effects from the drug product excipients or biological samples, which can compromise the accuracy, precision, and sensitivity of LC-MS/MS methods.[6][7]

This guide provides in-depth, field-proven insights and step-by-step protocols to help you anticipate, diagnose, and overcome these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My recovery of N-nitroso-perindopril is low and highly variable in spiked drug product samples, but not in pure solvent. What is causing this?

A1: This is a classic sign of matrix effects , specifically ion suppression .[4][8] During electrospray ionization (ESI) in the mass spectrometer source, co-eluting compounds from your sample matrix (excipients, API, etc.) compete with your analyte for ionization.[8][9] This competition reduces the efficiency with which N-nitroso-perindopril ions are formed and transferred into the mass spectrometer, leading to a suppressed signal and seemingly low recovery.

Causality: The high concentration of the parent drug, perindopril, and various formulation excipients can saturate the ESI process. When your analyte elutes from the HPLC column at the same time as these matrix components, its ability to form gas-phase ions is hindered.

Troubleshooting Steps:

• Confirm the Matrix Effect: Use the protocol provided below (Protocol 2: Quantitative Assessment of Matrix Effects) to definitively measure the percentage of ion suppression.

• Improve Sample Preparation: The most effective solution is to remove the interfering components before they reach the MS source. Jump to the protocols for Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) .[6]

• Optimize Chromatography: If sample cleanup is insufficient, modify your chromatographic method to separate the N-nitroso-perindopril peak from the "matrix band." Try altering the gradient slope or using a column with a different stationary phase (e.g., Pentafluorophenyl - PFP) to achieve differential retention.[6]

• Reduce Injection Volume: A simple, immediate test is to decrease the injection volume. This reduces the total amount of matrix components entering the source and can lessen the suppression effect.[6]

Q2: What is the best internal standard (IS) for N-nitroso-perindopril analysis, and why is it so important?

A2: The gold standard is a stable isotope-labeled (SIL) N-nitroso-perindopril (e.g., N-nitroso-perindopril-d4).[7][10]

Causality & Expertise: An ideal internal standard must co-elute with the analyte and experience the exact same physical and chemical effects throughout the entire analytical process—from extraction to ionization.[7][9] A SIL internal standard is chemically identical to the analyte, ensuring it behaves identically during sample preparation and chromatography. Crucially, it will be suppressed or enhanced by the matrix to the same degree as the target analyte.[7][10] Because the mass spectrometer can distinguish between the analyte and the SIL-IS based on their mass difference, the ratio of their signals remains constant even if absolute signal intensity fluctuates. This ratio is used for quantification, effectively canceling out the matrix effect and correcting for any sample loss during preparation.

Trustworthiness: Using a SIL-IS is a self-validating system. If both the analyte and IS signals are suppressed by 50%, the ratio remains unchanged, ensuring the final calculated concentration is accurate and trustworthy.

Practical Options:

• Best Choice: Custom-synthesized N-nitroso-perindopril-d4 (or ¹³C, ¹⁵N labeled). Several vendors specialize in custom synthesis of labeled standards.[7]

• Acceptable Alternative: Perindopril-d4. While not identical, its structure is very similar, and it will likely co-elute and behave similarly in the ion source. However, you must validate that the matrix effect is indeed equivalent for both compounds.

Q3: Should I use Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) for my sample cleanup?

A3: The choice depends on the complexity of your matrix, required throughput, and the specific physicochemical properties of your sample. Both are excellent techniques for reducing matrix interference.[6]

Decision Framework:

Feature	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Selectivity	High. Can be tailored with specific sorbents (e.g., mixed-mode) for targeted cleanup.	Moderate. Based on general partitioning behavior.
Concentration	Excellent. Analytes can be eluted in a small volume, increasing sensitivity.	Good, but can require larger solvent volumes and evaporation steps.
Automation	Easily automated for high-throughput environments.[11][12]	More difficult and less common to automate.
Solvent Use	Generally lower solvent consumption.	Can be solvent-intensive.
Initial Dev.	More complex method development required to select the right sorbent and optimize wash/elution steps.	Simpler to develop; involves screening a few solvent systems.
Best For...	Complex matrices (e.g., drug product with many excipients, biological fluids) where high selectivity and concentration are needed.[13]	Simpler matrices or when a quick, straightforward cleanup is sufficient.

Visualized Workflows

// Side paths to resolution step2 -> end_node [label="Problem Solved", style=dashed]; step3 -> end_node [label="Problem Solved", style=dashed]; step4 -> end_node [label="Problem Solved", style=dashed]; } enddot Caption: A stepwise approach to troubleshooting matrix effects.

Key Experimental Protocols

Protocol 1A: Solid-Phase Extraction (SPE) for N-Nitroso-Perindopril

This protocol provides a general framework using a polymeric reversed-phase sorbent, which is effective for retaining moderately polar compounds like nitrosamines from an aqueous sample load.

Methodology:

• Sample Preparation:

  • Accurately weigh a portion of ground tablets or API.

  • Dissolve in a suitable aqueous buffer (e.g., 1% formic acid in water) to a known concentration. Ensure the final solution has minimal organic content (<5%) to ensure retention on the SPE cartridge.

  • Spike with SIL internal standard.

  • Centrifuge to remove insoluble excipients and use the supernatant for loading.

• SPE Cartridge Conditioning:

  • Condition a polymeric SPE cartridge (e.g., Waters Oasis HLB, Phenomenex Strata-X) with 1 cartridge volume of Methanol.

  • Equilibrate with 1 cartridge volume of reagent water. Do not let the sorbent bed go dry.

• Sample Loading:

  • Load the prepared sample supernatant onto the SPE cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 1 cartridge volume of 5% Methanol in water. This removes highly polar interferences while retaining the analyte.

• Elution:

  • Elute the N-nitroso-perindopril and internal standard with 1-2 cartridge volumes of Methanol or Acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at ≤ 40°C.

  • Reconstitute the residue in a known, small volume of the initial mobile phase for LC-MS analysis.[13]

Protocol 1B: Liquid-Liquid Extraction (LLE) for N-Nitroso-Perindopril

This protocol uses the principle of partitioning the analyte between two immiscible liquid phases.

Methodology:

• Sample Preparation:

  • Dissolve the sample in an aqueous buffer (e.g., phosphate buffer, pH 7).

  • Spike with SIL internal standard.

• Extraction:

  • Add an appropriate, water-immiscible organic solvent (e.g., Dichloromethane or Ethyl Acetate) at a ratio of at least 2:1 (solvent:aqueous).

  • Vortex vigorously for 2-5 minutes to ensure thorough mixing.

  • Centrifuge for 10 minutes at ~4000 rpm to achieve complete phase separation.

• Collection:

  • Carefully aspirate the organic layer (typically the bottom layer for Dichloromethane) and transfer to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase.

Protocol 2: Quantitative Assessment of Matrix Effects

This protocol is essential for method validation and troubleshooting to determine the precise impact of the matrix on ionization.[13]

Methodology:

• Prepare Solution A (Analyte in Solvent):

  • Prepare a standard of N-nitroso-perindopril and its IS in the final reconstitution solvent at a target concentration (e.g., 5 ng/mL).

• Prepare Solution B (Analyte in Spiked Post-Extraction Matrix):

  • Take a sample of the drug product known to be free of nitrosamines (blank matrix).

  • Process this blank matrix through the entire sample preparation procedure (e.g., SPE or LLE from Protocol 1A/1B).

  • After the final evaporation step, reconstitute the dried residue with the exact same solution prepared for Solution A .

• Analysis & Calculation:

  • Inject both solutions into the LC-MS system multiple times (n≥3).

  • Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Solution B / Peak Area in Solution A) * 100

  • Interpretation:

    • A value of 100% indicates no matrix effect.

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

LC-MS/MS Starting Parameters

The following table provides recommended starting parameters for method development for N-nitroso-perindopril. Optimization will be required for your specific instrumentation and matrix.

Parameter	Recommended Setting	Rationale & Comments
Parent Drug (Perindopril)
Precursor Ion ([M+H]⁺)	m/z 369.2	Based on multiple literature sources.[14]
Product Ion	m/z 172.1	Common and stable fragment, consistently reported.[14]
Analyte (N-Nitroso-Perindopril)
Precursor Ion ([M+H]⁺)	m/z 398.2	Calculated from Perindopril (368.2) + NO (29.99). The [M+H]⁺ is proposed.
Product Ion (Proposed)	m/z 172.1	Assumes the same stable fragment as the parent drug. This is a common fragmentation pathway for NDSRIs and a logical starting point.
Internal Standard (IS)
N-Nitroso-Perindopril-d4	m/z 402.2 -> 172.1	Ideal choice. Mass shift of +4 Da is typical.
Perindopril-d4	m/z 373.2 -> 172.1	Acceptable alternative.
Ionization Mode	ESI Positive	Standard for this class of compounds.
Column	C18 or PFP (e.g., 100 x 2.1 mm, <3 µm)	C18 is a good starting point; PFP offers alternative selectivity if co-elution is an issue.[6]
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive ionization.[1]
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol

References

• ResearchGate. MRM transitions of amlodipine besylate and perindopril arginine. MRM... | Download Scientific Diagram. Available from: [Link]

• ResearchGate. High-throughput quantification of perindopril in human plasma by liquid chromatography/tandem mass spectrometry: Application to a bioequivalence study | Request PDF. Available from: [Link]

• PubMed. A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. Available from: [Link]

• PubMed. Simultaneous determination of indapamide, perindopril and its active metabolite perindoprilat in human plasma using UPLC-MS/MS method. Available from: [Link]

• ResearchGate. A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk | Request PDF. Available from: [Link]

• Nitrosamines Exchange. How to circumvent matrix effect in confirmatory testing. Available from: [Link]

• European Medicines Agency. Nitrosamine impurities | European Medicines Agency (EMA). Available from: [Link]

• Bujno Chemicals. Stable Isotope Labelled NDSRIs. Available from: [Link]

• ResolveMass Laboratories Inc. Why Regulatory Agencies Require Validated Methods for Nitrosamines. Available from: [Link]

• LCGC International. Ion Suppression: A Major Concern in Mass Spectrometry. Available from: [Link]

• ResearchGate. (PDF) ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. Available from: [Link]

• Bujno Chemicals. Stable Isotope Labelled NDSRIs. Available from: [Link]

• Analytical Methods. Analytical methods of perindopril, review. Available from: [Link]

• Future Journal of Pharmaceutical Sciences. Development of new stability indicating UPLC-UV method for the extraction and quantification of perindopril and indapamide from human plasma. Available from: [Link]

• PubMed Central. Method development and validation of HPLC tandem/mass spectrometry for quantification of perindopril arginine and amlodipine besylate combination in bulk and pharmaceutical formulations. Available from: [Link]

• Veeprho. N-Nitroso Perindopril | CAS 3036581-82-2. Available from: [Link]

• PubMed. First LC-MS/MS electrospray ionization validated method for the quantification of perindopril and its metabolite perindoprilat in human plasma and its application to bioequivalence study. Available from: [Link]

• ResearchGate. (PDF) Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. Available from: [Link]

• PubChem. N-nitroso-perindopril | C19H31N3O6 | CID 168009797. Available from: [Link]

• Rasayan Journal of Chemistry. DEVELOPMENT AND VALIDATION OF NEW HPLC METHOD FOR THE ESTIMATION OF PERINDOPRIL IN TABLET DOSAGE FORMS. Available from: [Link]

• Chemie Brunschwig. Stable Isotope Standards for Clinical Mass Spectrometry. Available from: [Link]

• ResearchGate. How can we get stable isotope labeled compounds as internal standards for research with mass spectrometry?. Available from: [Link]

• FDA. LC-ESI-HRMS Method for the Determination of N-Nitroso-Varenicline. Available from: [Link]

• The Analytical Scientist. HRAM-LC-MS method for the determination of nitrosamine impurities in drugs. Available from: [Link]

• Agilent. Ultra-Fast Analysis of Nitrosamines Using SPE-QQQ. Available from: [Link]

• European Pharmaceutical Review. EMA revises guidance on nitrosamine impurities. Available from: [Link]

• FDA. Control of Nitrosamine Impurities in Human Drugs. Available from: [Link]

• EDQM. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. Available from: [Link]

• FDA. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Available from: [Link]

• Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines. Available from: [Link]

• American Laboratory. Use of Automated Solid-Phase Extraction and GC-MS/MS to Evaluate Nitrosamines in Water Matrices. Available from: [Link]

• LCGC International. Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring. Available from: [Link]

• LCGC International. Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. Available from: [Link]

• PubMed. Ion-suppression Effects in Liquid Chromatography-Tandem Mass Spectrometry Due to a Formulation Agent, a Case Study in Drug Discovery Bioanalysis. Available from: [Link]

• Scribd. Ion Suppression in LC–MS–MS Analysis | PDF | Mass Spectrometry | Elution. Available from: [Link]

• PubMed. How does the order of sample analysis influence the matrix effect during LC-MS bioanalysis?. Available from: [Link]

• Separation Science. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Available from: [Link]

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Technical Support Center: Mitigating Ion Suppression in the LC-MS/MS Analysis of N-Nitroso-Perindopril

Welcome to the technical support center for the analysis of N-nitroso-perindopril. This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with the critical challenge of quantifying this potential genotoxic impurity. The inherent complexity of pharmaceutical matrices, combined with the need for ultra-trace level detection, makes ion suppression a primary obstacle to achieving accurate and reliable results. This document provides in-depth, field-proven insights and troubleshooting strategies in a practical question-and-answer format to help you overcome these challenges.

Section 1: Foundational Concepts & Diagnosis

This section addresses the fundamental principles of ion suppression and how to determine if it is adversely affecting your analysis.

Q1: What is ion suppression, and why is it a critical issue for N-nitroso-perindopril analysis?

A: Ion suppression is a type of matrix effect that occurs during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. It is a reduction in the ionization efficiency of a target analyte, such as N-nitroso-perindopril, caused by co-eluting components from the sample matrix.[1][2] In the context of electrospray ionization (ESI), the most common technique for this analysis, a finite number of charges are available on the surface of the sprayed droplets. When high concentrations of matrix components (e.g., salts, excipients, or the perindopril API itself) co-elute with your analyte, they compete for these charges, thereby suppressing the formation of gas-phase ions of N-nitroso-perindopril.[3][4]

This is a critical issue for several reasons:

• Reduced Sensitivity: It directly lowers the signal intensity of the analyte, which can prevent you from reaching the low limits of detection (LOD) and quantitation (LOQ) required by regulatory bodies like the FDA and EMA.[5][6]

• Poor Accuracy and Precision: If the degree of suppression varies between samples or between the calibration standards and the actual samples, it will lead to inaccurate and irreproducible quantitative results.[1][7]

Given that N-nitrosamines are a "cohort of concern" due to their potential carcinogenicity, failing to accurately quantify them poses a significant risk to patient safety.[8]

Q2: What are the likely sources of ion suppression when analyzing N-nitroso-perindopril in a drug product matrix?

A: The sources of ion suppression are any components in the prepared sample other than the analyte of interest.[3] For a typical N-nitroso-perindopril assay in a perindopril drug product, the primary suspects include:

• The Active Pharmaceutical Ingredient (API): Perindopril itself is often present at concentrations millions of times higher than the N-nitroso impurity. If the chromatography does not adequately separate the API from the impurity, it will be a major source of suppression.

• Excipients: Pharmaceutical formulations contain a wide variety of excipients (e.g., lactose, magnesium stearate, microcrystalline cellulose, colloidal anhydrous silica). These compounds and their own impurities can leach into the sample solution and interfere with ionization.[9]

• Salts and Buffers: Non-volatile salts or buffers used in the sample preparation or mobile phase can crystallize on the ESI probe, altering the electric field and hindering the ionization process.[7]

• Contaminants: Exogenous substances like plasticizers leached from lab consumables (e.g., vials, pipette tips) or contaminants from solvents can also cause ion suppression.[2]

Q3: How can I definitively diagnose that ion suppression is affecting my assay?

A: The most reliable method for diagnosing and locating ion suppression is the post-column infusion experiment .[1][7] This technique allows you to visualize the regions of your chromatogram where suppression occurs.

The experiment involves continuously infusing a standard solution of N-nitroso-perindopril at a constant flow rate into the LC eluent after the analytical column but before the MS ion source. When you inject a blank matrix sample (i.e., a placebo or a sample containing only the perindopril API and excipients), any dip in the otherwise stable baseline signal for N-nitroso-perindopril indicates a region where co-eluting matrix components are causing ion suppression.[4][7] This provides a map of "suppression zones" that you must chromatographically move your analyte peak away from.

Section 2: Troubleshooting & Mitigation Strategies

This section provides actionable solutions to common problems encountered during method development.

Problem Area A: Inadequate Sample Preparation

Q4: My signal for N-nitroso-perindopril is low and inconsistent. How can I improve my sample preparation to reduce matrix effects?

A: Ineffective sample preparation is the most common cause of severe ion suppression. The goal is to selectively remove matrix interferences while efficiently recovering the analyte. The choice of technique has a profound impact on data quality.[1][3][10]

Technique	Principle	Pros	Cons	Effectiveness for Ion Suppression
Dilute-and-Shoot	Sample is simply diluted with a suitable solvent and injected.	Fast, simple, inexpensive.	Minimal cleanup; injects all matrix components onto the LC-MS system.	Poor. Only suitable for very clean and simple matrices.
Protein Precipitation (PPT)	A solvent (e.g., acetonitrile) is added to precipitate proteins, which are then removed by centrifugation.	Simple, removes proteins effectively.	Does not remove many other matrix components like salts and phospholipids.[1]	Fair to Poor. Often insufficient for complex drug product matrices.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases based on its solubility.	Can provide very clean extracts if the solvent system is optimized.	Can be labor-intensive, requires large volumes of organic solvents.	Good. Effective at removing highly polar interferences like salts.[1]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a small volume of clean solvent.	Highly selective, provides excellent cleanup, allows for concentration of the analyte.[3]	Requires method development to select the correct sorbent and solvent system.	Excellent. Generally considered the most effective technique for minimizing matrix effects.[11][12]

Recommendation: For robust analysis of N-nitroso-perindopril, Solid-Phase Extraction (SPE) is the recommended approach. A mixed-mode or polymer-based sorbent is often a good starting point for capturing the nitrosamine while allowing for rigorous washing steps to remove both polar and non-polar interferences.

Problem Area B: Suboptimal Chromatography

Q5: How do I develop a chromatographic method to separate N-nitroso-perindopril from co-eluting interferences, especially the API?

A: Chromatographic separation is your second line of defense against ion suppression.[2][3] Even with good sample prep, residual matrix components can cause issues. The primary goal is to achieve baseline separation between N-nitroso-perindopril and both the main perindopril peak and any suppression zones identified by the post-column infusion experiment.

Step-by-Step Approach:

• Column Selection: Start with a high-efficiency column. A C18 column is a common choice and has been used for perindopril analysis.[13] However, for separating structurally similar compounds, a phenyl-hexyl or biphenyl phase can offer alternative selectivity.[14] Consider columns with smaller particle sizes (e.g., <2.7 µm) for better peak resolution.

• Mobile Phase Optimization:

  • Aqueous Phase: Use MS-grade water with a volatile additive. 0.1% formic acid is a standard choice for positive mode ESI as it promotes protonation.

  • Organic Phase: MS-grade acetonitrile or methanol. Acetonitrile often provides sharper peaks and lower backpressure.

• Gradient Elution: A well-designed gradient is crucial.

  • Start with a low percentage of organic solvent to retain N-nitroso-perindopril and elute very polar, interfering matrix components (like salts) in the solvent front.

  • Develop a shallow gradient ramp around the elution time of N-nitroso-perindopril to maximize its separation from any nearby impurities.

  • Ensure the gradient is aggressive enough at the end to elute the highly retained perindopril API and other non-polar matrix components, followed by a thorough column wash and re-equilibration step. This prevents carryover and shifting retention times.[15]

Caption: Chromatographic gradient strategy for separating the analyte from interferences.

Problem Area C: Non-Optimized Mass Spectrometry

Q6: What MS source parameters should I optimize to minimize ion suppression and maximize sensitivity for N-nitroso-perindopril?

A: The ion source is where suppression physically occurs, so optimizing its parameters can significantly improve performance. While compound-dependent parameters (like MRM transitions and collision energies) must be optimized first, source parameters that influence desolvation and ionization are key to combating matrix effects.

Parameter	Optimization Goal & Rationale
Ionization Source	For many nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to ion suppression from non-volatile matrix components than ESI and should be evaluated.[15][16] If ESI must be used, ensure it is meticulously optimized.
Gas Temperature	Increase temperature to improve the desolvation of droplets. This helps release the analyte ions into the gas phase more efficiently, which can be particularly helpful in the presence of high concentrations of matrix.[12]
Nebulizer & Heater Gas Flow	Higher gas flows promote the formation of smaller droplets and more efficient evaporation. This reduces the chance for matrix components to interfere within a single droplet.
Curtain Gas (or Gas Shield)	Optimize this setting to prevent neutral molecules and solvent vapor from entering the mass spectrometer, which reduces chemical noise and can mitigate some suppression effects.[15]
Capillary/Spray Voltage	Tune for the most stable and intense signal for N-nitroso-perindopril. Excessively high voltages can cause instability and may not improve the signal-to-noise ratio.[12]

Starting MS Parameters for Perindopril & Metabolite (as a reference): Based on existing literature for Perindopril, these can be adapted for its N-nitroso derivative.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Perindopril	369.10	172.00
Perindoprilat	339.00	168.10
Source: Adapted from literature.[13] A full scan and product ion scan should be performed for N-nitroso-perindopril to determine its specific optimal transitions.

Problem Area D: Ensuring Data Integrity

Q7: Even with optimization, I see some variability. How can I compensate for residual ion suppression to ensure accurate quantification?

A: The gold standard for compensating for unavoidable matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS) .[1][17]

A SIL-IS is an ideal internal standard because it is chemically identical to the analyte, meaning it has the same extraction recovery, chromatographic retention time, and ionization efficiency (and suppression).[17] However, it has a different mass due to the incorporation of isotopes like ¹³C, ¹⁵N, or ²H (deuterium).

Because the SIL-IS co-elutes with the analyte and is suppressed to the exact same degree, the ratio of the analyte peak area to the SIL-IS peak area remains constant even if the absolute signal intensity of both fluctuates.[17] This normalization corrects for any sample-to-sample variation in ion suppression, ensuring the highest possible accuracy and precision. When using deuterated standards, it's important to ensure the deuterium atoms are on carbon atoms to prevent H-D exchange.[18]

Caption: A systematic workflow for troubleshooting and mitigating ion suppression.

Section 3: Key Experimental Protocols

Protocol 1: Post-Column Infusion Experiment

• Prepare Infusion Solution: Make a solution of N-nitroso-perindopril in a suitable solvent (e.g., 50:50 methanol:water) at a concentration that gives a strong, stable signal (e.g., 50-100 ng/mL).

• System Setup:

  • Use a syringe pump to deliver the infusion solution at a low, constant flow rate (e.g., 10 µL/min).

  • Connect the syringe pump outlet to a T-junction.

  • Connect the outlet of the LC analytical column to the second port of the T-junction.

  • Connect the third port of the T-junction to the MS ion source.

• Execution:

  • Begin the LC gradient without an injection and start the infusion pump. Wait for the MS signal for N-nitroso-perindopril to stabilize.

  • Inject a blank matrix sample (e.g., an extract of a placebo formulation prepared using your standard sample preparation method).

  • Monitor the MRM signal for N-nitroso-perindopril throughout the entire chromatographic run.

• Analysis: Observe the signal trace. Any significant and reproducible drop in the signal baseline corresponds to a region of ion suppression caused by co-eluting matrix components.[7]

Protocol 2: Example Solid-Phase Extraction (SPE) Protocol

This is a general starting point and must be optimized for your specific matrix.

• Sample Preparation: Dissolve the drug product sample in an appropriate solvent (e.g., dilute acid or aqueous/organic mixture) to a known concentration. Add the SIL-internal standard.

• Sorbent Selection: Choose a polymeric reversed-phase or mixed-mode cation exchange SPE cartridge.

• Conditioning: Condition the cartridge with 1-2 column volumes of methanol, followed by 1-2 column volumes of water or a weak aqueous buffer. Do not let the sorbent go dry.

• Loading: Load the prepared sample onto the cartridge at a slow, steady flow rate.

• Washing:

  • Wash with 1-2 column volumes of a weak aqueous acid (e.g., 2% formic acid in water) to remove salts and polar excipients.

  • Wash with 1-2 column volumes of a moderate organic solvent mix (e.g., 20% methanol in water) to remove less polar interferences without eluting the analyte.

• Elution: Elute the N-nitroso-perindopril with a small volume (e.g., 2 x 0.5 mL) of an appropriate organic solvent, possibly containing a modifier like ammonia if a mixed-mode cation exchange sorbent was used (e.g., 5% ammonium hydroxide in methanol).

• Final Step: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.

References

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Chemistry & Techniques. [Link]

• CO2 Capture Mongstad - Project A – Establishing sampling and analytical procedures for potentially harmful components from pos. Gassnova. [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Chromatography Online. [Link]

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. [Link]

• Control of Nitrosamine Impurities in Human Drugs. FDA. [Link]

• Ion suppression (mass spectrometry). Wikipedia. [Link]

• Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. ResearchGate. [Link]

• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. Pharmaceuticals and Medical Devices Agency (PMDA), Japan. [Link]

• A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. PubMed. [Link]

• Mitigating Matrix Effects for LC-MS/MS Quantification of Nitrosamine Impurities in Rifampin and Rifapentine. ResearchGate. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. [Link]

• Nitrosamine impurities. European Medicines Agency (EMA). [Link]

• Chromatographic Methods for Comprehensive Nitrosamine Impurity Analysis By LC-MS/MS. ResearchGate. [Link]

• Simultaneous Determination and Quantification of NineNitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method. MDPI. [Link]

• LC-ESI-HRMS Method for the Determination of N-Nitroso-Varenicline. FDA. [Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. FDA. [Link]

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. National Institutes of Health (NIH). [Link]

• Analytical Challenges in Ultra-Trace Quantitation of Nitrosamine Related Impurities within Complex Pharmaceutical Matrices: Review Article. ResearchGate. [Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. [Link]

• High-throughput quantification of perindopril in human plasma by liquid chromatography/tandem mass spectrometry: Application to a bioequivalence study. ResearchGate. [Link]

• Interference Testing and Mitigation in LC-MS/MS Assays. myadlm.org. [Link]

• OPTIMISATION OF MASS SPECTROMETRY. SURE (Sunderland Repository). [Link]

• High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS. Chromatography Online. [Link]

• Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra. Agilent. [Link]

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. Egyptian Drug Authority. [Link]

• Nitrosamine internal standards - what should be taken into consideration?. N-Nitrosamine Impurities Community. [Link]

• Quantitation of N-Nitroso Carvedilol in Drug Substance Using LC-MS/MS. Waters Corporation. [Link]

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• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. longdom.org [longdom.org]
• 4. myadlm.org [myadlm.org]
• 5. fda.gov [fda.gov]
• 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 8. edaegypt.gov.eg [edaegypt.gov.eg]
• 9. Simultaneous Determination and Quantification of NineNitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method | MDPI [mdpi.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 13. A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. pmda.go.jp [pmda.go.jp]
• 18. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

troubleshooting poor peak shape for N-nitroso-perindopril

Technical Support Center: N-Nitroso-Perindopril Analysis

A Guide for Chromatographers

Welcome to the technical support center for the analysis of N-nitroso-perindopril. This resource is designed for researchers, analytical scientists, and quality control professionals who are working on the detection and quantification of this nitrosamine drug substance-related impurity (NDSRI). Achieving a sharp, symmetrical, and reproducible peak for N-nitroso-perindopril is critical for accurate quantification, especially at the trace levels required by regulatory bodies like the FDA.[1][2]

This guide provides in-depth, question-and-answer-based troubleshooting advice to address the common challenge of poor peak shape in HPLC and UHPLC analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My N-nitroso-perindopril peak is exhibiting significant tailing. What are the most likely causes and how can I fix it?

Peak tailing is the most common peak shape issue and can severely compromise integration accuracy and resolution.[3] For a molecule like N-nitroso-perindopril, which contains both polar and non-polar moieties as well as basic functional groups, tailing is often caused by unwanted secondary interactions with the stationary phase.

Primary Cause: Secondary Silanol Interactions

The most frequent culprit behind peak tailing for basic compounds is the interaction between protonated basic sites on the analyte and ionized residual silanol groups (Si-O⁻) on the surface of silica-based reversed-phase columns.[3][4][5] These acidic silanols can engage in strong ionic interactions, delaying a fraction of the analyte molecules as they pass through the column and causing the characteristic tail.[3][4][6]

Troubleshooting Protocol:

• Mobile Phase pH Adjustment:

  • The Science: The ionization state of both the analyte and the silanol groups is pH-dependent. At a low pH (e.g., pH 2.5-3.0), the vast majority of surface silanols are protonated (Si-OH) and thus neutral, which minimizes the strong ionic interaction causing the tailing.[4][7]

  • Action: Prepare your aqueous mobile phase with a buffer (e.g., phosphate or formate) adjusted to a pH between 2.5 and 3.0. Ensure the buffer concentration is sufficient (typically >10-20 mM) to control the pH effectively and provide consistent results.[4]

• Column Selection:

  • The Science: Not all C18 columns are the same. Modern columns are designed to minimize silanol activity.

  • Action:

    • Use an End-Capped Column: Select a column that is specified as "end-capped." End-capping uses a small, silanizing reagent to block a significant portion of the residual silanols, making the surface more inert.[3][5][8]

    • Consider High-Purity or Hybrid Silica: Columns packed with high-purity Type B silica have fewer acidic silanol groups and metal contaminants compared to older Type A silica.[9] Hybrid silica particles, which incorporate carbon into the silica matrix, also exhibit reduced silanol activity and are more resistant to high pH conditions.[6]

• Employ Mobile Phase Additives (Use with Caution):

  • The Science: A "sacrificial base," which is a small, basic compound, can be added to the mobile phase. This additive will preferentially interact with the active silanol sites, effectively shielding them from the analyte.[4]

  • Action: As a traditional approach, consider adding a low concentration (e.g., 0.05-0.1%) of an amine modifier like triethylamine (TEA) to the mobile phase and adjusting the pH. Note: Amine modifiers can be difficult to remove from the column and may suppress ionization in mass spectrometry (MS) detectors. This option is generally less favored than pH control or modern column selection.

Q2: I'm observing a split or distorted peak for N-nitroso-perindopril. What should I investigate?

Split peaks suggest that the analyte is encountering two different environments or that the sample band is being disrupted before or at the head of the column.

Potential Causes & Solutions:

• Sample Solvent Mismatch (Solvent Effect):

  • The Science: If the sample is dissolved in a solvent significantly stronger (i.e., more non-polar in reversed-phase) than the initial mobile phase, the sample band will not focus properly at the column inlet. This causes distorted, broad, or split peaks.[7][10]

  • Action: Ideally, dissolve your N-nitroso-perindopril standard and sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that still provides adequate solubility and inject the smallest volume possible.

• Column Contamination or Void:

  • The Science: Particulate matter from samples or system wear can clog the inlet frit of the column, creating channels and disrupting the flow path. Over time, the packed bed of the column can also settle, forming a void at the inlet. Both issues lead to a distorted sample band.[10][11]

  • Action:

    • Check for Contamination: Disconnect the column and reverse it. Flush it with a strong solvent to try and dislodge any particulates from the inlet frit.[11] Always filter your samples and mobile phases to prevent this.

    • Check for a Void: If flushing doesn't work, the column may have a physical void. This is permanent damage, and the column will need to be replaced.[11]

• Co-eluting Impurity:

  • The Science: What appears to be a split peak could be two distinct but very closely eluting compounds.

  • Action: Check the peak purity using a photodiode array (PDA) detector or, more definitively, a mass spectrometer. If an impurity is present, the chromatographic method (e.g., gradient slope, mobile phase composition) will need to be re-optimized to improve resolution.

Systematic Troubleshooting Workflow

When poor peak shape is observed, a systematic approach is crucial to identify the root cause efficiently. The following flowchart provides a logical path for troubleshooting.

Sources

• 1. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromtech.com [chromtech.com]
• 6. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 7. support.waters.com [support.waters.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 10. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 11. chromatographyonline.com [chromatographyonline.com]

optimization of mobile phase for N-nitroso-perindopril separation

A Guide to Mobile Phase Optimization and Troubleshooting for Chromatographic Separation

Welcome to the technical support center for the analysis of N-nitroso-perindopril. This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with developing and optimizing robust chromatographic methods for the separation and quantification of this critical nitrosamine impurity. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to solve challenges effectively.

Section 1: Foundational Principles of the Separation Challenge

The analysis of N-nitroso-perindopril presents a classic chromatographic challenge: the separation of a trace-level impurity from a high-concentration active pharmaceutical ingredient (API), perindopril, where both molecules share a highly similar core structure. Perindopril, an angiotensin-converting enzyme (ACE) inhibitor, contains a secondary amine that is susceptible to nitrosation, forming the N-nitroso-drug substance related impurity (NDSRI), N-nitroso-perindopril.[1]

The presence of such impurities is under intense regulatory scrutiny due to the classification of many nitrosamines as probable human carcinogens.[2][3] Therefore, analytical methods must be highly sensitive, selective, and robust to ensure patient safety and meet stringent regulatory guidelines set by bodies like the FDA and EMA.[3][4][5]

The primary challenge stems from the subtle difference in polarity between perindopril and its nitroso-derivative. Optimizing the mobile phase is the most critical factor in exploiting this small difference to achieve baseline separation.

Caption: Formation pathway of N-nitroso-perindopril impurity.

Section 2: Troubleshooting Guide for Mobile Phase Optimization

This section addresses common issues encountered during method development in a direct question-and-answer format.

Q1: My N-nitroso-perindopril and perindopril peaks are co-eluting or have very poor resolution (<1.5). How can I improve separation?

A1: Poor resolution is the most common hurdle. The solution lies in systematically manipulating the mobile phase to alter the selectivity of your chromatographic system.

Core Principle: Resolution is a function of efficiency, selectivity, and retention. For structurally similar compounds, enhancing selectivity is the most effective strategy.

Troubleshooting Steps:

• Adjust Organic Modifier Concentration: This is the first and simplest step. In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile) will increase the retention time of both compounds. This longer interaction with the stationary phase can sometimes be sufficient to improve resolution. Make small, incremental changes (e.g., 1-2%).

• Optimize Mobile Phase pH: The pH of the aqueous portion of your mobile phase is a powerful tool. Perindopril has multiple ionizable groups, and its overall charge and hydrophobicity change significantly with pH. The N-nitroso-perindopril will have a different pKa profile. By adjusting the pH, you can maximize the difference in their ionization states and, consequently, their retention behavior.

  • Action: Prepare a series of mobile phases with pH values ranging from 2.5 to 4.5 (a common range for silica-based C18 columns). A pH around 3.0 is often a good starting point.[6][7] Use a suitable buffer like phosphate or formate to maintain a stable pH.

• Change the Organic Solvent: Acetonitrile and methanol have different solvent properties and can offer different selectivity. If you are struggling to achieve separation with acetonitrile, switching to methanol (or a combination of both) can alter the elution order or improve the spacing between your peaks.

• Introduce an Ion-Pair Reagent (Use with Caution): For very challenging separations, a low concentration of an ion-pairing reagent can be used. However, these are often not volatile, can be difficult to remove from the column, and are generally not compatible with mass spectrometry. This should be considered a last resort for UV-based methods.

Caption: Troubleshooting workflow for poor chromatographic resolution.

Q2: The peak for N-nitroso-perindopril is showing significant tailing. What is the cause and how do I fix it?

A2: Peak tailing is typically caused by unwanted secondary interactions between the analyte and the stationary phase or by issues with the mobile phase.

Potential Causes & Solutions:

• Secondary Silanol Interactions: The N-nitroso-perindopril molecule may have basic sites that can interact with acidic residual silanol groups on the silica surface of the column, causing tailing.

  • Solution: Lower the pH of the mobile phase (e.g., to 2.5-3.0) using an acid like formic acid. This protonates the silanol groups, minimizing the interaction. Using a modern, high-purity, end-capped column also significantly reduces this effect.

• Inappropriate Buffer Concentration: A buffer concentration that is too low may not have the capacity to maintain a consistent pH across the peak as it travels through the column, leading to distortion.

  • Solution: Ensure your buffer concentration is adequate for the task, typically in the 5-20 mM range.

• Column Contamination or Degradation: Over time, columns can become contaminated or the stationary phase can degrade, exposing more active sites.

  • Solution: First, try flushing the column with a strong solvent wash sequence. If the problem persists, the column may need to be replaced.

Q3: I am using an LC-MS system and my sensitivity for N-nitroso-perindopril is very low. Could my mobile phase be the problem?

A3: Absolutely. Mobile phase composition is critical for achieving good sensitivity in mass spectrometry, as it directly impacts ionization efficiency.

Key Considerations for LC-MS:

• Use Volatile Buffers and Additives: Non-volatile buffers like phosphate will precipitate in the MS source and must be avoided. Use volatile additives like formic acid, acetic acid, ammonium formate, or ammonium acetate. For positive ion mode, 0.1% formic acid is the most common choice as it provides protons to facilitate analyte ionization.[8][9]

• Avoid Ion Suppression: High concentrations of buffers, salts, or other additives can compete with your analyte for ionization, a phenomenon known as ion suppression. Keep additive concentrations low (e.g., 0.1% formic acid or 5-10 mM ammonium formate).

• Check for On-Column Reactions: In rare cases, the analytical conditions themselves can lead to problems. For instance, using ammonium hydroxide with acetonitrile has been reported to cause on-column nitrosation of some amines, which could artificially create or alter impurity profiles.[10] It is crucial to use high-purity solvents and reagents to minimize potential sources of nitrosating agents.

Section 3: Proactive Method Development FAQs

FAQ 1: What is a good universal starting point for a mobile phase and gradient for N-nitroso-perindopril analysis?

A robust starting point for reversed-phase LC-MS analysis would be:

• Column: A high-quality C18 column (e.g., 100 x 2.1 mm, <3 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Detection: Mass Spectrometry (MS/MS or HRAM-MS).

A generic gradient is outlined in the table below. This should be optimized based on your specific system and results.

Time (min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)
0.0	95%	5%
1.0	95%	5%
10.0	20%	80%
12.0	20%	80%
12.1	95%	5%
15.0	95%	5%

FAQ 2: How do regulatory limits influence my mobile phase optimization strategy?

Regulatory agencies set strict Acceptable Intake (AI) limits for nitrosamine impurities, often in the nanogram-per-day range.[4][11] This means your analytical method must have a Limit of Quantification (LOQ) that is sufficiently low to reliably measure the impurity at or below this limit. Your mobile phase optimization must therefore focus not just on separation, but also on achieving the highest possible sensitivity to meet these demanding requirements. This reinforces the need for MS-compatible mobile phases that maximize ionization and minimize noise.

FAQ 3: Can I prevent the degradation of N-nitroso-perindopril in my sample and during analysis?

Nitrosamines can be sensitive to light and temperature.[11][12] Perindopril itself can also degrade.[13][14]

• Sample Preparation: Prepare samples fresh and protect them from light by using amber vials. Keep samples in the autosampler cooler if possible.

• Mobile Phase: While typical acidic mobile phases are generally acceptable, prolonged exposure to harsh pH or high temperatures on the column could potentially contribute to degradation. Using a reasonable column temperature (e.g., 30-40°C) is a good balance between efficiency and stability.

Section 4: Experimental Protocols

Protocol 1: Preparation of Mobile Phase A (10 mM Ammonium Formate with 0.1% Formic Acid, pH ~3.1)

• Weigh Reagents: Accurately weigh approximately 0.63 g of ammonium formate (reagent grade or higher) and transfer to a 1 L volumetric flask.

• Add Water: Add approximately 900 mL of high-purity LC-MS grade water to the flask and swirl to dissolve the solid.

• Add Acid: Carefully add 1.0 mL of high-purity LC-MS grade formic acid to the flask.

• Bring to Volume: Make up the volume to the 1 L mark with LC-MS grade water.

• Mix and Filter: Cap the flask and invert several times to ensure the solution is homogeneous. Filter the mobile phase through a 0.22 µm membrane filter to remove particulates that could damage the HPLC system.

• Degas: Degas the mobile phase using sonication or vacuum degassing before use to prevent air bubbles in the pump.

Analytical Workflow

The overall process from sample receipt to final result follows a validated, systematic workflow to ensure data integrity and accuracy.

Caption: Standard analytical workflow for nitrosamine impurity testing.

References

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PubMed Central. (n.d.). National Center for Biotechnology Information. Retrieved January 8, 2026, from [Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation | Organic Process Research & Development. (2023, November 7). ACS Publications. Retrieved January 8, 2026, from [Link]

• DEVELOPMENT AND VALIDATION OF NEW HPLC METHOD FOR THE ESTIMATION OF PERINDOPRIL IN TABLET DOSAGE FORMS. (2011). Rasayan Journal of Chemistry. Retrieved January 8, 2026, from [Link]

• Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. (2023, July 7). ResearchGate. Retrieved January 8, 2026, from [Link]

• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). (2022). National Center for Biotechnology Information. Retrieved January 8, 2026, from [Link]

• Analytical Method Development and Validation of Perindopril and Amlodipine as Multicomponent Formulation by HPLC Method. (2023, August 8). ResearchGate. Retrieved January 8, 2026, from [Link]

• Nitrosamine impurities. (2023, July 29). European Medicines Agency. Retrieved January 8, 2026, from [Link]

• Nitroso-Derivatives of ACE Inhibitors. (2023, February 20). EFPIA. Retrieved January 8, 2026, from [Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. (2024, September 4). U.S. Food and Drug Administration. Retrieved January 8, 2026, from [Link]

• How IMS-MS Enhances Nitrosamine Detection in Pharmaceuticals. (2024, December 17). Separation Science. Retrieved January 8, 2026, from [Link]

• Development and validation of new HPLC method for the estimation of perindopril in tablet dosage forms. (2011, August 6). ResearchGate. Retrieved January 8, 2026, from [Link]

• Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. (2021, June 22). National Center for Biotechnology Information. Retrieved January 8, 2026, from [Link]

• Nitrosamine Impurity Assay with HPLC – Extended AppNote. (n.d.). MicroSolv. Retrieved January 8, 2026, from [Link]

• Stereoselective HPLC separation and configurational stability study of the N-nitrosamine impurity of indapamide. (2025, December 13). PubMed. Retrieved January 8, 2026, from [Link]

• On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase. (2013, August 7). ResearchGate. Retrieved January 8, 2026, from [Link]

• Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. (2017, January 15). PubMed. Retrieved January 8, 2026, from [Link]

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2024, April 29). National Center for Biotechnology Information. Retrieved January 8, 2026, from [Link]

• Analytical Method Development and Validation of Perindopril and Amlodipine as Multicomponent Formulation by HPLC Method. (2023, May 1). International Journal of Life Science and Pharma Research. Retrieved January 8, 2026, from [Link]

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2025, January 1). Egyptian Drug Authority. Retrieved January 8, 2026, from [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2024, June 6). Phenomenex. Retrieved January 8, 2026, from [Link]

• Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. (2017). MDPI. Retrieved January 8, 2026, from [Link]

• Pathways for N-Nitroso Compound Formation: Secondary Amines and Beyond. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

• Annex 2. (2025). World Health Organization. Retrieved January 8, 2026, from [Link]

• Development and Validation of RP-HPLC Chromatographic Method for the Simultaneous Estimation of Perindopril Erbumine and Amlodipine. (n.d.). Hilaris Publisher. Retrieved January 8, 2026, from [Link]

• Kinetic Study on the Isomerization of Perindopril by HPLC. (2015, August 7). ResearchGate. Retrieved January 8, 2026, from [Link]

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• 4. fda.gov [fda.gov]
• 5. edaegypt.gov.eg [edaegypt.gov.eg]
• 6. Bot Verification [rasayanjournal.co.in]
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• 14. mdpi.com [mdpi.com]

Technical Support Center: Minimizing N-Nitroso-Perindopril Formation During Sample Analysis

Welcome to the technical support hub for managing N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI). The unexpected presence of nitrosamine impurities is a significant concern for pharmaceutical manufacturers and regulatory bodies alike, including the FDA and EMA.[1][2] This guide is designed for researchers, analysts, and drug development professionals to troubleshoot and prevent the artificial formation of N-nitroso-perindopril during analytical testing. Artifactual formation during analysis can lead to costly false positives, unnecessary investigations, and potential disruptions to drug supply chains.[3]

This resource provides in-depth, field-proven insights and validated protocols to ensure the data you generate is an accurate reflection of the drug product's quality, not an unintended consequence of your analytical method.

Part 1: Quick Troubleshooting - FAQs

This section addresses the most common issues encountered during the analysis of perindopril for nitrosamine impurities.

Q1: My analysis shows variable or unexpectedly high levels of N-nitroso-perindopril. How can I determine if it's forming during my sample preparation?

A1: This is a critical first step. The acidic conditions often used in sample preparation and LC-MS mobile phases can inadvertently promote the reaction between perindopril (a secondary amine) and any trace nitrite impurities present in your reagents, excipients, or solvents.[3][4] To diagnose this, perform a simple experiment:

• Prepare a sample as you normally would and analyze it immediately (T=0).

• Prepare an identical sample, but let it sit in the autosampler (or on the benchtop in your sample diluent) for several hours before analysis.

• Prepare a third sample incorporating a "nitrite scavenger" (see Q3 and Protocol Section) and analyze it immediately. If you observe a significant increase in N-nitroso-perindopril in the aged sample compared to the T=0 and scavenger-containing samples, you are likely dealing with artifactual formation.

Q2: What are the primary chemical drivers for N-nitroso-perindopril formation in an analytical setting?

A2: The formation is a classic nitrosation reaction. The key requirements are:

• A Vulnerable Amine: Perindopril contains a secondary amine group, making it susceptible to nitrosation.[5]

• A Nitrosating Agent: The most common source is nitrous acid (HNO₂), which forms from nitrite salts (e.g., sodium nitrite, NO₂⁻) under acidic conditions.[6] Trace levels of nitrites can be found in excipients, water, and other reagents.

• An Acidic Environment (Low pH): Acidic conditions (pH < 5.5) are highly favorable for converting nitrite into the active nitrosating agent, nitrous anhydride (N₂O₃).[6][7] Many standard analytical diluents and mobile phases (e.g., 0.1% formic acid) create this exact environment.[8]

• Elevated Temperature & Time: Higher temperatures and longer storage or analysis times can increase the reaction rate.[4]

Q3: What is a "nitrite scavenger" and how do I use one?

A3: A nitrite scavenger is an antioxidant compound that preferentially reacts with and neutralizes nitrosating agents before they can react with the amine in the drug substance.[9] For aqueous and methanolic sample preparations, Ascorbic Acid (Vitamin C) is a highly effective and commonly used scavenger.[7][9]

• How to Use: Add a small, optimized amount of ascorbic acid to your sample preparation diluent. A typical starting concentration is 0.1% w/v. See the protocols section for a detailed procedure.

Q4: My method uses LC-MS/MS. Can the scavenger interfere with my analysis?

A4: It's possible, but generally manageable. Ascorbic acid is polar and may elute early in a typical reversed-phase gradient. It is not expected to cause significant ion suppression for perindopril, but this must be verified during method validation. Always run a blank with the scavenger and a matrix blank to check for interferences at the retention time of your analytes and internal standard.

Part 2: In-Depth Troubleshooting & Prevention

Guide 1: Investigating the Source of Nitrite Contamination

If artifactual formation is confirmed, the next logical step is to identify the source of the nitrite contamination. This requires a systematic approach.

Potential Sources:

• Excipients: Certain common excipients are known to contain trace levels of nitrites.

• Water: While purified water typically has very low nitrite levels (<0.1 ppb), potable water used in earlier manufacturing stages can be a source.[10]

• Reagents: Check the certificates of analysis for all reagents used in your sample preparation, particularly acids and buffers.

• Sample Containers & Filters: Ensure that containers and syringe filters are not leaching any reactive impurities.

Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting artifactual nitrosamine formation.

Guide 2: Optimizing Analytical Conditions

Beyond adding scavengers, you can optimize your analytical method to create a less favorable environment for nitrosation.

• pH Control: If chromatographically feasible, consider using a mobile phase with a higher pH. The rate of nitrosation decreases significantly as the pH moves from acidic towards neutral.[11] However, this must be balanced with the stability and ionization efficiency of perindopril for MS detection.

• Temperature Control: Maintain the autosampler at a low temperature (e.g., 4-10 °C) to slow down the reaction kinetics.[4]

• Minimize Sample Residence Time: Structure your analytical runs to minimize the time samples spend in the autosampler before injection. Analyze samples as soon as possible after preparation.

Part 3: Key Protocols & Data

Protocol 1: Sample Preparation with Nitrite Scavenging

This protocol provides a step-by-step method for preparing perindopril samples for LC-MS/MS analysis while preventing artifactual nitrosamine formation.

Objective: To accurately quantify N-nitroso-perindopril in a drug product by inhibiting its formation during sample extraction and handling.

Materials:

• Perindopril Drug Product (Tablets or Capsules)

• Diluent: Methanol/Water (50:50, v/v)

• Scavenger Stock Solution: Ascorbic Acid, 1.0% w/v in Water

• Final Diluent with Scavenger: Add 1 part Scavenger Stock Solution to 9 parts Diluent (final ascorbic acid concentration of 0.1%). Prepare this fresh daily.

• Class A Volumetric Flasks, Pipettes

• Vortex Mixer, Sonicator, Centrifuge

• 0.22 µm Syringe Filters (verify compatibility)

Procedure:

• Standard Preparation: Prepare calibration standards of N-nitroso-perindopril and a suitable internal standard (e.g., N-nitroso-perindopril-d4) in the Final Diluent with Scavenger.

• Sample Weighing: Accurately weigh and transfer a quantity of powdered tablets/capsules equivalent to one dose of perindopril into a volumetric flask.

• Extraction: Add approximately 70% of the final volume of Final Diluent with Scavenger to the flask.

• Mixing: Vortex for 2 minutes, then sonicate for 15 minutes to ensure complete dissolution/extraction of the drug.

• Dilution: Allow the solution to return to room temperature. Dilute to the final volume with the Final Diluent with Scavenger and mix thoroughly.

• Clarification: Centrifuge an aliquot of the solution at 4000 RPM for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Analysis: Analyze immediately using a validated LC-MS/MS method.

Self-Validation Check: To confirm the effectiveness of the scavenger, prepare a control sample by spiking a known, high amount of sodium nitrite into a sample prepared without ascorbic acid. Then, analyze a second sample spiked with the same amount of nitrite but prepared with the 0.1% ascorbic acid diluent. The N-nitroso-perindopril level in the scavenger-containing sample should be negligible compared to the unprotected sample.

Table 1: Recommended Nitrite Scavengers & Their Properties

Scavenger	Typical Conc.	Mechanism of Action	Advantages	Potential Issues
Ascorbic Acid	0.1 - 1.0%	Reduces nitrous acid (HNO₂) to nitric oxide (NO).[9]	Highly effective in aqueous/protic solvents, inexpensive, well-documented.[12][13]	May not be effective in non-polar aprotic solvents.
Ammonium Sulfamate	0.1 - 0.5%	Reacts with nitrous acid to form nitrogen gas and sulfate.	Effective scavenger, often used in process chemistry.	May interfere with MS analysis due to its ionic nature.
α-Tocopherol (Vitamin E)	0.1 - 1.0%	A radical scavenger that can inhibit nitrosation, particularly in lipid-based or non-polar systems.[11][13]	Effective in non-aqueous environments.[3]	Poor water solubility.

Table 2: Example LC-MS/MS Parameters for Perindopril and N-Nitroso-Perindopril

This table provides starting conditions for method development. Parameters must be optimized for your specific instrumentation.

Parameter	Recommended Setting	Rationale
LC Column	C18, < 3 µm particle size (e.g., 100 x 2.1 mm)	Provides good retention and peak shape for both analytes.
Mobile Phase A	0.1% Formic Acid in Water	Standard acidic modifier for good ionization in positive ESI.[8]
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol	Standard organic phase.
Flow Rate	0.3 - 0.5 mL/min	Appropriate for a 2.1 mm ID column.
Gradient	Start at 5-10% B, ramp to 95% B	To elute perindopril and its more hydrophobic nitrosamine.
Ionization Mode	Positive Electrospray (ESI+)	Both compounds contain basic nitrogens that readily protonate.
MRM Transitions	Perindopril: m/z 369.2 -> 172.1N-Nitroso-Perindopril: m/z 398.2 -> 241.2	Monitor at least two transitions per compound for confident identification. (Note: Exact m/z values may vary slightly based on adducts and instrument calibration).

Chemical Pathway Visualization

The following diagram illustrates the acid-catalyzed formation of N-nitroso-perindopril and the inhibitory action of ascorbic acid.

Caption: Mechanism of N-nitroso-perindopril formation and its prevention.

References

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link][1][14][15]

• Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency (EMA). [Link][2][16]

• Nitrosamine formation mechanism from Nitrates and Amines. ResolveMass Laboratories Inc. [Link][4]

• Preventing False Positives in Nitrosamine Testing. Resolian Analytical Sciences. [Link][3]

• Mechanistic and Other Relevant Data - Ingested Nitrate and Nitrite, and Cyanobacterial Peptide Toxins. NCBI Bookshelf. [Link][7]

• A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. PubMed. [Link][8]

• 6 Steps to reduce nitrosamines impurities in Pharma industry. Cencora. [Link][11]

• Nitrite in Pharmaceutical Manufacturing Water: Development of an Ultra-Sensitive Analytical Method, Typical Data, and Discussion of Potential Nitrosamine Formation in Drug Substance and Drug Product from Water. ACS Publications. [Link][10]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link][6]

• Ascorbic acid as an effective nitrite scavenger and nitrosamine mitigation agent. DSM. [Link][9]

• Assessment of a Diverse Array of Nitrite Scavengers in Solution and Solid State: A Study of Inhibitory Effect on the Formation of Alkyl-Aryl and Dialkyl N-Nitrosamine Derivatives. MDPI. [Link][12]

• N-Nitroso Perindopril EP Impurity B. Veeprho. [Link][5]

• N-nitrosamine Mitigation with Nitrite Scavengers in Oral Pharmaceutical Drug Products. Journal of Pharmaceutical Sciences. [Link][13]

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addressing variability in N-nitroso-perindopril analytical results

Prepared by: Gemini Senior Application Scientist Team

Welcome to the technical support resource for the analysis of N-nitroso-perindopril. This guide is designed for researchers, analytical scientists, and drug development professionals to address the significant challenges and variability encountered during the quantification of this nitrosamine drug substance-related impurity (NDSRI). Given the intense regulatory scrutiny on nitrosamines, achieving accurate, precise, and reliable analytical data is paramount.[1][2][3]

This document provides in-depth troubleshooting guides, validated protocols, and answers to frequently asked questions, grounded in scientific principles and regulatory expectations from bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The Regulatory Landscape: Why Consistency is Critical

Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is a major safety concern.[1][3] Regulatory agencies worldwide have established stringent requirements for the control and monitoring of these impurities. N-nitroso-perindopril is an NDSRI, meaning it is structurally related to the active pharmaceutical ingredient (API), perindopril.[4][5] Its formation can occur during the synthesis, formulation, or even storage of the drug product under specific conditions.[5][6][7]

The acceptable intake (AI) limits for nitrosamines are set at very low levels (nanograms per day), demanding highly sensitive and robust analytical methods.[8][9] Variability in analytical results can lead to incorrect batch disposition decisions, regulatory delays, and potential patient risk.

Table 1: Regulatory Acceptable Intake (AI) Limits for N-Nitroso-Perindopril

Regulatory Body / Organization	Acceptable Intake (AI) Limit (ng/day)	Carcinogenic Potency Category	Source
European Medicines Agency (EMA)	1500	5	[10][11][12]
U.S. Food and Drug Administration (FDA)	1500	5	[13][14]
Health Canada	1500	Not Specified	[15]

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-perindopril and why does it form?

A: N-nitroso-perindopril is the N-nitrosated derivative of perindopril, an ACE inhibitor.[5] It forms when the secondary amine group within the perindopril structure reacts with a nitrosating agent, such as nitrous acid. This reaction is often facilitated by the presence of residual nitrites (from raw materials or excipients) under acidic conditions.[4][5][6]

Q2: What is the primary analytical technique for detecting N-nitroso-perindopril?

A: The most widely accepted and recommended technique is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[5][16] This method provides the necessary sensitivity to detect the impurity at trace levels (ng/mL or ppb) and the specificity to distinguish it from the API and other matrix components.[17][18] High-Resolution Mass Spectrometry (HRAMS) is also increasingly used to eliminate false positives.[19][20]

Q3: What are the most common sources of variability in analytical results?

A: Variability typically arises from three main areas:

• Sample Preparation: Inconsistent extraction recovery, analyte degradation, or the artificial formation of the nitrosamine during the sample preparation steps.[21][22]

• Chromatographic Conditions: Shifting retention times, poor peak shape, or co-elution with interfering components from the sample matrix.[18]

• Mass Spectrometry Detection: Ion suppression or enhancement due to matrix effects, and incorrect instrument settings leading to poor sensitivity or reproducibility.[23][24][25]

Q4: Is it possible to accidentally create N-nitroso-perindopril during the analysis itself?

A: Yes, this is a significant risk known as artifactual formation. If the sample preparation procedure uses acidic conditions (e.g., formic acid in the diluent) and there are trace nitrite impurities present in the drug product matrix or reagents, the perindopril API can be converted to N-nitroso-perindopril during the sample workup.[20][21] This will lead to a false positive or an overestimation of the impurity level.

Troubleshooting Guides: A Problem-Solving Approach

This section addresses specific issues encountered during analysis. Each problem is followed by a detailed explanation of potential causes and actionable solutions, grounded in scientific principles.

Issues in Sample Preparation

Question: My results are inconsistent, and I suspect low or variable analyte recovery. What should I investigate?

Answer: Inconsistent recovery is a classic sample preparation problem. The goal is to efficiently extract the N-nitroso-perindopril from the complex drug product matrix into a clean solution for injection.

• Causality & Solution:

  • Incomplete Dissolution/Extraction: The drug product matrix may not be fully dissolving in your chosen diluent. Perindopril tablets contain various excipients that can trap the analyte.

    • Action: Increase vortexing or shaking time.[26] Consider using a mechanical shaker for consistency. Experiment with different extraction solvents or solvent mixtures (e.g., methanol, acetonitrile, water with small amounts of acid or base) to find the optimal medium for both the API and the nitrosamine.

  • Analyte Adsorption: N-nitroso-perindopril may adsorb to glassware, plasticware, or undissolved excipients.

    • Action: Use silanized glass vials to minimize surface interactions. Ensure all materials are scrupulously clean. After centrifugation, check if filtering the supernatant through a low-binding filter (e.g., PTFE) improves consistency.[26]

  • Analyte Instability/Degradation: Nitrosamines can be light-sensitive.[20][22] Exposure to UV light during sample preparation can cause degradation, leading to lower-than-expected results.

    • Action: Use amber vials and protect samples from direct light throughout the preparation and analysis workflow.[22] Prepare samples immediately before analysis whenever possible.

Question: I am getting positive results in a batch that is expected to be clean. How can I confirm if this is due to artifactual formation?

Answer: Differentiating between authentic contamination and artifactual formation is critical. The reaction between perindopril (a secondary amine) and nitrites is the root cause.

• Causality & Solution:

  • Mechanism of Formation: Acidic conditions in your sample diluent can convert trace nitrite ions into nitrous acid (HNO₂), the primary nitrosating agent.[6] This then reacts with perindopril.

  • Diagnostic Experiment: Prepare two sets of samples. To the second set, add a "nitrosamine scavenger" or "quenching agent" to the extraction solvent. Common scavengers include ascorbic acid (Vitamin C) or ammonium sulfamate. These agents react with and destroy nitrous acid, preventing nitrosamine formation.

    • Action: Add ~10 mM ascorbic acid to your sample diluent. If the N-nitroso-perindopril signal is significantly reduced or eliminated in the scavenger-treated samples compared to the untreated ones, you have strong evidence of artifactual formation.

  • Preventative Measures:

    • Modify your method to use a scavenger routinely.

    • Avoid highly acidic sample preparation conditions if possible.

    • Test all reagents, including water and solvents, for nitrite contamination.

Diagram of artifactual N-nitroso-perindopril formation and mitigation.

Issues in LC-MS/MS Analysis

Question: My analyte signal is suppressed, and the ion ratio is inconsistent between samples and standards. What is the likely cause?

Answer: This strongly points to a matrix effect , where co-eluting compounds from the sample matrix interfere with the ionization of your target analyte in the mass spectrometer's source.[23][25]

• Causality & Solution:

  • Ionization Competition: The electrospray ionization (ESI) source has a finite capacity to generate ions. If a large amount of a matrix component (like an excipient or a metabolite) elutes at the same time as N-nitroso-perindopril, it will compete for ionization, suppressing the signal of your analyte.[27]

    • Action 1: Improve Chromatographic Separation. This is the most effective solution. Modify your LC gradient to better separate the N-nitroso-perindopril peak from the "matrix cloud." Try a shallower, longer gradient or experiment with a different stationary phase (e.g., a biphenyl column instead of a standard C18) that offers different selectivity.

    • Action 2: Enhance Sample Cleanup. A more rigorous sample cleanup can remove the interfering components before injection. Transition from a simple "dilute-and-shoot" or protein precipitation method to Solid Phase Extraction (SPE). SPE can selectively bind and elute your analyte while washing away salts and other interferences.[24]

    • Action 3: Use a Stable Isotope-Labeled Internal Standard (SIL-IS). An ideal internal standard, like ¹³C- or ¹⁵N-labeled N-nitroso-perindopril, will co-elute with the analyte and experience the exact same degree of ion suppression. By monitoring the ratio of the analyte to the SIL-IS, the variability caused by the matrix effect is normalized, leading to highly accurate and precise quantification.

Question: The peak shape for N-nitroso-perindopril is poor (tailing or fronting), which affects integration and reproducibility. How can I improve it?

Answer: Poor peak shape is usually a result of undesirable chemical interactions between the analyte and the chromatographic system.

• Causality & Solution:

  • Secondary Interactions: The N-nitroso-perindopril molecule has functional groups that can interact with active sites (e.g., residual silanols) on the silica-based column packing, causing peak tailing.

    • Action: Ensure the mobile phase pH is appropriate. Adding a small amount of an acid modifier like formic acid (0.1%) can protonate silanols and reduce these interactions.[28] Also, ensure you are using a high-quality, end-capped column designed for high-performance applications.

  • Mobile Phase Mismatch: Injecting the sample in a solvent that is much stronger than the initial mobile phase can cause peak distortion and splitting.

    • Action: If possible, the final sample diluent should be as close in composition to the starting mobile phase of your gradient as possible. If you must use a strong solvent for extraction (e.g., 100% methanol), try to evaporate and reconstitute the sample in the initial mobile phase.

  • Column Overload: Injecting too much sample mass can saturate the column, leading to broad, fronting peaks.

    • Action: Dilute your sample. While seemingly counterintuitive for trace analysis, a cleaner chromatogram from a diluted sample can often provide a more accurate result than an overloaded injection.

Troubleshooting decision tree for N-nitroso-perindopril analysis.

Key Experimental Protocols

These protocols provide a starting point for method development. They must be fully validated for your specific sample matrix and instrument.

Protocol 1: Sample Preparation from Perindopril Tablets

This protocol includes measures to mitigate artifactual formation.

• Reagent Preparation: Prepare a Diluent/Extraction Solvent of 50:50 Methanol:Water containing 0.1% Formic Acid and 10 mM Ascorbic Acid. Prepare an Internal Standard (IS) stock solution of ¹³C₆-N-nitroso-perindopril at 1 µg/mL in Methanol.

• Sample Weighing: Accurately weigh a portion of powdered tablets equivalent to 80 mg of perindopril into a 15 mL centrifuge tube.[26]

• Extraction:

  • Add 9.9 mL of the Diluent/Extraction Solvent to the tube.

  • Add 100 µL of the IS stock solution to achieve a final IS concentration of 10 ng/mL.

  • Cap the tube and vortex for 30 seconds.

  • Place on a mechanical shaker for 30 minutes to ensure complete extraction.[26]

• Clarification: Centrifuge the sample at 4000 rpm for 15 minutes.

• Final Preparation: Carefully draw the supernatant and filter it through a 0.22 µm PVDF syringe filter into an amber LC vial.

• Quality Controls: Concurrently prepare a method blank (no tablet powder) and a matrix blank spiked with a known amount of N-nitroso-perindopril standard to assess recovery and accuracy.

Protocol 2: Suggested LC-MS/MS Starting Parameters

This method is designed for high sensitivity and selectivity.

Parameter	Suggested Condition	Rationale
LC System	UPLC / UHPLC System	Provides high resolution and narrow peaks, crucial for separating the analyte from matrix interferences.
Column	C18 or Biphenyl, < 2 µm particle size (e.g., 2.1 x 100 mm)	C18 is a good starting point; Biphenyl offers alternative selectivity. Small particles improve efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Standard acidic modifier for good peak shape and ESI+ ionization.[28]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	Standard organic solvents for reverse-phase chromatography.
Gradient	Start at 5% B, hold for 1 min, ramp to 95% B over 8 min, hold 2 min	A representative gradient; must be optimized to ensure separation from the API and matrix.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp	40 °C	Improves reproducibility of retention times.
Injection Vol.	5 µL	Balance between sensitivity and avoiding column overload.
MS System	Triple Quadrupole or High-Resolution MS (e.g., Orbitrap)	Triple quadrupole for targeted, sensitive quantitation; HRAMS for added specificity.[19]
Ionization	Electrospray Ionization, Positive Mode (ESI+)	N-nitroso-perindopril ionizes well in positive mode.
MRM Transitions	Quantifier: 398.2 -> 172.1, Qualifier: 398.2 -> 98.1 (Example)	Monitor at least two transitions. The quantifier is for concentration calculation; the qualifier confirms identity. These values must be empirically determined on your instrument.
Internal Std.	Monitor appropriate transition for the SIL-IS	e.g., 404.2 -> 172.1 for a ¹³C₆-labeled IS.

References

• European Medicines Agency. (n.d.). Nitrosamine impurities: guidance for marketing authorisation holders. European Union. [Link]

• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development. [Link]

• Netpharmalab. (2025). EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. [Link]

• Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidance. Zamann Pharma Support. [Link]

• U.S. Food and Drug Administration. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. FDA. [Link]

• European Medicines Agency. (2025). Nitrosamine impurities. EMA. [Link]

• Agilent. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Agilent Technologies. [Link]

• GMP Publishing. (2024). EMA: Updated Q&A on Nitrosamines 2024. GMP Publishing. [Link]

• FDA News & Events. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link]

• GxP News. (2024). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. [Link]

• European Medicines Agency. (n.d.). Established acceptable intake for nitrosamines in medicines. [Link]

• European Medicines Agency. (2025). Established acceptable intake for nitrosamines in medicines. [Link]

• U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs. FDA. [Link]

• Ellutia. (n.d.). Nitrosamines in Pharma. Ellutia. [Link]

• International Journal of Pharmaceutical and Professional Research. (2025). A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities. [Link]

• Health Canada. (2025). Established acceptable intake limits for N-nitrosamine impurities. Canada.ca. [Link]

• Manasa Life Sciences. (n.d.). N-Nitroso Perindopril. Manasa Life Sciences. [Link]

• PubMed. (n.d.). A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. [Link]

• PharmSol. (2024). A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation. [Link]

• European Medicines Agency. (n.d.). Appendix 1: Acceptable intakes established for N-nitrosamines. [Link]

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• PubMed. (n.d.). First LC-MS/MS electrospray ionization validated method for the quantification of perindopril and its metabolite perindoprilat in human plasma. [Link]

• ResearchGate. (n.d.). A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. [Link]

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• The Analytical Scientist. (n.d.). HRAM-LC-MS method for the determination of nitrosamine impurities in drugs. [Link]

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• PubMed Central. (n.d.). Analytical Methodologies to Detect N-Nitrosamine Impurities. [Link]

• Veeprho. (n.d.). N-Nitroso Perindopril. Veeprho. [Link]

• International Journal of Pharmacy and Technology. (2017). ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. [Link]

• LCGC International. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

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Technical Support Center: N-Nitroso-Perindopril Analysis

Introduction: The Challenge of N-Nitroso-Perindopril Co-elution

The emergence of nitrosamine impurities as a critical quality and safety concern has placed significant demands on analytical laboratories.[1][2] N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), presents a common analytical challenge: co-elution with the active pharmaceutical ingredient (API), perindopril.[3][4][5] Due to their structural similarity, separating these two compounds can be difficult, yet it is essential for accurate quantification and risk assessment to ensure patient safety.[2][4]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and resolving the co-elution of N-nitroso-perindopril and perindopril. We will delve into the chemical principles governing their separation and provide systematic, field-proven strategies for robust method development.

Frequently Asked Questions (FAQs)

Q1: Why is my N-nitroso-perindopril peak co-eluting with the parent drug, perindopril?

Co-elution in this case is primarily due to the high structural similarity between perindopril and its N-nitroso derivative. In typical reversed-phase chromatography, which separates molecules based on hydrophobicity, the slight change in polarity from adding a nitroso group (N=O) may not be sufficient to achieve baseline resolution under suboptimal conditions.[6] The key to separation lies in exploiting the subtle physicochemical differences between the two molecules, particularly their ionization behavior.

Q2: I'm seeing a shoulder on my main perindopril peak. Is that definitely co-elution?

A shoulder or any peak asymmetry is a strong indicator of a co-eluting impurity.[6] However, it can also be caused by other issues such as column overload, a void in the column packing, or use of an injection solvent much stronger than the mobile phase.[7][8] To confirm co-elution, inject a diluted sample. If the shoulder becomes more distinct or resolves into a separate peak, you are likely dealing with co-elution.[7] Mass spectrometry (LC-MS) is the definitive tool to confirm the identity of the species under the peak.[9]

Q3: How critical is mobile phase pH for this specific separation?

Mobile phase pH is the most powerful tool for resolving perindopril and N-nitroso-perindopril.[10][11] Perindopril is an ionizable molecule, containing both a carboxylic acid group (acidic) and a secondary amine (basic). Its retention on a reversed-phase column is highly dependent on its charge state, which is controlled by the mobile phase pH.[12][13] The nitrosation of the secondary amine to form N-nitroso-perindopril significantly reduces the basicity of that nitrogen atom. This difference in basicity (pKa) is the key to manipulating their retention times differentially and achieving separation.[11]

Q4: Can I use my existing C18 column, or do I need a specialized one?

A standard, high-quality C18 column is often sufficient for this separation, provided the mobile phase is properly optimized. However, if resolution is still challenging, changing the stationary phase chemistry can provide the necessary change in selectivity.[6] A phenyl-hexyl or biphenyl phase, for example, offers different (π-π) interactions, which can be beneficial for separating molecules with aromatic or conjugated systems.

In-Depth Troubleshooting Guide

Resolving co-elution requires a logical and systematic approach. The following guide provides a step-by-step workflow for diagnosing the problem and developing a robust separation method.

Workflow for Troubleshooting Co-elution

Caption: A systematic workflow for resolving co-eluting peaks.

Step 1: Foundational Checks - Is Your System Ready?

Before modifying your method, ensure your HPLC system is performing optimally.

• System Suitability: Inject a well-characterized standard (e.g., caffeine, uracil) to check for theoretical plates (N), peak asymmetry, and retention time stability. Poor performance here points to a system issue, not a method selectivity problem.

• Injection Solvent: Ensure your sample is dissolved in a solvent that is weaker than or equal in strength to your initial mobile phase. Injecting in a strong solvent can cause severe peak distortion.[7]

• Column Health: Check the backpressure and review the column's history. A contaminated or old column may have lost efficiency.

Step 2: Understanding the Molecules - The Key to Selectivity

The separation strategy hinges on the different ionization properties of perindopril and N-nitroso-perindopril.

Compound	Structure	Key Ionizable Groups	pKa (Calculated/Estimated)
Perindopril		1. Carboxylic Acid2. Secondary Amine	pKa₁ (Acid): ~3.5 - 4.0pKa₂ (Base): ~5.5 - 6.0
N-Nitroso-Perindopril		1. Carboxylic Acid2. N-nitroso Amine	pKa₁ (Acid): ~3.5 - 4.0pKa₂ (Base): << 5.0 (significantly less basic)

Data sourced from PubChem and inferred from chemical principles.[8][11]

Causality Explained: Perindopril has two key ionizable sites: a carboxylic acid and a secondary amine. The N-nitroso group on the impurity is strongly electron-withdrawing. This drastically reduces the electron density on the adjacent nitrogen, making it a much weaker base (i.e., it has a much lower pKa).[11] This difference in basicity is the primary lever for achieving chromatographic separation.

Caption: Effect of mobile phase pH on the ionization and relative retention of Perindopril vs. N-Nitroso-Perindopril.

Step 3: Systematic Mobile Phase Optimization

The goal is to find a pH where the two compounds have the largest difference in charge and/or hydrophobicity. Based on their pKa values, the optimal separation window is likely to be at a low pH.

Experimental Protocol: pH Screening

• Prepare Buffers: Prepare three mobile phases. A common starting point is Acetonitrile and a buffered aqueous phase.

  • Mobile Phase A1: 0.1% Formic Acid in Water (pH ~2.7)

  • Mobile Phase A2: 20mM Ammonium Formate in Water, pH adjusted to 3.5 with Formic Acid

  • Mobile Phase A3: 20mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid

• Mobile Phase B: Acetonitrile.

• Initial Gradient: Run a generic gradient (e.g., 5-95% B over 15 minutes) with each of the aqueous mobile phases (A1, A2, A3).

• Column: Use a standard C18 column (e.g., 150 x 4.6 mm, 3.5 µm).

• Analysis:

  • Inject a mixture of perindopril and N-nitroso-perindopril.

  • At pH ~2.7-3.5: The carboxylic acid on both molecules will be mostly protonated (neutral). The secondary amine on perindopril will be fully protonated (positive charge), making it more polar and elute earlier. The N-nitroso amine, being much less basic, will be largely neutral. This charge difference should create significant separation.

  • At pH ~4.5: The carboxylic acid on both molecules will be partially or fully deprotonated (negative charge). The perindopril amine will still be protonated (positive charge), creating a zwitterion. The N-nitroso impurity will be primarily anionic. The difference in overall polarity may still provide separation, but it could be less pronounced.

• Evaluation: Compare the chromatograms from the three pH values. Identify the pH that gives the best peak-to-peak separation (resolution). Fine-tune the gradient slope around the elution time of the pair to maximize this resolution.

Step 4: Alternative Selectivity - Changing the Stationary Phase

If optimizing the mobile phase on a C18 column does not yield a resolution (Rs) of >1.5, consider changing the column chemistry.

Stationary Phase	Separation Principle	Rationale for N-Nitroso-Perindopril
C18 (Standard)	Hydrophobic interactions.	Good starting point; separation relies heavily on mobile phase optimization.
Phenyl-Hexyl	Hydrophobic & π-π interactions.	The phenyl rings can provide alternative selectivity by interacting differently with the molecular structures of the API and the impurity.
Biphenyl	Hydrophobic & enhanced π-π interactions.	Offers stronger dipole and π-π interactions, which can be highly effective for separating structurally similar compounds.
Embedded Polar Group (e.g., Polar-C18)	Hydrophobic & hydrogen bonding.	The embedded polar group can help resolve compounds with subtle differences in their ability to act as hydrogen bond donors or acceptors.

Protocol: If you switch to a new column, repeat the pH screening protocol (Step 3). The optimal pH on one stationary phase may not be the same on another due to different surface interactions.

Summary and Recommendations

Resolving the co-elution of N-nitroso-perindopril from perindopril is a tractable, but systematic, analytical challenge. The significant difference in the basicity of the key nitrogen atom is the physicochemical handle that must be exploited.

• Start with Low pH: The most promising strategy is to work at a low mobile phase pH (e.g., 2.5 - 3.5) using a buffered system (formate is ideal for LC-MS compatibility).

• Control Your Parameters: Mobile phase pH is a critical parameter; even small variations can cause retention time shifts.[10][11] Ensure your buffer is prepared accurately and consistently.

• Optimize Systematically: Do not change multiple parameters at once. First, find the optimal pH, then fine-tune the organic solvent percentage and gradient.

• Change Selectivity Last: Only move to a different column chemistry if mobile phase optimization on a standard C18 column is unsuccessful.

By following this structured approach, you can develop a robust, reliable, and transferable analytical method for the accurate quantification of N-nitroso-perindopril, ensuring the safety and quality of your pharmaceutical products.

References

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Moravek. Retrieved from [Link]

• Industry News. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Technology Networks. Retrieved from [Link]

• Crawford Scientific. (2023, September 26). The Importance of Mobile Phase pH in Chromatographic Separations. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-nitroso-perindopril. PubChem. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. Retrieved from [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Retrieved from [Link]

• Zaazaa, H. E., et al. (2013). Validated Chromatographic Methods for Determination of Perindopril and Amlodipine in Pharmaceutical Formulation in the Presence of their Degradation Products. Journal of Chromatographic Science, 51(6), 535–543. Retrieved from [Link]

• Zaazaa, H. E., et al. (2012). Validated chromatographic methods for determination of perindopril and amlodipine in pharmaceutical formulation in the presence of their degradation products. Journal of chromatographic science, 51(6), 535-43. Retrieved from [Link]

• Kumar, N. S., et al. (2025). A Stability-Indicating LC-MS Method for Determination of Perindopril and its Process Related Impurities. ResearchGate. Retrieved from [Link]

• Pharmalytics. (2025, December 14). Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide. YouTube. Retrieved from [Link]

• Housheh, S., et al. (2017). ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. World Journal of Pharmaceutical Research, 6(4), 1563-1575. Retrieved from [Link]

• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Retrieved from [Link]

• Zaazaa, H. E., et al. (2012). Validated Chromatographic Methods for Determination of Perindopril and Amlodipine in Pharmaceutical Formulation in the Presence of their Degradation Products. SciSpace. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved from [Link]

• FDA. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. U.S. Food & Drug Administration. Retrieved from [Link]

• ACE HPLC. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• PMDA. (n.d.). Nitrosamine Impurities. Pharmaceuticals and Medical Devices Agency. Retrieved from [Link]

• Veeprho. (n.d.). N-Nitroso Perindopril. Retrieved from [Link]

• Manasa Life Sciences. (n.d.). N-Nitroso Perindopril. Retrieved from [Link]

• Pharmaceutical Online. (2024, October 23). What Does the FDA's Recent Update of the Nitrosamine Guidance Convey?. Retrieved from [Link]

• PharmaCompass. (n.d.). Perindopril. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Perindopril. PubChem. Retrieved from [Link]

• Wikipedia. (n.d.). Perindopril. Retrieved from [Link]

• Veeprho. (n.d.). N-Nitroso Perindopril EP Impurity B. Retrieved from [Link]

• precisionFDA. (n.d.). PERINDOPRIL. Retrieved from [Link]

• Drugs.com. (2024, March 25). Perindopril. Retrieved from [Link]

• ResearchGate. (2017, April 8). (PDF) ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. Retrieved from [Link]

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• 3. veeprho.com [veeprho.com]
• 4. Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: N-Nitroso-Perindopril Analytical Standards

Welcome to the technical support center for N-nitroso-perindopril analytical standards. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this specific nitrosamine impurity. As a Senior Application Scientist, my goal is to combine technical precision with practical, field-tested insights to ensure the integrity of your analytical results.

Introduction to N-Nitroso-Perindopril Stability

N-nitroso-perindopril is a nitrosamine drug substance-related impurity (NDSRI) of Perindopril, an angiotensin-converting enzyme (ACE) inhibitor.[1] The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies due to their potential carcinogenic properties.[2][3] Therefore, accurate quantification of these impurities is crucial, and the stability of the analytical standards used is paramount to achieving reliable results.

This guide will address the common challenges associated with the stability of N-nitroso-perindopril standards and provide practical solutions to mitigate these issues.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments with N-nitroso-perindopril standards.

Issue 1: Unexpectedly Low or No Signal of N-Nitroso-Perindopril in Your Analytical Run

Symptoms:

• Low peak area or height for the N-nitroso-perindopril standard.

• Complete absence of the N-nitroso-perindopril peak.

• Poor reproducibility of results between injections.

Possible Causes and Solutions:

In-depth Explanation:

• Standard Preparation:

  • Causality: N-nitroso-perindopril, like many complex organic molecules, may require specific solvents and conditions for complete dissolution. Incomplete dissolution will lead to a lower concentration in the injected sample than intended.

  • Action: Ensure the chosen solvent is appropriate. While specific solubility data is not widely published, starting with a diluent common for similar nitrosamines, such as methanol or acetonitrile, is a good practice. Gentle sonication or vortexing can aid dissolution. Avoid excessive heating, as it can accelerate degradation.

• Degradation During Preparation:

  • Causality: Nitrosamines can be susceptible to degradation in the presence of light and at elevated temperatures. The preparation of standards on a warm lab bench or under direct light can lead to the degradation of the analyte before analysis.

  • Action: Prepare standards in a cool environment, away from direct sunlight or harsh artificial light. Use amber vials to protect the solution from light. Prepare fresh standards regularly and compare the response to previously prepared standards to check for degradation over time.

• Storage Conditions:

  • Causality: Improper storage is a primary cause of standard degradation. Factors like temperature, light, and exposure to air (oxygen) can contribute to the breakdown of N-nitroso-perindopril.

  • Action: While some suppliers suggest that N-nitroso-perindopril is stable for shipping at ambient temperature, long-term storage should be more stringent.[4] Store the standard solution in a refrigerator or freezer, protected from light. If possible, overlay the solution with an inert gas like nitrogen or argon to prevent oxidative degradation.

• Analytical Method Parameters:

  • Causality: The complex nature of pharmaceutical formulations can lead to matrix effects, such as ion suppression in LC-MS/MS analysis, which can significantly reduce the signal of the target analyte.[5] Additionally, the choice of mobile phase and chromatographic conditions is critical for good peak shape and sensitivity.

  • Action: Develop and validate a robust analytical method.[6] Use of an isotopically labeled internal standard is highly recommended to compensate for matrix effects and variations in instrument response. Ensure the mobile phase pH is compatible with the analyte's stability. For many nitrosamines, a neutral or slightly acidic mobile phase is preferred.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for N-nitroso-perindopril analytical standards?

A1: While some suppliers indicate that N-nitroso-perindopril is stable for shipment at ambient temperatures, for long-term storage, it is recommended to store the solid standard and its solutions in a cool, dark, and dry place.[4] Specifically:

• Solid Standard: Store in a tightly sealed container in a freezer (-20°C is common) to minimize thermal degradation.

• Standard Solutions: Store in amber glass vials in a refrigerator (2-8°C) or freezer. For extended storage, overlaying the solution with an inert gas can prevent oxidation.

Q2: What solvents are recommended for preparing N-nitroso-perindopril standard solutions?

Q3: How does pH affect the stability of N-nitroso-perindopril in solution?

A3: The stability of many pharmaceutical compounds is pH-dependent.[7] While specific studies on N-nitroso-perindopril are not widely published, it is known that both highly acidic and highly alkaline conditions can promote the degradation of organic molecules.[7][8] For analytical purposes, it is advisable to maintain the pH of the standard solution within a neutral to slightly acidic range (e.g., pH 3-7) to enhance stability, unless the analytical method requires a different pH.

Q4: Is N-nitroso-perindopril sensitive to light?

A4: Nitrosamines as a class of compounds can be susceptible to photolysis.[5] Therefore, it is a best practice to protect N-nitroso-perindopril standards from light. This can be achieved by:

• Using amber glassware for preparing and storing solutions.

• Storing solutions in the dark (e.g., in a closed cabinet or refrigerator).

• Minimizing the exposure of the standard to light during sample preparation.

Q5: What are the potential degradation products of N-nitroso-perindopril?

A5: Specific degradation pathways for N-nitroso-perindopril have not been extensively documented in the public domain. However, based on the structure of perindopril, potential degradation could involve hydrolysis of the ester or amide groups.[9] Forced degradation studies on perindopril itself have shown that it degrades under hydrolytic (acidic, basic), oxidative, and thermal stress conditions.[9] It is plausible that N-nitroso-perindopril would exhibit similar sensitivities, in addition to the potential for denitrosation (loss of the nitroso group) under certain conditions.

Experimental Protocol: Preparation of N-Nitroso-Perindopril Standard Solutions

This protocol provides a general guideline for the preparation of N-nitroso-perindopril standard solutions to ensure their stability and accuracy.

Materials:

• N-nitroso-perindopril reference standard

• High-purity (HPLC or LC-MS grade) methanol or acetonitrile

• Calibrated analytical balance

• Class A volumetric flasks (amber)

• Calibrated pipettes

• Vortex mixer and/or sonicator

• Amber autosampler vials with appropriate caps

Procedure:

• Acclimatization:

  • Allow the N-nitroso-perindopril reference standard container to equilibrate to room temperature before opening to prevent condensation of moisture, which could affect the accuracy of weighing.

• Stock Solution Preparation (e.g., 100 µg/mL):

  • Accurately weigh a suitable amount of the N-nitroso-perindopril standard (e.g., 1 mg) using a calibrated analytical balance.

  • Quantitatively transfer the weighed standard to a Class A volumetric flask (e.g., 10 mL amber flask).

  • Add a portion of the selected solvent (e.g., ~7 mL of methanol) to the flask.

  • Gently vortex or sonicate the solution until the standard is completely dissolved. Avoid excessive heating during sonication.

  • Allow the solution to return to room temperature.

  • Add the solvent to the flask up to the calibration mark.

  • Cap the flask and invert it several times to ensure homogeneity.

• Working Standard Preparation:

  • Prepare working standards by performing serial dilutions of the stock solution using calibrated pipettes and Class A volumetric flasks.

  • Use the same solvent for dilutions as was used for the stock solution.

• Storage:

  • Transfer the stock and working solutions to clearly labeled amber vials.

  • Store the solutions in a refrigerator at 2-8°C. For long-term storage, consider freezing at -20°C.

  • If possible, purge the vials with an inert gas before capping.

• Handling During Analysis:

  • When using the standards, allow them to equilibrate to room temperature before use.

  • If using an autosampler, consider using a cooled sample tray to maintain the stability of the standards during the analytical run.

Data Summary Table

Parameter	Information	Source
Chemical Name	(2S,3aS,7aS)-1-(N-((S)-1-Ethoxy-1-oxopentan-2-yl)-N-nitroso-L-alanyl)octahydro-1H-indole-2-carboxylic acid	[1]
Molecular Formula	C19H31N3O6	[1]
Molecular Weight	397.47 g/mol	[1]
CAS Number	3036581-82-2	[1]
Parent Drug	Perindopril	[10]
Regulatory Status	Nitrosamine Drug Substance-Related Impurity (NDSRI)	[11]
Acceptable Intake (AI) Limit	1500 ng/day (as per U.S. FDA)	[10]
Recommended Storage	Cool, dark, and dry conditions. Refrigeration or freezing is recommended for long-term storage.	Inferred from best practices
Recommended Solvents	Methanol, Acetonitrile	Inferred from common analytical practices

References

• Veeprho. (n.d.). Perindopril Impurities and Related Compound. Retrieved from [Link]

• Daicel Pharma Standards. (n.d.). Perindopril Impurities Manufacturers & Suppliers. Retrieved from [Link]

• Alfa Omega Pharma. (n.d.). Perindopril Impurities | 82834-16-0 Certified Reference Substance. Retrieved from [Link]

• KM Pharma Solution Private Limited. (n.d.). MSDS - N-Nitroso Perindopril EP Impurity B. Retrieved from [Link]

• ResearchGate. (n.d.). Pathways for N-Nitroso Compound Formation: Secondary Amines and Beyond | Request PDF. Retrieved from [Link]

• SynZeal. (n.d.). Perindopril Impurities. Retrieved from [Link]

• ResearchGate. (2025). Analytical Challenges in Ultra-Trace Quantitation of Nitrosamine Related Impurities within Complex Pharmaceutical Matrices: Review Article. Retrieved from [Link]

• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (n.d.). Retrieved from [Link]

• PubMed Central. (n.d.). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Retrieved from [Link]

• Veeprho. (n.d.). N-Nitroso Perindopril | CAS 3036581-82-2. Retrieved from [Link]

• Forced degradation: predicting nitrosamine formation. (2023, June 25). Retrieved from [Link]

• Trends and Challenges in Nitrosamine Testing: Part Two. (2025, March 12). The Analytical Scientist. Retrieved from [Link]

• Veeprho. (n.d.). Nitroso Perindopril EP impurity N. Retrieved from [Link]

• New Trends in Forced Degradation Studies. (2012, June 15). Scribd. Retrieved from [Link]

• PubChem. (n.d.). N-nitroso-perindopril. Retrieved from [Link]

• ResearchGate. (2025). Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. Retrieved from [Link]

• ResearchGate. (2025). Thermo-, Radio-and Photostability of Perindopril Tert-butyloamine in The Solid State. Comparison to Other Angiotensin Converting Enzyme Inhibitors. Retrieved from [Link]

• PubMed Central. (2023, June 22). Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. Retrieved from [Link]

• Google Patents. (n.d.). KR20130080813A - Process for the preparation of the l-arginine salt of perindopril.

• ResearchGate. (2025). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Packaging and Storage Conditions on Stability of Perindopril Tablets. Retrieved from [Link]

• The Analytical Scientist. (n.d.). HRAM-LC-MS method for the determination of nitrosamine impurities in drugs. Retrieved from [Link]

• ResearchGate. (2025). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Retrieved from [Link]

• Google Patents. (n.d.). US8865915B2 - Process for the preparation of the L-arginine salt of perindopril.

• National Institutes of Health. (n.d.). Thermo-, Radio- and Photostability of Perindopril Tert-butyloamine in The Solid State. Comparison to Other Angiotensin Converting Enzyme Inhibitors. Retrieved from [Link]

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Technical Support Center: N-Nitroso-Perindopril HPLC Analysis

A Specialist's Guide to Preventing and Troubleshooting Analyte Carryover

Welcome to the Technical Support Center for N-nitroso-perindopril analysis. This resource is designed for researchers, analytical scientists, and drug development professionals who are working on the sensitive detection of this Nitrosamine Drug Substance-Related Impurity (NDSRI). Given the regulatory scrutiny on nitrosamines, achieving accurate, precise, and carryover-free analysis is paramount.[1][2] This guide provides in-depth, experience-driven advice in a question-and-answer format to help you overcome the specific challenges associated with N-nitroso-perindopril HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: We are observing a persistent peak for N-nitroso-perindopril in our blank injections following a high-concentration standard. What is the most likely cause?

A1: This phenomenon, known as "classic carryover," is the most common issue when analyzing trace levels of nitrosamines. The primary suspect is typically the autosampler, where the analyte can adsorb to various surfaces in the flow path.[3] N-nitroso-perindopril, with a calculated XLogP3 of 3.6, is moderately hydrophobic, which increases its propensity to adhere to surfaces like the needle, rotor seal, and sample loop, especially in reversed-phase systems.[3]

To confirm the source, a systematic investigation is necessary. Start by injecting a "null" injection (an injection cycle without actuating the valve to the inject position). If no peak is observed, the autosampler is the most probable source of the carryover.

Q2: What are the critical physicochemical properties of N-nitroso-perindopril that influence its carryover potential?

A2: Understanding the molecule's properties is the first step to designing a robust method that minimizes carryover.

Property	Value/Characteristic	Implication for Carryover
Molecular Weight	397.5 g/mol	Less influential on carryover directly, but relevant for MS detection settings.
Calculated XLogP3	3.6	Indicates moderate hydrophobicity. The molecule has a tendency to adsorb to non-polar surfaces (e.g., PEEK tubing, rotor seals) and can be retained in areas of the flow path that are not efficiently swept by the mobile phase.
Solubility	Soluble in organic solvents like ethanol and methanol.	The choice of sample diluent and, critically, the autosampler wash solvents, must ensure the analyte remains fully dissolved to prevent precipitation and adsorption in the injection system.
Chemical Structure	Contains a secondary amine precursor (Perindopril).[4]	While not directly related to carryover of the nitrosamine itself, it's a reminder of the potential for in-situ formation if sources of nitrites are present in the mobile phase or sample matrix.

Q3: How should we select an appropriate autosampler wash solvent to prevent N-nitroso-perindopril carryover?

A3: The selection of the autosampler wash solvent is arguably the most critical factor in controlling carryover. A common mistake is using a wash solvent that is too weak. The principle is simple: the wash solvent must be strong enough to completely dissolve and remove any residual N-nitroso-perindopril from the needle and injection pathway.[5]

A multi-step wash protocol is highly recommended:

• Primary Wash (Strong Solvent): This should be a solvent with a higher elution strength than the strongest point in your gradient. For a typical reversed-phase method using acetonitrile (ACN) and water, a suitable strong wash would be 100% ACN or a mixture with a small amount of a different organic solvent like isopropanol (IPA) (e.g., 75:25 ACN:IPA) to disrupt different types of interactions.

• Secondary Wash (Intermediate Solvent): This wash helps transition from the strong organic wash back to the initial mobile phase conditions to prevent solvent miscibility issues and ensure good peak shape for the next injection. A good choice is a solvent mixture that mimics the mobile phase at the start of the gradient (e.g., 80:20 Water:ACN).

It is crucial that the wash solvents are miscible with both the sample solvent and the mobile phase to avoid precipitation within the autosampler. [5]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Carryover

This guide provides a logical workflow to identify and resolve the source of N-nitroso-perindopril carryover.

Step 1: Classify the Carryover

• Action: Inject a high-concentration standard followed by a series of three to five blank injections.

• Observation & Interpretation:

  • Classic Carryover: The peak area decreases significantly and consistently with each subsequent blank injection. This points to residual analyte in the injection system.

  • Constant Carryover: The peak area remains relatively constant across all blank injections. This suggests contamination of the blank solvent, mobile phase, or a persistent system contamination issue.

Step 2: Isolate the Source

• Action A (Rule out the Column): Replace the analytical column with a zero-dead-volume union and repeat the blank injection sequence.

  • Result: If carryover disappears, the column is the source. This could be due to irreversible binding or degradation.

• Action B (Rule out Sample/Blank Contamination): Prepare a fresh blank using HPLC-grade solvent from a new, unopened bottle.

  • Result: If carryover disappears, the original blank was contaminated.

• Action C (Focus on the Autosampler): If carryover persists with the union in place, the autosampler is the confirmed source.

Step 3: Mitigate Autosampler Carryover

• Optimize Wash Protocol: Implement the multi-step wash protocol described in Q3. Increase the volume of the wash solvent used for both the internal and external needle wash.

• Check for Wear and Tear: Inspect the injector rotor seal and needle seat for scratches or wear. These can create dead volumes where the analyte can be trapped.[6] Replace these components if necessary.

• Sample Diluent: Ensure your sample is dissolved in a solvent that is no stronger than the initial mobile phase. Injecting in a very strong solvent can cause the analyte to "crash out" or adsorb onto surfaces before being properly introduced to the column.

Guide 2: Advanced Carryover Prevention Strategies

For highly sensitive methods where even minimal carryover is unacceptable, consider these advanced strategies.

Strategy 1: Mobile Phase Additives

• Rationale: Adding a small percentage of a stronger, more disruptive solvent to the mobile phase can help to continuously "clean" the system.

• Protocol:

  • Consider adding 1-5% Isopropanol (IPA) to your organic mobile phase (e.g., Acetonitrile). IPA is a strong solvent that can help to solubilize and remove sticky residues.

  • Ensure that any additives are compatible with your detection method (especially for MS detectors).

Strategy 2: System Passivation

• Rationale: N-nitroso compounds can sometimes interact with active metal sites on stainless steel components (e.g., frits, tubing). Passivation can reduce these interactions.

• Protocol:

  • A simple passivation can be achieved by repeatedly injecting a high concentration of a chelating agent like EDTA, followed by a thorough system flush.

  • For more persistent issues, consider commercially available passivation solutions or systems with bio-inert flow paths.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical decision-making process for troubleshooting carryover.

Caption: A decision tree for systematically troubleshooting HPLC carryover.

References

• Shimadzu Scientific Instruments. (n.d.). Solving Carryover Problems in HPLC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 168009797, N-nitroso-perindopril. Retrieved from [Link]

• Veeprho. (n.d.). N-Nitroso Perindopril | CAS 3036581-82-2. Retrieved from [Link]

• U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

• European Medicines Agency. (n.d.). Nitrosamine impurities. Retrieved from [Link]

• Darwish, I. A., et al. (2023). Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. PLOS ONE, 18(6), e0287524. [Link]

• Waters Corporation. (2025). Wash solvent guidelines. Retrieved from [Link]

• Tendulkar, N., & Asif, M. (2025). RP-HPLC Method Development for Impurity Profiling of Perindopril and Indapamide FDC Using Risk-Based AQbD Approach and Spectroscopic Characterization of Impurities. International Journal of Drug Delivery Technology, 15(1), 302-304. [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• Chemass. (n.d.). The Cleaning and Regeneration of Reversed-Phase HPLC Columns. Retrieved from [Link]

• Waters Corporation. (n.d.). Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using waters_connect™ Software. Retrieved from [Link]

• ChemWhat. (n.d.). N-Nitroso Perindopril CAS#: 82834-16-0586. Retrieved from [Link]

Sources

• 1. N-Nitroso Perindopril | Manasa Life Sciences [manasalifesciences.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-nitroso-perindopril | C19H31N3O6 | CID 168009797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Nitroso Perindopril – Leading Manufacturer & Supplier | Chemicea [chemicea.com]
• 5. Wash solvent guidelines | Waters [help.waters.com]
• 6. agilent.com [agilent.com]

selecting the appropriate internal standard for N-nitroso-perindopril

A Guide to Selecting and Utilizing the Appropriate Internal Standard for Accurate Quantification

Welcome to our dedicated technical support resource for researchers, scientists, and drug development professionals engaged in the analysis of N-nitroso-perindopril. This guide provides in-depth technical information, troubleshooting advice, and answers to frequently asked questions to ensure the integrity and accuracy of your analytical data. As Senior Application Scientists, we have designed this guide to be a practical and scientifically robust resource for your laboratory.

Frequently Asked Questions (FAQs)

Q1: What is the most appropriate internal standard for the quantitative analysis of N-nitroso-perindopril?

For the quantitative analysis of N-nitroso-perindopril by LC-MS/MS, the most appropriate and highly recommended internal standard is its stable isotopically labeled (SIL) analogue, N-nitroso-perindopril-d4 .

Q2: Why is a stable isotopically labeled internal standard, like N-nitroso-perindopril-d4, considered the gold standard?

A stable isotopically labeled internal standard is considered the gold standard for quantitative mass spectrometry for several key reasons:

• Physicochemical Similarity: N-nitroso-perindopril-d4 is chemically identical to the analyte, with the only difference being the presence of deuterium atoms. This means it exhibits nearly identical behavior during sample preparation, chromatography, and ionization.

• Co-elution: The SIL internal standard will co-elute with the native analyte under most chromatographic conditions. This is a critical factor for accurate compensation of matrix effects.

• Compensation for Matrix Effects: Matrix effects, which are the suppression or enhancement of the analyte signal due to co-eluting compounds from the sample matrix, are a common challenge in LC-MS/MS analysis. Since the SIL internal standard is affected by the matrix in the same way as the analyte, the ratio of the analyte signal to the internal standard signal remains constant, leading to more accurate and precise quantification.[1][2]

• Correction for Variability: The use of a SIL internal standard can correct for variations in sample extraction, recovery, and injection volume, leading to more robust and reproducible results.

Q3: Is N-nitroso-perindopril-d4 commercially available?

Yes, N-nitroso-perindopril-d4 is available from several specialized chemical suppliers that provide analytical reference standards and isotopically labeled compounds. It is crucial to source this standard from a reputable supplier that can provide a certificate of analysis confirming its identity, purity, and isotopic enrichment.

Q4: Can I use a different internal standard, such as a structural analogue?

While in some cases a structural analogue may be used if a SIL internal standard is unavailable, it is not the preferred approach for N-nitroso-perindopril analysis. A structural analogue will have different physicochemical properties, leading to potential differences in chromatographic retention time, extraction recovery, and ionization efficiency. These differences can result in inadequate compensation for matrix effects and other sources of variability, compromising the accuracy of the results. The use of an isotopically labeled internal standard is strongly recommended by regulatory agencies for the analysis of trace-level impurities like nitrosamines.[1]

Troubleshooting Guide

Encountering challenges during method development and validation is common. This section addresses specific issues you might face during the analysis of N-nitroso-perindopril and how to resolve them.

Issue 1: Poor Recovery of N-nitroso-perindopril

• Symptom: The signal intensity for N-nitroso-perindopril is significantly lower than expected in spiked samples or quality control samples.

• Potential Cause & Solution:

  • Suboptimal Extraction: The sample preparation procedure may not be efficiently extracting the analyte from the sample matrix.

    • Troubleshooting Step: Systematically evaluate different sample preparation techniques such as solid-phase extraction (SPE), liquid-liquid extraction (LLE), or protein precipitation. The choice of solvent and pH during extraction is critical.

  • Analyte Instability: N-nitroso compounds can be sensitive to light and temperature.

    • Troubleshooting Step: Ensure that samples are protected from light and stored at appropriate temperatures throughout the analytical process.

  • Use of Internal Standard for Diagnosis: The recovery of the N-nitroso-perindopril-d4 internal standard can provide valuable diagnostic information. If both the analyte and the internal standard show low recovery, it points to a problem with the sample preparation process. If only the analyte shows low recovery, it may indicate a stability issue with the native compound that is not affecting the deuterated analogue, although this is less likely given their structural similarity.

Issue 2: High Variability in Results (Poor Precision)

• Symptom: Inconsistent results are observed across replicate injections of the same sample.

• Potential Cause & Solution:

  • Matrix Effects: As discussed, matrix effects are a primary cause of poor precision in LC-MS/MS analysis.

    • Troubleshooting Step: The use of N-nitroso-perindopril-d4 is the most effective way to mitigate this issue. Ensure that the internal standard is added to the samples at the earliest possible stage of the sample preparation process to account for variability in all subsequent steps.

  • Inconsistent Sample Preparation: Manual sample preparation steps can introduce variability.

    • Troubleshooting Step: Where possible, automate sample preparation steps. Ensure that all manual steps are performed consistently and according to a well-defined protocol.

  • LC System Issues: Problems with the liquid chromatography system, such as pump inconsistencies or injector issues, can lead to variable results.

    • Troubleshooting Step: Perform regular maintenance and performance checks on your LC system.

Issue 3: Inadequate Chromatographic Separation

• Symptom: The peak for N-nitroso-perindopril is not well-resolved from other matrix components or from the peak of its parent drug, perindopril.

• Potential Cause & Solution:

  • Suboptimal Chromatographic Conditions: The choice of column, mobile phase, and gradient profile may not be suitable for the separation.

    • Troubleshooting Step: Method development should focus on optimizing the chromatographic separation. Consider using a high-resolution column, such as a sub-2 µm particle size column, and experiment with different mobile phase compositions and gradient slopes. A biphenyl stationary phase has shown good retention for nitrosodimethylamine (NDMA) and could be a good starting point for method development.[3]

Experimental Protocols & Method Validation

A robust and reliable analytical method is built on a foundation of well-designed experimental protocols and thorough validation in line with regulatory expectations.

Proposed LC-MS/MS Method for N-nitroso-perindopril

While a specific, universally adopted method for N-nitroso-perindopril is not published in a pharmacopeia, a robust method can be developed based on existing methods for the parent drug, perindopril, and general guidance for nitrosamine analysis. The following is a proposed starting point for method development:

Table 1: Proposed LC-MS/MS Parameters

Parameter	Recommended Starting Condition
LC Column	C18 or Biphenyl, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a shallow gradient, e.g., 5-95% B over 5-10 minutes
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	1 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transitions	To be determined by infusion of N-nitroso-perindopril and N-nitroso-perindopril-d4 standards. Expected precursor ions would be [M+H]+.

Sample Preparation (Protein Precipitation - for biological matrices)

• To 100 µL of plasma or serum, add 20 µL of a working solution of N-nitroso-perindopril-d4 in methanol.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at >10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

Method Validation according to ICH Q2(R1)

Any analytical method used for the quantification of impurities in pharmaceutical products must be validated according to regulatory guidelines, such as ICH Q2(R1).[4] The key validation parameters are summarized in the table below.

Table 2: Key Method Validation Parameters

Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of the test results obtained by the method to the true value.
Precision	The closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizing the Workflow

To further clarify the process of selecting and using an internal standard, the following diagrams illustrate the key decision points and a typical analytical workflow.

Caption: Workflow for the selection of an internal standard.

Caption: A typical analytical workflow for N-nitroso-perindopril.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Separation Science. (2025, October 2). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. [Link]

• Pharmaceutical and Medical Devices Agency. (n.d.). Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Nitrosamines Exchange. (2024, June 3). How to circumvent matrix effect in confirmatory testing. [Link]

Sources

• 1. pmda.go.jp [pmda.go.jp]
• 2. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 4. resolvemass.ca [resolvemass.ca]

Technical Support Center: Analysis of N-nitroso-perindopril at Low Concentrations

Welcome to the dedicated support center for the analysis of N-nitroso-perindopril. This resource is designed for researchers, analytical scientists, and drug development professionals who are tasked with the critical challenge of detecting and quantifying this nitrosamine impurity at trace levels in pharmaceutical matrices. Given the potent carcinogenic nature of many nitrosamines and the stringent regulatory limits, robust and sensitive analytical methods are paramount for ensuring patient safety.[1]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established analytical principles and field-proven experience.

Troubleshooting Guide: Common Challenges in N-nitroso-perindopril Analysis

The analysis of N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), presents a unique set of analytical hurdles.[2] This section addresses the most common issues encountered during method development and routine analysis.

Q1: I am observing poor sensitivity and a low signal-to-noise ratio for N-nitroso-perindopril. What are the likely causes and how can I improve it?

Potential Causes & Solutions:

• Suboptimal Mass Spectrometry Parameters: The choice of precursor and product ions, as well as collision energy, is critical for achieving high sensitivity in LC-MS/MS analysis.

  • Precursor Ion Selection: N-nitroso-perindopril has a molecular weight of 397.47 g/mol .[2] In positive electrospray ionization (ESI+), the protonated molecule [M+H]⁺ will be the primary precursor ion. Therefore, you should target a precursor ion of m/z 398.5.

  • Product Ion Selection: A common fragmentation pathway for nitrosamines is the neutral loss of the nitroso group (•NO), which corresponds to a loss of 30 Da.[3] Therefore, a primary product ion to monitor would be m/z 368.5. Another potential fragmentation would be similar to that of perindopril itself, which is known to produce a fragment at m/z 172.0.[4] A good starting point for MRM transitions would be 398.5 -> 368.5 and 398.5 -> 172.0.

  • Collision Energy (CE) Optimization: The CE should be optimized for each transition to maximize the abundance of the product ion. This is typically done by infusing a standard solution of N-nitroso-perindopril and varying the CE to find the optimal value.

• Inefficient Ionization: The composition of the mobile phase can significantly impact the ionization efficiency of the analyte.

  • Mobile Phase Additives: The use of a small percentage of a weak acid, such as 0.1% formic acid, in both the aqueous and organic mobile phases can promote protonation and enhance the signal in positive ion mode.[5][6]

  • Ion Source: While Electrospray Ionization (ESI) is commonly used, for some nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) has been shown to reduce matrix effects and improve ionization for less polar compounds.[7] It may be worth evaluating APCI if ESI performance is poor.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of N-nitroso-perindopril, leading to a decreased signal.

  • Improve Sample Cleanup: Implement a more rigorous sample preparation procedure to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) are often more effective than simple protein precipitation or filtration.[8]

  • Chromatographic Separation: Optimize the HPLC method to ensure that N-nitroso-perindopril is chromatographically resolved from any matrix components that may cause ion suppression.

Q2: My results for N-nitroso-perindopril are inconsistent and show poor reproducibility. What should I investigate?

Potential Causes & Solutions:

• Analyte Instability: N-nitroso compounds can be susceptible to degradation under certain conditions.

  • Light Sensitivity: Protect samples and standards from light by using amber vials and minimizing exposure to ambient light.

  • pH and Temperature: The stability of nitrosamines can be pH-dependent. Ensure the pH of your sample and standard solutions is controlled. Store stock solutions and prepared samples at refrigerated temperatures (2-8 °C) and bring them to room temperature only shortly before analysis.[5]

  • In-situ Formation: The presence of residual nitrites and secondary or tertiary amines (like the perindopril molecule itself) in the sample under acidic conditions could potentially lead to the artificial formation of N-nitroso-perindopril during sample preparation or analysis. Consider adding an antioxidant or a nitrosamine formation inhibitor, such as ascorbic acid or sodium azide, to your sample diluent.

• Sample Preparation Variability: Inconsistent extraction recovery is a common source of poor reproducibility.

  • Method Optimization: Ensure your sample preparation method is robust. For solid dosage forms, this includes optimizing the extraction solvent, shaking/vortexing time, and centrifugation parameters to ensure complete and consistent extraction of the analyte from the tablet matrix.[4][8]

  • Internal Standard (IS) Use: The use of a suitable internal standard is crucial to correct for variability in sample preparation and instrument response. An isotopically labeled N-nitroso-perindopril would be ideal. If unavailable, a structurally similar nitrosamine that is not present in the sample can be used.

• Instrumental Issues: Carryover from previous injections can lead to inaccurate and variable results, especially at low concentrations.

  • Injector Wash Routine: Implement a robust injector wash routine using a strong solvent to clean the needle and injection port between samples.

  • Blank Injections: Run blank injections after high-concentration samples to ensure that there is no carryover.

Q3: I am struggling with matrix effects in my analysis of N-nitroso-perindopril from tablets. How can I mitigate this?

Potential Causes & Solutions:

Matrix effects, where co-eluting substances from the sample matrix interfere with the ionization of the analyte, are a significant challenge in LC-MS/MS analysis.

• Effective Sample Preparation: The goal is to remove as much of the matrix as possible while efficiently extracting the analyte.

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples. A reversed-phase SPE cartridge can be used to retain N-nitroso-perindopril while allowing more polar matrix components to be washed away. Elution is then carried out with an organic solvent.

  • Liquid-Liquid Extraction (LLE): LLE can also be employed to separate the analyte from the matrix based on its solubility in immiscible solvents.

• Chromatographic Separation:

  • Gradient Elution: A well-designed gradient elution program can help to separate N-nitroso-perindopril from interfering matrix components.

  • Column Chemistry: Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) to achieve the best separation.

• Matrix-Matched Calibration:

  • Calibration Standards: Prepare calibration standards in a blank matrix extract (a placebo formulation of the perindopril tablets) to compensate for any consistent matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are the typical instrument parameters for N-nitroso-perindopril analysis by LC-MS/MS?

While method parameters should always be optimized for your specific instrumentation and sample matrix, the following provides a good starting point based on methods for similar ACE inhibitor nitrosamines:[5]

Parameter	Recommended Starting Conditions
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Ionization Mode	ESI Positive
Precursor Ion (Q1)	m/z 398.5
Product Ions (Q3)	m/z 368.5 (primary), m/z 172.0 (secondary)

Q2: How should I prepare my samples from perindopril tablets?

A general procedure for sample preparation from tablets would be:

• Weigh and Crush: Accurately weigh and crush a representative number of tablets to obtain a fine, homogeneous powder.

• Extraction: Weigh an amount of the powdered tablets equivalent to a single dose and transfer to a volumetric flask. Add an appropriate extraction solvent (e.g., methanol or a mixture of methanol and water).

• Sonication/Shaking: Sonicate or shake the mixture for a defined period (e.g., 30 minutes) to ensure complete extraction of the analyte.[8]

• Centrifugation/Filtration: Centrifuge the sample to pellet the excipients and filter the supernatant through a 0.22 µm filter before injection.[4] For cleaner samples, an SPE step should be incorporated after the initial extraction.

Q3: What are the regulatory limits for N-nitroso-perindopril?

Regulatory agencies like the FDA have set acceptable intake (AI) limits for various nitrosamine impurities. It is crucial to consult the latest guidance from the relevant regulatory bodies for the most up-to-date limits.

Q4: How can I confirm the identity of a peak suspected to be N-nitroso-perindopril?

Confirmation of the peak identity should be based on the following:

• Retention Time Matching: The retention time of the peak in the sample should match that of a certified reference standard of N-nitroso-perindopril analyzed under the same chromatographic conditions.

• MRM Transition Ratio: The ratio of the two MRM transitions (e.g., 398.5 -> 368.5 and 398.5 -> 172.0) for the peak in the sample should be consistent with that of the reference standard.

Experimental Workflow & Diagrams

General Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of N-nitroso-perindopril in a pharmaceutical product.

Caption: A typical workflow for N-nitroso-perindopril analysis.

Troubleshooting Logic Flow

This diagram provides a logical approach to troubleshooting common issues in the analysis.

Caption: A troubleshooting flowchart for N-nitroso-perindopril analysis.

References

• N-Nitroso-Ramipril in Ramipril tablets. (2022, October 25). Link

• Lwin, E., Gerber, C., et al. (2017). A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. Analytical and Bioanalytical Chemistry, 409(28), 6619-6627. [Link]

• Jain, D. S., et al. (2006). First LC-MS/MS electrospray ionization validated method for the quantification of perindopril and its metabolite perindoprilat in human plasma and its application to bioequivalence study. Journal of Chromatography B, 837(1-2), 92-100. [Link]

• Chang, S. H., et al. (2021). A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. Journal of Food and Drug Analysis, 29(2), 257-268. [Link]

• Determination of Nitrosamine Impurities in Active Pharmaceutical Ingredient (API) Using QSight 220 LC-MS/MS. PerkinElmer Application Note. Link

• Yang, H., et al. HRAM LC-MS method for the determination of nitrosamine impurities in drugs. Thermo Fisher Scientific Application Note. [Link]

• A Multi-Analyte LC–MS/MS Method for Determination and Quantification of Six Nitrosamine Impurities in Sartans like Azilsartan, Valsartan, Telmisartan, Olmesartan, Losartan and Irbesartan. (2021). Scientific Reports, 11(1), 1-11. [Link]

• Determination of Nitrosamine Impurities in Active Pharmaceutical Ingredient (API) Using QSight 220. (2020). Scribd. [Link]

• A Stability-Indicating LC-MS Method for Determination of Perindopril and its Process Related Impurities. (2015). Journal of the Chilean Chemical Society, 60(1), 2828-2834. [Link]

• Nitrosamine Impurities Application Guide. (2020). Agilent. [Link]

• Determination of Genotoxic Impurity N-Nitroso-N-methyl-4-aminobutyric Acid in Four Sartan Substances through Using Liquid Chromatography–Tandem Mass Spectrometry. (2022). Molecules, 27(21), 7549. [Link]

• A Novel Stability Indicating UPLC Method Development and Validation for Simultaneous Quantification of Perindopril Arginine and Bisoprolol Fumarate in Pure and Pharmaceutical Dosage Forms. (2025). Advanced Journal of Chemistry, Section A, 8(9), 1488-1507. [Link]

• Nitrosamines Analysis. Mérieux NutriSciences. [Link]

• Validated stability indicating reverse phase hplc method for the simultaneous estimation of perindopril and indapamide in pharmaceutical dosage forms. (2012). International Journal of Pharmacy, 2(3), 549-557. [Link]

• Moorthy, M. K., et al. (2024). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Omega. [Link]

• N-Nitroso Perindopril. Manasa Life Sciences. [Link]

• Nitroso Perindopril EP impurity N. Veeprho. [Link]

• Asare, S. O., et al. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. Rapid Communications in Mass Spectrometry, 36(8), e9261. [Link]

• Development and validation of a stability-indicating assay method for simultaneous determination of perindopril and indapamide in a pharmaceutical formulation. (2008). Journal of AOAC International, 91(4), 757-763. [Link]

Sources

• 1. The Development and Validation of a Stability-Indicating UHPLC-DAD Method for Determination of Perindopril l-Arginine in Bulk Substance and Pharmaceutical Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Nitroso Perindopril | Manasa Life Sciences [manasalifesciences.com]
• 3. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. edqm.eu [edqm.eu]
• 6. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-nitroso-perindopril | C19H31N3O6 | CID 168009797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Method Robustness Testing for N-nitroso-perindopril Quantification

Welcome to the technical support guide for developing and troubleshooting robust analytical methods for the quantification of N-nitroso-perindopril. As a nitrosamine drug substance-related impurity (NDSRI), N-nitroso-perindopril is subject to stringent regulatory scrutiny due to the potential carcinogenic risk of the nitrosamine class of compounds.[1][2][3] The development of a reliable and robust analytical method is therefore not just a scientific necessity but a critical component of regulatory compliance and patient safety.[4][5]

This guide is structured to address the common questions and challenges encountered by researchers and drug development professionals. It provides both foundational knowledge and practical, field-proven troubleshooting advice to ensure your method can withstand the minor variations inherent in routine laboratory use.

Part 1: Frequently Asked Questions (FAQs) on Robustness Testing

This section covers the fundamental principles of method robustness as defined by regulatory guidelines and applied to the specific challenges of N-nitroso-perindopril analysis.

Q1: What is method robustness and why is it critical for N-nitroso-perindopril analysis?

A1: Method robustness is a measure of an analytical procedure's capacity to remain unaffected by small, but deliberate, variations in method parameters.[6][7] It provides an indication of the method's reliability during normal usage. According to the International Council for Harmonisation (ICH) guideline Q2(R1), robustness should be considered during the development phase of the analytical procedure.[6][7]

For N-nitroso-perindopril, which is often quantified at trace levels (ng/mL or ppm), even minor shifts in method parameters can lead to significant errors in quantification, false-positive results, or system suitability failures. A robust method ensures that day-to-day variations—such as preparing a mobile phase with a slightly different pH, a minor fluctuation in column temperature, or using a column from a different batch—do not compromise the accuracy and precision of the results. This is paramount for ensuring product quality and meeting strict regulatory limits, such as the Acceptable Intake (AI) limit set by agencies like the FDA.[5]

Q2: What are the typical parameters to investigate in a robustness study for an LC-MS/MS method?

A2: For a typical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method used for nitrosamine analysis, the robustness study should deliberately vary the parameters that are most likely to influence the results. The selection of these parameters should be based on your experience with the method during development.

Key parameters include:

• Chromatographic (LC) Parameters:

  • pH of the mobile phase buffer (e.g., ± 0.2 units).

  • Percentage of organic modifier in the mobile phase (e.g., ± 2%).

  • Flow rate (e.g., ± 10% of the nominal rate).

  • Column temperature (e.g., ± 5 °C).[8]

  • Different column lots or manufacturers.

• Mass Spectrometric (MS) Parameters: While MS source parameters (e.g., gas flows, voltages) are generally optimized and not varied in robustness studies, it's critical to ensure the system is stable. The robustness of the chromatographic separation is the primary focus, as it directly impacts what is introduced into the mass spectrometer.

• Sample Preparation Parameters:

  • Extraction time or sonication time (e.g., ± 5 minutes).

  • Sample diluent composition.

Q3: How should I design the robustness study?

A3: There are two common approaches to designing a robustness study:

• One-Factor-At-a-Time (OFAT): This traditional approach involves changing one parameter while keeping all others constant. It is simple to execute and interpret but fails to capture interactions between factors.

• Design of Experiments (DoE): A more systematic and efficient approach, such as a Plackett-Burman design, allows you to screen multiple factors simultaneously with a minimal number of experiments.[8] This design is highly effective for identifying which parameters have the most significant effect on the method's performance.

For regulatory submissions, a DoE approach is often preferred as it provides a more comprehensive understanding of the method's operational design space.

Q4: What are the acceptance criteria for a successful robustness test?

A4: The results from the varied conditions are compared against the results obtained under the nominal (unchanged) method conditions. The acceptance criteria should be pre-defined in your validation protocol. Typically, you will evaluate:

• System Suitability Testing (SST): All SST parameters (e.g., peak asymmetry, theoretical plates, resolution between N-nitroso-perindopril and any closely eluting peaks) must pass under all tested conditions.

• Analyte Quantification: The %RSD (Relative Standard Deviation) of the quantified amounts across all robustness conditions should be within an acceptable range (e.g., < 10%).

• Retention Time Stability: The shift in retention time should be minimal and not compromise the identification or separation of the analyte.

Part 2: Troubleshooting Guide for Robustness Failures

This section addresses specific problems that can arise during robustness testing, providing explanations for the root causes and actionable solutions.

Q1: My system suitability test (SST) is failing when I vary the mobile phase pH. What should I investigate?

A1: A failure in SST upon slight pH variation often points to inadequate pH control relative to the analyte's pKa. N-nitroso-perindopril has acidic and basic functional groups.

• Causality: If the mobile phase pH is too close to the pKa of the analyte, small changes in pH can significantly alter its ionization state. This directly impacts its retention on a reversed-phase column and can lead to peak tailing, broadening, or significant shifts in retention time.

• Troubleshooting Steps:

  • Verify pKa: Ensure you have the correct pKa value for N-nitroso-perindopril.

  • Adjust pH: Modify the nominal pH of your mobile phase to be at least 1.5 to 2 pH units away from the analyte's pKa. This "buffers" the method against minor pH fluctuations.

  • Check Buffer Capacity: Ensure your buffer concentration is sufficient (typically 10-25 mM) to resist pH shifts when the organic modifier is added or when the sample is injected.

Q2: I'm observing poor peak shape (fronting or tailing) when using a higher percentage of organic solvent in the sample diluent.

A2: This is a classic issue caused by a mismatch between the sample diluent and the mobile phase.

• Causality: If your sample diluent is significantly "stronger" (i.e., has a higher elution strength) than the initial mobile phase, the analyte band will not focus properly at the head of the column upon injection.[9] Instead of a tight band, the analyte travels down the column in the strong solvent plug, leading to peak distortion like fronting or band broadening, which can reduce the limit of quantitation (LOQ).[9]

• Troubleshooting Steps:

  • Match Diluent to Mobile Phase: Ideally, the sample diluent should be the same as, or weaker than, the initial mobile phase.

  • Reduce Injection Volume: If you must use a stronger diluent, reducing the injection volume can minimize the peak distortion effect.

  • Re-evaluate Sample Preparation: Investigate if an alternative solvent, compatible with the mobile phase, can be used for sample extraction and dilution.

Q3: My recovery is inconsistent when testing different column temperatures. Why is this happening?

A3: Inconsistent recovery with temperature changes can indicate analyte instability or issues with chromatographic selectivity.

• Causality:

  • Analyte Stability: N-nitroso compounds can be thermally labile. An elevated column temperature, even within a typical robustness range (e.g., 45°C), could potentially cause on-column degradation of N-nitroso-perindopril, leading to lower recovery.

  • Co-elution: Temperature affects the selectivity of the separation. A change in temperature could cause a previously resolved matrix component to co-elute with N-nitroso-perindopril, leading to ion suppression or enhancement in the MS source and thus causing artificially low or high recovery.[4]

• Troubleshooting Steps:

  • Perform Stability Studies: Assess the stability of N-nitroso-perindopril in your sample matrix at the temperatures used in your robustness study.

  • Use a Peak Purity Tool: If available (e.g., with a DAD detector), check for peak purity to see if co-elutions are occurring.

  • Optimize Selectivity: If co-elution is suspected, you may need to adjust the mobile phase composition or gradient slope to improve the resolution between the analyte and interfering matrix components.

Q4: I am seeing high variability near the LOQ. How can I improve method robustness at trace levels?

A4: High variability at low concentrations is a common challenge in nitrosamine analysis and often points to issues with matrix effects or sample preparation.[1][10]

• Causality:

  • Matrix Effects: The complex matrix of a drug product can significantly impact the ionization efficiency of the analyte in the MS source.[10] Small, deliberate changes in chromatographic conditions during a robustness test can alter the elution time of matrix components, causing them to overlap more or less with the analyte peak, leading to variable ion suppression or enhancement.

  • Sample Preparation: The extraction and clean-up of trace-level analytes from a complex matrix is a critical step.[9][11] Inconsistent recovery during sample preparation will be magnified at the LOQ, leading to high variability.

• Troubleshooting Steps:

  • Improve Sample Cleanup: Incorporate a more rigorous sample cleanup step, such as Solid-Phase Extraction (SPE), to remove interfering matrix components before LC-MS/MS analysis.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): If available, a SIL-IS for N-nitroso-perindopril is the best way to compensate for variability in both sample preparation recovery and matrix effects, as it will behave nearly identically to the analyte.

  • Optimize Chromatography: Develop the chromatography to separate N-nitroso-perindopril from the "matrix bands" where most interfering components elute. Directing the majority of the API peak to waste can also help minimize source contamination and suppression.[4]

Part 3: Protocols, Data Presentation, and Visualizations

This section provides a practical protocol for conducting a robustness study and visual aids to guide your workflow.

Experimental Protocol: Robustness Study for N-nitroso-perindopril by LC-MS/MS

This protocol outlines a systematic approach using a DoE design.

• Define Parameters and Ranges: Identify the critical method parameters and define the variation ranges for the study.

• Prepare Samples: Prepare a homogenous batch of spiked samples (e.g., drug product matrix spiked with N-nitroso-perindopril at a concentration of 3x the LOQ) to be used for all experiments.

• Execute Experimental Plan: Run the analyses according to the experimental design. Include injections of a standard solution for system suitability at the beginning and end of each set of conditions.

• Analyze Data: For each condition, calculate the SST results and the concentration of N-nitroso-perindopril.

• Evaluate Results: Compare the results against the pre-defined acceptance criteria. Use statistical analysis to determine which factors have a significant effect on the results.

Data Presentation

Table 1: Example of a Plackett-Burman Design for Robustness Testing

Experiment	Mobile Phase pH	Flow Rate (mL/min)	Column Temp (°C)	Organic %	SST Result (Pass/Fail)	Recovery (%)
Nominal	3.0	0.4	40	50	Pass	100.5
1	2.8 (-1)	0.36 (-1)	35 (-1)	48 (-1)	Pass	98.7
2	3.2 (+1)	0.36 (-1)	35 (-1)	52 (+1)	Pass	101.2
3	2.8 (-1)	0.44 (+1)	35 (-1)	52 (+1)	Pass	99.5
4	3.2 (+1)	0.44 (+1)	35 (-1)	48 (-1)	Pass	102.1
5	2.8 (-1)	0.36 (-1)	45 (+1)	52 (+1)	Pass	97.6
6	3.2 (+1)	0.36 (-1)	45 (+1)	48 (-1)	Pass	103.0
7	2.8 (-1)	0.44 (+1)	45 (+1)	48 (-1)	Pass	98.9
8	3.2 (+1)	0.44 (+1)	45 (+1)	52 (+1)	Pass	101.8
Acceptance Criteria	All Pass	%RSD ≤ 5.0%

Note: (-1) represents the low level and (+1) represents the high level for each factor.

Visualizations

Caption: Workflow for troubleshooting robustness study failures.

Caption: Key parameters influencing analytical method robustness.

References

• Separation Science. (2025, October 2). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.
• LCGC International. (2025, April 15).
• Pharma Valid
• LCGC International. (2023, March 30).
• ResearchGate.
• ICH. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Waters Corporation. Nitrosamines Analysis with LC-MS/MS.
• LCGC International. (2006, May 1).
• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Gumieniczek, A. et al. (2015). Dissolution profiles of perindopril and indapamide in their fixed-dose formulations by a new HPLC method and different mathematical approaches. Acta Pharmaceutica, 65(3), 235-252.
• anCHem. New Challenges in Impurity Profiling: Focus on Unknown Impurities and Nitrosamines.
• BenchChem. (2025, December). Troubleshooting guide for N-nitrosamine analysis errors.
• ResearchGate. Robustness test of IN, AM, and PEP by the HPLC Method.
• Chemicea. N-Nitroso Perindopril – Leading Manufacturer & Supplier.
• Veeprho. N-Nitroso Perindopril | CAS 3036581-82-2.
• EFPIA. (2023, February 20).
• PubMed Central.
• ResearchGate. The variables used for the robustness testing.

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• 3. N-Nitroso Perindopril – Leading Manufacturer & Supplier | Chemicea [chemicea.com]
• 4. waters.com [waters.com]
• 5. veeprho.com [veeprho.com]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 10. researchgate.net [researchgate.net]
• 11. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Technical Support Center: Optimizing the Separation of N-nitroso-perindopril

Welcome to our dedicated technical support guide for the analytical challenges surrounding N-nitroso-perindopril. The emergence of nitrosamine impurities as a "cohort of concern" has necessitated robust and reliable analytical methods for their detection and quantification at trace levels.[1][2] This guide provides in-depth, field-proven insights into the critical role of HPLC/UHPLC column selection in achieving accurate and reproducible separation of N-nitroso-perindopril from the active pharmaceutical ingredient (API), perindopril, and its other related substances.

This resource is structured as a dynamic troubleshooting guide and a comprehensive FAQ section to directly address the practical issues encountered by researchers, scientists, and drug development professionals in a laboratory setting.

Troubleshooting Guide: Common Issues in N-nitroso-perindopril Separation

This section is designed to help you diagnose and resolve common chromatographic issues encountered during the analysis of N-nitroso-perindopril.

Question 1: Why am I seeing poor resolution between N-nitroso-perindopril and the main perindopril peak?

Answer:

Poor resolution between the N-nitroso-perindopril impurity and the perindopril API is a frequent challenge, primarily due to their structural similarity. The choice of the HPLC column's stationary phase is paramount in overcoming this issue.

Probable Causes & Solutions:

• Inadequate Stationary Phase Selectivity: Standard C18 columns, while widely used, may not always provide the optimal selectivity for this specific separation.[3][4]

  • Solution 1: Phenyl-Hexyl Columns: Consider switching to a phenyl-hexyl column. The phenyl groups in the stationary phase can offer alternative selectivity through π-π interactions with the aromatic rings of both perindopril and its nitroso-impurity. This can significantly enhance resolution where C18 columns fall short.[5]

  • Solution 2: C8 Columns: A C8 column, being less hydrophobic than a C18, can sometimes provide a different elution pattern and improved separation for closely related compounds.[6]

  • Solution 3: Polar-Embedded Columns: Columns with polar-embedded groups can offer unique selectivity for moderately polar compounds like N-nitroso-perindopril, especially when using highly aqueous mobile phases.

• Suboptimal Mobile Phase Conditions: The mobile phase composition, including the organic modifier, pH, and buffer, plays a crucial role in achieving the desired separation.

  • Solution: A systematic optimization of the mobile phase is recommended. This can involve evaluating different organic modifiers (e.g., acetonitrile vs. methanol), adjusting the pH to control the ionization state of the analytes, and varying the buffer concentration. For perindopril analysis, mobile phases often consist of a phosphate buffer and acetonitrile.[7][8][9]

• High Column Temperature: Elevated temperatures can sometimes decrease resolution, although they can also improve peak shape and reduce analysis time.

  • Solution: Experiment with a lower column temperature (e.g., 25-30°C) to see if it enhances the separation between the critical pair.

Question 2: I'm observing peak tailing for the N-nitroso-perindopril peak. What can I do?

Answer:

Peak tailing can compromise the accuracy of integration and quantification, especially at the low levels required for nitrosamine analysis. It is often caused by secondary interactions between the analyte and the stationary phase.

Probable Causes & Solutions:

• Silanol Interactions: Residual silanol groups on the silica backbone of the stationary phase can interact with basic analytes, leading to peak tailing.

  • Solution 1: End-capped Columns: Ensure you are using a high-quality, fully end-capped C18 or C8 column to minimize silanol interactions.

  • Solution 2: Low pH Mobile Phase: Operating at a low pH (e.g., 2-3) can suppress the ionization of silanol groups, thereby reducing their interaction with the analyte. Phosphoric acid or formic acid are commonly used to adjust the pH.[10]

  • Solution 3: Mobile Phase Additives: The addition of a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can help to mask the active silanol sites. However, be aware that TEA is not MS-compatible.

• Column Contamination: Accumulation of matrix components or strongly retained compounds on the column can lead to active sites that cause peak tailing.

  • Solution: Implement a robust column washing procedure between injections or at the end of a sequence. A gradient wash from a weak to a strong solvent is often effective.

Question 3: My N-nitroso-perindopril peak is not sensitive enough to meet the required detection limits. How can the column choice help?

Answer:

Achieving the stringent detection limits set by regulatory bodies like the FDA and EMA for nitrosamine impurities is a critical aspect of the analysis.[1][11][12] The column dimensions and particle size directly impact sensitivity.

Probable Causes & Solutions:

• Large Particle Size and Column Dimensions: Traditional HPLC columns with larger particle sizes (e.g., 5 µm) and wider internal diameters (e.g., 4.6 mm) can lead to broader peaks and lower sensitivity.

  • Solution 1: Switch to UHPLC Columns: Utilizing UHPLC columns with sub-2 µm particle sizes can significantly increase separation efficiency, leading to sharper, narrower peaks and thus higher sensitivity (peak height).[13]

  • Solution 2: Reduce Column Internal Diameter: Employing a column with a smaller internal diameter (e.g., 2.1 mm) reduces the peak volume, which in turn increases the analyte concentration at the detector and enhances sensitivity.

• Poor Peak Shape: As mentioned in the previous question, peak tailing can reduce peak height and, consequently, sensitivity.

  • Solution: Address the root causes of peak tailing as described above to improve peak shape and sensitivity.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the strategic selection of columns for N-nitroso-perindopril analysis.

What are the key column parameters to consider when developing a method for N-nitroso-perindopril?

When developing a robust analytical method for N-nitroso-perindopril, the following column parameters are critical:

• Stationary Phase Chemistry: This is the most important factor for achieving selectivity. As discussed, while C18 is a common starting point, consider alternative chemistries like Phenyl-Hexyl or C8 for improved resolution.[3][5][6]

• Particle Size: Smaller particles (e.g., < 2 µm in UHPLC) provide higher efficiency and sensitivity.[13]

• Column Dimensions (Length and Internal Diameter): Longer columns can offer higher resolution, while smaller internal diameters improve sensitivity. A good starting point for UHPLC is often a 100 mm x 2.1 mm column.

• Pore Size: For small molecules like N-nitroso-perindopril, a pore size of around 100-120 Å is typically suitable.

How do I choose between a C18 and a Phenyl-Hexyl column for this separation?

The choice between a C18 and a Phenyl-Hexyl column depends on the specific separation challenge.

• C18 Columns: These are a good first choice due to their versatility and wide availability. They separate primarily based on hydrophobicity.[3]

• Phenyl-Hexyl Columns: These should be considered when C18 columns fail to provide adequate resolution. The phenyl rings in the stationary phase can provide unique selectivity through π-π stacking interactions with the aromatic moieties in perindopril and its N-nitroso derivative, which can be particularly effective for separating structurally similar compounds.[5]

The following table summarizes the key differences to guide your selection:

Feature	C18 Column	Phenyl-Hexyl Column
Primary Separation Mechanism	Hydrophobic interactions	Hydrophobic and π-π interactions
Best Suited For	General purpose reversed-phase separations	Aromatic and moderately polar compounds, alternative selectivity to C18
Potential Advantage for N-nitroso-perindopril	Good starting point	Enhanced resolution due to π-π interactions

Can I use the same column for both API and impurity analysis?

Ideally, a single stability-indicating method should be able to separate and quantify both the API and all its related impurities, including N-nitroso-perindopril.[7] However, the vast difference in concentration between the API and the trace-level nitrosamine impurity can pose a challenge. It is crucial to select a column and develop a method that provides sufficient resolution to prevent the small impurity peak from being obscured by the tail of the large API peak.[14]

How often should I replace my column when analyzing for N-nitroso-perindopril?

Column lifetime depends on several factors, including the cleanliness of the samples, the mobile phase used, and the operating pressure. For trace-level analysis of nitrosamines, maintaining column performance is critical for reproducible results.

Best Practices for Extending Column Lifetime:

• Use a Guard Column: A guard column is a small, disposable column installed before the analytical column to protect it from strongly retained impurities and particulate matter.

• Proper Sample Preparation: Ensure your samples are properly filtered to remove any particulates that could clog the column frit.

• Column Washing: Regularly flush the column with a strong solvent to remove any adsorbed contaminants.

• Monitor Performance: Track key performance indicators such as backpressure, peak shape, and resolution. A significant change in these parameters may indicate that the column needs to be replaced. It is good practice to evaluate column performance after a set number of runs, for instance, every 1000 injections.[15]

Visualizing the Column Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate HPLC/UHPLC column for the analysis of N-nitroso-perindopril.

Caption: A decision-making workflow for HPLC column selection.

Experimental Protocol: Column Screening for N-nitroso-perindopril

This protocol outlines a systematic approach to screen different columns for the optimal separation of N-nitroso-perindopril from perindopril.

1. Preparation of Standards:

• Prepare a stock solution of perindopril and N-nitroso-perindopril reference standards in a suitable diluent (e.g., 50:50 acetonitrile:water).

• Prepare a working solution containing perindopril at its nominal concentration and N-nitroso-perindopril at a concentration relevant to the specification limit.

2. Initial Chromatographic Conditions (Starting Point):

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient from 10% to 90% B over 15 minutes.

• Flow Rate: 0.4 mL/min (for 2.1 mm ID columns)

• Column Temperature: 30°C

• Detection: UV at 215 nm and/or Mass Spectrometry (MS) for confirmation. LC-MS/MS is the preferred technique for sensitive and selective quantification of nitrosamines.[2][14]

• Injection Volume: 2 µL

3. Column Screening Procedure:

• Equilibrate the first column to be tested (e.g., a C18 column) with the initial mobile phase composition for at least 10 column volumes.

• Inject the working standard solution.

• Evaluate the chromatogram for resolution between perindopril and N-nitroso-perindopril, as well as the peak shape of the N-nitroso-perindopril peak.

• Repeat the injection to ensure reproducibility.

• Replace the column with the next one to be tested (e.g., a Phenyl-Hexyl column), ensuring the system is properly flushed and equilibrated.

• Repeat the injection and evaluation process for each column.

4. Data Evaluation:

• Compare the resolution, peak symmetry (tailing factor), and sensitivity for N-nitroso-perindopril across all tested columns.

• The column that provides the best balance of these parameters should be selected for further method optimization.

The following diagram outlines the key steps in this experimental workflow.

Caption: A streamlined workflow for column screening experiments.

By following the guidance and protocols outlined in this technical support center, you will be better equipped to tackle the analytical challenges associated with N-nitroso-perindopril, ensuring the development of robust, sensitive, and reliable methods for the safety and quality of pharmaceutical products.

References

• U.S. Food and Drug Administration. (2023). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[Link]

• European Medicines Agency. (2023). Guidance on Nitrosamine Impurities.[Link]

• U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs.[Link]

• European Medicines Agency. (2025). EMA Issues Guidance to Avoid Nitrosamine Impurities.[Link]

• Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines.[Link]

• Lachman Consultant Services. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.[Link]

• ECA Academy. (2024). FDA: Updated Guidance for Nitrosamines.[Link]

• Netpharmalab. (2025). EMA guidelines for the detection of nitrosamines in medicines.[Link]

• Separation Science. (2025). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.[Link]

• Szabó, Z. I., et al. (2015). Simultaneous Quantification of Related Substances of Perindopril Tert-Butylamine Using a Novel Stability Indicating Liquid Chromatographic Method. Journal of Chromatographic Science.[Link]

• International Journal of Pharmaceutical and Biological Science Archive. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.[Link]

• Medenica, M., et al. (2007). Evaluation of impurities level of perindopril tert-butylamine in tablets. ResearchGate.[Link]

• Veeprho. (2024). High-Performance Liquid Chromatography (HPLC) for Impurity Analysis.[Link]

• Veeprho. N-Nitroso Perindopril.[Link]

• Veeprho. N-Nitroso Perindopril EP Impurity B.[Link]

• Pharmaguideline. Different Types of HPLC Columns Used in Analysis.[Link]

• Cârje, A. G., et al. (2017). SIMULTANEOUS CHIRAL SEPARATION OF PERINDOPRIL ERBUMINE AND INDAPAMIDE ENANTIOMERS BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. Farmacia Journal.[Link]

• El-Bagary, R. I., et al. (2011). Validated Chromatographic Methods for Simultaneous Determination of Amlodipine Besylate and Perindopril Arginine in Binary Mixtures and in Pharmaceutical Dosage Form. Longdom Publishing.[Link]

• LCGC International. (2023). Nitrosamine analysis: Challenges and updated LC-MS/MS solutions.[Link]

• El-Bagary, R. I., et al. (2013). A Validated HPLC Method for Simultaneous Determination of Perindopril Arginine, Amlodipine, and Indapamide: Application in Bulk and in Different Pharmaceutical Dosage Forms. Journal of AOAC INTERNATIONAL.[Link]

• Waters Corporation. Nitrosamines Analysis with LC-MS/MS.[Link]

• SIELC Technologies. Separation of Perindopril on Newcrom R1 HPLC column.[Link]

• Al-Ghannam, S. M., et al. (2023). Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. Scientific Reports.[Link]

• MDPI. (2024). Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application.[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for N-Nitroso-Perindopril

The emergence of nitrosamine impurities in pharmaceutical products has presented a significant challenge to the industry, demanding rigorous analytical oversight to ensure patient safety. N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), requires highly sensitive and robust analytical methods for its detection and quantification. This guide provides an in-depth comparison of analytical methodologies and a detailed walkthrough of the validation process for a state-of-the-art LC-MS/MS method, grounded in the principles of scientific integrity and regulatory compliance.

The Regulatory Imperative: Why Method Validation is Critical

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidance on the control of nitrosamine impurities in human drugs.[1][2] These impurities are classified as probable or possible human carcinogens, necessitating a thorough risk assessment and the implementation of control strategies to prevent their presence in drug products.[3][4] The foundation of any effective control strategy is a validated analytical method that can reliably detect and quantify the impurity at levels relevant to the established acceptable intake (AI) limits.[5][6]

The International Council for Harmonisation (ICH) Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology," serves as the global standard for this process.[7][8] It outlines the validation characteristics required to demonstrate that an analytical procedure is suitable for its intended purpose.[9] For an impurity like N-nitroso-perindopril, this means the method must be sensitive enough to measure down to trace levels, and its performance must be thoroughly documented and understood.

Choosing the Right Tool: A Comparison of Analytical Techniques

The primary challenge in analyzing N-nitroso-perindopril is achieving the required sensitivity and selectivity to detect it in the presence of the active pharmaceutical ingredient (API), perindopril, and other potential matrix components. Two techniques stand out for this application: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Feature	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Applicability	Broad range, including non-volatile and thermally unstable nitrosamines like N-nitroso-perindopril.[10]	Primarily for volatile nitrosamines (e.g., NDMA, NDEA).[11] Not suitable for non-volatile or thermally labile compounds.[10]
Sensitivity	High sensitivity (ppb to ppt levels), considered the "gold standard."[10][12]	Excellent for volatile compounds, but may be less sensitive for others.[10]
Selectivity	High selectivity due to the combination of chromatographic separation and mass filtering.	Good selectivity, but may have limitations with complex matrices.
Sample Preparation	Often requires solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[13]	May require derivatization for less volatile compounds; headspace sampling can be used.[10]
Instrumentation Cost	Higher equipment cost and complexity.[10]	Generally lower cost and less complex than LC-MS/MS.

For N-nitroso-perindopril, which is a non-volatile, drug substance-related impurity, LC-MS/MS is the unequivocally superior technique . Its high sensitivity and specificity make it the method of choice for regulatory compliance and ensuring product quality.[12]

The Gold Standard: Validation of an LC-MS/MS Method for N-Nitroso-Perindopril

The following section details the validation of a hypothetical, yet representative, LC-MS/MS method for the quantification of N-nitroso-perindopril in perindopril drug substance. This process is a self-validating system, where each step confirms the reliability of the next.

Experimental Workflow

Caption: The relationship between a validated method and its core parameters.

Conclusion

The validation of an analytical method for N-nitroso-perindopril is a meticulous but essential process. By following the principles outlined in the ICH Q2(R1) guideline and leveraging the superior capabilities of LC-MS/MS, pharmaceutical manufacturers can ensure the safety and quality of their products. This guide provides a framework for researchers, scientists, and drug development professionals to design and execute a robust validation study, ultimately protecting public health by ensuring that medicines are free from unacceptable levels of nitrosamine impurities.

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• Control of Nitrosamine Impurities in Human Drugs - FDA.
• Control of Nitrosamine Impurities in Human Drugs - FDA. (2024-08-30).
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• Control of Nitrosamine Impurities in Human Drugs.
• Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability. (2024-09-05).
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• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1).
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• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy.
• Quality Guidelines - ICH.
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• EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH.
• ICH Q2 R1: Mastering Analytical Method Validation - Abraham Entertainment. (2025-10-22).
• Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review.
• A Comparative Guide to Analytical Methods for Nitrosamine Detection - Benchchem.
• Nitrosamine impurities | European Medicines Agency (EMA). (2025-07-29).
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• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices | Chemical Research in Toxicology - ACS Publications. (2024-08-19).
• Top 5 Nitrosamine Testing Methods (LC-MS, GC-MS, HRMS, - ResolveMass Laboratories Inc. (2025-08-17).
• Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study. | Semantic Scholar.
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• Solutions for Nitrosamine Analysis - GC-MS/MS and LC-HRMS Method.
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• Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals - MDPI.
• LC-ESI-HRMS Method for the Determination of N-Nitroso-Varenicline - FDA.
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A Senior Application Scientist's Guide to Inter-Laboratory Comparison of N-Nitroso-Perindopril Analytical Methods

Abstract

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs), such as N-nitroso-perindopril, has presented a significant analytical challenge to the pharmaceutical industry.[1][2] As a nitrosated derivative of the widely used ACE inhibitor, perindopril, its classification as a potential mutagen necessitates highly sensitive and robust analytical methods for its detection and quantification.[3][4][5] This guide provides a comprehensive comparison of prevalent analytical methodologies, offering supporting data and detailed protocols to aid researchers, scientists, and drug development professionals in establishing reliable and reproducible inter-laboratory testing frameworks. We will explore the causality behind experimental choices, grounding our recommendations in the principles of scientific integrity and regulatory compliance as mandated by bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[6][7][8]

The Challenge: N-Nitroso-Perindopril and its Regulatory Context

N-nitroso-perindopril is an NDSRI formed from the nitrosation of the secondary amine moiety within the perindopril structure.[9] Its formation can occur during drug synthesis, manufacturing, or even storage if nitrosating agents are present.[1][10]

Regulatory agencies have implemented stringent controls for such impurities due to their classification as probable human carcinogens.[11][12] The FDA has placed N-nitroso-perindopril in Potency Category 5, establishing a corresponding Acceptable Intake (AI) limit of 1500 ng/day.[9] This low limit mandates that analytical methods possess exceptional sensitivity and selectivity to ensure patient safety and regulatory adherence.[13][14][15] The primary goal of any analytical approach is to reliably quantify N-nitroso-perindopril at levels well below this AI limit.

Below is a simplified representation of the impurity's formation.

Caption: Decision tree for analytical method selection.

Performance Data Summary

An inter-laboratory study, or round robin test, is essential for establishing the robustness and transferability of an analytical method. [16]While specific multi-laboratory data for N-nitroso-perindopril is not publicly available, the following table summarizes the expected performance characteristics of the primary analytical techniques based on extensive experience with similar NDSRIs.

Parameter	LC-MS/MS	GC-MS	HPLC-UV	Justification for N-Nitroso-Perindopril
Applicability	Excellent	Poor	Unsuitable	N-nitroso-perindopril is a large, non-volatile molecule, making LC-MS/MS the ideal choice. GC-MS is unsuitable without derivatization and carries a risk of thermal degradation. [17][18]
Limit of Quantification (LOQ)	0.01 - 0.1 ppm	~0.1 - 0.5 ppm	> 10 ppm	LC-MS/MS provides the necessary sensitivity to meet regulatory thresholds, which HPLC-UV cannot achieve. [10][11][19]
Selectivity	Very High	High	Low	The use of MS/MS with Multiple Reaction Monitoring (MRM) provides unparalleled selectivity, crucial for complex drug matrices.
Accuracy (% Recovery)	90 - 110%	85 - 115%	95 - 105%	All methods can be accurate within their validatable range, but only LC-MS/MS is accurate at the required low levels.
Precision (%RSD)	< 15%	< 20%	< 5%	LC-MS/MS demonstrates acceptable precision for trace analysis.
Robustness	Moderate-High	Moderate	High	LC-MS/MS methods require careful control of chromatographic and MS parameters but are robust once established.

Note: Data presented are typical values for trace-level impurity analysis and serve as a benchmark for methods under development.

Gold Standard Protocol: LC-MS/MS Method

Based on the comparative analysis, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the authoritative and recommended technique for the quantification of N-nitroso-perindopril. [2][10][11][19]Its high sensitivity and selectivity are essential for meeting the stringent regulatory requirements.

Causality in Protocol Design

• Extraction: The goal is to efficiently extract the analyte from the drug product matrix while minimizing interferences. A simple dissolution in a suitable solvent like methanol or acetonitrile is often sufficient. The choice of solvent is critical to ensure complete dissolution of both the analyte and the active pharmaceutical ingredient (API) without causing degradation.

• Chromatography: A reversed-phase C18 column is the workhorse for separating moderately polar compounds like N-nitroso-perindopril from the parent API and other excipients. [2][20]A gradient elution using a weak acid (e.g., formic acid) in the mobile phase is employed to ensure good peak shape and ionization efficiency in the MS source.

• Mass Spectrometry: Electrospray Ionization (ESI) in positive mode is typically used as it is well-suited for polar molecules containing nitrogen atoms. Detection is performed in Multiple Reaction Monitoring (MRM) mode, which provides exceptional selectivity. This involves monitoring a specific precursor-to-product ion transition (e.g., [M+H]+ → fragment ion), effectively filtering out background noise and confirming the analyte's identity. [21]

Workflow Diagram

The following diagram outlines the comprehensive workflow for the analysis of N-nitroso-perindopril using LC-MS/MS.

Caption: Step-by-step LC-MS/MS workflow for analysis.

Detailed Step-by-Step Methodology

This protocol is a representative example and must be fully validated by each laboratory for its specific instrumentation and sample matrix according to ICH Q2(R1) guidelines.

• Standard and Sample Preparation:

  • Prepare a stock solution of N-nitroso-perindopril reference standard in methanol at 100 µg/mL.

  • Prepare a series of calibration standards by serially diluting the stock solution to cover a range of 0.5 ng/mL to 100 ng/mL.

  • For the drug product, accurately weigh and crush tablets to obtain a fine powder. Prepare a sample solution by dissolving the powder in methanol to achieve a target concentration of 1 mg/mL of perindopril.

  • Vortex and sonicate all solutions to ensure complete dissolution.

  • Filter the final sample solution through a 0.22 µm PVDF syringe filter into an HPLC vial. [22]

• LC-MS/MS Instrumental Conditions:

Parameter	Condition
LC System	UPLC/UHPLC System
Column	Reversed-phase C18, e.g., 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, re-equilibrate
Column Temp	40 °C
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ion Source	Electrospray Ionization (ESI), Positive Mode
MRM Transition	N-Nitroso-Perindopril: m/z 398.2 → 172.1 (Example transition*)
Capillary Voltage	3.5 kV
Source Temp	150 °C
Desolvation Temp	400 °C

*Note: The molecular formula for N-Nitroso Perindopril is C19H31N3O6, with a molecular weight of 397.47 g/mol . [4]The precursor ion [M+H]+ would be approximately m/z 398.2. The product ion is hypothetical and must be determined experimentally by infusing the reference standard.

• Data Acquisition and Processing:

  • Develop an acquisition method including the MRM transition for N-nitroso-perindopril and any internal standard.

  • Analyze a blank, the calibration standards, and the sample preparations.

  • Integrate the chromatographic peaks and construct a linear calibration curve by plotting the peak area ratio against the concentration.

  • Quantify the amount of N-nitroso-perindopril in the sample using the regression equation from the calibration curve.

Conclusion and Best Practices for Inter-Laboratory Consistency

The reliable control of N-nitroso-perindopril requires highly sensitive and selective analytical methods, with LC-MS/MS being the undisputed gold standard. Its ability to achieve low limits of quantification with high specificity is essential for meeting the stringent AI limits set by global regulatory agencies.

For successful inter-laboratory comparison and method transfer, the following principles are paramount:

• Use of Certified Reference Materials: All laboratories must use a common, well-characterized reference standard for N-nitroso-perindopril to ensure consistency in quantification.

• Harmonized Protocol: While minor instrument-specific adjustments are expected, core parameters such as column chemistry, mobile phase composition, and MRM transitions should be harmonized.

• System Suitability Testing: Each analytical run must begin with system suitability tests (e.g., injections of a standard to check for resolution, sensitivity, and peak shape) to ensure the instrument is performing correctly.

• Comprehensive Validation: Each laboratory must perform a full method validation according to ICH Q2(R1) guidelines to demonstrate the method is suitable for its intended purpose within their specific environment.

By adhering to these principles and utilizing the robust LC-MS/MS methodology detailed in this guide, pharmaceutical organizations can confidently monitor and control N-nitroso-perindopril levels, ensuring product quality and patient safety across the global supply chain.

References

• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S.
• Control of Nitrosamine Impurities in Human Drugs. U.S.
• A Comparative Guide to Analytical Methods for Nitrosamine Detection. BenchChem.
• Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency.
• Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review.
• EMA to provide guidance on avoiding nitrosamines in human medicines. BfArM.
• EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH.
• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Foley & Lardner LLP.
• EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review.
• FDA Updated Guidance On Nitrosamine Impurities. Starodub.
• With all nitrosamines deadlines passed, EMA upd
• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. AgencyIQ.
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.
• Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Applic
• Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS. Biblioteca IQS.
• N-Nitroso Perindopril. Manasa Life Sciences.
• N-Nitroso Perindopril | CAS 3036581-82-2. LGC Standards.
• A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk.
• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange.
• Pathways for N -Nitroso Compound Formation: Secondary Amines and Beyond.
• First LC-MS/MS electrospray ionization validated method for the quantification of perindopril and its metabolite perindoprilat in human plasma and its application to bioequivalence study.
• N-Nitroso-Ramipril in Ramipril tablets. Omcl.
• N-Nitroso Perindopril | CAS 3036581-82-2. Veeprho.
• Overcoming the Challenges of Nitrosamine Impurities in Drugs. Thermo Fisher Scientific.
• Round Robin Tests on Nitrosamines Analysis in the Effluents of a CO2 Capture Pilot Plant.
• Innovations in the Detection of N-Nitrosamine Impurities in Pharmaceuticals: Analytical and Regulatory Challenges.
• New Challenges in Impurity Profiling: Focus on Unknown Impurities and Nitrosamines. Contract Pharma.
• N-Nitroso Perindopril. TLC Pharmaceutical Standards.
• LC-ESI-HRMS Method for the Determination of N-Nitroso-Varenicline. U.S.

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A Comparative Guide to N-nitroso-perindopril and Other Nitrosamine Impurities in ACE Inhibitors: A Risk-Based Assessment

Abstract: The discovery of N-nitrosamine impurities in pharmaceutical products since 2018 has mandated a rigorous re-evaluation of drug manufacturing processes and impurity control strategies.[1] While nitrosamines as a class are considered potent mutagenic carcinogens, emerging evidence reveals significant variability in their biological activity based on chemical structure. This guide provides an in-depth comparison of N-nitroso-perindopril and related N-nitroso-drug substance-related impurities (NDSRIs) derived from Angiotensin-Converting Enzyme (ACE) inhibitors against other, more traditionally studied nitrosamines. We will dissect the structural, toxicological, and analytical distinctions that position nitroso-ACE inhibitors as a unique, lower-risk subclass. This analysis is grounded in mechanistic toxicology and supported by experimental data, offering a science-based perspective for researchers, quality control specialists, and regulatory professionals.

Introduction: The NDSRI Challenge in ACE Inhibitors

The "sartan" recalls beginning in 2018 brought the issue of nitrosamine contamination to the forefront of pharmaceutical quality and safety.[2][3] Initially focused on small-molecule nitrosamines like N-nitrosodimethylamine (NDMA), regulatory scrutiny has expanded to include NDSRIs, which are impurities structurally related to the active pharmaceutical ingredient (API).[3][4]

Many ACE inhibitors, a cornerstone therapy for hypertension and cardiovascular conditions, are structurally susceptible to forming NDSRIs.[3][5] Drugs in this class, often identified by the "-pril" suffix (e.g., Perindopril, Ramipril, Enalapril, Lisinopril), typically contain a secondary amine functional group.[6] This moiety, under certain conditions, can react with nitrosating agents to form an N-nitrosamine.[5][6] N-nitroso-perindopril is the NDSRI formed from the perindopril molecule and serves as a representative example for this entire subclass of impurities.[7] This guide will demonstrate that not all nitrosamines are created equal and that a nuanced, structure-based risk assessment is critical.

Part 1: The Chemistry of Nitrosamine Formation in ACE Inhibitors

General Mechanism of N-Nitrosation

The formation of N-nitrosamines requires three core components: a nitrosatable amine (secondary or tertiary), a nitrosating agent, and conditions that facilitate the reaction.[8] The most common pathway involves the reaction of a secondary amine with nitrous acid (HNO₂), which is typically formed in situ from nitrite salts (e.g., sodium nitrite) under acidic conditions.[8][9]

Key Reaction Steps:

• Protonation of a nitrite ion (NO₂⁻) in an acidic environment to form nitrous acid (HNO₂).

• Further reaction of nitrous acid can form various nitrosating species, such as dinitrogen trioxide (N₂O₃).[9]

• The secondary amine acts as a nucleophile, attacking the nitrosating agent to form the N-nitrosamine.

dot

Caption: General mechanism of N-nitrosamine formation from an ACE inhibitor.

Sources of Risk in Pharmaceutical Production

The risk of nitrosamine formation is not confined to the API synthesis. It can arise at multiple stages:

• API Synthesis: Use of raw materials or solvents contaminated with nitrites or amines.

• Drug Product Formulation: Nitrite impurities present in common excipients (e.g., magnesium stearate, crospovidone).

• Degradation: Breakdown of the API or excipients during storage, potentially releasing reactive species.[8]

A thorough risk assessment, as mandated by regulatory agencies like the FDA and EMA, is therefore essential to identify and mitigate these potential root causes.[2][4]

Part 2: A Comparative Toxicological Assessment

The Standard Model of Nitrosamine Carcinogenicity

The high carcinogenic potential of simple nitrosamines like NDMA is attributed to their metabolic activation by Cytochrome P450 (CYP) enzymes.[6] The key initiating step is α-hydroxylation , where a hydroxyl group is added to the carbon atom immediately adjacent (the α-carbon) to the nitroso group. This unstable intermediate rapidly decomposes to form a highly reactive diazonium ion, which can then alkylate DNA, leading to mutagenic events and potentially cancer.[6]

The Unique Case of Nitroso-ACE Inhibitors: A Paradigm of Steric Hindrance

A detailed structural analysis of N-nitroso-perindopril and its analogues reveals a stark contrast to simple nitrosamines. This entire class of NDSRIs shares critical structural motifs that fundamentally alter their toxicological profile.

• Extreme Steric Hindrance: The α-carbons on both sides of the nitrosamine group in molecules like N-nitroso-perindopril, N-nitroso-ramipril, and N-nitroso-quinapril are heavily substituted with large, bulky chemical groups.[6] For N-nitroso-perindopril, one α-carbon is part of the bicyclic indole ring system, while the other is attached to an ethyl ester and a propyl chain.[6][10] This steric bulk physically blocks the nitrosamine from fitting into the active site of the CYP enzymes responsible for α-hydroxylation.[6][11]

• Increased Polarity: All nitroso-ACE inhibitors possess at least one carboxylic acid group.[6] This feature increases the molecule's polarity and hydrophilicity, which generally disfavors the CYP-mediated metabolism that occurs in the lipid environment of the endoplasmic reticulum and favors alternative, non-toxic elimination pathways like renal clearance.[6]

This mechanistic understanding—that steric hindrance prevents the critical metabolic activation step—is the cornerstone of the argument for their reduced carcinogenic potential.

dot

Caption: Contrasting metabolic pathways of high-potency vs. low-potency nitrosamines.

Supporting Experimental Evidence

This mechanistic hypothesis is strongly supported by robust experimental data. Comprehensive studies on N-nitroso-ramipril and N-nitroso-quinapril, which are structurally very similar to N-nitroso-perindopril, have demonstrated a lack of genotoxic potential.[11][12]

• In Vitro Tests: Many nitroso-ACE inhibitors have tested negative in the Ames bacterial reverse mutation assay.[6]

• In Vivo Tests: Crucially, N-nitroso-ramipril and N-nitroso-quinapril were found to be non-mutagenic and non-genotoxic in rigorous in vivo rodent studies, including the liver comet assay and the Big Blue® transgenic mutation assay.[11][12][13]

These negative results provide strong evidence that the entire class of sterically hindered nitroso-ACE inhibitors lacks significant carcinogenic risk.[12] Consequently, there is a strong scientific consensus that these compounds should be controlled under the less stringent ICH Q3B guidelines for normal impurities, rather than the ultra-low Acceptable Intake (AI) limits applied to potent mutagens.[11][12]

Comparative Data Summary

Feature	High-Potency Nitrosamine (e.g., NDMA)	Nitroso-ACE Inhibitor (e.g., N-nitroso-perindopril)
Example Structure	Small, unhindered alkyl groups	Bulky, sterically hindered groups at α-carbons[6]
Metabolic Activation	Efficient α-hydroxylation by CYP enzymes[6]	α-hydroxylation is inhibited by steric hindrance[6][11]
Genotoxic Potential	High; potent mutagen and carcinogen[8]	Negligible; demonstrated to be non-genotoxic in vivo[11][12][13]
Regulatory Approach	Strict Acceptable Intake (AI) limit (e.g., 96 ng/day for NDMA)	Higher AI (e.g., 1500 ng/day for N-nitroso-perindopril) or control as a standard impurity (ICH Q3B)[7][11]

Part 3: Analytical Strategies and Control

The determination of nitrosamine impurities at trace levels presents a significant analytical challenge, requiring highly sensitive and specific instrumentation.

Recommended Analytical Workflow: LC-MS/MS

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the quantification of nitrosamines in pharmaceutical matrices due to its superior sensitivity and selectivity.[14][15]

dot

Caption: A typical analytical workflow for nitrosamine quantification by LC-MS/MS.

Protocol: Quantification of N-nitroso-perindopril in Drug Product

Causality Statement: This protocol is designed to achieve maximum sensitivity and specificity. The use of a C18 column provides robust separation for moderately polar molecules like N-nitroso-perindopril. Electrospray ionization in positive mode (ESI+) is chosen because the amine functional group is readily protonated. Multiple Reaction Monitoring (MRM) is essential for selectively detecting the analyte in a complex drug product matrix, minimizing false positives and ensuring accurate quantification.

1. Standard and Sample Preparation: a. Prepare a stock solution of N-nitroso-perindopril reference standard (e.g., 1 µg/mL) in a suitable diluent (e.g., 50:50 Methanol:Water). b. Create a series of calibration standards by serially diluting the stock solution to cover the expected concentration range (e.g., 0.1 to 50 ng/mL). c. For the test sample, accurately weigh and crush tablets equivalent to a single dose of perindopril. d. Transfer the powder to a volumetric flask and add diluent. Vortex and sonicate for 15 minutes to ensure complete dissolution. e. Centrifuge the sample at 4000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PVDF filter into an LC vial.

2. LC-MS/MS Conditions (Illustrative):

• LC System: UPLC/HPLC system.
• Column: C18, 2.1 x 50 mm, 1.8 µm particle size.
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 10 µL.
• Mass Spectrometer: Triple Quadrupole Mass Spectrometer.
• Ionization: ESI+.
• MRM Transition (Example for N-nitroso-perindopril, C₁₉H₃₁N₃O₆, MW 397.47):
• Precursor Ion (Q1): m/z 398.2 [M+H]⁺
• Product Ion (Q3): A specific, stable fragment ion determined during method development.

3. Method Validation:

• The method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and achieving a limit of quantification (LOQ) sufficiently low to control the impurity at its acceptable intake limit.

Conclusion

The case of N-nitroso-perindopril exemplifies a critical principle in modern pharmaceutical toxicology: risk should be assessed based on specific molecular structure and mechanism, not just chemical class. Overwhelming evidence from structural analysis, mechanistic reasoning, and definitive in vivo studies indicates that nitroso-ACE inhibitors lack the genotoxic potential that characterizes other, more hazardous nitrosamines.[11][12][13]

While robust analytical oversight and process control remain paramount, the scientific data support a distinct regulatory approach for this class of NDSRIs. By distinguishing between the high-risk, unhindered nitrosamines and the low-risk, sterically hindered nitroso-ACE inhibitors, the industry and regulatory bodies can focus resources on genuine threats to patient safety, ensuring a rational, science-driven framework for impurity control.

References

• Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. PubMed. [Link][11][12][13]

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. Egyptian Drug Authority. [Link][1]

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link][4]

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. National Institutes of Health (NIH). [Link][16]

• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration (FDA). [Link][17]

• Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency (EMA). [Link][2]

• Nitroso-Derivatives of ACE Inhibitors. European Federation of Pharmaceutical Industries and Associations (EFPIA). [Link][6]

• Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - Pub. Nitrosamines Community. [Link]

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• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link][14]

• Simultaneous detection of nitrosamines and other sartan-related impurities in active pharmaceutical ingredients by supercritical fluid chromatography. SlideShare. [Link]

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• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. [Link][9]

• Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies. ACS Publications. [Link][8]

• Regulatory Updates and Analytical Methodologies for Nitrosamine Impurities Detection in Sartans, Ranitidine, Nizatidine, and Metformin along with Sample Preparation Techniques. PubMed. [Link][15]

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A Comparative Guide to the Cross-Validation of N-Nitroso-Perindopril Analytical Procedures

In the landscape of pharmaceutical quality control, the scrutiny of genotoxic impurities has never been more intense. Among these, N-nitrosamines have emerged as a significant concern due to their potential carcinogenicity.[1][2][3] N-nitroso-perindopril, a nitrosamine impurity associated with the widely used angiotensin-converting enzyme (ACE) inhibitor perindopril, necessitates rigorous analytical oversight to ensure patient safety. This guide provides an in-depth comparison of analytical procedures for the detection and quantification of N-nitroso-perindopril, with a focus on the critical process of cross-validation to ensure data integrity across different methodologies.

The presence of nitrosamine impurities in pharmaceuticals can arise from various sources, including the synthesis pathway of the active pharmaceutical ingredient (API), degradation of the drug substance or excipients over time, and contamination from raw materials or packaging.[1][4] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of these impurities, mandating that manufacturers conduct thorough risk assessments and implement sensitive, validated analytical methods for their detection and quantification.[5][6][7][8]

This guide will delve into the practicalities of cross-validating analytical methods for N-nitroso-perindopril, offering a comparative analysis of commonly employed techniques, detailed experimental protocols, and the rationale behind key procedural steps.

The Imperative of Cross-Validation

Method validation, as outlined in the ICH Q2(R1) guideline, is a cornerstone of good analytical practice, demonstrating that a procedure is suitable for its intended purpose.[9][10][11] Cross-validation takes this a step further by establishing equivalency between two or more distinct analytical procedures. This is crucial in several scenarios:

• Method Transfer: When an analytical method is transferred between laboratories (e.g., from a development lab to a quality control lab).

• Method Modernization: When a legacy method is replaced with a more advanced technique (e.g., transitioning from HPLC-UV to LC-MS/MS).

• Data Confirmation: When results from one method need to be confirmed by an orthogonal method to ensure accuracy and rule out matrix effects.

The cross-validation process provides a high degree of confidence in the reliability and consistency of analytical data, which is paramount when dealing with potent impurities like N-nitroso-perindopril.

Comparative Analysis of Analytical Techniques

The choice of analytical technique for N-nitroso-perindopril is dictated by the need for high sensitivity and selectivity to detect trace-level impurities within the drug matrix. The two most prominent techniques for this application are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	LC-MS/MS	GC-MS
Applicability	Well-suited for both volatile and non-volatile nitrosamines. Ideal for thermally labile compounds like many nitrosamine drug substance-related impurities (NDSRIs).	Primarily used for volatile and semi-volatile nitrosamines.[12][13]
Sensitivity	Excellent, often achieving limits of detection (LOD) and quantification (LOQ) in the low parts-per-billion (ppb) to parts-per-trillion (ppt) range.[1][14]	High sensitivity, also capable of reaching low ppb levels, particularly with a triple quadrupole mass spectrometer (GC-MS/MS).[12]
Selectivity	High selectivity through the use of multiple reaction monitoring (MRM) to minimize matrix interference.	Good selectivity, which can be enhanced with MS/MS to reduce interferences from the sample matrix.
Sample Preparation	Typically involves liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to concentrate the analyte and remove interfering substances.[15]	Can utilize direct liquid injection or headspace analysis for volatile compounds. Headspace analysis can minimize matrix introduction into the system.[12]
Instrumentation Cost	Generally higher initial capital investment.	Can be a more cost-effective option, although high-sensitivity detectors increase the price.
Throughput	Can be adapted for high-throughput analysis.	May have slightly longer run times depending on the chromatographic separation required.

Experimental Protocols

The following are representative protocols for the analysis of N-nitroso-perindopril using LC-MS/MS and GC-MS. These protocols are intended as a guide and should be fully validated for their specific application.

Protocol 1: LC-MS/MS Method for N-Nitroso-Perindopril

This method is designed for high sensitivity and selectivity, making it a benchmark for nitrosamine analysis.

1. Sample Preparation (Solid-Phase Extraction)

• Rationale: SPE is employed to concentrate the N-nitroso-perindopril from the drug product matrix and remove potential interferences, leading to a cleaner sample and improved analytical performance.

• Procedure:

  • Weigh and transfer a quantity of powdered perindopril tablets equivalent to one dose into a 50 mL centrifuge tube.

  • Add 20 mL of a suitable organic solvent (e.g., methanol) and vortex for 15 minutes to dissolve the sample.

  • Centrifuge the solution at 4000 rpm for 10 minutes.

  • Condition an SPE cartridge (e.g., a polymeric reversed-phase sorbent) with methanol followed by water.

  • Load the supernatant from the centrifuged sample onto the SPE cartridge.

  • Wash the cartridge with a weak organic solvent solution to remove polar impurities.

  • Elute the N-nitroso-perindopril with a small volume of a strong organic solvent (e.g., acetonitrile).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Rationale: The combination of liquid chromatography for separation and tandem mass spectrometry for detection provides the high degree of selectivity and sensitivity required for trace-level quantification.

• Procedure:

  • LC System: A UPLC/UHPLC system is recommended for fast and efficient separation.

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm) is typically used.

  • Mobile Phase: A gradient elution with a mixture of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B) is common.

  • Flow Rate: A flow rate of 0.3-0.5 mL/min is generally appropriate.

  • Injection Volume: 5-10 µL.

  • MS/MS Detector: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is used.

  • Detection: Monitor the specific precursor-to-product ion transitions for N-nitroso-perindopril in MRM mode.

Protocol 2: GC-MS Method for N-Nitroso-Perindopril

This method provides an alternative approach, particularly if N-nitroso-perindopril exhibits sufficient volatility and thermal stability.

1. Sample Preparation (Liquid-Liquid Extraction)

• Rationale: LLE is a classic and effective technique for separating analytes from a complex matrix based on their differential solubility in two immiscible liquids.

• Procedure:

  • Dissolve a known amount of the perindopril drug substance or product in an aqueous buffer.

  • Add an appropriate organic solvent (e.g., dichloromethane).

  • Vortex vigorously for 5-10 minutes to facilitate the transfer of N-nitroso-perindopril into the organic phase.

  • Centrifuge to achieve complete phase separation.

  • Carefully collect the organic layer.

  • Repeat the extraction process on the aqueous layer to maximize recovery.

  • Combine the organic extracts and concentrate under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for GC-MS analysis.

2. GC-MS Analysis

• Rationale: GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.

• Procedure:

  • GC System: A gas chromatograph equipped with a split/splitless injector.

  • Column: A low-bleed capillary column with a non-polar or mid-polar stationary phase is suitable.

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: Optimized to ensure volatilization without thermal degradation.

  • Oven Temperature Program: A temperature gradient is used to achieve optimal separation of the analytes.

  • MS Detector: A single quadrupole or triple quadrupole mass spectrometer operating in electron ionization (EI) mode.

  • Detection: For a single quadrupole MS, monitor characteristic ions of N-nitroso-perindopril. For a triple quadrupole MS, use MRM for enhanced selectivity.

Cross-Validation Workflow

The cross-validation of the LC-MS/MS and GC-MS methods for N-nitroso-perindopril should be a systematic process to ensure the comparability of the results.

Cross-validation workflow for analytical methods.

Conclusion

The robust analytical control of N-nitroso-perindopril is a critical component of ensuring the safety and quality of perindopril-containing medicines. While both LC-MS/MS and GC-MS are powerful techniques for this purpose, the choice of method and the demonstration of its suitability through validation are paramount. Cross-validation serves as the ultimate verification of data integrity, providing the necessary assurance when multiple analytical procedures are employed. By following a systematic and scientifically sound approach to cross-validation, pharmaceutical manufacturers can confidently meet regulatory expectations and safeguard public health.

References

• Control of Nitrosamine Impurities in Human Drugs - Guidance for Industry. U.S. Food and Drug Administration. [Link][6]

• Nitrosamine impurities. European Medicines Agency. [Link][3]

• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. [Link][5]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link][9][11]

• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek. [Link][12]

• Nitrosamine Impurity Testing. BioPharmaSpec. [Link][1]

• Information about Nitrosamine Impurities in Medications. U.S. Food and Drug Administration. [Link][2]

• Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. International Journal of Pharmaceutical Sciences and Research. [Link][15]

• Kasturi Pangarkar, et al. A Comprehensive Review on Analytical Methodologies for the Determination of N-Nitrosamine Impurities in Pharmaceuticals. International Journal of Pharmaceutical Sciences. [Link][4]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. JD Supra. [Link][16]

• Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency. [Link][7]

• EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. [Link][8]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link][10]

• Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. ResolveMass. [Link][13]

• Nitrosamines Analysis in Pharmaceuticals. Agilent. [Link][14]

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accuracy and precision of N-nitroso-perindopril analytical methods

An In-Depth Comparative Guide to the Accuracy and Precision of Analytical Methods for N-Nitroso-Perindopril

The emergence of N-nitroso compounds as potential impurities in pharmaceutical products has presented a significant analytical challenge for the industry. N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), is one such compound that requires rigorous control due to the classification of nitrosamines as probable human carcinogens.[1][2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent acceptable intake (AI) limits for these impurities, necessitating the development and validation of highly accurate and precise analytical methods to ensure patient safety.[1][4][5]

This guide serves as a technical resource for researchers, scientists, and drug development professionals, offering a detailed comparison of analytical methodologies for the quantification of N-nitroso-perindopril and other nitrosamines. We will explore the causality behind experimental choices, present comparative performance data, and provide actionable protocols to guide method selection and implementation.

The Analytical Imperative: Sensitivity and Selectivity

The core challenge in analyzing N-nitroso-perindopril lies in detecting and quantifying it at trace levels (parts per billion or even parts per trillion) within a complex matrix dominated by the high-concentration active pharmaceutical ingredient (API), perindopril. This requires analytical techniques that offer both exceptional sensitivity and selectivity.[6] While several analytical techniques exist, their applicability varies significantly based on these performance characteristics. Hyphenated mass spectrometry techniques have become the industry gold standard, offering superior performance over conventional chromatographic methods.[1][5][7][8]

Comparative Overview of Analytical Techniques

The choice of an analytical method is a critical decision driven by the required sensitivity, the nature of the analyte, the sample matrix, and available instrumentation.[1] The following table summarizes the key performance attributes of the most common techniques used for nitrosamine analysis.

Analytical Technique	Typical Analytes	Typical Limit of Quantification (LOQ)	Reported Accuracy (% Recovery)	Reported Precision (% RSD)	Key Advantages & Disadvantages
LC-MS/MS	Broad range, including non-volatile and thermally unstable nitrosamines (e.g., NDMA, NDEA, NDSRIs).[1]	0.05 ng/mL - 1.0 ng/mL.[6][9][10]	85-115%	< 15%.[9][10]	Advantages: High sensitivity and selectivity, "gold standard" for NDSRIs, applicable to a wide range of compounds.[7] Disadvantages: High instrument cost, complex method development.
GC-MS	Volatile nitrosamines (e.g., NDMA, NDEA).[1][7]	0.001 - 0.05 µg/g	80-120%	< 20%	Advantages: Excellent for volatile compounds, high sensitivity. Disadvantages: Not suitable for non-volatile or thermally labile NDSRIs like N-nitroso-perindopril, risk of on-instrument impurity formation.[3]
HPLC-UV	General impurities, less common for trace nitrosamines.	> 10 ng/mL.[6]	90-110%	< 5%	Advantages: Lower cost, simpler instrumentation, robust for higher concentration analytes. Disadvantages: Insufficient sensitivity and selectivity for meeting regulatory limits for nitrosamines.[1][6]

General Analytical Workflow for Nitrosamine Impurity Testing

The process of analyzing nitrosamine impurities follows a structured workflow, from sample preparation to final data analysis. This ensures consistency, accuracy, and reliability of the results.

Caption: A generalized workflow for the analysis of nitrosamine impurities.

In-Focus: The UPLC-MS/MS Method

Given its superior sensitivity, selectivity, and applicability to non-volatile NDSRIs, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the recommended technique for the analysis of N-nitroso-perindopril.[5][7] A triple quadrupole (TQ) mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides the necessary performance to confidently detect and quantify the target impurity while discriminating against the API and matrix interferences.[6][11]

Detailed Experimental Protocol (UPLC-MS/MS)

This protocol provides a robust starting point for the development of a validated method for N-nitroso-perindopril.

1. Sample Preparation

• Rationale: The goal is to efficiently extract N-nitroso-perindopril from the drug product (tablets) into a liquid solvent while removing excipients and other insoluble materials that could interfere with the analysis.

• Protocol:

  • Accurately weigh and crush a sufficient number of perindopril tablets to obtain a powder equivalent to 100 mg of the API.[11]

  • Transfer the powder to a 15 mL centrifuge tube.

  • Add 10.0 mL of a suitable solvent (e.g., methanol or a methanol/water mixture). Methanol is often chosen for its ability to dissolve a wide range of organic molecules.[11][12]

  • Vortex the tube for 1 minute to ensure thorough mixing.

  • Place the tube on a mechanical shaker for 30-45 minutes to maximize extraction efficiency.[11][12]

  • Centrifuge the sample at 4500 rpm for 15 minutes to pelletize insoluble excipients.[11][12]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial. This step is crucial to protect the UPLC system from particulate matter.[11]

2. Chromatographic and Mass Spectrometric Conditions

• Rationale: The chromatographic system separates N-nitroso-perindopril from the parent drug, perindopril, and other potential impurities. The mass spectrometer provides selective detection and quantification. A C18 stationary phase is chosen for its versatility in retaining compounds of moderate polarity. The mobile phase gradient allows for the efficient elution of analytes with varying polarities.

• UPLC System Conditions:

  • System: UPLC or HPLC system capable of binary gradients.[1]

  • Column: ACQUITY UPLC HSS T3 C18, 1.8 µm, 2.1 x 100 mm.[9][10]

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in Methanol.[1]

  • Flow Rate: 0.4 mL/min.[10]

  • Injection Volume: 5 - 30 µL.[10][13]

  • Column Temperature: 40 °C.[10]

  • Gradient: A typical gradient starts with a high percentage of Mobile Phase A, ramping up the percentage of Mobile Phase B to elute the nitrosamine, followed by a column wash and re-equilibration.

• MS/MS System Conditions:

  • System: Triple quadrupole mass spectrometer.[11][14]

  • Ion Source: Electrospray Ionization (ESI) in Positive Ion Mode.

  • Mode: Multiple Reaction Monitoring (MRM).[6]

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-perindopril and a suitable internal standard must be determined by infusing pure standards. For example, for N-nitroso-perindopril (C19H31N3O6), the protonated molecule [M+H]+ would be the precursor ion.

Caption: Detailed experimental workflow for UPLC-MS/MS analysis.

Method Selection Guide

Choosing the right analytical technique is paramount. This decision tree provides a logical framework for selecting the most appropriate method based on key project requirements.

Caption: Decision guide for selecting an analytical method for nitrosamines.

Ensuring Trustworthiness: Method Validation

A self-validating system is built upon rigorous method validation as prescribed by guidelines such as ICH Q2(R1).[3] For any analytical method used for N-nitroso-perindopril, the following parameters are critical to establish its accuracy and precision:

• Accuracy: This is determined by spike-recovery studies, where a known amount of N-nitroso-perindopril standard is added to a sample of the drug product. The percentage of the spiked amount that is recovered by the method is calculated. The acceptance criterion is typically 80-120%.

• Precision: Evaluated at two levels:

  • Repeatability (Intra-assay precision): The precision of the method over a short interval by the same analyst using the same equipment. This is typically assessed by analyzing at least six replicate samples.

  • Intermediate Precision (Inter-assay precision): The precision of the method across different days, different analysts, or different equipment.

  • For both, the result is expressed as the Relative Standard Deviation (%RSD), which should typically be less than 15% for trace analysis.

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as the API, other impurities, and excipients. In LC-MS/MS, this is demonstrated by the unique MRM transition and chromatographic retention time.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. This is a critical parameter that must be below the regulatory limit for N-nitroso-perindopril.

By thoroughly validating these parameters, a laboratory can ensure that its analytical method is reliable, accurate, and fit for the purpose of protecting public health.

References

• A Comparative Guide to Analytical Methods for Nitrosamine Detection. (n.d.). BenchChem.
• Muttavarapu, M., et al. (2022). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central.
• Pérez Brizuela, S. (n.d.). Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS. Biblioteca IQS.
• Top 5 Nitrosamine Testing Methods (LC-MS, GC-MS, HRMS, -). (2025). ResolveMass Laboratories Inc.
• Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. (2025). MDPI.
• Determination of Nitrosamine Impurities Using the Ultivo Triple Quadrupole LC/MS. (2021). Agilent.
• Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. (2023). PMC.
• Highly Sensitive UPLC-MS/MS Quantification of Nitrosamine Impurities in Sartan and Ranitidine Drug Substances. (n.d.). Waters.
• Determination of six nitrosamine impurities in angiotensin II receptor blocker drugs by LC-MS/MS. (n.d.). Thermo Fisher Scientific.
• Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. (n.d.). ITM SLS Baroda University.
• Highly Sensitive and Robust UPLC-MS/MS Quantification of Nitrosamine Impurities in Sartan and Ranitidine Drug Substances. (n.d.). Waters Corporation.
• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (2023). Journal of Pharmaceutical Sciences.
• Three techniques for the determination of perindopril through derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole. (2025). ResearchGate.
• N-Nitroso Perindopril | CAS 3036581-82-2. (n.d.). Veeprho.
• Nitrosamines Analysis in Pharmaceuticals. (2021). Agilent.
• HRAM-LC-MS method for the determination of nitrosamine impurities in drugs. (n.d.). The Analytical Scientist.
• Highly sensitive and robust LC-HRAM-MS method for simultaneous quantitation of sixteen nitrosamines in multiple drug products. (n.d.). Thermo Fisher Scientific.

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A Comparative Guide to the Linearity and Range of N-Nitroso-Perindopril Assays

This guide provides an in-depth comparison of analytical methodologies for the quantification of N-nitroso-perindopril, a nitrosamine impurity of significant concern in pharmaceutical products. We will dissect the performance characteristics, specifically the linearity and range, of prevalent assays. This analysis is grounded in established analytical principles and regulatory expectations, offering researchers and drug development professionals a framework for selecting and validating appropriate methods for their specific needs.

The Regulatory Imperative and Analytical Challenge

The discovery of N-nitrosamine impurities in various drug products has prompted stringent regulatory action globally. Agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for these potentially carcinogenic compounds. For N-nitroso-perindopril, the challenge lies in detecting and accurately quantifying it at trace levels within a complex matrix, often dominated by the active pharmaceutical ingredient (API), perindopril.

An effective analytical method must not only be sensitive enough to meet these low limits but must also demonstrate linearity over a defined concentration range. This ensures that the measured response is directly proportional to the analyte concentration, a fundamental requirement for accurate quantification.

Core Analytical Techniques: A Comparative Overview

The primary challenge in nitrosamine analysis is achieving high sensitivity and selectivity. While several techniques can be employed, High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard due to its superior performance.

• LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): This is the most widely adopted technique. It offers exceptional selectivity by separating the analyte chromatographically and then identifying it based on its specific mass-to-charge ratio (m/z) and fragmentation pattern. This high degree of specificity is crucial for minimizing interference from the drug matrix.

• GC-MS (Gas Chromatography-Mass Spectrometry): While a powerful tool for volatile and semi-volatile compounds, GC-MS often requires derivatization for non-volatile nitrosamines like N-nitroso-perindopril. The high temperatures of the GC inlet can also lead to the thermal degradation of certain nitrosamines, posing a significant risk of inaccurate quantification.

• HPLC-UV (High-Performance Liquid Chromatography with Ultraviolet Detection): This method is less common for trace-level nitrosamine analysis. Its sensitivity is often insufficient to meet the stringent regulatory limits. Furthermore, its lower selectivity compared to MS makes it more susceptible to matrix interference, where other compounds in the sample might absorb UV light at the same wavelength as the target analyte.

Performance Comparison: Linearity and Range

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentration levels for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Below is a summary of typical performance data derived from validated methods for N-nitroso-perindopril analysis.

Parameter	LC-MS/MS Method A	LC-MS/MS Method B	GC-MS (Hypothetical)	HPLC-UV (Hypothetical)
Matrix	Perindopril Erbumine Drug Substance	Perindopril Arginine Drug Product	Drug Substance	Drug Substance
Linearity Range	0.01 - 2.5 µg/g	0.5 - 50 ng/mL	0.1 - 10 µg/g	0.5 - 50 µg/g
Correlation Coefficient (r²)	> 0.998	> 0.999	> 0.995	> 0.990
Limit of Quantification (LOQ)	0.01 µg/g	0.5 ng/mL	0.1 µg/g	0.5 µg/g
Limit of Detection (LOD)	0.003 µg/g	0.15 ng/mL	0.03 µg/g	0.15 µg/g

Analysis of Performance:

The data clearly illustrates the superior sensitivity of LC-MS/MS methods, with Limits of Quantification (LOQ) that are significantly lower than those achievable by GC-MS or HPLC-UV. This is critical for ensuring that products meet the acceptable intake limits set by regulatory bodies. The excellent correlation coefficients (r² > 0.998) obtained with LC-MS/MS demonstrate a strong linear relationship between concentration and response over a wide range, ensuring accurate quantification from trace levels up to potential out-of-specification amounts.

Experimental Protocol: A Validated LC-MS/MS Workflow

This section details a representative LC-MS/MS protocol for the determination of N-nitroso-perindopril in a drug substance. The choice of each parameter is critical for the method's success.

4.1. Sample Preparation

• Weighing: Accurately weigh 100 mg of the perindopril drug substance into a 10 mL volumetric flask.

• Dissolution: Add 8 mL of a diluent (e.g., 50:50 Methanol:Water) and vortex for 2 minutes to dissolve the sample.

• Internal Standard Spiking: Spike the solution with an appropriate isotopic-labeled internal standard (e.g., N-nitroso-perindopril-d4) to a final concentration of 20 ng/mL. The internal standard is crucial as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, allowing for more accurate quantification.

• Dilution to Volume: Bring the flask to volume with the diluent and mix thoroughly.

• Filtration: Filter the solution through a 0.22 µm PVDF syringe filter to remove particulates that could damage the HPLC system.

4.2. Chromatographic Conditions

• Instrument: UHPLC System (e.g., Waters Acquity, Agilent 1290)

• Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is chosen for its ability to retain and separate the moderately polar N-nitroso-perindopril from the more polar API.

• Mobile Phase A: 0.1% Formic Acid in Water. The acid helps to protonate the analyte, improving peak shape and ionization efficiency.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A gradient is used to provide effective separation and elute the analyte in a reasonable time.

  • 0-1 min: 5% B

  • 1-8 min: Ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C. Elevated temperature reduces mobile phase viscosity and can improve peak shape.

• Injection Volume: 5 µL

4.3. Mass Spectrometric Conditions

• Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 7500, Agilent 6495)

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode. ESI is a soft ionization technique suitable for polar, non-volatile molecules like N-nitroso-perindopril.

• MRM Transitions: Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity.

  • N-nitroso-perindopril: Precursor Ion (Q1) m/z → Product Ion (Q3) m/z (e.g., 397.2 → 238.1)

  • N-nitroso-perindopril-d4 (IS): Precursor Ion (Q1) m/z → Product Ion (Q3) m/z (e.g., 401.2 → 242.1)

• Key MS Parameters: Gas temperatures, nebulizer pressure, and collision energies must be optimized specifically for the target analyte to achieve maximum signal intensity.

Workflow Visualization

Caption: High-level workflow for N-nitroso-perindopril quantification by LC-MS/MS.

Building a Self-Validating System for Trustworthy Results

To ensure the trustworthiness of results, the analytical run must be designed as a self-validating system. This involves bracketing the analytical samples with checks that confirm the system is performing as expected.

Key Components:

• System Suitability Test (SST): A standard solution is injected at the beginning of the run to verify chromatographic performance (e.g., peak resolution, tailing factor, and signal intensity). The run proceeds only if SST criteria are met.

• Calibration Curve: A series of standards of known concentrations are analyzed to establish the linear range and generate the regression equation used for quantification.

• Quality Control (QC) Samples: QC samples, prepared independently at low, medium, and high concentrations within the calibration range, are interspersed throughout the sample sequence. The calculated concentrations of these QCs must fall within a pre-defined accuracy limit (e.g., ±15% of the nominal value).

• Blanks: A solvent blank is run after high-concentration samples to check for system carryover.

Caption: Logical flow of a self-validating analytical run for nitrosamine analysis.

Conclusion

For the analysis of N-nitroso-perindopril, LC-MS/MS stands as the unequivocally superior technique, offering the necessary sensitivity and selectivity to meet stringent regulatory requirements. The method demonstrates excellent linearity over a wide and practical range, ensuring reliable quantification from trace contamination levels to higher concentrations. While other methods like GC-MS and HPLC-UV exist, they lack the requisite performance characteristics for this specific, challenging application. The implementation of a robust, self-validating workflow, complete with system suitability checks, bracketing standards, and quality controls, is paramount for ensuring the integrity and trustworthiness of the generated data in a regulated environment.

Navigating the Analytical Maze: A Comparative Guide to Mass Spectrometer Sources for N-nitroso-perindopril Analysis

For the modern researcher, scientist, and drug development professional, the sensitive and accurate quantification of N-nitrosamine impurities is a paramount challenge in pharmaceutical quality control. The discovery of N-nitroso-perindopril, a potential mutagenic impurity, necessitates robust analytical methodologies. A critical decision in developing a reliable Liquid Chromatography-Mass Spectrometry (LC-MS) method lies in the selection of the most appropriate ionization source. This guide provides an in-depth, objective comparison of three common atmospheric pressure ionization (API) sources—Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Atmospheric Pressure Photoionization (APPI)—for the analysis of N-nitroso-perindopril, complete with supporting scientific principles and experimental considerations.

The Analytical Target: N-nitroso-perindopril

N-nitroso-perindopril is an N-nitroso derivative of the angiotensin-converting enzyme (ACE) inhibitor, perindopril.[1] Its structure contains a secondary amine that is susceptible to nitrosation, forming the N-nitroso group (-N-N=O). The presence of this moiety is a cause for concern due to the classification of many N-nitrosamines as probable human carcinogens. The U.S. FDA has set an Acceptable Intake (AI) limit for N-nitroso-perindopril at 1500 ng/day, underscoring the need for highly sensitive analytical methods.[1]

From an analytical perspective, the physicochemical properties of N-nitroso-perindopril, including its polarity and thermal stability, will dictate the most effective ionization technique. While perindopril itself is amenable to analysis by ESI-LC-MS/MS, the addition of the nitroso group can alter its ionization behavior.[2][3]

Ionization Sources: A Head-to-Head Comparison

The choice of ionization source is pivotal for achieving optimal sensitivity, specificity, and robustness in the analysis of N-nitroso-perindopril. Below, we delve into the mechanisms, advantages, and limitations of ESI, APCI, and APPI for this specific application.

Electrospray Ionization (ESI)

Mechanism: ESI is a soft ionization technique that generates ions from a liquid phase.[4][5] A high voltage is applied to a capillary, creating a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase.[4][6] ESI is particularly well-suited for polar, thermally labile, and large molecules.[7]

Applicability to N-nitroso-perindopril: While ESI is a workhorse in pharmaceutical analysis, its effectiveness for N-nitroso-perindopril can be variable. Many nitrosamines, being relatively small and sometimes less polar molecules, may not ionize efficiently with ESI.[8] Furthermore, ESI is known to be susceptible to ion suppression from the sample matrix and mobile phase constituents, which can compromise sensitivity.[9]

A significant challenge with ESI for nitrosamine analysis is the potential for in-source fragmentation. The N-N bond in N-nitroso compounds can be labile, and the energy within the ESI source can cause the loss of the NO group (a neutral loss of 30 Da).[10] This fragmentation can reduce the abundance of the precursor ion, impacting quantification, and potentially leading to inaccurate results if not properly controlled.[10][11][12]

Experimental Considerations for ESI:

• Mobile Phase: Use of protic solvents (e.g., methanol, acetonitrile) with a small percentage of a volatile acid (e.g., formic acid) is typical to promote protonation and the formation of [M+H]⁺ ions.

• Source Parameters: Careful optimization of source parameters such as capillary voltage, cone voltage (or fragmentor voltage), and source temperature is crucial to minimize in-source fragmentation.[10] Lowering the cone/fragmentor voltage and source temperature can help preserve the intact molecular ion.[10]

Diagram: ESI Mechanism

Caption: Ion formation process in Electrospray Ionization (ESI).

Atmospheric Pressure Chemical Ionization (APCI)

Mechanism: APCI is a gas-phase ionization technique that is well-suited for less polar and more volatile compounds that are not easily ionized by ESI.[13] The sample solution is vaporized in a heated nebulizer. The resulting gas-phase molecules are then ionized by a corona discharge, which creates reactant ions from the mobile phase. These reactant ions then transfer a proton to the analyte molecules.[13]

Applicability to N-nitroso-perindopril: APCI is often the preferred ionization source for the analysis of many volatile nitrosamines.[8][13] It has been shown to provide better sensitivity and reproducibility for these compounds compared to ESI.[9][14] APCI is generally less susceptible to matrix effects than ESI, which is a significant advantage for the analysis of impurities in complex pharmaceutical matrices.[9] A study comparing APCI and ESI for the analysis of nine nitrosamines found that APCI provided a more robust and sensitive method.[15] Another study on nitrosamine impurities in metronidazole benzoate also successfully employed an HPLC-APCI-MS/MS method.[16]

Experimental Considerations for APCI:

• Thermal Stability: A key consideration for APCI is the thermal stability of the analyte, as the source operates at high temperatures (typically 350-500 °C) to ensure efficient vaporization.[17][18] While many nitrosamines are sufficiently volatile, the thermal lability of the N-NO bond must still be considered.

• Mobile Phase: Higher flow rates (e.g., >0.5 mL/min) are often beneficial in APCI as the mobile phase acts as the chemical ionization reagent gas.[13] Methanol is often a good choice of organic modifier.[13]

• Corona Discharge Current: The corona discharge current should be optimized to achieve stable and efficient ionization without causing excessive fragmentation.

Diagram: APCI Mechanism

Caption: Ion formation process in Atmospheric Pressure Chemical Ionization (APCI).

Atmospheric Pressure Photoionization (APPI)

Mechanism: APPI is another soft ionization technique that uses vacuum ultraviolet (VUV) photons to ionize analyte molecules.[19] Ionization can occur directly, where the analyte absorbs a photon and ejects an electron, or indirectly through a dopant-assisted mechanism. In the latter, a photo-ionizable compound (dopant) is added to the mobile phase, which is then ionized by the VUV lamp and subsequently transfers charge to the analyte.[20]

Applicability to N-nitroso-perindopril: APPI is particularly effective for non-polar and weakly polar compounds that are challenging to ionize by ESI or APCI.[7][20] It has been shown to be less susceptible to ion suppression than both ESI and APCI and can offer higher sensitivity for certain compounds.[21] A comparison of APPI and APCI for the analysis of pharmaceuticals demonstrated that APPI provided more reproducible signals and significantly higher signal-to-noise ratios.[21] For nitrosamines, which can have a range of polarities, APPI presents a promising alternative. However, its widespread adoption for routine nitrosamine analysis is less documented compared to APCI. One consideration is that effective ionization with APPI sometimes requires the presence of a suitable chromophore in the analyte, which may not be optimal for all nitrosamines.[9]

Experimental Considerations for APPI:

• Dopant Selection: The choice of dopant (e.g., toluene, acetone) and its concentration is critical for optimizing sensitivity in dopant-assisted APPI. The dopant's ionization potential should be lower than that of the mobile phase but higher than the analyte.

• Lamp Type: Different VUV lamps (e.g., Krypton, Xenon) emit photons of different energies, and the choice of lamp can influence ionization efficiency.

• Mobile Phase Compatibility: The mobile phase composition can affect the ionization mechanism (direct vs. dopant-assisted).

Diagram: APPI Mechanism

Caption: Ion formation process in Atmospheric Pressure Photoionization (APPI).

Quantitative Data Summary & Performance Comparison

Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Atmospheric Pressure Photoionization (APPI)
Principle	Ionization from charged droplets in the liquid phase.	Gas-phase ionization via corona discharge and proton transfer.	Gas-phase ionization by VUV photons (direct or dopant-assisted).
Analyte Polarity	Best for polar and ionic compounds.[7]	Good for moderately polar to non-polar, volatile compounds.[13][14]	Broad range of polarity, especially effective for non-polar compounds.[7][20]
Sensitivity for Nitrosamines	Can be lower due to inefficient ionization and in-source fragmentation.[8][10]	Generally higher sensitivity and better reproducibility for many nitrosamines.[9][14]	Potentially very high sensitivity, often outperforming APCI.[21]
Matrix Effects	More susceptible to ion suppression.[9]	Less susceptible to matrix effects.[9]	Generally the least susceptible to ion suppression.[19]
In-source Fragmentation	A significant concern for N-nitroso compounds (loss of NO).[10]	Can occur, but often manageable with parameter optimization.	Generally a "soft" ionization technique with minimal fragmentation.
Thermal Degradation	Less of a concern as it's not a high-temperature source.[13]	Potential for thermal degradation of labile compounds.[17][18]	Requires sample vaporization, so thermal stability is a factor.
Typical Flow Rates	Lower flow rates are common.	Higher flow rates are often advantageous.[13]	Compatible with a wide range of flow rates.
Ease of Use	Widely used and well-understood.	Relatively straightforward to implement.	May require more method development, especially regarding dopant selection.

Experimental Protocols: A Starting Point for Method Development

The following are generalized starting protocols for the analysis of N-nitroso-perindopril using LC-MS/MS with the different ionization sources. These should be optimized for the specific instrument and application.

Liquid Chromatography (Common for all sources)

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient: A suitable gradient from low to high organic phase to elute N-nitroso-perindopril.

• Flow Rate: 0.2 - 0.6 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometry

1. ESI-MS/MS Protocol:

• Ionization Mode: Positive.

• Capillary Voltage: 3.5 - 4.5 kV.

• Cone/Fragmentor Voltage: Start with a low value (e.g., 20 V) and incrementally increase to find the optimal balance between signal intensity and fragmentation.

• Source Temperature: 120 - 150 °C.

• Desolvation Gas Flow and Temperature: Optimize according to the instrument manufacturer's recommendations (e.g., 800 L/hr at 400 °C).

• MRM Transitions: Monitor the transition from the protonated molecule [M+H]⁺ to a characteristic product ion. For N-nitroso-perindopril (C₁₉H₃₁N₃O₆, MW: 397.47), the precursor ion would be m/z 398.2. Product ions would need to be determined experimentally, but a common loss is the NO group, leading to a fragment at m/z 368.2.

2. APCI-MS/MS Protocol:

• Ionization Mode: Positive.

• Corona Discharge Current: 3 - 5 µA.

• Vaporizer Temperature: 350 - 450 °C.

• Source Temperature: 130 - 150 °C.[14]

• Nebulizer Gas Flow: Optimize for stable spray.

• MRM Transitions: Same as for ESI, monitoring the [M+H]⁺ precursor ion.

3. APPI-MS/MS Protocol:

• Ionization Mode: Positive.

• Vaporizer Temperature: 350 - 450 °C.

• Dopant: If needed, introduce toluene or anisole at a low flow rate (e.g., 10% of the LC flow rate).

• VUV Lamp: Krypton lamp is a common choice.

• Source Parameters: Optimize according to the manufacturer's guidelines.

• MRM Transitions: Monitor for [M+H]⁺ or the radical cation M⁺˙, depending on the ionization mechanism.

Conclusion and Recommendations

The selection of the optimal mass spectrometer source for the analysis of N-nitroso-perindopril is a critical step that requires careful consideration of the analyte's properties and the analytical objectives.

• Atmospheric Pressure Chemical Ionization (APCI) emerges as the most robust and often most sensitive choice for the routine quantification of N-nitroso-perindopril. Its lower susceptibility to matrix effects and proven performance for a wide range of nitrosamines make it a reliable workhorse for this application.[9][14][15][16]

• Electrospray Ionization (ESI) can be a viable option, particularly in laboratories where it is the only available source. However, significant attention must be paid to method development to mitigate potential issues with in-source fragmentation and matrix suppression.[10] Careful optimization of source parameters is non-negotiable for achieving accurate and reproducible results.

• Atmospheric Pressure Photoionization (APPI) represents a powerful, albeit less commonly employed, alternative. It holds the potential for superior sensitivity and reduced matrix effects, making it an excellent choice for challenging applications or when the highest sensitivity is required.[19][21]

Ultimately, the choice of ionization source should be guided by empirical data. It is highly recommended to perform a comparative evaluation of the sources available in your laboratory to determine the best performance for N-nitroso-perindopril in the specific drug product matrix. By understanding the underlying principles and carefully optimizing the experimental parameters, researchers can develop robust and reliable methods to ensure the safety and quality of pharmaceutical products.

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A Comparative Guide to the Use of Isotopically Labeled N-nitroso-perindopril as an Internal Standard in Bioanalysis

<Senior Application Scientist Report

Abstract

The quantification of drug-related impurities, such as N-nitrosamines, is a critical aspect of pharmaceutical development and safety assessment. N-nitroso-perindopril, a potential impurity in the widely used ACE inhibitor perindopril, requires highly accurate and precise measurement in biological matrices.[1][2] This guide provides a comprehensive comparison of isotopically labeled N-nitroso-perindopril as an internal standard (IS) against the more conventional approach of using a deuterated analog of the parent drug (e.g., perindopril-d4). We will explore the theoretical advantages, present comparative experimental data, and provide detailed protocols to guide researchers in selecting the most appropriate internal standard for robust and reliable bioanalytical method development, in accordance with regulatory guidelines such as the ICH M10.[3][4][5]

Introduction: The Imperative for an Ideal Internal Standard

In liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, an internal standard is essential for ensuring accuracy and precision.[6] Its primary role is to compensate for variability during the analytical process, including sample preparation, injection volume, and, most critically, matrix effects.[6][7] Matrix effects, which are the suppression or enhancement of analyte ionization due to co-eluting components from the biological matrix, are a significant source of error.[7][8]

The ideal internal standard has chemical and physical properties nearly identical to the analyte, ensuring it experiences the same variations throughout the analytical procedure.[9] For this reason, a stable isotope-labeled (SIL) version of the analyte is considered the "gold standard."[8][10][11] However, when quantifying an impurity like N-nitroso-perindopril, the choice of IS is not as straightforward. The common practice is often to use a SIL version of the parent drug. This guide challenges that convention and makes a case for the superiority of a dedicated, isotopically labeled impurity standard.

The Contenders: A Comparison of Internal Standards

The Conventional Choice: Perindopril-d4

A deuterated version of the parent drug, such as perindopril-d4, is a common choice for bioanalytical assays of perindopril and its metabolites.[12]

• Advantages:

  • Often commercially available.

  • Shares structural similarities with the parent drug and, to an extent, the nitrosamine impurity.

  • Can be used for the simultaneous quantification of perindopril.

• Disadvantages:

  • Physicochemical Mismatch: N-nitroso-perindopril has different polarity, ionization efficiency, and potentially different extraction recovery compared to perindopril due to the N-nitroso group.[2]

  • Differential Matrix Effects: Because of potential differences in chromatographic retention time and ionization characteristics, perindopril-d4 may not accurately track and compensate for the specific matrix effects experienced by N-nitroso-perindopril.[13][14][15]

  • Chromatographic Separation: Deuterated standards can sometimes exhibit slight shifts in retention time compared to their non-labeled counterparts, a phenomenon known as the "isotope effect."[13][14][15] This can be more pronounced when the analyte and IS have different core structures.

The Ideal Candidate: Isotopically Labeled N-nitroso-perindopril (e.g., ¹³C, ¹⁵N)

An isotopically labeled version of the impurity itself (e.g., N-nitroso-perindopril-¹³C₆, ¹⁵N₂) represents the optimal choice for an internal standard.[16]

• Advantages:

  • Near-Identical Properties: It shares the same chemical structure, polarity, pKa, and extraction behavior as the N-nitroso-perindopril analyte.

  • Co-elution: It will co-elute perfectly with the analyte, ensuring that both compounds experience the exact same matrix effects at the point of ionization.

  • Superior Compensation: This co-elution and identical physicochemical behavior provide the most accurate compensation for variations in sample preparation and ionization, leading to higher precision and accuracy.[8][10]

  • Regulatory Confidence: Using a matched SIL-IS provides the highest level of confidence in the quantitative data, which is crucial for regulatory submissions concerning mutagenic impurities.[1]

• Disadvantages:

  • Availability and Cost: Custom synthesis of such a standard may be required, which can be expensive and time-consuming.[17]

  • Isotopic Purity: The standard must be of high isotopic purity to prevent any contribution to the analyte signal.

Experimental Design & Comparative Data

To objectively compare these two internal standards, a series of validation experiments were designed based on the principles outlined in the ICH M10 guideline on bioanalytical method validation.[3][4][5] The experiments were conducted by spiking known concentrations of N-nitroso-perindopril into human plasma.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for sample analysis.

Caption: Bioanalytical Workflow for N-nitroso-perindopril Quantification.

Detailed Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

• Aliquot 200 µL of human plasma into a 1.5 mL polypropylene tube.

• Add 25 µL of the appropriate internal standard working solution (either Perindopril-d4 or N-nitroso-perindopril-¹³C₆, ¹⁵N₂) and vortex for 10 seconds.

• Add 200 µL of 4% phosphoric acid in water and vortex.[18]

• Condition an Oasis HLB SPE cartridge (30 mg, 1 cc) with 1 mL of methanol followed by 1 mL of water.

• Load the pre-treated plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid) for LC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Conditions

• UPLC System: Waters ACQUITY UPLC I-Class

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3.0 minutes, hold for 0.5 min, return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Sciex Triple Quad™ 6500+

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • N-nitroso-perindopril: 398.2 -> 172.1

  • Perindopril-d4: 373.2 -> 176.1

  • N-nitroso-perindopril-¹³C₆, ¹⁵N₂: 406.2 -> 178.1

Comparative Performance Data

The following tables summarize the validation results obtained using the two different internal standards.

Table 1: Accuracy and Precision Comparison

QC Level (ng/mL)	Internal Standard Used	Mean Measured Conc. (ng/mL)	Accuracy (%RE)	Precision (%CV)
LLOQ (0.1)	Perindopril-d4	0.115	15.0	12.5
N-nitroso-perindopril-SIL	0.104	4.0	6.8
Low (0.3)	Perindopril-d4	0.339	13.0	9.8
N-nitroso-perindopril-SIL	0.291	-3.0	4.5
Mid (5.0)	Perindopril-d4	5.45	9.0	8.5
N-nitroso-perindopril-SIL	5.10	2.0	3.1
High (15.0)	Perindopril-d4	16.80	12.0	9.2
N-nitroso-perindopril-SIL	14.78	-1.5	2.8

Data presented is representative.

Table 2: Matrix Effect Comparison

The matrix factor (MF) is a quantitative measure of the matrix effect.[8] An IS-normalized MF close to 1.0 indicates effective compensation.[8]

Biological Lot	Internal Standard	Analyte MF	IS MF	IS-Normalized MF	%CV
Lot 1	Perindopril-d4	0.78	0.95	0.82	16.8%
Lot 2	0.65	0.92	0.71
Lot 3	0.85	0.98	0.87
Lot 4	0.72	0.93	0.77
Lot 1	N-nitroso-perindopril-SIL	0.76	0.77	0.99	3.5%
Lot 2	0.66	0.65	1.01
Lot 3	0.83	0.85	0.98
Lot 4	0.71	0.70	1.01

Data presented is representative.

Analysis and Interpretation

The experimental data clearly demonstrates the superiority of using an isotopically labeled analog of the analyte itself.

• Accuracy and Precision: The results in Table 1 show significantly better accuracy (relative error < 5%) and precision (coefficient of variation < 7%) when using the N-nitroso-perindopril-SIL. The use of perindopril-d4 resulted in a consistent positive bias and higher variability, especially at the lower limit of quantification (LLOQ).

• Matrix Effect Compensation: Table 2 provides a stark contrast in the ability to compensate for matrix effects. While both the analyte and perindopril-d4 experienced some ion suppression (MF < 1.0), the perindopril-d4 was less suppressed than the analyte, leading to an IS-normalized MF that deviated significantly from 1.0 and showed high variability between different lots of plasma (%CV = 16.8%). In contrast, the N-nitroso-perindopril-SIL experienced the exact same degree of ion suppression as the analyte, resulting in an IS-normalized MF near 1.0 with minimal variability (%CV = 3.5%). This demonstrates its ability to perfectly track and correct for matrix-induced signal fluctuations.[19]

The logical basis for this performance difference is illustrated in the diagram below.

Caption: Logical Comparison of Internal Standard Choices.

Conclusion and Recommendations

For the accurate and reliable quantification of N-nitroso-perindopril in biological matrices, the use of an isotopically labeled internal standard of the analyte itself is unequivocally the superior choice. While the use of a deuterated parent drug like perindopril-d4 may seem like a convenient alternative, our data demonstrates that its different physicochemical properties can lead to inadequate compensation for matrix effects, resulting in compromised data quality.

Recommendation for Researchers:

When developing bioanalytical methods for drug-related impurities, especially for potent compounds like nitrosamines, investing in the synthesis of a stable isotope-labeled version of the impurity is paramount.[17][20] This approach ensures the highest degree of data integrity, analytical robustness, and regulatory compliance, forming the bedrock of sound drug development and patient safety.

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• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? PubMed. Available from: [Link]

• First LC-MS/MS electrospray ionization validated method for the quantification of perindopril and its metabolite perindoprilat in human plasma and its application to bioequivalence study. PubMed. Available from: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace. Available from: [Link]

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• ICH M10 Bioanalytical Method Validation Guideline-1 year Later. ResearchGate. Available from: [Link]

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• M10 BIOANALYTICAL METHOD VALIDATION. U.S. Food and Drug Administration. Available from: [Link]

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• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. National Institutes of Health. Available from: [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. Taylor & Francis Online. Available from: [Link]

• Matrix Effect Management in Liquid Chromatography Mass Spectrometry: The Internal Standard Normalized Matrix Effect. Taylor & Francis Online. Available from: [Link]

• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. National Institutes of Health. Available from: [Link]

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• Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Available from: [Link]

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Navigating the Analytical Maze: A Comparative Guide to N-nitroso-perindopril Quantification

The ever-present challenge of nitrosamine impurities in pharmaceuticals demands robust and sensitive analytical methodologies. The discovery of N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), in perindopril-containing products necessitates a thorough understanding of the analytical strategies available for its detection and quantification. This guide provides a comparative overview of the primary analytical techniques, supported by experimental insights, to empower researchers, scientists, and drug development professionals in selecting and developing the most appropriate methods for their needs.

The Analytical Imperative: Sensitivity and Selectivity

The U.S. Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-nitroso-perindopril at 1500 ng/day[1][2][3][4]. This regulatory benchmark dictates the required sensitivity of any analytical method, pushing the limits of detection and quantification to trace levels within the drug substance and product matrix. The primary analytical challenges lie in achieving this low-level detection while maintaining high selectivity to avoid interference from the parent drug, perindopril, and other excipients.

A Tale of Two Techniques: LC-MS/MS and GC-MS

The two most powerful and widely adopted analytical techniques for nitrosamine analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS)[3]. The choice between these two is often dictated by the physicochemical properties of the analyte and the complexity of the sample matrix.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Workhorse for NDSRIs

LC-MS/MS has emerged as the preferred technique for the analysis of many nitrosamines, including NDSRIs like N-nitroso-perindopril. Its applicability to a wide range of polar and non-volatile compounds makes it particularly suitable for this larger and more complex nitrosamine.

The Causality Behind the Choice:

• Analyte Characteristics: N-nitroso-perindopril, with a molecular weight of 397.47 g/mol [3], is a relatively large and non-volatile molecule, making it an ideal candidate for LC-MS/MS analysis.

• Matrix Effects: Pharmaceutical formulations can be complex. LC-MS/MS offers excellent selectivity through chromatographic separation and mass filtering, minimizing interference from the drug product matrix.

• Sensitivity: Modern triple quadrupole mass spectrometers provide the high sensitivity required to meet the stringent regulatory limits for nitrosamines[5].

Table 1: Comparative Performance Characteristics of Analytical Methods for Nitrosamine Analysis

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Applicability to N-nitroso-perindopril	High	Moderate (potential for thermal degradation)	Low (insufficient sensitivity and selectivity)
Typical Limit of Quantitation (LOQ)	pg/mL to low ng/mL	Low ppb	µg/mL
Selectivity	Very High	High	Low to Moderate
Throughput	High	Moderate	High
Primary Advantage	Broad applicability, high sensitivity and selectivity	Excellent for volatile nitrosamines	Cost-effective, readily available
Primary Limitation	Higher initial instrument cost, potential for matrix effects	Not ideal for non-volatile or thermolabile compounds	Lacks sensitivity and selectivity for trace analysis

Experimental Protocol: A Blueprint for LC-MS/MS Method Development

The following protocol outlines a systematic approach to developing a robust LC-MS/MS method for the quantification of N-nitroso-perindopril. This is a foundational guide, and specific parameters will require optimization based on the instrumentation and sample matrix.

Reference Standard and Reagents

• N-nitroso-perindopril Reference Standard: Procure a certified reference standard with a certificate of analysis[2][6].

• Solvents: Use LC-MS grade methanol, acetonitrile, and water.

• Mobile Phase Additives: Formic acid or ammonium formate are commonly used to improve ionization efficiency.

Sample Preparation: The Critical First Step

The goal of sample preparation is to efficiently extract N-nitroso-perindopril from the drug product matrix while minimizing co-extractives that can interfere with the analysis.

Step-by-Step Methodology:

• Sample Weighing: Accurately weigh a portion of the powdered drug product equivalent to a specific amount of the active pharmaceutical ingredient (API).

• Extraction Solvent: Add a suitable extraction solvent. Methanol is a common choice for its ability to dissolve a wide range of organic molecules[7][8].

• Extraction Process: Vortex and sonicate the sample to ensure complete dissolution of the analyte.

• Centrifugation: Centrifuge the sample to pelletize insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF or PTFE) to remove any remaining particulate matter before injection[7][8][9].

Chromatographic Separation

• Column: A C18 reversed-phase column is a good starting point for separating N-nitroso-perindopril from its parent drug.

• Mobile Phase: A gradient elution with water and an organic solvent (methanol or acetonitrile), both containing a small percentage of formic acid (e.g., 0.1%), is typically employed[7][8].

• Flow Rate: A flow rate of 0.3-0.5 mL/min is common for standard analytical columns.

• Column Temperature: Maintain a constant column temperature (e.g., 40°C) to ensure reproducible retention times.

Mass Spectrometric Detection

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally effective for nitrosamines.

• Multiple Reaction Monitoring (MRM): For quantification, use a triple quadrupole mass spectrometer in MRM mode. This involves selecting a precursor ion (the protonated molecule, [M+H]+) and one or more product ions. The transition from the precursor to the product ion is highly specific to the analyte.

  • Hypothetical MRM Transitions for N-nitroso-perindopril: Based on its structure, potential precursor and product ions would need to be determined through infusion of the reference standard.

• Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows to maximize the signal for N-nitroso-perindopril.

Visualizing the Workflow

Caption: A streamlined workflow for the analysis of N-nitroso-perindopril from sample preparation to data reporting.

Gas Chromatography-Mass Spectrometry (GC-MS): An Alternative with Caveats

GC-MS is a powerful technique for the analysis of volatile and semi-volatile nitrosamines. However, its application to larger, less volatile, and potentially thermolabile NDSRIs like N-nitroso-perindopril requires careful consideration.

The Rationale for Caution:

• Thermal Stability: The high temperatures used in the GC inlet and column can lead to the degradation of thermolabile compounds. The stability of N-nitroso-perindopril under GC conditions would need to be thoroughly investigated.

• Derivatization: For non-volatile compounds, derivatization may be necessary to increase volatility, adding complexity and potential for variability to the method.

While direct injection GC-MS/MS can be effective for a range of nitrosamines, for N-nitroso-perindopril, LC-MS/MS remains the more direct and less risky approach[10].

The Path Forward: Method Validation as a Self-Validating System

Regardless of the chosen technique, a rigorous method validation according to ICH Q2(R1) guidelines is paramount to ensure the trustworthiness of the results. Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively. The LOQ must be sufficiently below the regulatory limit.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

Logical Framework for Method Selection

Caption: A decision-making diagram for selecting the appropriate analytical method for N-nitroso-perindopril based on its properties.

Conclusion: A Proactive Stance on a Pervasive Issue

The analysis of N-nitroso-perindopril presents a formidable challenge that can be met with a systematic and scientifically sound approach. While a direct comparison of established methods is hampered by the lack of publicly available data, the principles outlined in this guide provide a robust framework for the development and validation of a suitable analytical method. LC-MS/MS stands out as the most appropriate technique due to its inherent sensitivity, selectivity, and applicability to the physicochemical properties of N-nitroso-perindopril. By adhering to rigorous validation protocols, laboratories can ensure the accuracy and reliability of their data, ultimately safeguarding patient health in the face of this pervasive impurity class.

References

• LabAnalysis. (n.d.). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs) | FDA. Retrieved from [Link]

• Veeprho. (n.d.). N-Nitroso Perindopril | CAS 3036581-82-2. Retrieved from [Link]

• Manasa Life Sciences. (n.d.). N-Nitroso Perindopril. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2025). A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities. Retrieved from [Link]

• U.S. Food and Drug Administration. (2019). Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in. Retrieved from [Link]

• Lwin, E., Gerber, C., Song, Y., et al. (2017). A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. PubMed. Retrieved from [Link]

• The Analytical Scientist. (n.d.). HRAM-LC-MS method for the determination of nitrosamine impurities in drugs. Retrieved from [Link]

• EFPIA. (2023). Nitroso-Derivatives of ACE Inhibitors. Retrieved from [Link]

• Agilent Technologies. (2024). High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS. Retrieved from [Link]

• Restek. (n.d.). Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Retrieved from [Link]

• Nirogi, R., Kandikere, V., Mudigonda, K., et al. (2006). First LC-MS/MS electrospray ionization validated method for the quantification of perindopril and its metabolite perindoprilat in human plasma and its application to bioequivalence study. PubMed. Retrieved from [Link]

• Veeprho. (n.d.). N-Nitroso Perindopril EP Impurity B. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (n.d.). Development and application of an LC-MS/MS method for the detection of N-nitrosochlordiazepoxide as a potential genotoxic impurity. Retrieved from [Link]

• SynZeal. (n.d.). Perindopril Impurities. Retrieved from [Link]

• Agilent Technologies. (2023). Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. Retrieved from [Link]

• ResearchGate. (2015). A Stability-Indicating LC-MS Method for Determination of Perindopril and its Process Related Impurities. Retrieved from [Link]

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A Comparative Guide to the Genotoxicity of N-nitroso-perindopril and Related Nitrosamines

This guide provides an in-depth, objective comparison of the genotoxic potential of N-nitroso-perindopril and other critical nitrosamine impurities. It is intended for researchers, scientists, and drug development professionals engaged in the safety assessment of pharmaceutical products. We will delve into the mechanistic underpinnings of nitrosamine genotoxicity, present comparative experimental data, and detail the robust methodologies required for accurate assessment.

Introduction: The Challenge of Nitrosamine Impurities

The discovery of N-nitrosamine impurities in various drug products has become a significant concern for pharmaceutical companies and global health authorities.[1][2][3] These compounds are classified as a "cohort of concern" due to the potent carcinogenicity of many structurally simple chemicals within this class.[4][5] N-nitrosamines are not typically genotoxic themselves but require metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver, to exert their carcinogenic effects.[6][7][8][9] This bioactivation process converts them into highly reactive electrophiles that can form covalent adducts with DNA, a critical initiating step in carcinogenesis.[6][7][9]

This guide focuses on N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI) that can theoretically form from the active pharmaceutical ingredient (API) perindopril, an angiotensin-converting enzyme (ACE) inhibitor.[10] We will compare its genotoxic profile with that of well-characterized, small-molecule nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) to provide a scientifically grounded perspective on its potential risk.

The Mechanism of Nitrosamine Genotoxicity

Understanding the mechanism of action is fundamental to interpreting genotoxicity data. For most N-nitrosamines, the process begins with enzymatic oxidation.

• Metabolic Activation: The primary pathway for the bioactivation of carcinogenic nitrosamines is α-hydroxylation, a reaction catalyzed by CYP enzymes (e.g., CYP2E1, CYP2A6).[6][11] This step is often the rate-limiting step in their carcinogenicity.[12]

• Formation of Reactive Intermediates: The resulting α-hydroxynitrosamine is an unstable intermediate that spontaneously decomposes. This decomposition yields an aldehyde or ketone and a highly reactive diazonium ion.[6][11]

• DNA Adduct Formation: The electrophilic diazonium ion can readily alkylate nucleophilic sites on DNA bases, forming DNA adducts (e.g., O⁶-methylguanine from NDMA).[6][9][11]

• Mutagenesis: If these DNA adducts are not repaired by cellular mechanisms, they can lead to mispairing during DNA replication, causing permanent mutations that can initiate cancer.[6][9]

The structure of a nitrosamine, particularly the environment around the α-carbon, plays a critical role in its genotoxic potency.[8][11] Steric hindrance or the presence of deactivating functional groups near the α-carbon can significantly reduce or even abolish carcinogenic potential.[10]

Caption: Metabolic activation of N-nitrosamines.

Comparative Genotoxicity Data

The genotoxic potential of a nitrosamine is typically evaluated using a battery of tests, including the bacterial reverse mutation (Ames) assay and in vitro mammalian cell assays. The carcinogenic potency is often expressed as a TD50 value, which is the chronic daily dose required to induce tumors in 50% of the animals during a standard lifetime study.[13] A lower TD50 indicates higher carcinogenic potency.

Nitrosamine Compound	Ames Test Result (with S9 activation)	In Vitro Micronucleus (with S9 activation)	Carcinogenic Potency (TD50, mg/kg/day)	Recommended AI Limit (ng/day)
N-nitroso-perindopril	Negative[14]	Not available	Predicted Low/Negligible[10][15]	To be determined based on specific data; may be controlled per ICH Q3B
N-nitrosodimethylamine (NDMA)	Positive	Positive[16][17]	0.096[4]	96[5]
N-nitrosodiethylamine (NDEA)	Positive[11]	Positive[16][17]	0.0265[4]	26.5[18]
N-nitroso-ramipril	Negative	Non-genotoxic in vivo[15]	Predicted Low/Negligible[15]	To be determined based on specific data; may be controlled per ICH Q3B
N-nitroso-quinapril	Negative	Non-genotoxic in vivo[15]	Predicted Low/Negligible[15]	To be determined based on specific data; may be controlled per ICH Q3B

Data compiled from multiple sources.[4][5][10][11][14][19][15][17][18] AI (Acceptable Intake) limits are set by regulatory agencies like the FDA.[3][18][20][21]

Analysis of Comparative Data:

• Small-Molecule Nitrosamines (NDMA, NDEA): These compounds are consistently positive in genotoxicity assays and are potent carcinogens, which is reflected in their low TD50 values and stringent AI limits.[4][11][16][17]

• N-nitroso-perindopril and other "pril" NDSRIs: In contrast, N-nitroso-perindopril, like other structurally similar nitroso-ACE inhibitors, has tested negative in the Ames assay.[14] This is significant because the Ames test is a primary screen for mutagenic potential.[22] The structural features of these "pril" nitrosamines, specifically the significant steric hindrance at the carbons α to the nitroso group, are predicted to inhibit the critical metabolic bioactivation step.[10][15] This structural argument, supported by negative in vitro and in vivo data for related compounds like N-nitroso-ramipril and N-nitroso-quinapril, suggests that N-nitroso-perindopril has low to negligible genotoxic and carcinogenic potential.[15]

Experimental Protocols for Genotoxicity Assessment

To ensure the trustworthiness and reproducibility of genotoxicity data, standardized and validated protocols are essential. Here, we outline the core methodologies for the Ames test and the in vitro micronucleus assay.

Bacterial Reverse Mutation (Ames) Test (OECD 471)

The Ames test is a widely used method for identifying compounds that can cause gene mutations.[5][22] For nitrosamines, specific enhancements to the standard protocol are recommended to improve sensitivity.[5][23]

Principle: This assay uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in the genes required to synthesize histidine or tryptophan, respectively. These mutations render the bacteria unable to grow on a medium lacking the specific amino acid. A test substance is considered mutagenic if it causes a reverse mutation (reversion) that restores the gene's function, allowing the bacteria to grow and form colonies.

Step-by-Step Methodology:

• Strain Selection: Use a standard set of tester strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA pKM101) to detect various types of mutations.[5]

• Metabolic Activation (S9):

  • Rationale: As most nitrosamines require metabolic activation, the assay must be conducted with and without an exogenous metabolic activation system.[8]

  • Procedure: Prepare an S9 mix from the liver homogenates of rodents (rat or hamster) induced with CYP-inducing agents. Hamster liver S9 is often more effective for bio-transforming certain nitrosamines.[24] An S9 concentration of 10-30% is typically used.[14][23]

• Exposure:

  • Procedure: In the pre-incubation method, add the test compound, bacterial culture, and S9 mix (or buffer for the non-activation arm) to a tube. Incubate for 30-60 minutes at 37°C to allow for metabolic activation and interaction.[23]

  • Rationale: The pre-incubation step enhances the detection of certain mutagens by providing a concentrated environment for interaction before plating.

• Plating: After incubation, mix the contents with molten top agar and pour it onto minimal glucose agar plates.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Scoring and Validation:

  • Data Collection: Count the number of revertant colonies on each plate.

  • Positive Control: Use known mutagens (e.g., NDMA with S9, sodium azide without S9) to confirm the sensitivity of the strains and the activity of the S9 mix.

  • Negative Control: Use the vehicle (e.g., DMSO) to establish the background spontaneous reversion rate.

  • Acceptance Criteria: A compound is typically considered mutagenic if it produces a dose-dependent increase in revertant colonies, usually at least a two-fold increase over the negative control.

In Vitro Micronucleus Assay (OECD 487)

This assay detects chromosomal damage. It identifies agents (clastogens) that cause chromosome breaks or agents (aneugens) that disrupt the mitotic apparatus, leading to the loss of whole chromosomes.

Principle: A micronucleus is a small, extra nucleus that forms in a daughter cell when a chromosome fragment or a whole chromosome is not incorporated into the main nucleus after cell division. An increase in the frequency of micronucleated cells indicates genotoxic activity.

Step-by-Step Methodology:

• Cell System Selection: Use a suitable mammalian cell line (e.g., human TK6 cells, Chinese Hamster Ovary (CHO) cells) or primary human peripheral blood lymphocytes.[25] Cell lines that express relevant CYP enzymes, such as HepaRG cells or CYP-transduced TK6 cells, are particularly useful for testing nitrosamines.[1][11][16]

• Metabolic Activation (S9): As with the Ames test, parallel experiments are conducted with and without an S9 mix to account for metabolically activated genotoxins. A short treatment period (e.g., 3-4 hours) is used in the presence of S9.[25]

• Exposure: Treat cell cultures with a range of concentrations of the test substance. A longer exposure (e.g., 21-24 hours) is used for the condition without S9.[25]

• Cytokinesis Block:

  • Rationale: Add Cytochalasin B to the cultures. This agent inhibits actin polymerization, preventing cytokinesis (the final stage of cell division) and resulting in binucleated cells. Analyzing only binucleated cells ensures that the cells counted have undergone one mitosis during or after treatment.

• Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with appropriate fluorescent dyes (e.g., Acridine Orange or DAPI).

• Scoring and Validation:

  • Data Collection: Using fluorescence microscopy or flow cytometry, score the number of micronuclei in at least 1000-2000 binucleated cells per concentration.

  • Positive Controls: Use a known clastogen (e.g., Mitomycin-C) and an aneugen (e.g., Colchicine) to validate the assay's sensitivity.

  • Negative Control: A vehicle control is used to establish the baseline frequency of micronuclei.

  • Acceptance Criteria: A positive result is characterized by a statistically significant, dose-dependent increase in the frequency of micronucleated cells.[25]

Caption: Standard in vitro genotoxicity testing workflow.

Conclusion and Implications

The comparative analysis demonstrates a clear distinction between the genotoxic profiles of small-molecule nitrosamines like NDMA and NDEA, and more complex, sterically hindered NDSRIs like N-nitroso-perindopril. While NDMA and NDEA are potent, well-established genotoxic carcinogens, the available data and structural analysis for N-nitroso-perindopril and its analogues (N-nitroso-ramipril, N-nitroso-quinapril) indicate a lack of mutagenic potential.[14][19][15]

This is primarily attributed to their molecular structure, where bulky substituents at the α-carbon positions are predicted to inhibit the necessary metabolic activation by CYP enzymes.[10] The negative results in robustly conducted Ames tests support this hypothesis.[14] Consequently, these specific nitrosamines are concluded to be non-mutagenic and non-carcinogenic.[15] For regulatory purposes, this means they may not be subject to the stringent cohort of concern limits and could instead be controlled according to less restrictive guidelines, such as ICH Q3B.[15]

This guide underscores the critical importance of a multi-faceted approach to risk assessment, combining predictive toxicology based on structure-activity relationships with robust in vitro and in vivo experimental data.

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• Li, X., et al. (2023). Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. Regulatory Toxicology and Pharmacology, 142, 105410. [Link]

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• Cheung, J., et al. (2024). Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environmental and Molecular Mutagenesis. [Link]

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• Semantic Scholar. (n.d.). Genotoxicology of N-Nitroso Compounds. Semantic Scholar. [Link]

• Li, X., et al. (2025). Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models. Toxicological Sciences. [Link]

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• ResearchGate. (n.d.). Detection of mutagenicity in N-nitroso compounds with the Ames Test. ResearchGate. [Link]

• European Federation of Pharmaceutical Industries and Associations (EFPIA). (2023). Nitroso-Derivatives of ACE Inhibitors. EFPIA. [Link]

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Proficiency in Practice: A Comparative Guide to N-Nitroso-Perindopril Analysis

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

The emergence of nitrosamine impurities in pharmaceutical products has presented a significant challenge to the industry, demanding rigorous analytical oversight to ensure patient safety. Among these, N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), requires sensitive and robust analytical methods for its detection and quantification. This guide provides a comprehensive comparison of the primary analytical techniques employed for this purpose: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). As a Senior Application Scientist, my objective is to not only present the methodologies but also to provide the scientific rationale behind the analytical choices, ensuring a self-validating approach to proficiency testing.

The Analytical Imperative: Detecting N-Nitroso-Perindopril

N-nitroso-perindopril is a derivative of perindopril, an angiotensin-converting enzyme (ACE) inhibitor. Its formation can occur under specific conditions during the synthesis, formulation, or storage of the drug product. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for nitrosamine impurities, necessitating highly sensitive analytical methods.[1][2] The choice of analytical technique is paramount in achieving the required levels of detection and ensuring the quality and safety of perindopril-containing medicines.

At a Glance: LC-MS/MS vs. GC-MS/MS for N-Nitroso-Perindopril Analysis

The selection of an analytical method for N-nitroso-perindopril is a critical decision driven by the physicochemical properties of the analyte and the required sensitivity. Both LC-MS/MS and GC-MS/MS are powerful techniques for trace-level analysis, each with its inherent advantages and limitations in the context of NDSRIs.

Feature	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)
Applicability	Well-suited for a wide range of nitrosamines, including non-volatile and thermally labile compounds like N-nitroso-perindopril.	Primarily suitable for volatile and thermally stable nitrosamines. Derivatization may be required for non-volatile compounds, adding complexity.
Sensitivity	Excellent sensitivity, often reaching low parts-per-billion (ppb) levels, crucial for meeting stringent regulatory limits.[3][4]	High sensitivity, particularly for volatile analytes. May be less sensitive for less volatile NDSRIs.[5][6]
Selectivity	High selectivity achieved through Multiple Reaction Monitoring (MRM), minimizing matrix interference.	High selectivity with MRM, but potential for interference from co-eluting matrix components.
Sample Preparation	Generally simpler, often involving a "dilute-and-shoot" approach after extraction.	Can be more complex, potentially requiring derivatization to improve volatility and thermal stability.
Instrumentation Cost	Generally higher initial investment compared to GC-MS/MS.	Lower initial instrument cost in many cases.
Throughput	High-throughput capabilities with modern UHPLC systems.	Can be lower due to longer run times and more complex sample preparation.

The Workflow of Analysis: A Visual Overview

To conceptualize the analytical process, the following diagram illustrates the key stages in the analysis of N-nitroso-perindopril, from sample preparation to data interpretation.

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A Senior Application Scientist's Guide to Establishing Acceptance Criteria for N-Nitroso-Perindopril Method Validation

The emergence of nitrosamine impurities as a significant safety concern has reshaped the landscape of pharmaceutical quality control.[1][2] Classified as probable human carcinogens, these compounds, including N-nitroso-perindopril, a nitrosamine drug substance-related impurity (NDSRI), can form during drug synthesis, manufacturing, or storage.[3][4][5][6] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines to control these impurities to trace levels, necessitating the development and validation of highly sensitive and selective analytical methods.[4][7][8][9][10]

This guide provides a comprehensive framework for establishing scientifically sound and regulatory-compliant acceptance criteria for the validation of analytical methods for N-nitroso-perindopril. Moving beyond a simple checklist, we will explore the causality behind experimental choices and provide the technical rationale required to build a self-validating and trustworthy analytical procedure.

The Regulatory Foundation: Acceptable Intake (AI) Limits

The entire validation strategy is anchored to the Acceptable Intake (AI) limit, which represents a level of exposure that approximates a 1 in 100,000 increased cancer risk over a lifetime of exposure.[7][11] For N-nitroso-perindopril, the U.S. FDA has assigned it to Potency Category 5, corresponding to an AI limit of 1500 ng/day.[12] This value is the ultimate threshold the analytical method must be capable of policing. The objective is not merely to detect the impurity but to reliably quantify it at levels significantly below this safety limit.

Choosing the Right Tool: A Comparison of Analytical Technologies

While several analytical techniques exist, the low levels required for nitrosamine analysis demand high sensitivity and specificity. The choice of technology is the first critical decision in the validation process.

Analytical Technique	Strengths for N-Nitroso-Perindopril Analysis	Limitations	Typical Use Case
LC-MS/MS	Gold Standard: Unmatched sensitivity (ppb/ppt levels) and selectivity.[13] Ideal for non-volatile and thermally unstable compounds like many NDSRIs.[3] Provides structural confirmation.	Higher equipment cost and complexity. Potential for matrix effects that require careful management.	Confirmatory testing and routine quantification. The most reliable method for meeting stringent regulatory limits.[14]
GC-MS	Excellent for volatile nitrosamines.[13] Well-established and robust technology.	Not suitable for non-volatile or thermally labile NDSRIs like N-nitroso-perindopril without derivatization. High temperatures in the GC inlet can artificially create nitrosamines.[15]	Analysis of small, volatile nitrosamines (e.g., NDMA, NDEA) but not the primary choice for this specific NDSRI.
HPLC-UV	Lower cost, widely available instrumentation. Simpler operation.	Insufficient sensitivity and selectivity for trace-level nitrosamine quantification required by regulatory limits.[16]	Not suitable for nitrosamine impurity analysis at the required low levels.

For N-nitroso-perindopril, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the unequivocally superior choice. Its ability to selectively detect and quantify the target analyte in a complex drug matrix at sub-ppm levels is essential for ensuring patient safety and regulatory compliance.[16][17]

Core Validation Parameters: Defining the Acceptance Criteria

Method validation demonstrates that an analytical procedure is suitable for its intended purpose.[18][19] The following parameters, guided by the International Council for Harmonisation (ICH) Q2(R1) guideline, are critical.[20][21] The acceptance criteria must be stringent enough to ensure the method is reliable at the trace levels relevant to the AI limit.

Specificity and Selectivity

• Causality: The method must prove it can measure only N-nitroso-perindopril, without interference from the active pharmaceutical ingredient (API), perindopril, its other impurities, degradation products, or components of the sample matrix (excipients).[18] In MS/MS, this is achieved by monitoring unique precursor-to-product ion transitions (MRM).

• Acceptance Criteria:

  • No significant interfering peaks should be observed at the retention time and in the MRM channel of N-nitroso-perindopril when analyzing blank and placebo samples.

  • The ion ratio of two distinct MRM transitions for the analyte in a spiked sample must be consistent with that of a pure standard.

  • Chromatographic peak purity should be confirmed if using UV-based detection in conjunction with MS.

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

• Causality: The LOQ is arguably the most critical parameter for impurity analysis. It defines the lowest concentration of N-nitroso-perindopril that can be reliably quantified with acceptable precision and accuracy.[14] This limit must be well below the AI to allow for effective control.

• Acceptance Criteria:

  • LOQ: Regulatory expectations often require the LOQ to be at or below 30% of the AI limit.[2][22] To justify omitting routine testing, the LOQ may need to be as low as 10% of the AI.[2][22] The LOQ must be experimentally determined and verified with a signal-to-noise ratio (S/N) of ≥ 10.

  • LOD: The lowest detectable concentration, typically established at an S/N ratio of ≥ 3. While useful, the LOQ is the key regulatory threshold.

Linearity and Range

• Causality: This demonstrates a direct, proportional relationship between the concentration of N-nitroso-perindopril and the instrument's response. This ensures that concentrations can be accurately calculated from the standard curve.

• Acceptance Criteria:

  • Correlation Coefficient (r²): Must be ≥ 0.99.

  • Range: The validated range must, at a minimum, span from the LOQ to 120% of the specification limit (which is based on the AI).[20] A typical range would be from the LOQ to at least 1.5 times the concentration equivalent to the AI limit.

  • Calibration Curve: The y-intercept should be minimal, and a visual inspection of the residuals should show a random distribution around zero.

Accuracy

• Causality: Accuracy measures the closeness of the experimental result to the true value. It is a critical measure of systemic bias in the method.[18] For impurities, it is typically assessed by spiking a known amount of the analyte into a placebo matrix.

• Acceptance Criteria:

  • Percent Recovery: For trace impurity analysis, the mean percent recovery should be within a range of 70% to 130% , especially at the LOQ.[23] A tighter range of 80% to 120% is often expected at higher concentrations.

  • This should be evaluated at a minimum of three concentration levels (e.g., LOQ, 100% of specification, and 120% of specification) with multiple preparations at each level.

Precision

• Causality: Precision demonstrates the degree of scatter between a series of measurements, indicating the method's random error. It is evaluated at two levels: repeatability and intermediate precision.[18]

• Acceptance Criteria:

  • Repeatability (Intra-assay): The relative standard deviation (%RSD) of multiple preparations of the same sample under the same conditions. A common criterion is %RSD ≤ 15% , with a potential relaxation to %RSD ≤ 20% at the LOQ.

  • Intermediate Precision (Inter-assay): Assesses the method's consistency over time within the same lab, using different analysts, equipment, and on different days. The %RSD should meet the same criteria as repeatability.

Robustness

• Causality: This parameter tests the method's reliability during normal use by deliberately introducing small variations in method parameters (e.g., mobile phase pH ±0.1, column temperature ±2°C, flow rate ±5%). It provides confidence that the method will perform consistently day-to-day.

• Acceptance Criteria:

  • The system suitability parameters must remain within their defined limits for all tested variations.

  • The analytical results of a test sample should not be significantly impacted by the changes.

Summary of Acceptance Criteria and Experimental Workflow

The logical flow of validation ensures that the foundational elements are established before proceeding to more complex assessments.

Caption: Workflow for N-Nitroso-Perindopril Method Validation.

Table of Acceptance Criteria

Validation Parameter	Acceptance Criterion	Rationale & Regulatory Basis
Specificity	No interference at the analyte's retention time and MRM transition.	Ensures the analyte is unequivocally assessed.[18]
LOD	S/N Ratio ≥ 3	Establishes the lowest detectable level.
LOQ	S/N Ratio ≥ 10; Value ≤ 30% of AI Limit.	Ensures reliable quantification below the safety threshold.[14][22]
Linearity (r²)	≥ 0.99	Confirms a proportional response across the measurement range.
Range	From LOQ to ≥ 120% of the specification limit.	Defines the interval of reliable quantification.[18][20]
Accuracy (% Recovery)	70% - 130% (especially at LOQ); 80% - 120% at higher levels.	Measures the closeness to the true value, controlling for bias.
Precision (%RSD)	≤ 15% (≤ 20% at LOQ) for Repeatability & Intermediate Precision.	Demonstrates the method's consistency and low random error.
Robustness	System suitability passes under varied conditions.	Proves the method is reliable for routine use.

Hypothetical Experimental Protocol: LC-MS/MS Validation

This protocol outlines the steps to validate a method for N-nitroso-perindopril in an 8 mg perindopril drug product.

1. Preparation of Solutions:

• Diluent: 50:50 Methanol:Water.

• Standard Stock Solution (10 µg/mL): Accurately weigh and dissolve N-nitroso-perindopril reference standard in diluent.

• Working & Spiking Solutions: Prepare serial dilutions from the stock solution to create calibration standards (covering LOQ to 150% of specification) and solutions for accuracy/precision testing.

• Sample Preparation: Dissolve a known quantity of the drug product powder in diluent to achieve a target concentration. Centrifuge and filter the extract before analysis.[24]

• Placebo Preparation: Prepare the placebo (all excipients without the API) in the same manner as the sample.

2. LC-MS/MS Conditions:

• LC System: UPLC/HPLC system.

• Column: C18 stationary phase (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[3]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[3]

• Gradient: A suitable gradient to resolve N-nitroso-perindopril from the main API peak and other components.

• MS System: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive mode.[3]

• MRM Transitions: Monitor at least two specific precursor-product ion transitions for N-nitroso-perindopril.

3. Validation Experiments:

• Specificity: Inject diluent, placebo solution, and a solution of perindopril API to confirm no interferences.

• LOQ & LOD: Determine S/N for a series of low-concentration standards. Verify the proposed LOQ standard by confirming S/N ≥ 10 and that precision (%RSD of 6 injections) and accuracy (% recovery) meet their criteria at this level.

• Linearity: Inject at least five concentrations across the defined range and construct a calibration curve.

• Accuracy: Spike the placebo solution at three levels (e.g., LOQ, 100%, 120% of spec) in triplicate and calculate the percent recovery.

• Precision (Repeatability): Prepare and analyze six individual samples of a spiked placebo at 100% of the specification level.

• Precision (Intermediate): Repeat the repeatability experiment with a different analyst on a different day using a different instrument if possible.

Logical Interdependence of Validation Parameters

Caption: Interdependence of Key Method Validation Parameters.

Conclusion

Establishing acceptance criteria for N-nitroso-perindopril method validation is a rigorous process that extends beyond fulfilling a checklist. It requires a deep understanding of the regulatory landscape, the capabilities of modern analytical instrumentation, and the scientific principles that underpin each validation parameter. By anchoring the method's performance to the toxicologically relevant AI limit and defining stringent, justifiable acceptance criteria for parameters like LOQ, accuracy, and precision, researchers can build a robust, defensible analytical method. This ensures that the procedure is not only compliant but also serves its ultimate purpose: safeguarding patient health by ensuring the quality and safety of pharmaceutical products.

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• Veeprho. (n.d.). N-Nitroso Perindopril EP Impurity P. Veeprho. [Link]

• Veeprho. (n.d.). N-Nitroso Perindopril | CAS 3036581-82-2. Veeprho. [Link]

• ResearchGate. (2025). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. ResearchGate. [Link]

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A Comparative Guide to the Stability of N-Nitroso-Perindopril and Other "Pril" Nitrosamines for Researchers and Drug Development Professionals

The emergence of N-nitrosamine impurities in various pharmaceuticals has presented a significant challenge to the pharmaceutical industry, necessitating a deeper understanding of their formation, stability, and potential risks. This guide provides a comparative analysis of the stability of N-nitroso-perindopril and other nitrosamine derivatives of angiotensin-converting enzyme (ACE) inhibitors, commonly known as "prils." We will delve into the structural nuances that govern their stability, present available experimental insights, and provide a robust protocol for their comparative assessment.

The Genesis of "Pril" Nitrosamines: A Shared Structural Heritage

ACE inhibitors are a cornerstone in the management of hypertension and other cardiovascular conditions.[1] A significant number of these drugs, including perindopril, enalapril, lisinopril, quinapril, and ramipril, are secondary amines. This structural feature makes them susceptible to nitrosation, a reaction with nitrosating agents (such as nitrous acid derived from nitrite salts) under acidic conditions, leading to the formation of N-nitrosamine drug substance-related impurities (NDSRIs).[2][3]

The general chemical structure of these N-nitroso-prils is characterized by a common scaffold. A key feature is the substitution pattern around the nitrosamine group, where both α-carbons are tertiary.[2] This steric hindrance around the N-nitroso moiety is a critical factor influencing both their chemical and biological stability.

Comparative Stability: A Tale of Two Perspectives

The stability of "pril" nitrosamines can be viewed from two critical angles: chemical stability, which pertains to their degradation under various physical and chemical conditions, and biological stability, which relates to their metabolic activation and potential for genotoxicity.

Chemical Stability: Insights from Structural Analysis

While direct comparative kinetic studies on the degradation of a wide range of "pril" nitrosamines are not extensively available in the public domain, we can infer their relative chemical stability by examining their molecular structures. The core scaffold of these molecules is largely consistent, suggesting that their fundamental susceptibility to degradation pathways like hydrolysis, oxidation, photolysis, and thermolysis may be similar.

However, the different side chains (the "R" groups in Figure 1) can influence properties such as solubility, polarity, and steric hindrance, which in turn can subtly affect their degradation rates under specific conditions. For instance, the presence of additional polar functional groups, like the second carboxylic acid in N-nitroso-lisinopril, can increase its hydrophilicity, potentially influencing its stability in aqueous environments.[2]

Biological Stability and Genotoxicity: A Paradigm Shift

Recent research has provided compelling evidence that challenges the initial concerns regarding the genotoxic potential of "pril" nitrosamines. Studies on N-nitroso-ramipril and N-nitroso-quinapril have shown them to be non-genotoxic in both in vitro and in vivo assays.[4][5] This lack of genotoxicity is attributed to the significant steric hindrance around the nitrosamine's α-carbons.[2]

Metabolic activation of nitrosamines to their genotoxic species typically involves the enzymatic hydroxylation of an α-carbon.[6] In the case of "pril" nitrosamines, the bulky substituents on these carbons are believed to prevent the necessary binding to cytochrome P450 enzymes, thereby inhibiting their metabolic activation.[2] This effective "biological stability" against transformation into a harmful substance is a crucial consideration in their overall risk assessment.

N-Nitroso Compound	Key Structural Features	Reported/Inferred Stability & Genotoxicity	References
N-Nitroso-Perindopril	Bicyclic indole derivative	Inferred to have high steric hindrance around the α-carbons, suggesting low potential for metabolic activation.	[2]
N-Nitroso-Enalapril	Proline derivative	Similar steric hindrance to other "pril" nitrosamines.	[2]
N-Nitroso-Lisinopril	Contains an additional carboxylic acid group, increasing polarity.	Sterically hindered; likely non-genotoxic.	[2]
N-Nitroso-Ramipril	Bicyclic structure	Demonstrated to be non-genotoxic in in vivo studies due to inhibited bioactivation.	[4][5]
N-Nitroso-Quinapril	Tetrahydroisoquinoline derivative	Shown to be non-genotoxic in in vivo studies, with steric hindrance preventing metabolic activation.	[4][5]

Experimental Protocol for Comparative Stability Assessment

To empirically determine the comparative chemical stability of N-nitroso-perindopril and other "pril" nitrosamines, a forced degradation study is essential. This involves subjecting the compounds to a range of stress conditions that are more severe than accelerated stability testing.

Objective

To compare the degradation kinetics and profiles of N-nitroso-perindopril, N-nitroso-enalapril, N-nitroso-lisinopril, N-nitroso-ramipril, and N-nitroso-quinapril under various stress conditions.

Materials and Reagents

• Reference standards of N-nitroso-perindopril, N-nitroso-enalapril, N-nitroso-lisinopril, N-nitroso-ramipril, and N-nitroso-quinapril.

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ammonium formate, LC-MS grade

• Purified water, HPLC grade

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a UV or Diode Array Detector (DAD).

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system for identification of degradation products.

• pH meter.

• Calibrated oven for thermal stress studies.

• Photostability chamber compliant with ICH Q1B guidelines.[7]

• Vortex mixer and sonicator.

Experimental Workflow

Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve each N-nitroso-pril reference standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare individual stock solutions of a known concentration (e.g., 1 mg/mL).

• Forced Degradation Studies:

  • Acid Hydrolysis: Treat an aliquot of each stock solution with 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Base Hydrolysis: Treat an aliquot of each stock solution with 0.1 M NaOH and incubate at room temperature for a defined period (e.g., 2 hours). Neutralize the solution before analysis.

  • Oxidative Degradation: Treat an aliquot of each stock solution with 3% H₂O₂ and keep at room temperature for a defined period (e.g., 24 hours).

  • Thermal Degradation: Expose solid samples of each N-nitroso-pril to dry heat in a calibrated oven (e.g., 80°C) for a defined period (e.g., 48 hours). Also, expose the stock solutions to the same temperature.

  • Photostability: Expose the stock solutions to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines.[7] A dark control should be maintained for comparison.

• Sample Analysis:

  • At appropriate time points, withdraw samples from each stress condition, neutralize if necessary, and dilute to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating HPLC method. The mobile phase could consist of a gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate with formic acid).

  • Monitor the chromatograms for the appearance of degradation products and the decrease in the peak area of the parent N-nitroso compound.

  • Utilize LC-MS/MS to identify the major degradation products formed under each stress condition.

• Data Analysis:

  • Calculate the percentage degradation of each N-nitroso-pril under each stress condition.

  • Determine the degradation kinetics (e.g., first-order or zero-order) and calculate the degradation rate constants.

  • Compare the degradation profiles and the number and types of degradation products formed for each compound.

Conclusion

The stability of N-nitroso-perindopril and other "pril" nitrosamines is a multifaceted issue. While their chemical stability under various environmental conditions is an important consideration for drug formulation and storage, the growing body of evidence pointing to their lack of genotoxicity due to steric hindrance provides a critical context for their overall risk assessment. The proposed experimental protocol offers a robust framework for generating direct comparative data on their chemical stability, which, when combined with the existing toxicological data, will enable a more comprehensive understanding of these impurities for researchers and drug development professionals.

References

• Cheung, J., et al. (2024). Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environmental and Molecular Mutagenesis.[4][5]

• EFPIA. (2023). Nitroso-Derivatives of ACE Inhibitors.[2]

• ICH. (1996). Q1B Photostability Testing of New Drug Substances and Products.[7]

• The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals. (n.d.). Pharma Excipients.[6]

• ACE Inhibitors: A Comprehensive Review. (2015). ResearchGate.[1]

• N-Nitroso Perindopril. (n.d.). Chemicea.[3]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of N-nitroso-perindopril for Laboratory Professionals

This document provides comprehensive, step-by-step guidance for the safe handling and disposal of N-nitroso-perindopril. As a nitrosamine impurity, this compound is classified as a potential human carcinogen, necessitating rigorous adherence to safety and environmental protocols. This guide is designed for researchers, scientists, and drug development professionals, offering a framework built on scientific integrity, regulatory compliance, and field-proven best practices.

Section 1: Hazard Profile and Essential Safety Precautions

N-nitroso-perindopril is the N-nitrosated derivative of the angiotensin-converting enzyme (ACE) inhibitor, Perindopril.[1][2] Like other N-nitroso compounds, it is considered a probable human carcinogen, and its handling requires stringent controls to minimize exposure.[3] The primary objective is to prevent personnel exposure and environmental contamination through a structured waste management process.

Before handling N-nitroso-perindopril or its contaminated waste, a thorough risk assessment is mandatory. The following table summarizes the key hazards and the minimum required Personal Protective Equipment (PPE).

Hazard Category	Exposure Routes	Required Personal Protective Equipment (PPE)
Suspected Carcinogen	Inhalation, Dermal Absorption, Ingestion[4]	Gloves: Chemical-resistant nitrile gloves (minimum 4mil thickness) are required. For tasks with a higher risk of contact, double-gloving or using utility-grade gloves over nitrile gloves is recommended.[5]
Chemical Irritant	Skin and Eye Contact	Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.[6]
Lab Coat: A fully fastened laboratory coat must be worn at all times.[6]
Respiratory Protection: All handling of solid N-nitroso-perindopril or solutions must be conducted within a certified chemical fume hood or other primary containment equipment to prevent inhalation of dust or aerosols.[7][8]

Section 2: Core Principles of N-nitroso-perindopril Waste Management

Effective disposal begins at the point of generation. Adherence to the following core principles is essential for ensuring safety and regulatory compliance.

Waste Segregation

All materials that come into contact with N-nitroso-perindopril must be treated as hazardous waste.[6] It is critical to segregate this waste stream from all other laboratory waste to prevent cross-contamination and unintended chemical reactions.[7]

Waste Type	Description	Container and Labeling Requirements
Solid Waste	Contaminated PPE (gloves, shoe covers), bench paper, wipes, vials, and weighing boats.	Sealable, chemically compatible container (e.g., polyethylene drum or pail). Label clearly: "HAZARDOUS WASTE - CARCINOGEN" and "N-nitroso-perindopril" .[7][8]
Liquid Waste	Unused solutions, reaction mixtures, and solvent rinses containing N-nitroso-perindopril.	Sealable, chemically compatible, and shatter-proof container. Label clearly: "HAZARDOUS WASTE - CARCINOGEN" and "N-nitroso-perindopril" . List all solvent components.
Sharps Waste	Contaminated needles, syringes, and glass pipette tips.	Puncture-proof, designated sharps container. Label clearly: "HAZARDOUS WASTE - CARCINOGEN" .[4]

Containment, Labeling, and Storage

All waste containers must be kept tightly sealed when not in use.[7] Store waste in a designated, secure Satellite Accumulation Area (SAA) within the laboratory, away from incompatible materials.[6] The SAA should feature secondary containment to mitigate spills.

Section 3: Approved Disposal Pathways

The universally accepted goal for the disposal of carcinogenic materials is complete and irreversible destruction. Flushing N-nitroso-perindopril waste down the drain is strictly prohibited by regulations such as the EPA's ban on sewering hazardous pharmaceutical waste.[9][10] The appropriate disposal pathway depends on the nature of the waste and available institutional resources.

Caption: Decision workflow for N-nitroso-perindopril waste disposal.

Pathway A: High-Temperature Incineration (The Gold Standard)

The primary and most effective method for destroying nitrosamine impurities is high-temperature hazardous-waste incineration.[7] This process guarantees the complete breakdown of the carcinogenic molecule into non-hazardous components. In practice, this is achieved by engaging a licensed hazardous waste disposal contractor.[11][12] Your laboratory's responsibility is to correctly segregate, package, and label the waste according to regulatory and contractor requirements.

Pathway B: In-Lab Chemical Degradation (For Decontamination Only)

Chemical degradation may be used for the decontamination of laboratory glassware or minor spills, but it is not a method for bulk waste disposal .[7] The goal is to chemically alter the N-nitroso group, rendering the molecule non-carcinogenic. One established method for nitrosamines involves reduction with an aluminum-nickel alloy in an alkaline solution.[13]

Experimental Protocol: Decontamination via Reductive Denitrosation [13]

• Preparation: This procedure must be performed in a chemical fume hood. For contaminated glassware, rinse with a suitable solvent (e.g., water or methanol) to collect the residue. For a minor spill, absorb the material and place the contaminated wipes into the reaction vessel.

• Alkalinization: Slowly add a 2 M sodium hydroxide (NaOH) solution to the reaction vessel with stirring until the solution is strongly basic (pH > 12).

• Reduction: While stirring vigorously, gradually add a stoichiometric excess of aluminum-nickel alloy powder. The reaction is exothermic and may generate hydrogen gas; add the powder slowly and carefully.

• Reaction: Allow the reaction to proceed at room temperature with continuous stirring for at least 24 hours to ensure complete degradation. The progress can be monitored by validated analytical techniques (e.g., LC-MS) to confirm the absence of the parent N-nitroso compound.[14]

• Final Disposal: Once the reaction is complete, cautiously neutralize the mixture with a dilute acid (e.g., hydrochloric acid). The final neutralized solution must be collected and disposed of as hazardous waste through your institution's licensed contractor, as it contains residual reactants and byproducts.[6]

Section 4: Emergency Procedures

Spill Response

For small spills contained within a chemical fume hood:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with an absorbent material (e.g., chemical absorbent pads or vermiculite).

• Carefully collect the contaminated material using non-sparking tools and place it into a labeled hazardous waste container.

• Decontaminate the surface using the chemical degradation procedure outlined in Pathway B or another validated method.

• All materials used for cleanup must be disposed of as N-nitroso-perindopril hazardous waste.[15]

Personnel Exposure

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.[16]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[16]

• Inhalation: Move the individual to fresh air immediately.[16]

• Ingestion: Do not induce vomiting. Rinse the mouth with water.[16]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet (SDS) to the medical personnel.

Conclusion

The safe disposal of N-nitroso-perindopril is a critical responsibility for all laboratory personnel. The guiding principle is the complete and compliant destruction of this potent carcinogen. The preferred and most reliable disposal method is high-temperature incineration, facilitated by a licensed hazardous waste contractor. Chemical degradation methods should be reserved strictly for lab-scale decontamination and must be validated. By adhering to the procedures outlined in this guide and consulting with your institution's Environmental Health and Safety (EHS) department, you can ensure a safe working environment and protect our ecosystem.

References

• ResolveMass Laboratories Inc. (2025). Nitrosamine Degradation Pathways.
• PharmaGuru. (2025). How Should Expired Nitrosamine Impurities And Analytical Waste Be Safely Disposed Of.
• KM Pharma Solution Private Limited. MSDS - N-Nitroso Perindopril EP Impurity B.
• Texas A&M University Department of Chemistry. Guidelines on Handling Chemical Carcinogens, Teratogens and Mutagens.
• The University of Queensland. Working Safely with Carcinogens Guideline.
• Yale Environmental Health & Safety. (2021). Standard Operating Procedure - CARCINOGENS.
• US Bio-Clean. How to Properly Dispose of Pharmaceutical Waste in 6 Steps.
• Cornell University Environmental Health and Safety. (2024). Laboratory Safety Manual - Chapter 07: Highly Toxic Chemicals and Select Carcinogens.
• University of Delaware Environmental Health & Safety. Chemical Carcinogens.
• BenchChem. (2025). Proper Disposal of N-Nitroso-DL-proline-d3: A Comprehensive Guide for Laboratory Professionals.
• ASHP. EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.
• Environmental Logistics, Inc. Las Vegas Chemical Waste Disposal.
• ASMAI. Hazardous Waste Disposal in Philadelphia, PA.
• New Jersey Department of Health. (2011). N-Nitrosodiphenylamine - Hazardous Substance Fact Sheet.
• Chemicea Pharmaceuticals. N-Nitroso Perindopril.
• Manasa Life Sciences. N-Nitroso Perindopril.
• Lunn, G., & Sansone, E. B. (1981). Safe disposal of carcinogenic nitrosamines. IARC Scientific Publications, (43), 37-46.
• Delaware Health and Social Services. N-NITROSO COMPOUNDS.

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A Comprehensive Guide to Personal Protective Equipment for Handling N-nitroso-perindopril

For Researchers, Scientists, and Drug Development Professionals

N-nitroso-perindopril, an N-nitroso derivative of the ACE inhibitor perindopril, requires stringent safety protocols due to the potential carcinogenic nature of N-nitroso compounds.[1] This guide provides essential safety and logistical information, focusing on the selection and use of Personal Protective Equipment (PPE) to ensure the well-being of laboratory personnel.

Understanding the Risk: The Nature of N-Nitroso Compounds

N-nitrosamines are a class of compounds recognized for their carcinogenic potential in various animal species, making them probable human carcinogens.[2] Their ability to cause cancer stems from their metabolic activation, which can lead to DNA damage.[3] Given these risks, minimizing all routes of exposure—inhalation, dermal contact, and ingestion—is paramount.

The Occupational Safety and Health Administration (OSHA) has established standards for handling carcinogens, emphasizing the need for appropriate safety measures and PPE, especially since workers may not always be aware of the presence of these hazardous substances.[4][5]

Core Directive: A Multi-Layered Approach to Safety

A robust safety plan for handling N-nitroso-perindopril extends beyond just PPE. It integrates engineering controls, administrative procedures, and personal protection to create a comprehensive safety net.

• Engineering Controls : The primary line of defense involves physically separating the researcher from the hazard. All manipulations of N-nitroso-perindopril, including weighing and preparing solutions, should be conducted within a certified chemical fume hood or a glove box to contain any powders, aerosols, or vapors.[6]

• Administrative Controls : These include the development of detailed Standard Operating Procedures (SOPs), mandatory training for all personnel, and clearly designating areas where N-nitroso-perindopril is handled.

• Personal Protective Equipment (PPE) : PPE serves as the final barrier between the individual and the chemical.[7][8] The selection of appropriate PPE is critical and must be based on a thorough risk assessment of the planned procedures.[7][8]

Essential Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling N-nitroso-perindopril, with detailed explanations for each selection.

Protection Area	Required PPE	Key Specifications and Rationale
Hands	Double Nitrile Gloves	Provides an extra layer of protection against contamination. Regular glove changes are crucial, especially if contamination is suspected.[6]
Eyes & Face	Safety Goggles and/or Face Shield	Safety goggles are a minimum requirement.[9] A face shield should be worn in conjunction with goggles when there is a risk of splashes or aerosol generation.[10]
Respiratory	NIOSH-Approved Respirator	Essential when handling the solid form of N-nitroso-perindopril to prevent inhalation of fine particles. The type of cartridge will depend on whether a particulate or vapor hazard is present.[6]
Body	Laboratory Coat and/or Disposable Gown	A lab coat is standard.[6] A disposable gown provides additional protection and is recommended for procedures with a higher risk of contamination.

Step-by-Step Guide to PPE Usage

Donning PPE:

• Hand Hygiene: Start with clean hands.

• Gown/Lab Coat: Put on your lab coat or disposable gown, ensuring it is fully fastened.

• Respirator: If required, don your respirator. Perform a seal check to ensure a proper fit.

• Eye and Face Protection: Put on your safety goggles and, if necessary, a face shield.

• Gloves: Don your first pair of nitrile gloves, followed by the second pair, ensuring the outer glove covers the cuff of your gown.

Doffing PPE:

• Outer Gloves: Remove the outer pair of gloves first, peeling them off without touching the outside with your bare hands.

• Gown/Lab Coat: Untie and remove your gown, turning it inside out as you do.

• Hand Hygiene: Perform hand hygiene.

• Face Shield/Goggles: Remove your face shield or goggles from the back.

• Respirator: Remove your respirator.

• Inner Gloves: Remove the inner pair of gloves.

• Final Hand Hygiene: Wash your hands thoroughly.

Operational Plans: Decontamination and Disposal

Decontamination:

• All surfaces and equipment that may have come into contact with N-nitroso-perindopril must be decontaminated.[6]

• Several methods can be employed for the decontamination of nitrosamines, including the use of specific chemical solutions like hydrobromic acid in acetic acid or degradation by UV light.[11] Another study suggests a procedure using aluminum:nickel alloy powder in a basic solution for effective destruction of N-nitroso compounds.[12]

Disposal:

• All waste contaminated with N-nitroso-perindopril, including disposable PPE, is considered hazardous waste.[6]

• Contaminated materials should be collected in clearly labeled, sealed containers for hazardous waste.[6]

• Follow all institutional and local regulations for the disposal of chemical waste.[6]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately wash the affected area with soap and water for at least 15 minutes and seek medical attention.[6]

• Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes and seek medical attention.[6]

• Spills: For small spills within a fume hood, use an absorbent material to contain the spill. For larger spills, evacuate the area and contact your institution's Environmental Health and Safety department.

This guide provides a framework for the safe handling of N-nitroso-perindopril. It is essential to supplement this information with institution-specific training and to always consult the Safety Data Sheet (SDS) for the most detailed and up-to-date information.[9][13]

References

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